Aluminum monochloride

• CAS: 13595-81-8

Core Science & Biosynthesis

A Comprehensive Technical Guide to Aluminum Monochloride

For Researchers, Scientists, and Drug Development Professionals

Introduction

Aluminum monochloride (AlCl) is a diatomic molecule that has garnered significant interest in fields ranging from astrophysics to materials science. Unlike the more common aluminum trichloride (AlCl₃), AlCl is a thermodynamically stable species only at high temperatures and low pressures.[1] Its highly reactive nature makes it a transient intermediate in various chemical processes, most notably in the Alcan process for aluminum smelting. This guide provides an in-depth overview of the chemical and physical properties, synthesis, and experimental characterization of aluminum monochloride, with a focus on the technical details relevant to researchers in the physical sciences. While direct applications in drug development are not established due to its instability under physiological conditions, this document provides a foundational understanding of this simple but important metal halide.

Chemical and Physical Properties

Aluminum monochloride is a radical species with a single unpaired electron. Its electronic structure and bonding have been the subject of numerous spectroscopic and computational studies.

Table 1: General Properties of Aluminum Monochloride

Property	Value	Reference
Chemical Formula	AlCl	[1]
Molecular Weight	62.435 g/mol
IUPAC Name	Chloridoaluminum
State at STP	Gas (unstable)	[1]
Electronic Ground State	X¹Σ⁺	[2]

Table 2: Spectroscopic Constants of Aluminum Monochloride (X¹Σ⁺ ground state)

Constant	Value	Technique	Reference
Bₑ	7312.74 Mc/sec	Microwave Spectroscopy	[3]
αₑ	48.03 Mc/sec	Microwave Spectroscopy	[3]
rₑ	2.12983 Å	Microwave Spectroscopy	[3]
ωₑ	481.7747 cm⁻¹	Absorption Spectroscopy
ωₑxₑ	2.101811 cm⁻¹	Absorption Spectroscopy
(eqQ)ₐ₁(Al)	-29.2 Mc/sec	Microwave Spectroscopy	[3]
(eqQ)ₐ₁(³⁵Cl)	-8.8 Mc/sec	Microwave Spectroscopy	[3]

Table 3: Thermodynamic Properties of Gaseous Aluminum Monochloride

Property	Value	Reference
Standard Enthalpy of Formation (ΔfH°gas)	-584.59 kJ/mol	[4]
Standard Molar Entropy (S°gas)	314.44 J/(mol K)	[4]
Heat Capacity (cp)	82.46 J/(mol K)	[4]

Synthesis and Generation

Due to its high reactivity and instability under standard conditions, aluminum monochloride is typically generated in situ for experimental studies. There are no standard laboratory procedures for the synthesis and isolation of bulk AlCl.

High-Temperature Reaction

The primary industrial context for AlCl formation is the Alcan process , where aluminum-rich alloys are heated to approximately 1,300 °C in the presence of aluminum trichloride to produce gaseous AlCl. This is then disproportionated upon cooling to yield pure aluminum.

The overall reaction is: 2 Al(alloy) + AlCl₃(gas) ⇌ 3 AlCl(gas)

A laboratory-scale method for generating gaseous AlCl involves the high-temperature reaction of aluminum metal with a chlorine source.

Experimental Protocol: High-Temperature Generation of AlCl for Spectroscopy

• Apparatus: A high-temperature furnace equipped with a quartz or alumina reaction tube. A vacuum system is required to maintain low pressure. The reaction products are then passed into a spectrometer.

• Procedure:

  • Place aluminum metal turnings or powder in the center of the reaction tube.

  • Evacuate the system to a low pressure.

  • Heat the furnace to a temperature between 650 and 750 °C.[5][6]

  • Introduce a controlled flow of chlorine gas (Cl₂) or hydrogen chloride (HCl) gas over the heated aluminum.[5][6]

  • The resulting gaseous AlCl can be directly analyzed by a suitable spectroscopic technique.

Laser Ablation

A common and effective method for producing a beam of cold AlCl molecules for high-resolution spectroscopy is laser ablation.

Experimental Protocol: Generation of AlCl via Laser Ablation

• Apparatus: A cryogenic helium buffer-gas beam source, a high-power pulsed laser (e.g., Nd:YAG), and a solid precursor target.

• Procedure:

  • Prepare a solid precursor target, which can be a mixture of aluminum powder and a chlorine donor like potassium chloride (KCl).[7]

  • Place the target in a vacuum chamber equipped with a cryogenic buffer-gas cell.

  • Introduce helium buffer gas into the cell and cool it to cryogenic temperatures (e.g., 4 K).

  • Ablate the surface of the precursor target with short pulses from a high-power laser (e.g., 532 nm).[7]

  • The ablated material thermalizes with the cold helium gas, forming a beam of cold AlCl molecules that can be interrogated by spectroscopic methods downstream.[7]

Methods for the in-situ generation of aluminum monochloride.

Spectroscopic Characterization

The transient nature of AlCl necessitates the use of various spectroscopic techniques for its characterization.

Microwave Spectroscopy

Microwave spectroscopy provides highly precise information about the rotational energy levels of molecules, from which accurate molecular geometries and electronic properties can be derived.

Experimental Protocol: High-Temperature Microwave Spectroscopy of AlCl

• Apparatus: A high-temperature microwave spectrometer consisting of a microwave source, an absorption cell capable of being heated to high temperatures, and a detector.

• Procedure:

  • Generate gaseous AlCl within the high-temperature absorption cell using the high-temperature reaction method described previously.

  • Pass microwaves through the cell and measure the absorption as a function of frequency.

  • The observed transitions correspond to changes in the rotational quantum number, J.

  • Analysis of the rotational spectrum yields the rotational constant (B), the centrifugal distortion constant (D), and nuclear quadrupole coupling constants (eQq).[3][8]

Infrared Spectroscopy

Infrared (IR) spectroscopy probes the vibrational energy levels of molecules. For a diatomic molecule like AlCl, there is one fundamental vibrational mode.

Experimental Protocol: Matrix Isolation Infrared Spectroscopy of AlCl

Matrix isolation is a technique used to trap reactive species in an inert solid matrix at low temperatures, allowing for their spectroscopic study.

• Apparatus: A cryostat with a cold window (e.g., CsI cooled to ~4 K), a deposition system for the sample and matrix gas, and an FTIR spectrometer.

• Procedure:

  • Generate gaseous AlCl using one of the methods described above.

  • Co-deposit the gaseous AlCl with a large excess of an inert matrix gas (e.g., argon) onto the cold window.[9]

  • The AlCl molecules are trapped in the solid argon matrix, preventing them from reacting with each other.

  • Record the infrared spectrum of the matrix-isolated sample. The vibrational frequency of AlCl can be determined from the absorption bands.

Workflow for matrix isolation infrared spectroscopy of AlCl.

UV-Visible and Resonance-Enhanced Multiphoton Ionization (REMPI) Spectroscopy

Electronic spectroscopy in the UV-Visible region provides information about the excited electronic states of AlCl. The A¹Π ← X¹Σ⁺ transition is a well-studied system.[2][10] REMPI spectroscopy is a highly sensitive technique for studying the electronic states of molecules.

Experimental Protocol: REMPI Spectroscopy of AlCl

• Apparatus: A tunable pulsed laser system, a molecular beam apparatus for generating a jet-cooled beam of AlCl, and a time-of-flight mass spectrometer for ion detection.

• Procedure:

  • Generate a molecular beam of AlCl, often using laser ablation.

  • The molecules are cooled to very low rotational and vibrational temperatures by supersonic expansion.

  • The molecular beam is intersected by the tunable laser beam.

  • When the laser is tuned to a resonant electronic transition, the molecule is excited.

  • A second (or third) photon from the same or another laser pulse ionizes the excited molecule.

  • The resulting ions are detected by the mass spectrometer.

  • A spectrum is obtained by plotting the ion signal as a function of the laser wavelength, revealing the rovibronic structure of the excited electronic states.[11]

Computational Studies

Ab initio and density functional theory (DFT) calculations have been instrumental in complementing experimental studies of aluminum monochloride. These computational methods provide valuable insights into the electronic structure, potential energy curves, spectroscopic constants, and thermodynamic properties of AlCl.[12] Theoretical studies have also been used to predict the properties of AlCl oligomers.[13]

Logical Relationships in AlCl Chemistry

The chemistry of aluminum monochloride is intrinsically linked to that of aluminum trichloride and elemental aluminum, particularly in high-temperature environments.

Key chemical relationships involving aluminum monochloride.

Conclusion

Aluminum monochloride, while unstable under ambient conditions, is a fundamentally important diatomic molecule with a rich gas-phase chemistry and a well-characterized spectroscopic profile. This guide has provided a comprehensive overview of its properties, methods of in-situ generation, and the experimental protocols used for its characterization. For researchers and scientists in the physical sciences, an understanding of AlCl is crucial for applications in materials processing, high-temperature chemistry, and astrophysics. The detailed experimental workflows and tabulated data presented herein serve as a valuable technical resource for further investigation into this fascinating molecule.

References

• 1. Aluminium monochloride - Wikipedia [en.wikipedia.org]
• 2. [2105.01211] Spectroscopy on the $A^1Π\leftarrow X^1Σ^+$ Transition of Buffer-Gas Cooled AlCl [arxiv.org]
• 3. pubs.aip.org [pubs.aip.org]
• 4. Aluminium chloride (data page) - Wikipedia [en.wikipedia.org]
• 5. Aluminium chloride - Wikipedia [en.wikipedia.org]
• 6. Sciencemadness Discussion Board - AlCl3 synthesis - Powered by XMB 1.9.11 [sciencemadness.org]
• 7. OPG [opg.optica.org]
• 8. pubs.aip.org [pubs.aip.org]
• 9. HAlCl and AlCl2: A matrix isolation ESR study for JACS - IBM Research [research.ibm.com]
• 10. Spectroscopy On Aluminum Monochloride (alcl) For Laser Cooling And Trapping | IDEALS [ideals.illinois.edu]
• 11. researchgate.net [researchgate.net]
• 12. arxiv.org [arxiv.org]
• 13. researchgate.net [researchgate.net]

An In-depth Technical Guide on the Molecular Structure of Aluminum Monochloride (AlCl)

Audience: Researchers, scientists, and drug development professionals.

Core Content: This guide provides a detailed exploration of the molecular structure of aluminum monochloride (AlCl), a diatomic molecule of significant interest in various chemical and astrophysical contexts. The document outlines its fundamental molecular properties, the experimental protocols used for their determination, and a summary of key quantitative data.

Introduction to Aluminum Monochloride

Aluminum monochloride (AlCl) is a diatomic molecule with the chemical formula AlCl.[1][2][3] It is a metal halide that has been observed in the gas phase at high temperatures and is also of interest in astrophysics, having been detected in the envelopes of carbon-rich stars.[4] Understanding its molecular structure is crucial for applications in areas such as chemical vapor deposition, plasma processing, and potentially as a target for laser cooling experiments.[5][6]

Electronic Structure and Bonding

The ground electronic state of aluminum monochloride is designated as X¹Σ⁺.[4][5] The bonding can be described as primarily covalent with some ionic character, arising from the difference in electronegativity between aluminum and chlorine. The molecule possesses a permanent electric dipole moment. Theoretical studies, often employing multi-reference configuration interaction methods, have been instrumental in characterizing its potential energy surfaces and the nature of its electronic states.[5][6]

Quantitative Molecular Data

The molecular properties of aluminum monochloride have been extensively studied using various spectroscopic techniques. The following tables summarize the key quantitative data for the 27Al35Cl isotopologue.

Table 1: Spectroscopic Constants of 27Al35Cl

Constant	Symbol	Value	Units	Reference
Vibrational Constant	ωe	481.56	cm-1	[3]
Vibrational Constant (2nd term)	ωexe	2.15	cm-1	[3]
Rotational Constant	Be	0.24394229	cm-1	[3]
Rotation-Vibration Interaction	αe	0.001639	cm-1	[3]
Centrifugal Distortion	De	2.94 x 10-7	cm-1	[3]
Internuclear Distance	re	2.130121	Å	[3]

Table 2: Other Molecular Properties of AlCl

Property	Value	Units	Reference
Molecular Weight	62.435	g/mol	[1][2]
Ionization Energy	9.4	eV	[2]

Experimental Protocols for Structural Determination

The determination of the molecular structure of gaseous AlCl relies heavily on high-resolution spectroscopic methods. These techniques probe the quantized rotational and vibrational energy levels of the molecule, from which precise structural parameters like bond length can be derived.[7]

4.1. Rotational Spectroscopy (Microwave Spectroscopy)

Rotational spectroscopy is a primary method for obtaining highly accurate molecular geometries for gas-phase molecules.[8]

• Sample Preparation: Aluminum monochloride is typically generated in the gas phase at high temperatures. One common method involves passing chlorine gas over heated aluminum metal in a high-temperature absorption cell. The cell is often constructed from materials resistant to corrosive gases at elevated temperatures, such as alumina or quartz.

• Instrumentation: A typical microwave spectrometer consists of a microwave source (e.g., a klystron or Gunn diode), a sample cell, and a detector. The microwave radiation is passed through the gas-phase sample.

• Data Acquisition: As the frequency of the microwave radiation is swept, the detector records the frequencies at which the radiation is absorbed. These absorption frequencies correspond to transitions between different rotational energy levels of the AlCl molecule. For enhanced sensitivity and resolution, Fourier Transform Microwave (FTMW) spectroscopy can be employed, where a short pulse of microwaves polarizes the molecules, and their subsequent free induction decay is detected and Fourier-transformed to obtain the spectrum.[8]

• Data Analysis: The observed rotational transition frequencies are fitted to a theoretical model of a rigid or semi-rigid rotor. From this analysis, the rotational constant (B) is determined. The moment of inertia (I) is calculated from the rotational constant, and for a diatomic molecule like AlCl, the internuclear distance (bond length, r) can be directly calculated using the reduced mass (μ) of the molecule.

4.2. Rovibrational Spectroscopy (Infrared Spectroscopy)

Vibrational spectroscopy, often with resolved rotational fine structure, provides information about the vibrational frequencies and can also be used to determine rotational constants.[9][10]

• Sample Preparation: Similar to rotational spectroscopy, AlCl is generated in the gas phase in a suitable high-temperature cell.

• Instrumentation: A high-resolution infrared spectrometer, typically a Fourier Transform Infrared (FTIR) spectrometer, is used. An infrared source emits broadband radiation that is passed through the sample.

• Data Acquisition: The transmitted radiation is analyzed by an interferometer and then detected. The resulting interferogram is Fourier-transformed to produce the infrared spectrum, showing absorption bands corresponding to vibrational transitions.

• Data Analysis: The fundamental vibrational frequency (ν) is determined from the center of the main absorption band. High-resolution spectra will show P-branch and R-branch rotational fine structure. Analyzing the spacing of these rotational lines allows for the determination of the rotational constants for both the ground and first excited vibrational states. This, in turn, allows for the calculation of the equilibrium rotational constant (Be) and the rotation-vibration interaction constant (αe).

Visualization of Experimental Workflow

The following diagram illustrates the general workflow for the spectroscopic determination of the molecular structure of aluminum monochloride.

Workflow for Spectroscopic Analysis of AlCl.

References

• 1. Aluminum monochloride [webbook.nist.gov]
• 2. Aluminum monochloride [webbook.nist.gov]
• 3. Aluminum monochloride [webbook.nist.gov]
• 4. academic.oup.com [academic.oup.com]
• 5. arxiv.org [arxiv.org]
• 6. worldscientific.com [worldscientific.com]
• 7. reddit.com [reddit.com]
• 8. Rotational spectroscopy - Wikipedia [en.wikipedia.org]
• 9. mdpi.com [mdpi.com]
• 10. Vibrational Spectroscopic Identification of the [AlCl2]+ Cation in Ether-Containing Liquid Electrolytes - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comprehensive Technical Guide to the Historical Discovery and Synthesis of Aluminum Chloride

For Researchers, Scientists, and Drug Development Professionals

Abstract

Aluminum chloride (AlCl₃), a cornerstone of chemical synthesis and industrial processes, possesses a rich history of discovery and methodological evolution. This technical guide provides an in-depth exploration of the pivotal moments in its discovery and the various synthetic routes developed over time, from early laboratory curiosities to large-scale industrial manufacturing. Detailed experimental protocols for key historical and modern synthesis methods are presented, alongside a quantitative analysis of their respective efficiencies and reaction parameters. Furthermore, this document elucidates the mechanistic pathways of aluminum chloride's function, particularly its celebrated role as a Lewis acid catalyst in reactions such as the Friedel-Crafts alkylation and acylation, illustrated through detailed diagrams. This guide is intended to serve as a comprehensive resource for researchers, chemists, and professionals in drug development who utilize or are investigating the applications of this versatile compound.

Historical Discovery

The journey to isolating and understanding aluminum chloride is intrinsically linked to the discovery of aluminum itself. For centuries, alum, a double sulfate salt of aluminum, was widely used in various applications, but the elemental metal remained elusive due to its high reactivity.[1]

In 1825 , the Danish physicist and chemist Hans Christian Ørsted was the first to successfully isolate an impure form of aluminum.[1][2][3] He achieved this by reacting anhydrous aluminum chloride with a potassium amalgam (an alloy of potassium and mercury).[2] While a monumental step, Ørsted's method was difficult to reproduce and yielded only a small quantity of the metal.[2]

A few years later, in 1827 , the German chemist Friedrich Wöhler refined Ørsted's work.[1][4] Wöhler's key innovation was the use of metallic potassium instead of a potassium amalgam to reduce anhydrous aluminum chloride.[4] This modification allowed for the production of a purer form of aluminum powder and more consistent results.[4] Wöhler's process, although still not suitable for large-scale production, was a significant advancement and laid the groundwork for future developments in aluminum chemistry.

Synthesis of Aluminum Chloride: A Methodological Evolution

The synthesis of aluminum chloride can be broadly categorized into methods producing the anhydrous and hydrated forms. Anhydrous AlCl₃ is a powerful Lewis acid and a crucial catalyst in many organic reactions, while the hydrated form, aluminum chloride hexahydrate ([Al(H₂O)₆]Cl₃), is more readily prepared in aqueous solutions but lacks the catalytic activity of its anhydrous counterpart. Simple heating of the hexahydrate does not yield anhydrous AlCl₃; instead, it decomposes to aluminum hydroxide or alumina.[5]

Synthesis of Anhydrous Aluminum Chloride (AlCl₃)

The most common industrial method for producing anhydrous aluminum chloride is the direct reaction of aluminum metal with dry chlorine gas at elevated temperatures.[6][7][8] This exothermic reaction is typically carried out between 650 and 750 °C.[7][8]

Reaction: 2Al(s) + 3Cl₂(g) → 2AlCl₃(g)

The gaseous AlCl₃ is then sublimated and collected in a condenser.[6]

Experimental Protocol: Laboratory Scale Synthesis of Anhydrous AlCl₃ by Direct Chlorination [9]

Materials:

• Aluminum turnings or foil (5 g), washed with ether to remove any grease and thoroughly dried.

• Concentrated hydrochloric acid (for chlorine generation).

• Manganese dioxide (for chlorine generation) or a cylinder of dry chlorine gas.

• Concentrated sulfuric acid (for drying the chlorine gas).

• Glass reaction tube.

• Gas wash bottles.

• Heating apparatus (Bunsen burner or tube furnace).

• Collection vessel (flask or bottle).

Procedure:

• Set up a chlorine gas generation apparatus. This can be achieved by reacting concentrated hydrochloric acid with manganese dioxide or by using a regulated cylinder of chlorine gas.

• Pass the generated chlorine gas through two wash bottles containing concentrated sulfuric acid to ensure it is completely dry.

• Place the dried aluminum metal into the glass reaction tube.

• Connect the drying train to the reaction tube and ensure a gentle flow of dry chlorine gas to displace any air.

• Heat the portion of the tube containing the aluminum metal. The reaction will initiate, often with a visible glow.

• The anhydrous aluminum chloride will sublime and deposit in the cooler part of the apparatus as a white to pale yellow crystalline solid.

• Once the reaction is complete, allow the apparatus to cool while maintaining the chlorine flow to prevent backflow of moist air.

• Quickly transfer the collected anhydrous AlCl₃ to a dry, airtight container.

Quantitative Data: From 10 g of aluminum, a yield of 35-38 g of anhydrous AlCl₃ can be expected.[9]

An alternative method for preparing anhydrous AlCl₃ involves passing dry hydrogen chloride gas over heated aluminum.[5]

Reaction: 2Al(s) + 6HCl(g) → 2AlCl₃(g) + 3H₂(g)

This method is also performed at elevated temperatures, similar to direct chlorination.

As previously mentioned, direct heating of aluminum chloride hexahydrate is ineffective. However, anhydrous AlCl₃ can be obtained from the hydrated form by reacting it with thionyl chloride (SOCl₂).[10]

Reaction: [Al(H₂O)₆]Cl₃(s) + 6SOCl₂(l) → AlCl₃(s) + 6SO₂(g) + 12HCl(g)

This reaction should be performed in a fume hood due to the evolution of toxic gases.

Synthesis of Hydrated Aluminum Chloride ([Al(H₂O)₆]Cl₃)

The synthesis of hydrated aluminum chloride is a more straightforward process that can be carried out in an aqueous solution.

Experimental Protocol: Synthesis of Aluminum Chloride Hexahydrate [9]

Materials:

• Aluminum turnings or foil (13.5 g).

• Distilled water (50 ml).

• Concentrated hydrochloric acid (125 ml).

• Ice-water bath.

• Apparatus for bubbling gas through a solution.

• Suction filtration apparatus.

Procedure:

• Place the aluminum metal in a flask with distilled water.

• Slowly add concentrated hydrochloric acid. The reaction is exothermic and will produce hydrogen gas. Control the rate of addition to prevent the reaction from becoming too vigorous.

• Continue adding acid until all the aluminum has dissolved.

• If the solution is not clear, filter it.

• Cool the resulting solution in an ice-water bath.

• Bubble dry hydrogen chloride gas through the cold solution. This will precipitate the aluminum chloride hexahydrate due to the common ion effect and reduced solubility.

• Collect the crystalline precipitate by suction filtration.

• Press the crystals dry with a glass stopper and then dry them further in a desiccator over a drying agent like solid sodium hydroxide to remove excess HCl.[9]

Quantitative Data Summary

The following tables summarize key quantitative data for the synthesis of aluminum chloride.

Table 1: Thermodynamic Data for Anhydrous AlCl₃ Synthesis

Parameter	Value
Standard Enthalpy of Formation (ΔfH°solid)	-705.63 kJ/mol
Standard Molar Entropy (S°solid)	109.29 J/(mol·K)
Heat Capacity (cp)	91.12 J/(mol·K)

Data sourced from NIST Chemistry WebBook[11][12]

Table 2: Yields for Laboratory Scale Syntheses

Synthesis Method	Reactants	Product Form	Typical Yield	Reference
Direct Chlorination of Aluminum	Al, Cl₂	Anhydrous	35-38 g from 10 g Al	[9]
Reaction of Aluminum with Hydrochloric Acid	Al, HCl	Hydrated	~241 g from 27 g Al	[5]

Diagrams of Reaction Mechanisms and Workflows

Industrial Production of Anhydrous AlCl₃

The industrial production of anhydrous aluminum chloride via direct chlorination is a continuous process.

Caption: Industrial synthesis of anhydrous AlCl₃.

Laboratory Synthesis of Hydrated AlCl₃

The laboratory preparation of hydrated aluminum chloride involves the dissolution of aluminum in hydrochloric acid followed by precipitation.

Caption: Workflow for hydrated AlCl₃ synthesis.

Mechanism of Friedel-Crafts Acylation

Aluminum chloride is a quintessential Lewis acid catalyst, famously used in Friedel-Crafts reactions. The following diagram illustrates its role in the acylation of an aromatic ring.

Caption: Friedel-Crafts acylation mechanism.

Conclusion

From its initial isolation in the early 19th century to its indispensable role in modern chemical industries, aluminum chloride has a storied past. The development of its synthesis from small-scale laboratory preparations to efficient, large-scale industrial processes highlights the advancements in chemical engineering and technology. The detailed methodologies and quantitative data presented in this guide offer a practical resource for chemists and researchers. Furthermore, the elucidation of its catalytic mechanism in fundamental organic reactions underscores its continuing importance in synthetic chemistry and drug development. This comprehensive overview serves as a testament to the enduring legacy and utility of aluminum chloride.

References

• 1. Wöhler process - Wikipedia [en.wikipedia.org]
• 2. LabXchange [labxchange.org]
• 3. Timeline of chemical element discoveries - Wikipedia [en.wikipedia.org]
• 4. Friedrich Wöhler | Research Starters | EBSCO Research [ebsco.com]
• 5. Sciencemadness Discussion Board - AlCl3 from HCl and foil - Powered by XMB 1.9.11 [sciencemadness.org]
• 6. scribd.com [scribd.com]
• 7. Preparation of Aluminium Chloride [unacademy.com]
• 8. Sciencemadness Discussion Board - AlCl3 synthesis - Powered by XMB 1.9.11 [sciencemadness.org]
• 9. prepchem.com [prepchem.com]
• 10. Aluminum Chloride Production Process - FUNCMATER [funcmater.com]
• 11. Aluminium chloride (data page) - Wikipedia [en.wikipedia.org]
• 12. aluminium chloride [webbook.nist.gov]

Preliminary Studies on Aluminum Monochloride: A Technical Guide

For Researchers, Scientists, and Chemical Professionals

Introduction

Aluminum monochloride (AlCl) is a diatomic molecule that is thermodynamically stable primarily at high temperatures and low pressures.[1] This technical guide provides a comprehensive overview of the fundamental properties, synthesis, and characterization of AlCl, with a focus on its spectroscopic data and experimental protocols relevant to current research, particularly in the field of laser cooling. While the audience specified includes drug development professionals, the content herein is centered on the chemical physics and inorganic chemistry of AlCl, as its direct application in drug development is not established.

Core Properties and Data

Aluminum monochloride is of significant interest due to its potential application in laser cooling of molecules to ultracold temperatures. This is largely attributed to the highly diagonal Franck-Condon factor of its A¹Π ← X¹Σ⁺ electronic transition.[2][3]

Quantitative Data Summary

A compilation of key quantitative data for aluminum monochloride (²⁷Al³⁵Cl) is presented in Table 1. This data is essential for theoretical modeling and experimental design.

Property	Value	Unit	Reference(s)
Molecular Weight	62.435	g/mol	[4]
Standard Enthalpy of Formation (ΔfH⦵₂₉₈)	-51.46	kJ/mol	[1]
Standard Molar Entropy (S⦵₂₉₈)	227.95	J/mol·K	[1]
Ionization Energy	9.4	eV	[4]
Dissociation Energy (D₀)	5.12	eV	[5]
X¹Σ⁺ (Ground State)
Tₑ	0	cm⁻¹	[6]
ωₑ	481.2	cm⁻¹	[6]
ωₑxₑ	2.15	cm⁻¹	[6]
Bₑ	0.2439	cm⁻¹	[6]
αₑ	0.0015	cm⁻¹	[6]
rₑ	2.1301	Å	[6]
A¹Π (First Excited State)
Tₑ	38254.0	cm⁻¹	[6]
ωₑ	449.96	cm⁻¹	[6]
ωₑxₑ	2.93	cm⁻¹	[6]
Bₑ	0.2325	cm⁻¹	[6]
αₑ	0.0019	cm⁻¹	[6]
rₑ	2.185	Å	[6]
A¹Π ← X¹Σ⁺ Transition
ν₀₀	38238.1	cm⁻¹	[6]
Franck-Condon Factor (f₀₀)	0.9988	[2][3]

Experimental Protocols

The generation of gas-phase AlCl for experimental studies is challenging due to its reactive nature and is typically performed in situ.[7] The following protocols are synthesized from methodologies reported in the literature for the production and spectroscopic analysis of AlCl.

Generation of Aluminum Monochloride via Pulsed Laser Ablation

This method is commonly employed for producing cold and ultracold molecules.[8]

Materials and Equipment:

• Pulsed Nd:YAG laser (e.g., 532 nm)

• High-vacuum chamber

• Cryogenic buffer-gas cell

• Target material:

  • Anhydrous aluminum trichloride (AlCl₃) powder[2]

  • A pressed pellet of aluminum powder mixed with a chloride salt (e.g., KCl)[7]

• Helium gas (for buffer gas cooling)

• Spectroscopy laser system (e.g., frequency-tripled Ti:Sapphire laser for UV absorption spectroscopy)

• Photodiode detector

Procedure:

• Target Preparation:

  • If using AlCl₃, press the anhydrous powder into a solid pellet. Handle in an inert atmosphere to prevent hydration.

  • If using a mixture, combine aluminum powder and KCl powder in a desired molar ratio (e.g., 1:1.5 has been found to be effective) and press into a pellet.[9]

• Experimental Setup:

  • Mount the target pellet inside the cryogenic buffer-gas cell within the high-vacuum chamber.

  • Cool the cell to cryogenic temperatures (e.g., 4 K).

  • Introduce a continuous flow of helium buffer gas into the cell.

• Ablation and Molecule Formation:

  • Focus the pulsed Nd:YAG laser onto the surface of the target pellet.

  • The laser ablation creates a plasma plume containing atoms and ions from the target material.

  • Reactions within the plume lead to the formation of AlCl molecules.

• Buffer Gas Cooling:

  • The hot AlCl molecules collide with the cold helium buffer gas, thermalizing to the temperature of the cell.

• Spectroscopic Detection:

  • Direct a tunable UV laser beam through the buffer-gas cell.

  • Monitor the absorption of the laser light by the AlCl molecules using a photodiode detector as a function of laser frequency to obtain the absorption spectrum.

High-Temperature Synthesis (Alcan Process Principle)

This method is based on the industrial process for aluminum purification and is suitable for generating a continuous stream of gaseous AlCl.[1]

Materials and Equipment:

• High-temperature tube furnace (capable of reaching >1000 °C)

• Alumina or quartz reactor tube

• Aluminum metal (e.g., turnings or powder)

• Anhydrous aluminum trichloride (AlCl₃)

• Inert carrier gas (e.g., Argon)

• Mass flow controllers

• Spectroscopic analysis setup downstream

Procedure:

• Reactor Setup:

  • Place aluminum metal within the central hot zone of the reactor tube.

• Reaction Conditions:

  • Heat the furnace to a high temperature (e.g., 1300 °C).[1]

  • Introduce a controlled flow of gaseous AlCl₃ over the heated aluminum using an inert carrier gas.

• AlCl Formation:

  • At high temperatures, AlCl₃ reacts with molten aluminum to form gaseous AlCl according to the equilibrium: 2 Al(l) + AlCl₃(g) ⇌ 3 AlCl(g).[1]

• Downstream Analysis:

  • The gas stream containing AlCl can be directed to a spectroscopic cell for analysis.

  • Note: Upon cooling, AlCl will disproportionate back to aluminum and AlCl₃.[1]

Reaction Pathways and Experimental Workflow

The following diagrams, generated using Graphviz, illustrate the key reaction pathways of aluminum monochloride and a typical experimental workflow for its study.

References

• 1. Aluminium monochloride - Wikipedia [en.wikipedia.org]
• 2. arxiv.org [arxiv.org]
• 3. Spectroscopy on the A1Π←X1Σ+ Transition of Buffer-Gas Cooled AlCl (Journal Article) | OSTI.GOV [osti.gov]
• 4. Aluminum monochloride [webbook.nist.gov]
• 5. arxiv.org [arxiv.org]
• 6. Aluminum monochloride [webbook.nist.gov]
• 7. [2108.01158] Optimizing Pulsed-Laser Ablation Production of AlCl Molecules for Laser Cooling [arxiv.org]
• 8. researchgate.net [researchgate.net]
• 9. escholarship.org [escholarship.org]

An In-depth Technical Guide to the Thermodynamic Properties and Stability of Aluminum Monochloride (AlCl)

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Aluminum monochloride (AlCl) is a metal halide that is thermodynamically stable only at high temperatures and low pressures.[1] Its unique properties and role as an intermediate in processes like the purification of aluminum make its thermodynamic characteristics and stability a subject of significant interest in materials science and chemistry.[1][2] This document provides a comprehensive overview of the thermodynamic properties, stability, and reaction pathways of AlCl, supported by experimental methodologies and data presented for clarity and comparative analysis.

Thermodynamic Properties of Aluminum Monochloride

The thermodynamic data for AlCl are crucial for understanding its behavior in various chemical environments. These properties have been determined through various experimental and computational methods, including mass spectrometric studies of gaseous equilibria.[3]

Table 1: Thermodynamic Properties of Gaseous AlCl at Standard Conditions (298.15 K)

Property	Symbol	Value	Units	Reference(s)
Standard Enthalpy of Formation	ΔfH⦵(298.15K)	-51.46 ± 6.30	kJ mol⁻¹	[1][4]
Standard Molar Entropy	S⦵(298.15K)	227.96 ± 0.08	J K⁻¹ mol⁻¹	[1][4]
Heat Capacity	Cₚ(298.15K)	34.62	J K⁻¹ mol⁻¹	[4]
Enthalpy of Formation (0 K)	ΔfH⦵(0K)	-51.65 ± 6.30	kJ mol⁻¹	[4]

Note: For comparison, the standard enthalpy of formation for solid aluminum trichloride (AlCl₃) is significantly lower at approximately -704.2 kJ/mol, highlighting its greater stability at standard conditions.[5][6]

Stability and Reactivity of AlCl

Thermal Stability

Aluminum monochloride as a distinct molecule is stable only under conditions of high temperature and low pressure.[1] It is notably found in the interstellar medium, where the dilute nature of the environment prevents frequent intermolecular collisions that would otherwise lead to its decomposition.[1] At lower temperatures, AlCl is unstable and readily undergoes disproportionation.

Disproportionation Reaction

The primary decomposition pathway for AlCl is disproportionation, a reaction where a substance is simultaneously oxidized and reduced. Upon cooling, gaseous AlCl reverts to more stable forms of aluminum. This reaction is central to its application in aluminum purification.[1][7]

The general disproportionation reaction is: 3 AlCl(g) ⇌ 2 Al(l) + AlCl₃(g)

This equilibrium shifts to the right as the temperature is lowered. For instance, in the Alcan process, this disproportionation occurs when the temperature is reduced to around 900 °C.[1]

Reactivity

Due to its instability under normal conditions, the reactivity of isolated AlCl is not as extensively documented as that of AlCl₃. However, like other aluminum halides, it is expected to be highly reactive. Anhydrous aluminum trichloride, for example, is a strong Lewis acid and reacts vigorously with water.[8][9] It is reasonable to infer that AlCl would exhibit similar, if not greater, reactivity due to its unsatisfied valence.

Key Reaction Pathways and Processes

The formation and decomposition of AlCl are key steps in certain industrial processes, most notably the Alcan process for aluminum smelting.

Caption: The Alcan process for aluminum purification.

The thermal decomposition of hydrated aluminum chlorides into aluminum oxide (alumina) is another critical process in aluminum chemistry, though it starts with the more common AlCl₃ hexahydrate.

Caption: Thermal decomposition workflow of aluminum chloride hexahydrate.

Experimental Protocols and Methodologies

The determination of the thermodynamic properties and stability of species like AlCl relies on precise experimental techniques.

Calorimetry for Enthalpy of Formation

The standard enthalpy of formation of aluminum chlorides can be determined by reaction calorimetry.[6]

• Principle: This method measures the heat evolved or absorbed during a chemical reaction under controlled conditions.

• Methodology:

  • A precisely weighed sample of pure aluminum is placed in a reaction vessel within a calorimeter.

  • The vessel is charged with an excess of the reactant, such as chlorine gas, to ensure complete reaction.[6]

  • The reaction is initiated, and the temperature change of the calorimeter is meticulously recorded.

  • The heat of reaction is calculated from the temperature change and the known heat capacity of the calorimeter system.

  • Corrections are applied for any side reactions or phase changes (e.g., evaporation of excess chlorine) to determine the standard enthalpy of formation.[6]

Effusion-Mass Spectrometry for Gaseous Equilibria

This technique is used to study high-temperature gaseous equilibria and derive thermodynamic data like dissociation energies.

• Principle: The rate of effusion of a gas from a Knudsen cell (a small, heated container with a tiny orifice) is proportional to its partial pressure. A mass spectrometer identifies and quantifies the effusing species.

• Methodology:

  • A sample capable of producing AlCl at high temperatures (e.g., a mixture of Al and AlCl₃) is placed in a Knudsen cell.

  • The cell is heated to the desired temperature in a high-vacuum system.

  • The gaseous species effusing from the orifice enter the ion source of a mass spectrometer.

  • The ion intensities of the species of interest (e.g., Al⁺, AlCl⁺) are measured as a function of temperature.

  • Using the Gibbs-Helmholtz equation and the measured ion intensities, the equilibrium constants and the enthalpy and entropy changes for the reaction (e.g., the formation or dissociation of AlCl) are calculated.

Thermal Analysis for Decomposition Studies

The stability and decomposition kinetics of aluminum chloride compounds are often studied using thermogravimetric analysis (TGA) and differential thermal analysis (DTA).[10][11]

• Principle: TGA measures the change in mass of a sample as a function of temperature, while DTA measures the temperature difference between a sample and a reference material.

• Methodology:

  • A small, precisely weighed sample of the compound (e.g., AlCl₃·6H₂O) is placed in a crucible in the thermal analyzer.[12]

  • The sample is heated at a controlled rate (e.g., 3 °C/min) in a controlled atmosphere.[11]

  • The TGA curve plots mass loss versus temperature, indicating decomposition steps where volatile products like H₂O and HCl are released.[12]

  • The DTA curve shows endothermic or exothermic peaks corresponding to phase transitions or decomposition reactions.

  • Kinetic parameters, such as activation energy, can be derived from the data to model the decomposition process.[10]

Conclusion

Aluminum monochloride is a thermodynamically unique compound, stable only at high temperatures and low pressures.[1] Its properties are defined by a positive enthalpy of formation at standard conditions and a tendency to disproportionate upon cooling.[1][4] Understanding these characteristics is essential for its application in high-temperature industrial processes like aluminum purification. The experimental methodologies outlined provide a framework for the precise characterization of AlCl and related compounds, which is vital for advancements in materials science and chemical synthesis.

References

• 1. Aluminium monochloride - Wikipedia [en.wikipedia.org]
• 2. chemcess.com [chemcess.com]
• 3. Aluminum monochloride [webbook.nist.gov]
• 4. CCCBDB listing of experimental data page 2 [cccbdb.nist.gov]
• 5. Aluminium chloride - Wikipedia [en.wikipedia.org]
• 6. Enthalpy of formation of aluminium chloride - Transactions of the Faraday Society (RSC Publishing) [pubs.rsc.org]
• 7. researchgate.net [researchgate.net]
• 8. nbinno.com [nbinno.com]
• 9. Aluminum Chloride [commonorganicchemistry.com]
• 10. pubs.acs.org [pubs.acs.org]
• 11. researchgate.net [researchgate.net]
• 12. pubs.acs.org [pubs.acs.org]

Spectroscopic Data for Aluminum Monochloride: An In-depth Technical Guide

Abstract

This technical guide provides a comprehensive overview of the spectroscopic data for aluminum monochloride (AlCl). It is intended for researchers, scientists, and professionals in the fields of chemistry, physics, and drug development who require a detailed understanding of the molecular properties of AlCl. This document consolidates key spectroscopic constants for the ground and low-lying excited electronic states, details common experimental methodologies for their determination, and visualizes electronic transitions and experimental workflows. All quantitative data is presented in standardized tables for ease of comparison and reference.

Introduction

Aluminum monochloride (AlCl) is a diatomic molecule of significant interest in various scientific domains, including astrophysics, plasma chemistry, and materials science. A thorough understanding of its electronic structure and spectroscopic properties is crucial for modeling its behavior in different environments and for potential applications. This guide aims to provide a centralized and detailed resource for the spectroscopic data of AlCl, focusing on its electronic, vibrational, and rotational characteristics.

Spectroscopic Data

The spectroscopic properties of aluminum monochloride are characterized by its distinct electronic states, each with a unique set of vibrational and rotational constants. The following tables summarize the key quantitative data for the most well-characterized electronic states of AlCl.

Spectroscopic Constants for the Electronic States of 27Al35Cl

The following tables provide the fundamental spectroscopic constants for the ground state (X ¹Σ⁺) and the low-lying excited states (A ¹Π, a ³Π, and b ³Σ⁺) of the most abundant isotopologue, 27Al35Cl.[1]

Table 1: Spectroscopic Constants for the X ¹Σ⁺ Ground State of 27Al35Cl [1]

Constant	Value	Units
Te	0	cm⁻¹
ωe	481.7	cm⁻¹
ωexe	2.13	cm⁻¹
Be	0.2439	cm⁻¹
αe	0.0016	cm⁻¹
De	3.3 x 10⁻⁷	cm⁻¹
re	2.130	Å
D₀	5.29	eV

Table 2: Spectroscopic Constants for the A ¹Π Excited State of 27Al35Cl [1]

Constant	Value	Units
Te	38254.0	cm⁻¹
ωe	449.96	cm⁻¹
ωexe	4.65	cm⁻¹
Be	0.2319	cm⁻¹
αe	0.0028	cm⁻¹
De	4.0 x 10⁻⁷	cm⁻¹
re	2.186	Å

Table 3: Spectroscopic Constants for the a ³Π Excited State of 27Al35Cl [1]

Constant	Value	Units
Te	24744	cm⁻¹
ωe	350	cm⁻¹
Be	0.226	cm⁻¹
re	2.21	Å

Table 4: Spectroscopic Constants for the b ³Σ⁺ Excited State of 27Al35Cl [1]

Constant	Value	Units
Te	43591	cm⁻¹
ωe	350	cm⁻¹
Be	0.226	cm⁻¹
re	2.21	Å

Experimental Protocols

The spectroscopic data presented in this guide are derived from various experimental techniques. The following sections detail the methodologies of two common and powerful techniques used for the study of AlCl: Resonance-Enhanced Multiphoton Ionization (REMPI) Spectroscopy and Laser Ablation with a Cryogenic Buffer-Gas Beam.

Resonance-Enhanced Multiphoton Ionization (REMPI) Spectroscopy

REMPI is a highly sensitive and selective technique used to study the electronic and vibrational states of molecules.[2]

Methodology:

• Sample Preparation: Gaseous AlCl is generated, often through a chemical reaction at high temperatures. For instance, aluminum vapor can be reacted with a chlorine-containing precursor like HCl or CCl₄.

• Molecular Beam Formation: The gaseous AlCl is introduced into a vacuum chamber and expanded through a nozzle, creating a supersonic molecular beam. This process cools the molecules to very low rotational and vibrational temperatures, simplifying the resulting spectra.

• Laser Excitation and Ionization: The molecular beam is intersected by one or more tunable laser beams. In a common (1+1) REMPI scheme, the first photon from a tunable laser excites the AlCl molecule to a specific rovibronic level of an intermediate electronic state. A second photon, from the same or a different laser, then ionizes the excited molecule. The wavelength of the first laser is scanned to generate a spectrum.

• Ion Detection: The resulting AlCl⁺ ions are then detected, typically using a time-of-flight (TOF) mass spectrometer, which separates ions based on their mass-to-charge ratio.

• Spectral Analysis: The ion signal is recorded as a function of the excitation laser wavelength, producing a high-resolution spectrum of the intermediate electronic state.

Laser Ablation with a Cryogenic Buffer-Gas Beam

This technique is particularly effective for producing and studying transient and reactive species like AlCl in a cold, controlled environment.

Methodology:

• Target Preparation: A solid target, often a mixture of aluminum powder and a chlorine donor (e.g., a metal chloride), is placed inside a cryogenic cell.

• Cryogenic Environment: The cell is cooled to cryogenic temperatures (typically 4-10 K) using a cryocooler and is continuously filled with an inert buffer gas, such as helium or neon.

• Laser Ablation: A high-power pulsed laser is focused onto the target, ablating a small amount of material and creating a hot plasma plume containing Al and Cl atoms.

• Thermalization and Molecule Formation: The hot species from the plume collide with the cold buffer gas atoms, rapidly cooling and thermalizing. In this cold environment, Al and Cl atoms react to form AlCl molecules.

• Beam Formation: The mixture of buffer gas and cold AlCl molecules is extracted from the cell through a small orifice, forming a slow, cold, and well-collimated molecular beam.

• Spectroscopic Probing: The molecular beam then travels into a high-vacuum chamber where it can be interrogated using various spectroscopic techniques, such as laser-induced fluorescence (LIF) or absorption spectroscopy, to measure its properties.

Visualizations

The following diagrams, generated using the DOT language, visualize key aspects of AlCl spectroscopy.

Electronic Transitions in Aluminum Monochloride

This diagram illustrates the primary electronic transitions observed in AlCl, showing the energetic ordering of the key electronic states and the transitions between them.

Caption: Electronic energy levels and major transitions in AlCl.

Experimental Workflow for REMPI Spectroscopy of AlCl

This diagram outlines the sequential steps involved in a typical Resonance-Enhanced Multiphoton Ionization (REMPI) experiment for studying AlCl.

Caption: Workflow for REMPI-TOF mass spectrometry of AlCl.

Conclusion

This technical guide has provided a detailed compilation of spectroscopic data for aluminum monochloride, including key constants for its ground and low-lying excited electronic states. The experimental protocols for two powerful techniques, REMPI spectroscopy and laser ablation with a cryogenic buffer-gas beam, have been outlined to provide context for the data acquisition. The accompanying diagrams offer a visual representation of the electronic transitions and a typical experimental workflow. It is our hope that this guide will serve as a valuable resource for researchers and professionals working with this important diatomic molecule.

References

• 1. Aluminum monochloride [webbook.nist.gov]
• 2. Resonance-enhanced multiphoton ionization - Wikipedia [en.wikipedia.org]

computational chemistry studies of AlCl structure

An In-depth Technical Guide to Computational Chemistry Studies of the Aluminum Monochloride (AlCl) Structure

Introduction

Aluminum monochloride (AlCl) is a diatomic molecule of significant interest in diverse scientific fields, ranging from astrophysics, where it has been detected in the envelopes of carbon-rich stars, to fundamental physics, where it is a promising candidate for laser cooling experiments aimed at producing ultracold molecules.[1][2] Understanding the intricate details of its electronic structure is paramount for interpreting astronomical observations and designing novel quantum experiments.

Computational chemistry provides a powerful, non-invasive toolkit for elucidating the properties of molecules like AlCl. Through sophisticated ab initio calculations, researchers can predict its geometric structure, vibrational and rotational behavior, and electronic transitions with high accuracy. This guide offers a comprehensive overview of the theoretical methods, computational protocols, and key findings from computational studies on the AlCl molecule, intended for researchers, scientists, and professionals in drug development and materials science who leverage computational chemistry in their work.

Theoretical Methodologies

The accurate theoretical description of AlCl's electronic structure necessitates the use of high-level ab initio methods that can properly account for electron correlation.

Multi-Reference Configuration Interaction (MRCI): For diatomic molecules, especially when studying excited states or bond dissociation, the electronic wavefunction may not be well-described by a single determinant. The MRCI method is a robust approach that addresses this by first performing a multi-configurational self-consistent field (MCSCF) calculation to generate a good set of reference configurations, followed by a configuration interaction (CI) calculation that includes single and double excitations from this reference set.[3][4] To improve accuracy, the Davidson correction (denoted as MRCI+Q) is often applied to estimate the contribution of higher-order excitations.[5]

Coupled Cluster (CC) Theory: Coupled Cluster methods, such as CCSD(T) (Coupled Cluster with Singles, Doubles, and perturbative Triples), are renowned for their high accuracy in describing the ground state of molecules near their equilibrium geometry.[3]

Basis Sets: The choice of basis set is crucial for obtaining reliable results. Correlation-consistent basis sets, such as the augmented correlation-consistent polarized valence quadruple-zeta (aug-cc-pVQZ) or AWCV5Z sets, are commonly employed in high-accuracy studies of AlCl as they are designed to systematically converge towards the complete basis set limit.[3]

Computational Protocols

A typical computational investigation into the AlCl structure involves a series of well-defined steps to calculate its properties. The workflow ensures a systematic and rigorous approach to deriving molecular constants and potential energy curves.

References

• 1. ieeexplore.ieee.org [ieeexplore.ieee.org]
• 2. escholarship.org [escholarship.org]
• 3. arxiv.org [arxiv.org]
• 4. worldscientific.com [worldscientific.com]
• 5. worldscientific.com [worldscientific.com]

theoretical models of aluminum monochloride bonding

An In-depth Technical Guide to the Theoretical Models of Aluminum Monochloride (AlCl) Bonding

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the theoretical models used to describe the chemical bonding in aluminum monochloride (AlCl). The content delves into quantum chemical calculations, molecular orbital theory, and valence bond theory, supported by spectroscopic data. Detailed methodologies for key experiments and computational studies are provided, along with quantitative data presented in a structured format for ease of comparison.

Introduction to Aluminum Monochloride

Aluminum monochloride (AlCl) is a diatomic molecule that is thermodynamically stable primarily at high temperatures and low pressures.[1] It plays a significant role as an intermediate in industrial processes, such as the Alcan process for aluminum smelting.[1] Furthermore, AlCl has been detected in the interstellar medium, making its chemical and physical properties of interest to astrophysicists.[1] A thorough understanding of the bonding in AlCl is crucial for controlling its reactivity and for the accurate modeling of environments where it is present.

Theoretical Approaches to AlCl Bonding

The nature of the chemical bond in aluminum monochloride can be described by several theoretical models, each offering unique insights into its electronic structure and properties.

Valence Bond Theory

Valence Bond (VB) theory describes a covalent bond as the result of the overlap of atomic orbitals from two participating atoms.[2][3] In the case of AlCl, the bonding can be conceptualized as the overlap of a hybrid orbital from the aluminum atom with an atomic orbital from the chlorine atom.

• Aluminum (Al): Ground state electron configuration is [Ne] 3s²3p¹. To form a single covalent bond, the 3s and 3p orbitals can hybridize.

• Chlorine (Cl): Ground state electron configuration is [Ne] 3s²3p⁵. It has one unpaired electron in a 3p orbital available for bonding.

The overlap of the aluminum's sp-hybrid orbital with the 3p orbital of chlorine results in the formation of a sigma (σ) bond.[4] This model provides a localized picture of the electron pair forming the covalent bond between the two atoms.

Molecular Orbital Theory

Molecular Orbital (MO) theory offers a more delocalized description of bonding, where atomic orbitals combine to form molecular orbitals that extend over the entire molecule.[5] For a diatomic molecule like AlCl, the valence atomic orbitals of aluminum (3s, 3p) and chlorine (3s, 3p) combine to form a series of sigma (σ) and pi (π) molecular orbitals. The electrons then fill these molecular orbitals according to their energy levels.

The diagram below illustrates the conceptual molecular orbital energy level diagram for AlCl.

Figure 1: Conceptual Molecular Orbital Diagram for AlCl.

Quantum Chemical Calculations

Modern computational chemistry provides highly accurate quantitative descriptions of chemical bonding. For AlCl, various ab initio and density functional theory (DFT) methods have been employed to calculate its molecular properties. These calculations provide detailed information about the electronic structure, bond energies, and spectroscopic constants.

Quantitative Data on AlCl Bonding

The following tables summarize key quantitative data for aluminum monochloride obtained from both experimental measurements and theoretical calculations.

Table 1: Bond Properties of AlCl

Property	Experimental Value	Theoretical Value	Method/Reference
Bond Length (r_e)	2.130 Å	2.161 Å	NIST[6], Calculated[7]
Bond Dissociation Energy (D_e)	511.3 ± 0.8 kJ/mol	~7.8 eV (~752 kJ/mol)	Spectroscopic[8], Ab initio simulation[9]
Vibrational Frequency (ω_e)	481.4 cm⁻¹	-	NIST[6]
Dipole Moment (µ)	~1.68 Debye	-1.4 to -1.8 Debye	Experimental[10], Ab initio calculation[11]

Note: Theoretical values can vary depending on the level of theory and basis set used in the calculation.

Experimental and Computational Methodologies

A detailed understanding of the methodologies used to study AlCl bonding is essential for interpreting the data.

Spectroscopic Characterization

Spectroscopic techniques are fundamental to determining the properties of molecules like AlCl.

• Microwave Spectroscopy: This technique is used to measure the rotational transitions of AlCl, which allows for the precise determination of its bond length and dipole moment.

• Infrared (IR) and Raman Spectroscopy: These methods probe the vibrational energy levels of the molecule, providing the vibrational frequency, which is related to the bond strength.[12]

The general workflow for spectroscopic analysis is outlined below.

Figure 2: General Experimental Workflow for Spectroscopic Analysis.

Computational Chemistry Protocols

Quantum chemical calculations are powerful tools for investigating the electronic structure and bonding of molecules. A typical workflow for a computational study of AlCl is as follows:

• Selection of a Theoretical Method: This involves choosing an appropriate level of theory, such as Hartree-Fock (HF), Møller-Plesset perturbation theory (MP2), Coupled Cluster (CC), or Density Functional Theory (DFT) with a specific functional (e.g., B3LYP, PBE).

• Choice of a Basis Set: A basis set, which is a set of mathematical functions used to represent the atomic orbitals, is selected (e.g., 6-31G*, cc-pVTZ, aug-cc-pVQZ).

• Geometry Optimization: The geometry of the AlCl molecule is optimized to find the lowest energy structure, which corresponds to the equilibrium bond length.

• Property Calculations: Once the geometry is optimized, various molecular properties such as the bond dissociation energy, vibrational frequency, and dipole moment are calculated.

The logical relationship between these computational steps is depicted in the following diagram.

Figure 3: Workflow for a Typical Computational Chemistry Study.

Oligomerization of AlCl

Under certain conditions, aluminum monochloride can form oligomers such as the dimer (Al₂Cl₂) and trimer (Al₃Cl₃).[13] Quantum chemical calculations have been instrumental in determining the structures of these species. The dimer, Al₂Cl₂, has a D₂h-symmetric ring structure.[13] Interestingly, the trimer is predicted to have a structure with direct Al-Al bonds.[13] The study of these oligomers provides further insight into the bonding capabilities of aluminum and chlorine.

Conclusion

The bonding in aluminum monochloride is well-described by a combination of theoretical models, including Valence Bond theory, Molecular Orbital theory, and modern quantum chemical methods. These models, supported by experimental spectroscopic data, provide a comprehensive picture of a molecule with a strong covalent bond characterized by a significant degree of ionic character, as evidenced by its dipole moment. The continued application of advanced computational techniques will further refine our understanding of AlCl and its role in various chemical environments.

References

• 1. Aluminium monochloride - Wikipedia [en.wikipedia.org]
• 2. Valence bond theory - Wikipedia [en.wikipedia.org]
• 3. Valence Bond Theory- Need, Concept, Factors Affecting Bond Formation and Limitations. [allen.in]
• 4. EdTech Books [edtechbooks.org]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. CCCBDB listing of experimental data page 2 [cccbdb.nist.gov]
• 7. CCCBDB compare calculated bond lengths [cccbdb.nist.gov]
• 8. WebElements Periodic Table » Aluminium » properties of compounds [webelements.com]
• 9. researchgate.net [researchgate.net]
• 10. Decades-old mystery of AlCl dipole moment resolved | UCR News | UC Riverside [news.ucr.edu]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]

Unveiling the Electronic Landscape of Gas-Phase Aluminum Monochloride (AlCl): An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the electronic configuration of gas-phase aluminum monochloride (AlCl), a molecule of significant interest in various research fields, including astrophysics and laser cooling. This document synthesizes theoretical and experimental findings to offer a detailed understanding of the molecule's electronic structure, supported by quantitative data, experimental methodologies, and visual representations of its molecular orbitals.

Electronic Configuration and Molecular Orbitals

The electronic configuration of an atom or molecule describes the distribution of its electrons in atomic or molecular orbitals. For diatomic molecules like aluminum monochloride, the molecular orbitals are formed by the linear combination of the atomic orbitals of the constituent atoms.

Ground State Electronic Configuration:

The ground electronic state of gas-phase AlCl is determined to be X ¹Σ⁺ . To understand the electronic configuration leading to this state, we consider the valence electrons of Aluminum ([Ne] 3s² 3p¹) and Chlorine ([Ne] 3s² 3p⁵). The combination of their valence atomic orbitals (3s and 3p for Al, and 3s and 3p for Cl) leads to the formation of sigma (σ) and pi (π) molecular orbitals.

The deduced ground state electronic configuration for AlCl is:

(σ_s)² (σ_s)² (σ_p)² (π_p)⁴ (π_p)⁴**

This configuration, with a total of 10 valence electrons, results in a filled π* antibonding orbital, leading to a diamagnetic molecule with a singlet ground state (¹Σ⁺), consistent with experimental observations.

Molecular Orbital Diagram:

The interaction and energy levels of the molecular orbitals of AlCl can be visualized through a molecular orbital diagram. This diagram illustrates how the atomic orbitals of aluminum and chlorine combine to form bonding and antibonding molecular orbitals.

A simplified molecular orbital diagram for AlCl.

Quantitative Data

Spectroscopic studies have provided valuable quantitative data on the electronic states of gas-phase AlCl. The following table summarizes key spectroscopic constants for the ground and several excited electronic states.

Electronic State	Term Symbol	Tₑ (cm⁻¹)	ωₑ (cm⁻¹)	Bₑ (cm⁻¹)	rₑ (Å)
X	¹Σ⁺	0	481.7	0.2439	2.130
a	³Π	27800	450	0.230	2.200
A	¹Π	38255	455	0.231	2.190

Data sourced from the NIST Chemistry WebBook and relevant spectroscopic literature.

Experimental Protocols

The electronic structure of gas-phase AlCl has been elucidated through various high-resolution spectroscopic techniques. Below are detailed methodologies for two key experimental approaches.

Resonance-Enhanced Multiphoton Ionization (REMPI) Spectroscopy

REMPI is a highly sensitive and selective technique used to study the electronic states of atoms and molecules.

Methodology:

• Generation of Gas-Phase AlCl: A common method involves the reaction of aluminum vapor with a chlorine-containing precursor. For instance, a pulsed laser can be used to ablate a solid aluminum target in the presence of a carrier gas seeded with a chlorine source like HCl or Cl₂. The resulting plasma cools and reacts to form AlCl molecules in the gas phase.

• Molecular Beam Formation: The gas mixture containing AlCl is expanded supersonically into a vacuum chamber. This process cools the molecules to very low rotational and vibrational temperatures, simplifying the resulting spectra.

• Multiphoton Ionization: The molecular beam is intersected by one or more tunable laser beams. The wavelength of the first laser is scanned to excite AlCl molecules from the ground electronic state to a specific rovibronic level of an excited electronic state. A second photon, either from the same or a different laser, then ionizes the excited molecule.

• Detection: The resulting ions are accelerated by an electric field into a time-of-flight (TOF) mass spectrometer. The TOF spectrometer separates the ions based on their mass-to-charge ratio, allowing for the specific detection of AlCl⁺ ions.

• Spectral Analysis: By plotting the AlCl⁺ ion signal as a function of the excitation laser wavelength, a REMPI spectrum is obtained. The peaks in this spectrum correspond to transitions to different rovibronic levels of the excited electronic state, providing detailed information about its energy and structure.

Workflow for REMPI spectroscopy of gas-phase AlCl.

Stark Spectroscopy

Stark spectroscopy involves studying the effect of an external static electric field on the spectral lines of atoms and molecules. This technique is particularly useful for determining permanent electric dipole moments of different electronic states.

Methodology:

• Preparation of AlCl Beam: A rotationally cold beam of AlCl molecules is prepared, typically using a cryogenic buffer-gas beam source or a supersonic expansion.

• Application of Electric Field: The molecular beam passes through a region with a well-defined, homogeneous static electric field. This is usually achieved by applying a high voltage across two parallel metal plates (Stark plates).

• Laser-Induced Fluorescence (LIF) or Absorption Spectroscopy: A tunable laser is used to probe the transitions between different electronic states in the presence of the electric field. The resulting fluorescence or absorption is detected as a function of laser frequency.

• Observation of Stark Shifts and Splittings: The applied electric field causes a shift and/or splitting of the rotational energy levels due to the interaction of the molecule's permanent electric dipole moment with the field. This results in corresponding shifts and splittings of the spectral lines.

• Data Analysis: The magnitude of the Stark shifts and splittings is measured as a function of the applied electric field strength. By fitting these data to a theoretical model of the Stark effect for a diatomic molecule, the permanent electric dipole moments of the ground and excited electronic states can be precisely determined.

Logical flow of a Stark spectroscopy experiment.

Conclusion

The electronic configuration of gas-phase AlCl, with its ¹Σ⁺ ground state, has been thoroughly characterized through a combination of theoretical models and advanced experimental techniques. The data and methodologies presented in this guide provide a foundational understanding for researchers working with this molecule. Further investigations into its higher-lying excited states and their dynamics will continue to be a valuable area of research, with implications for our understanding of fundamental molecular physics and chemistry in diverse environments.

phase diagram of the aluminum-chlorine system

An In-depth Technical Guide to the Phase Diagram of the Aluminum-Chlorine System

This technical guide provides a comprehensive overview of the , with a primary focus on the behavior of aluminum trichloride (AlCl₃). The information is intended for researchers, scientists, and professionals in drug development who require a detailed understanding of the physicochemical properties of this system. The guide covers the various phases and their structures, thermodynamic properties, and the experimental methods used for their characterization.

Phases and Molecular Structures

The aluminum-chlorine system is dominated by the compound aluminum trichloride (AlCl₃), which exhibits significant structural changes with variations in temperature and physical state.

• Solid Phase: At ambient temperature and pressure, solid aluminum trichloride possesses a layered ionic lattice structure. In this crystalline form, each aluminum atom is octahedrally coordinated with six chlorine atoms.[1][2][3] The chloride ions are arranged in a cubic close-packed structure.[1]

• Liquid Phase: Upon melting, the coordination of aluminum changes from octahedral to tetrahedral.[3] The liquid phase is primarily composed of dimeric molecules, Al₂Cl₆.[1][3][4] This structural transition results in a lower density for the liquid (1.78 g/cm³) compared to the solid (2.48 g/cm³).[1]

• Gaseous Phase: In the vapor phase, aluminum chloride also exists predominantly as the Al₂Cl₆ dimer, especially at lower temperatures.[1][5][6] As the temperature increases, an equilibrium is established between the dimer and the monomeric form, AlCl₃.[2] At higher temperatures, the equilibrium shifts towards the trigonal planar AlCl₃ monomer.[1][2]

• Other Species: An unstable lower chloride, aluminum(I) chloride (AlCl), has been identified, but it is only known to exist in the vapor phase.[1]

Quantitative Data

The following tables summarize the key quantitative data for the aluminum-chlorine system, focusing on aluminum trichloride.

Table 1: Phase Transition Data for Aluminum Trichloride

Property	Value	Conditions
Sublimation Point	~180 °C	Atmospheric Pressure
Melting Point	192 °C	> 2 atmospheres
Critical Temperature	625.7 K (352.6 °C)
Critical Pressure	2.600 MPa

Table 2: Density of Aluminum Trichloride

Phase	Density
Solid	2.48 g/cm³
Liquid	1.78 g/cm³

Table 3: Thermodynamic Properties of Aluminum Trichloride at Standard Conditions

Property	Solid Phase	Liquid Phase	Gas Phase
Standard Enthalpy of Formation (kJ/mol)	-705.63	-674.80	-584.59
Standard Molar Entropy (J/mol·K)	109.29	172.91	314.44
Heat Capacity, cₚ (J/mol·K)	91.12	125.5	82.46

Experimental Protocols

The characterization of the aluminum-chlorine system involves a variety of experimental techniques due to the reactivity and volatility of the compounds.

1. Structural Determination:

• Gas-Phase Electron Diffraction (GED): This is a primary technique for determining the molecular structures of gaseous species. It has been used to elucidate the geometries of both the AlCl₃ monomer and the Al₂Cl₆ dimer.[7] The method involves directing a beam of high-energy electrons at the gas sample and analyzing the resulting diffraction pattern to determine bond lengths and angles.

• X-Ray Diffraction (XRD): XRD is employed to determine the crystal structure of solid aluminum trichloride.[8][9][10] By analyzing the angles and intensities of the diffracted X-ray beams, the arrangement of atoms within the crystal lattice can be mapped.

• Raman Spectroscopy: This technique is used to identify the various molecular species present in the liquid and molten states.[11] It provides information about the vibrational modes of the molecules, allowing for the differentiation between species like AlCl₃ and Al₂Cl₆.

2. Thermodynamic and Phase Equilibria Measurements:

• Differential Thermal Analysis (DTA) and Differential Scanning Calorimetry (DSC): These methods are used to determine the temperatures and enthalpies of phase transitions, such as melting and boiling points. They work by measuring the temperature difference between a sample and a reference material as they are subjected to a controlled temperature program.

• Vapor Pressure Measurements: Techniques such as the static or boiling-point method are used to measure the vapor pressure of aluminum chloride at different temperatures. This data is crucial for constructing the pressure-temperature phase diagram.

• Isothermal Equilibration: For multi-component systems involving AlCl₃ (e.g., with NaCl), this method is used to determine phase boundaries.[12] It involves holding a mixture at a constant temperature until equilibrium is reached, after which the compositions of the coexisting phases are analyzed.

• Electrical Conductivity and Electromotive Force (EMF) Measurements: These measurements are also applied to molten salt systems containing AlCl₃ to investigate phase equilibria and thermodynamic properties.[12]

Handling Precautions: Due to the hygroscopic and reactive nature of aluminum chloride, all experimental work must be conducted in a controlled, inert atmosphere, typically within a glove box filled with argon or nitrogen.[9][10]

Diagrams

The following diagrams illustrate key aspects of the aluminum-chlorine system's phase behavior and the workflow for its experimental characterization.

Caption: Phase transitions of aluminum trichloride.

Caption: Experimental workflow for Al-Cl system characterization.

References

• 1. Aluminium chloride - Wikipedia [en.wikipedia.org]
• 2. chemguide.co.uk [chemguide.co.uk]
• 3. Ionic to molecular transition in AlCl3: an examination of the electronic structure - PhysChemComm (RSC Publishing) [pubs.rsc.org]
• 4. quora.com [quora.com]
• 5. Solved Aluminum chloride, AlCl3, exists as the dimer Al2Cl6 | Chegg.com [chegg.com]
• 6. Statement 1: AlCl3 forms dimer Al2Cl6 in gaseous state but it dissolves in H2O forming AlH2O63+ and 3Cl− ions.Statement 2: Aqueous solution of AlCl3 is acidic due to hydrolysis. [infinitylearn.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. ipme.ru [ipme.ru]
• 11. electrochem.org [electrochem.org]
• 12. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Isotopic Composition of Aluminum Chloride (AlCl)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known isotopes of aluminum and chlorine, their natural abundances, and the resulting isotopic combinations within aluminum chloride (AlCl). This document details the fundamental properties of these isotopes and outlines the standard experimental protocols for their analysis, offering valuable insights for researchers in various scientific and drug development fields.

Introduction to the Isotopes of Aluminum and Chlorine

The elemental building blocks of aluminum chloride, aluminum (Al) and chlorine (Cl), are composed of various isotopes. Isotopes are variants of a particular chemical element that differ in neutron number, and hence in nucleon number. While the number of protons remains the same, defining the element, the differing number of neutrons leads to variations in atomic mass.

Aluminum Isotopes

Aluminum has only one stable isotope, Aluminum-27 (²⁷Al), which accounts for virtually all of its natural abundance (>99.9%).[1][2][3][4] In addition to this stable isotope, there is one naturally occurring radioactive isotope, Aluminum-26 (²⁶Al), which has a half-life of 7.17 x 10⁵ years and is found in trace amounts.[3] A number of synthetic radioactive isotopes of aluminum have also been identified, ranging from ²²Al to ⁴³Al, all of which have short half-lives.[2][3]

Chlorine Isotopes

Chlorine possesses two stable isotopes: Chlorine-35 (³⁵Cl) and Chlorine-37 (³⁷Cl).[5][6][7] The natural abundance of ³⁵Cl is approximately 75.77-75.8%, while ³⁷Cl accounts for the remaining 24.2-24.23%.[5][6][8] Chlorine also has one naturally occurring radioactive isotope, Chlorine-36 (³⁶Cl), with a half-life of 301,000 years.[5][6] Beyond these, a range of artificial radioactive isotopes from ²⁸Cl to ⁵²Cl have been synthesized.[6]

Isotopic Composition of Aluminum Chloride (AlCl)

The isotopic composition of any given molecule of aluminum chloride is a direct reflection of the natural abundances of the isotopes of its constituent elements. Given that aluminum is predominantly ²⁷Al, the variation in the mass of AlClₓ molecules is primarily dictated by the isotopic distribution of chlorine. For the common form, aluminum trichloride (AlCl₃), a variety of isotopic combinations, or isotopologues, will exist. The most abundant of these will contain the most common isotopes of each element.

Quantitative Isotopic Data

The following tables summarize the key quantitative data for the naturally occurring isotopes of aluminum and chlorine.

Table 1: Naturally Occurring Isotopes of Aluminum

Isotope	Mass Number	Natural Abundance (%)	Half-life	Decay Mode(s)
²⁶Al	26	Trace	7.17 x 10⁵ years	β⁺, EC
²⁷Al	27	>99.9	Stable	-

Table 2: Naturally Occurring Isotopes of Chlorine

Isotope	Mass Number	Natural Abundance (%)	Half-life	Decay Mode(s)
³⁵Cl	35	75.77 - 75.8	Stable	-
³⁶Cl	36	Trace	3.01 x 10⁵ years	β⁻, EC
³⁷Cl	37	24.2 - 24.23	Stable	-

Experimental Protocols for Isotopic Analysis

The primary and most definitive experimental technique for determining the isotopic composition of a sample, including aluminum chloride, is Mass Spectrometry .

Mass Spectrometry for Isotopic Analysis of AlCl

Objective: To determine the relative abundance of different isotopologues of aluminum chloride.

Methodology:

• Sample Preparation: A sample of aluminum chloride is first vaporized and then ionized. Common ionization techniques include Electron Ionization (EI) or Inductively Coupled Plasma (ICP). For AlCl₃, this process will generate ions such as [AlCl₂]⁺, [AlCl]⁺, and [Al]⁺, each with a specific mass-to-charge ratio (m/z) dependent on the isotopes of Al and Cl present.

• Mass Analysis: The generated ions are then accelerated into a magnetic or electric field within the mass analyzer. The analyzer separates the ions based on their mass-to-charge ratio. Lighter ions are deflected more than heavier ions.

• Detection: A detector measures the abundance of ions at each m/z value. The resulting mass spectrum will show a series of peaks, with the position of each peak indicating a specific isotopic combination and the height of the peak corresponding to its relative abundance.

Data Interpretation: For a fragment such as [AlCl]⁺, two main peaks would be expected, corresponding to [²⁷Al³⁵Cl]⁺ and [²⁷Al³⁷Cl]⁺. The relative intensity of these peaks will be approximately 3:1, reflecting the natural abundance ratio of ³⁵Cl to ³⁷Cl.[9] For a fragment like [AlCl₂]⁺, the isotopic distribution becomes more complex, with peaks corresponding to [²⁷Al³⁵Cl₂]⁺, [²⁷Al³⁵Cl³⁷Cl]⁺, and [²⁷Al³⁷Cl₂]⁺.

Visualizing Experimental and Logical Workflows

The following diagrams illustrate the logical relationships of isotopes and a typical experimental workflow for their analysis.

Caption: Isotopic contributions to Aluminum Chloride.

References

• 1. Isotopes_of_aluminium [chemeurope.com]
• 2. quora.com [quora.com]
• 3. Isotopes of aluminium - Wikipedia [en.wikipedia.org]
• 4. Aluminium - Wikipedia [en.wikipedia.org]
• 5. USGS -- Isotope Tracers -- Resources [wwwrcamnl.wr.usgs.gov]
• 6. Isotopes of chlorine - Wikipedia [en.wikipedia.org]
• 7. quora.com [quora.com]
• 8. youtube.com [youtube.com]
• 9. chem.libretexts.org [chem.libretexts.org]

An In-depth Technical Guide to the Safety and Handling of Aluminum Trichloride

Disclaimer: The following guide pertains to aluminum trichloride (AlCl₃) , as there is a significant lack of safety and handling information for aluminum monochloride (AlCl), a compound primarily stable at high temperatures and low pressures. It is presumed the user is inquiring about the far more common and industrially relevant aluminum trichloride.

This document provides a comprehensive overview of the safety and handling precautions for anhydrous aluminum trichloride, intended for researchers, scientists, and professionals in drug development.

Hazard Identification and Classification

Aluminum trichloride (AlCl₃) is a corrosive substance that reacts violently with water.[1][2] It is a white or yellow crystalline solid that is odorless and sublimes readily at 178°C, yielding hydrogen chloride gas.[1] The primary hazards are associated with its reactivity and the corrosive nature of both the solid and its decomposition products.

GHS Hazard Statements:

• H314: Causes severe skin burns and eye damage.

Physical and Chemical Properties

A summary of the key physical and chemical properties of aluminum trichloride is provided below.

Property	Value
Chemical Formula	AlCl₃
Molar Mass	133.34 g/mol (anhydrous)[2]
Appearance	White or yellow crystalline solid[1]
Odor	Sharp, stinging odor[3][4]
Melting Point	192.6 °C (anhydrous)[5]
Boiling Point	180 °C (sublimes)[5]
Vapor Pressure	133.3 Pa at 99 °C[5]
pH	2.4 at 100 g/L at 20 °C[3]
Flammability	Not flammable or combustible[3][6]

Toxicological Data

The primary toxicological concerns with aluminum trichloride are its corrosive effects and potential systemic toxicity at high doses. The main target organs are the central nervous system and bone.[7]

Toxicity Data	Value	Species
No-Observed-Adverse-Effect Level (NOAEL)	300 mg/kg/day	Rat (oral, 28-day study)[8]
Lowest-Observed-Adverse-Effect Level (LOAEL)	0.9 mg/kg/day	Rat (chronic oral study)[9]
NIOSH Recommended Exposure Limit (REL)	2 mg/m³ (as Al, 10-hour TWA)[4]

TWA: Time-Weighted Average

At high doses (900 mg/kg/day) in rats, observed effects include increased salivation, changes in blood parameters, increased liver and adrenal gland weights, and necrosis of liver cells.[8]

Handling and Storage

Proper handling and storage procedures are critical to minimizing the risks associated with aluminum trichloride.

Handling:

• Work in a well-ventilated area, preferably in a fume hood or glove box, especially when using large quantities.[1]

• Wear appropriate personal protective equipment (PPE), including safety glasses, a face shield, impervious gloves (Nitrile rubber with >0.11 mm thickness is suitable), and a fire-retardant laboratory coat.[1][6][10]

• Avoid the formation of dust and aerosols.[3][6]

• Keep away from ignition sources and control dust formation.[1]

• Have a supply of dry sand and a Class D fire extinguisher readily available.[1]

• Never allow the product to come into contact with water during storage or handling.[3]

Storage:

• Store in a tightly closed container in a dry and well-ventilated place.[3][6]

• Store under an inert gas and vent the container periodically.[3][6]

• Keep away from water and moist air.[11]

• Do not store in metal containers.[11]

Reactivity and Incompatibility

Aluminum trichloride is a powerful Lewis acid and reacts violently with a variety of substances.[5][12]

Incompatible Materials:

• Water: Reacts violently to liberate hydrogen chloride (HCl) gas.[1][12]

• Hydrated reagents, strong oxidizers, and caustics. [1]

• Alcohols, nitromethane, sodium oxide, and ethylene oxide. [1]

• Alkali metals: May react explosively.[13]

• Metals: May be corrosive in the presence of moisture.[13]

Hazardous Decomposition Products:

• With water: Hydrogen chloride (HCl) gas.[1]

• Under fire conditions: Aluminum oxide and hydrogen chloride gas.[6]

• Thermal decomposition: Can lead to the release of irritating gases and vapors.[11] The decomposition of aluminum chloride with heat can produce aluminum and chlorine gas.[14][15]

Experimental Protocols

Protocol for a Small-Scale Reaction using Aluminum Trichloride (e.g., Friedel-Crafts):

• Preparation:

  • Ensure the reaction setup (glassware, etc.) is completely dry by oven-drying and cooling under an inert atmosphere (e.g., nitrogen or argon).

  • Work in a certified chemical fume hood.

  • Don appropriate PPE (safety goggles, face shield, lab coat, and compatible gloves).

  • Have a dewar of isopropanol/dry ice or another suitable cooling bath ready.

• Procedure:

  • In a dry reaction flask under an inert atmosphere, add the solvent (e.g., dichloromethane).

  • Cool the solvent to the desired temperature (e.g., 0-5 °C) using the cooling bath.

  • Carefully and slowly add the anhydrous aluminum trichloride to the cooled solvent. The addition may be exothermic.

  • Once the aluminum trichloride is suspended, add the other reactants dropwise while maintaining the reaction temperature.

• Work-up:

  • Upon completion, the reaction must be quenched carefully.

  • Slowly and cautiously add the reaction mixture to a separate flask containing crushed ice or cold water, often with stirring, in the fume hood. This process will generate a significant amount of HCl gas and heat.

  • Once the reaction is quenched, proceed with the standard extraction and purification procedures.

• Waste Disposal:

  • Dispose of all waste materials in accordance with local, state, and federal regulations.

Emergency Procedures

Immediate and appropriate action is crucial in the event of an emergency involving aluminum trichloride.

Exposure/Incident	Procedure
Skin Contact	Brush off any visible solids.[1] Immediately flush the affected area with copious amounts of water for at least 15-30 minutes.[1][4] Remove contaminated clothing and seek medical attention.[1][3]
Eye Contact	Immediately flush eyes with plenty of water for at least 15-30 minutes, lifting the upper and lower eyelids.[3][4] Remove contact lenses if present and easy to do.[3] Seek immediate medical attention.[4]
Inhalation	Move the person to fresh air.[3][6] If breathing has stopped, provide artificial respiration.[3][6] Seek immediate medical attention.[11] Medical observation for 24-48 hours is recommended as pulmonary edema may be delayed.[4]
Ingestion	Do NOT induce vomiting.[1][6] Rinse the mouth with water and have the person drink 2-3 glasses of water.[1] Never give anything by mouth to an unconscious person.[3][6] Seek immediate medical attention.[1]
Spill	Control all sources of moisture.[1] Wearing appropriate PPE, cover the spill with dry sand.[1] Scoop the spilled material with spark-resistant tools and place it in a suitable container for disposal.[1] DO NOT USE WATER.[1]
Fire	Use a Class D fire extinguisher or smother the fire with dry sand.[1] Do not use water, carbon dioxide, or halogenated extinguishing agents.[1]

Visualizations

Caption: Workflow for the safe handling of aluminum trichloride.

Caption: Toxicity pathway of aluminum trichloride exposure.

References

• 1. ehs.princeton.edu [ehs.princeton.edu]
• 2. Aluminum Chloride [commonorganicchemistry.com]
• 3. chemicalbook.com [chemicalbook.com]
• 4. nj.gov [nj.gov]
• 5. byjus.com [byjus.com]
• 6. southwest.tn.edu [southwest.tn.edu]
• 7. Aluminum monochloride | AlCl | CID 5359282 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. Evaluation of 28-day repeated oral dose toxicity of aluminum chloride in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. industrialchemicals.gov.au [industrialchemicals.gov.au]
• 10. carlroth.com [carlroth.com]
• 11. media.laballey.com [media.laballey.com]
• 12. Aluminium chloride - Wikipedia [en.wikipedia.org]
• 13. dcmshriram.com [dcmshriram.com]
• 14. brainly.com [brainly.com]
• 15. m.youtube.com [m.youtube.com]

The Industrial Potential of Aluminum Monochloride: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Aluminum monochloride (AlCl), a sub-halide of aluminum, has long been a compound of academic interest. However, its unique chemical properties, particularly its stability at high temperatures and its ability to undergo disproportionation, are paving the way for significant industrial applications. This technical guide provides an in-depth exploration of the core industrial relevance of aluminum monochloride, focusing on its role in the purification of aluminum and its potential in chemical synthesis. This document summarizes key quantitative data, outlines experimental protocols for its generation and use, and provides visual representations of the underlying processes to facilitate a deeper understanding for researchers and professionals in materials science and chemical development.

Introduction

Aluminum monochloride is a metal halide with the formula AlCl. Unlike the more common aluminum trichloride (AlCl₃), AlCl is thermodynamically stable only in the gaseous phase at high temperatures (above 1,000 °C) and low pressures.[1] Its primary industrial significance lies in its role as a key intermediate in the Alcan process, a method for refining aluminum that offers potential energy savings over the traditional Hall-Héroult process.[2] This guide will delve into the production, properties, and applications of AlCl, with a focus on its industrial viability.

Physicochemical Properties of Aluminum Monochloride

A thorough understanding of the physicochemical properties of aluminum monochloride is crucial for its industrial application. Key quantitative data is summarized in the tables below.

Table 1: Thermodynamic Properties of Aluminum Monochloride (AlCl)

Property	Value	Unit	Reference(s)
Molar Mass	62.43	g/mol	[3]
Standard Enthalpy of Formation (ΔH°f)	-51.46	kJ/mol	[4]
Standard Molar Entropy (S°)	227.95	J/(mol·K)	[4]
Gaseous Phase Stability	> 1,000	°C	[1]

Table 2: Spectroscopic Data for Aluminum Monochloride (AlCl)

Spectroscopic Parameter	Value	Unit	Reference(s)
Rotational Constant (B₀)	7298.2	MHz	[NIST]
Vibrational Frequency (ωe)	481.3	cm⁻¹	[NIST]

Industrial Production and Application: The Alcan Process

The most significant industrial application of aluminum monochloride is in the Alcan process for the purification of aluminum. This process leverages the high-temperature stability and subsequent disproportionation of AlCl to produce high-purity aluminum from aluminum-containing alloys.

Process Overview

The Alcan process can be broken down into two primary stages:

• Formation of Aluminum Monochloride: A feed of impure molten aluminum alloy is reacted with aluminum trichloride (AlCl₃) gas at high temperatures (approximately 1,300 °C). This reaction produces gaseous aluminum monochloride (AlCl).[1]

• Disproportionation of Aluminum Monochloride: The hot gas stream containing AlCl is then cooled to a lower temperature (around 900 °C). At this temperature, the AlCl becomes unstable and disproportionates, yielding high-purity molten aluminum and regenerating aluminum trichloride gas, which can be recycled back into the first stage.[1]

Experimental Protocol: Laboratory Scale Simulation of the Alcan Process

The following protocol outlines a conceptual laboratory-scale setup to simulate the Alcan process.

Materials:

• Impure aluminum alloy (e.g., Al-Si, Al-Fe)

• Anhydrous aluminum trichloride (AlCl₃)

• High-purity argon gas

• High-temperature tube furnace with two independently controlled heating zones

• Alumina or graphite reaction tube

• Gas flow controllers

• Condenser for aluminum collection

• Scrubber for exhaust gases

Procedure:

• Reactor Setup: A two-zone tube furnace is set up with an alumina or graphite reaction tube. The first zone (hot zone) is designated for the formation of AlCl, and the second zone (cooler zone) is for its disproportionation.

• Reactant Loading: A crucible containing the impure aluminum alloy is placed in the hot zone of the reaction tube.

• Inert Atmosphere: The system is purged with high-purity argon gas to remove any air and moisture.

• Heating: The hot zone is heated to 1,300 °C, and the cooler zone is maintained at 900 °C.

• AlCl₃ Introduction: Once the temperatures are stable, a controlled flow of gaseous AlCl₃, generated by heating solid AlCl₃ in a separate vessel, is introduced into the reaction tube over the molten aluminum alloy.

• AlCl Formation: The AlCl₃ reacts with the molten aluminum in the hot zone to form gaseous AlCl.

• Disproportionation and Collection: The gas stream flows into the cooler zone, where the AlCl disproportionates. High-purity molten aluminum is deposited and collected in a condenser placed in this zone.

• Gas Recycling and Scrubbing: The regenerated AlCl₃ and any unreacted gases are passed through a scrubbing system to neutralize any corrosive components before venting.

Process Efficiency

The Alcan process presents a potential for higher energy efficiency compared to the conventional Hall-Héroult process.

Table 3: Comparative Energy Consumption

Process	Energy Consumption (kWh/kg of Al)
Hall-Héroult Process	~13.4
Chloride Process (Alcan)	~9.6

Note: These values can vary based on the specific plant and operational parameters.[2]

Potential in Chemical Synthesis

While the primary industrial application of AlCl is in aluminum refining, its unique reactivity suggests potential in specialized chemical synthesis, particularly in the formation of organoaluminum compounds and other metal complexes.

Synthesis of Organoaluminum Compounds

Organoaluminum compounds are valuable reagents in organic synthesis. While typically synthesized from aluminum metal and alkyl halides, the use of aluminum monochloride could offer an alternative pathway under specific conditions. The general principle involves the reaction of AlCl with organic substrates.

Experimental Protocol: Conceptual Synthesis of an Organoaluminum Compound

This protocol describes a conceptual method for the synthesis of a simple organoaluminum compound using AlCl generated in situ.

Materials:

• Aluminum powder

• Anhydrous aluminum trichloride (AlCl₃)

• Organic halide (e.g., an aryl halide)

• High-boiling point inert solvent (e.g., decalin)

• High-temperature reactor equipped with a reflux condenser and inert gas inlet

• Schlenk line apparatus for handling air-sensitive compounds

Procedure:

• Reactor Setup: A three-neck flask equipped with a mechanical stirrer, reflux condenser, and an argon inlet is assembled.

• Reactant Loading: Aluminum powder and the inert solvent are added to the flask.

• Inert Atmosphere: The system is thoroughly purged with argon.

• Heating: The mixture is heated to a high temperature (specific temperature would depend on the reactivity of the organic halide).

• In Situ Generation of AlCl: A controlled amount of AlCl₃ is sublimed into the reactor to react with the aluminum powder, forming AlCl in the gas phase above the solvent.

• Reaction with Organic Halide: The organic halide is added dropwise to the reaction mixture. The gaseous AlCl reacts with the organic halide at the gas-liquid interface or dissolved in the hot solvent.

• Work-up: After the reaction is complete, the mixture is cooled, and the organoaluminum product is isolated and purified using standard air-sensitive techniques.

Visualizing the Processes

To better illustrate the key processes involving aluminum monochloride, the following diagrams are provided in the DOT language for Graphviz.

Caption: Flow diagram of the Alcan process for aluminum refining.

Caption: Conceptual workflow for organoaluminum synthesis using AlCl.

Safety and Handling

Aluminum monochloride is a high-temperature, reactive, and corrosive gas. Handling requires stringent safety protocols.

• High-Temperature Operations: All operations must be conducted in appropriately designed high-temperature reactors constructed from corrosion-resistant materials such as alumina or graphite.

• Inert Atmosphere: Due to its reactivity with oxygen and moisture, all processes involving AlCl must be carried out under an inert atmosphere (e.g., argon).

• Corrosivity: Gaseous AlCl is corrosive. All transfer lines and equipment must be made of compatible materials and regularly inspected for signs of degradation.

• Exhaust Gas Treatment: Exhaust gases from any process involving AlCl must be passed through a scrubber to neutralize any unreacted AlCl and other corrosive byproducts before being released.

• Personal Protective Equipment (PPE): Personnel working with or near high-temperature reactors containing AlCl must wear appropriate PPE, including heat-resistant clothing, gloves, and face shields. Respiratory protection may be required in case of a potential leak.

Conclusion

Aluminum monochloride, while historically a niche chemical, holds significant potential for revolutionizing the aluminum refining industry through the energy-efficient Alcan process. Its unique high-temperature chemistry also opens avenues for novel synthetic routes in organometallic chemistry. Further research into optimizing the production and handling of AlCl, as well as exploring its catalytic properties, will be crucial in realizing its full industrial relevance. This guide provides a foundational understanding for scientists and engineers to build upon in their future research and development endeavors.

References

• 1. cdnsciencepub.com [cdnsciencepub.com]
• 2. Could the chloride process replace the Hall-Héroult process in aluminium production? – SINTEF Blog [blog.sintef.com]
• 3. Aluminium chloride (data page) - Wikipedia [en.wikipedia.org]
• 4. aluminium chloride [webbook.nist.gov]

Protocols & Analytical Methods

Application Notes and Protocols for the Laboratory Synthesis of Aluminum Monochloride

For Researchers, Scientists, and Drug Development Professionals

Introduction

Aluminum monochloride (AlCl) is a metal halide that is thermodynamically stable primarily in the gaseous phase at high temperatures and low pressures.[1] Its high-temperature stability makes it a unique reagent and intermediate in specialized chemical processes, including the purification of aluminum through the Alcan process. Unlike the more common aluminum trichloride (AlCl₃), AlCl is highly unstable at ambient conditions, readily disproportionating into aluminum metal and aluminum trichloride. This inherent instability presents significant challenges for its synthesis and isolation in a laboratory setting.

These application notes provide a detailed overview of the primary method for the laboratory-scale synthesis of gaseous aluminum monochloride, based on the principles of high-temperature reduction of aluminum trichloride. The protocols are intended for researchers with experience in handling air- and moisture-sensitive compounds at high temperatures.

Synthesis Methodology: High-Temperature Gas-Phase Reaction

The most documented method for producing aluminum monochloride is through the high-temperature reaction of aluminum metal with gaseous aluminum trichloride. This process is a key step in the Alcan process for aluminum smelting.[1]

The overall reaction is as follows:

2 Al(s, l) + AlCl₃(g) → 3 AlCl(g)

This reaction is typically carried out at temperatures exceeding 1000 °C. The product, gaseous AlCl, is then utilized in-situ or can be isolated by rapid quenching, although the latter is technically challenging due to its tendency to disproportionate upon cooling.

Key Reaction Parameters

The synthesis of aluminum monochloride is highly dependent on the reaction conditions. The following table summarizes the critical parameters for this process.

Parameter	Value/Range	Notes
Reaction Temperature	> 1000 °C (typically ~1300 °C)	Essential for shifting the equilibrium towards the formation of AlCl.[1]
Pressure	Low Pressure / Inert Atmosphere	Necessary to maintain the stability of the gaseous AlCl product.
Reactants	Aluminum metal (high purity), Anhydrous Aluminum Trichloride	The purity of reactants is crucial to avoid side reactions.
Disproportionation Temperature	~900 °C	Gaseous AlCl will disproportionate back to Al and AlCl₃ as it cools.[1]

Experimental Protocol: Laboratory-Scale Synthesis of Gaseous Aluminum Monochloride

This protocol outlines a conceptual laboratory setup for the generation of gaseous aluminum monochloride for in-situ use or for spectroscopic analysis. Extreme caution must be exercised due to the high temperatures and the corrosive nature of the reagents involved.

Materials and Equipment

• High-purity aluminum metal (powder or turnings)

• Anhydrous aluminum trichloride (AlCl₃)

• High-temperature tube furnace (capable of reaching ≥ 1300 °C)

• Quartz or alumina reaction tube

• Inert gas supply (Argon or Nitrogen) with gas flow controllers

• Schlenk line or glovebox for handling anhydrous reagents

• Sublimation apparatus for vaporizing AlCl₃

• Appropriate trapping system for unreacted AlCl₃ and product analysis (e.g., mass spectrometer, cold finger for matrix isolation)

Procedure

• Preparation of the Reaction Setup:

  • Assemble the tube furnace with the quartz or alumina reaction tube.

  • Place a ceramic boat containing high-purity aluminum metal in the center of the reaction tube.

  • At the inlet of the tube furnace, connect a sublimation apparatus containing anhydrous aluminum trichloride. This sublimator should have its own heating element.

  • The outlet of the reaction tube should be connected to the analytical instrument or a trapping system.

  • Ensure all connections are gas-tight.

• Inert Atmosphere Purge:

  • Thoroughly purge the entire system with a dry, inert gas (e.g., Argon) to remove any air and moisture. This is critical as AlCl₃ is highly hygroscopic.

• Reaction Execution:

  • Heat the tube furnace to the target reaction temperature (e.g., 1300 °C).

  • Once the furnace is at temperature, begin heating the sublimation apparatus containing the AlCl₃ to generate a vapor.

  • Introduce the gaseous AlCl₃ into the reaction tube over the heated aluminum metal using a slow flow of the inert carrier gas.

  • The reaction 2 Al + AlCl₃ → 3 AlCl will occur in the hot zone of the furnace.

• Product Handling/Analysis:

  • The gaseous AlCl product will be carried by the inert gas stream to the outlet of the reaction tube.

  • For in-situ applications, the reactant stream containing AlCl can be directly introduced into a subsequent reaction chamber.

  • For analysis, the gas stream can be directed into a mass spectrometer or other suitable gas-phase analytical instrument.

  • For isolation, a cold finger held at cryogenic temperatures can be used to rapidly quench and trap the AlCl in an inert matrix for spectroscopic studies. Note that macroscopic isolation of solid AlCl is generally not feasible due to rapid disproportionation.

• Shutdown:

  • Stop the flow of AlCl₃ vapor by turning off the sublimator heater.

  • Allow the tube furnace to cool down to room temperature under a continuous flow of inert gas.

  • Once cooled, the apparatus can be safely disassembled in an inert atmosphere.

Visualizations

Experimental Workflow for AlCl Synthesis

The following diagram illustrates the key steps in the laboratory synthesis of gaseous aluminum monochloride.

Caption: Workflow for the laboratory synthesis of gaseous aluminum monochloride.

Safety Considerations

• High Temperatures: The use of a high-temperature tube furnace requires appropriate shielding and personal protective equipment.

• Corrosive Materials: Anhydrous aluminum trichloride is highly corrosive and reacts violently with water. It should be handled in an inert atmosphere (glovebox or Schlenk line).

• Reactive Product: Gaseous aluminum monochloride is highly reactive. The exhaust from the reaction should be handled appropriately, for example, by passing it through a scrubber.

• Pressure: The reaction should be conducted at or near atmospheric pressure. A closed system could lead to a dangerous buildup of pressure.

Conclusion

The synthesis of aluminum monochloride is a challenging endeavor due to the compound's inherent instability under normal laboratory conditions. The high-temperature gas-phase reaction between aluminum metal and aluminum trichloride remains the most viable method for its generation. The protocol and information provided herein are intended to serve as a guide for researchers and professionals in designing and conducting experiments involving this unique chemical species. Careful attention to experimental setup, reactant purity, and safety is paramount for successful synthesis and handling of aluminum monochloride.

References

• 1. Aluminium monochloride - Wikipedia [en.wikipedia.org]

AlCl₃ as a Catalyst in Friedel-Crafts Reactions: Application Notes and Protocols for Researchers

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the use of aluminum chloride (AlCl₃) as a catalyst in Friedel-Crafts reactions. This cornerstone of organic synthesis remains a pivotal tool for carbon-carbon bond formation on aromatic rings, with wide-ranging applications in academic research and the industrial production of pharmaceuticals and fine chemicals.

Introduction to Friedel-Crafts Reactions Catalyzed by AlCl₃

Developed in 1877 by Charles Friedel and James Crafts, these reactions are broadly classified into two main types: alkylation and acylation.[1] Both proceed via electrophilic aromatic substitution, where aluminum chloride, a potent Lewis acid, plays a crucial role in generating the electrophile.[2][3]

• Friedel-Crafts Alkylation: This reaction introduces an alkyl group onto an aromatic ring using an alkyl halide as the alkylating agent.[4] AlCl₃ facilitates the formation of a carbocation, which then acts as the electrophile.[5]

• Friedel-Crafts Acylation: This reaction introduces an acyl group onto an aromatic ring using an acyl halide or anhydride.[4] AlCl₃ assists in the formation of a resonance-stabilized acylium ion, the electrophilic species in this case.

The versatility of Friedel-Crafts reactions makes them indispensable in multi-step syntheses. For instance, they are employed in the synthesis of precursors for widely used pharmaceuticals like ibuprofen.[6][7]

Mechanism of AlCl₃ Catalysis

Aluminum chloride's efficacy as a catalyst stems from its ability to accept a pair of electrons, thus acting as a Lewis acid. This property is central to the generation of the highly reactive electrophiles required for these reactions.

Friedel-Crafts Alkylation Mechanism

The alkylation process can be summarized in the following steps:

• Formation of the Electrophile: AlCl₃ abstracts a halide from the alkyl halide, generating a carbocation.[5]

• Electrophilic Attack: The electron-rich aromatic ring attacks the carbocation, forming a resonance-stabilized carbocation intermediate known as an arenium ion (or sigma complex).

• Deprotonation: A weak base, such as the AlCl₄⁻ anion, removes a proton from the arenium ion, restoring the aromaticity of the ring and regenerating the AlCl₃ catalyst.[8]

It is important to note that the intermediate carbocation is prone to rearrangement to a more stable carbocation, which can sometimes lead to a mixture of products.[9]

Figure 1: Friedel-Crafts Alkylation Mechanism.

Friedel-Crafts Acylation Mechanism

The acylation reaction proceeds via a similar pathway, but with a key difference in the nature of the electrophile:

• Formation of the Acylium Ion: AlCl₃ coordinates with the acyl halide, leading to the formation of a resonance-stabilized acylium ion (R-C=O⁺).

• Electrophilic Attack: The aromatic ring attacks the electrophilic carbon of the acylium ion, forming an arenium ion.[8]

• Deprotonation: The AlCl₄⁻ anion abstracts a proton, restoring aromaticity and yielding the aryl ketone product.[8]

A crucial distinction from alkylation is that the ketone product can form a stable complex with AlCl₃.[1] This complexation deactivates the product towards further acylation and necessitates the use of stoichiometric or slightly excess amounts of the catalyst.[10] An aqueous workup is required to break this complex and isolate the final product.[1]

Figure 2: Friedel-Crafts Acylation Mechanism.

Data Presentation: Reaction Conditions and Yields

The efficiency of AlCl₃-catalyzed Friedel-Crafts reactions is influenced by various factors including the substrate, reagent, solvent, and reaction temperature. The following tables summarize representative quantitative data.

Table 1: Effect of Solvent on the Friedel-Crafts Acetylation of 2-Methylnaphthalene with AlCl₃ [11]

Entry	Solvent	Yield of 2-acetyl-6-methylnaphthalene (%)	Yield of 1-acetyl-2-methylnaphthalene (%)
1	Nitrobenzene	61.8	5.6
2	Dichloromethane	25.4	35.2
3	n-Hexane	Low	Low

Table 2: Summary of Reaction Conditions and Yields for Specific AlCl₃-Catalyzed Friedel-Crafts Reactions

Reaction	Aromatic Substrate	Reagent	AlCl₃ (Equivalents)	Solvent	Temperature (°C)	Time	Product	Yield (%)	Reference
Acylation	Isobutylbenzene	Acetic Anhydride	2.0	Dichloromethane	0	45 min	p-Isobutylacetophenone	25.6	[6]
Acylation	Benzene	Ethanoyl Chloride	Catalytic	Benzene	60	30 min	Phenylethanone	Not Specified	[12]
Alkylation	Toluene	tert-Butyl Chloride	Catalytic	Toluene	0-5	15-20 min (addition)	4-tert-Butyltoluene	Not Specified	[13]
Alkylation	t-Butylbenzene	t-Butyl Chloride	Catalytic	t-Butylbenzene	0-5	15 min (stirring)	p-di-t-Butylbenzene	Not Specified	[14]

Experimental Protocols

The following are detailed protocols for conducting Friedel-Crafts alkylation and acylation reactions using AlCl₃ as a catalyst. Safety Precaution: Anhydrous aluminum chloride is water-sensitive, corrosive, and an irritant. Acetyl chloride is also corrosive. All manipulations should be performed in a well-ventilated fume hood, and appropriate personal protective equipment (gloves, safety glasses) must be worn. All glassware must be thoroughly dried before use.[15]

Protocol 1: Friedel-Crafts Acylation of Isobutylbenzene to Synthesize p-Isobutylacetophenone (Ibuprofen Precursor)[7]

This protocol outlines the first step in a common synthesis of ibuprofen.

Materials:

• Anhydrous Aluminum Chloride (AlCl₃)

• Dichloromethane (CH₂Cl₂)

• Isobutylbenzene

• Acetic Anhydride

• 4M Hydrochloric Acid (HCl)

• 10% Sodium Hydroxide (NaOH)

• 50% Brine Solution

• Water

Procedure:

• To a 50 mL round-bottom flask, add AlCl₃ (5.40 g, 60.0 mmol) and 20 mL of CH₂Cl₂.

• Cool the mixture in an ice bath.

• Slowly add isobutylbenzene (4.03 g, 30.0 mmol) and acetic anhydride (3.06 g, 30.0 mmol) to the cooled mixture.

• Stir the solution for 45 minutes at 0 °C.

• Allow the solution to warm to room temperature.

• Quench the reaction by carefully adding it to a 0 °C 4M HCl solution.

• Transfer the mixture to a separatory funnel and extract the aqueous layer with dichloromethane (3 x 20 mL).

• Combine the organic layers and wash with 20 mL of 10% NaOH, 20 mL of 50% brine, and 20 mL of H₂O.

• Separate the organic layer and dry over anhydrous magnesium sulfate.

• Filter and remove the solvent by rotary evaporation to yield the product, p-isobutylacetophenone.

Figure 3: Workflow for Ibuprofen Precursor Synthesis.

Protocol 2: Friedel-Crafts Alkylation of Toluene with tert-Butyl Chloride to Synthesize 4-tert-Butyltoluene[14]

This protocol is a representative example of a Friedel-Crafts alkylation reaction.

Materials:

• Anhydrous Toluene

• Anhydrous Aluminum Chloride (AlCl₃)

• tert-Butyl Chloride

• Ice-cold Water

• Diethyl Ether

• Anhydrous Magnesium Sulfate or Sodium Sulfate

Procedure:

• Set up a three-necked round-bottom flask with a stirrer, a dropping funnel, and a reflux condenser. Protect the apparatus from atmospheric moisture with a drying tube.

• Place the flask in an ice bath.

• In the flask, place anhydrous toluene.

• Carefully and slowly add anhydrous AlCl₃ to the toluene with continuous stirring.

• Measure the required amount of tert-butyl chloride and place it in the dropping funnel.

• Add the tert-butyl chloride dropwise to the stirred toluene-AlCl₃ mixture over 15-20 minutes, maintaining the temperature between 0-5 °C.

• After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature.

• Stir for an additional 30 minutes.

• Carefully quench the reaction by slowly adding ice-cold water. HCl gas will be evolved.

• Transfer the mixture to a separatory funnel and add diethyl ether.

• Wash the organic layer with water and then with a saturated sodium bicarbonate solution.

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

• Filter the drying agent and remove the solvent by rotary evaporation.

• The crude product can be purified by fractional distillation.

Applications in Drug Development

Friedel-Crafts reactions are instrumental in the synthesis of a multitude of pharmaceutical compounds. The ability to introduce alkyl and acyl groups onto aromatic systems provides a direct route to key intermediates.

• Synthesis of NSAIDs: As demonstrated, the acylation of isobutylbenzene is the initial step in the Boots-Hoechst-Celanese (BHC) process for manufacturing ibuprofen, a widely used non-steroidal anti-inflammatory drug.[7]

• Synthesis of Heterocyclic Compounds: AlCl₃-mediated methodologies are employed to synthesize N-heteroarenes, a class of compounds with significant pharmacological properties, including anti-inflammatory, anti-cancer, and antibacterial activities.[16]

The logical relationship in the synthesis of a drug intermediate via Friedel-Crafts acylation is depicted below.

Figure 4: Drug Intermediate Synthesis Logic.

Conclusion

Aluminum chloride continues to be a catalyst of choice for Friedel-Crafts reactions due to its high activity and versatility. A thorough understanding of the reaction mechanisms, optimal conditions, and appropriate experimental protocols is essential for researchers to effectively utilize these reactions in their synthetic endeavors, from fundamental research to the development of novel therapeutic agents. The protocols and data presented herein serve as a comprehensive guide for the successful application of AlCl₃-catalyzed Friedel-Crafts reactions.

References

• 1. Friedel–Crafts reaction - Wikipedia [en.wikipedia.org]
• 2. The function of AlCl3 in Friedel Crafts reaction is class 12 chemistry CBSE [vedantu.com]
• 3. quora.com [quora.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. youtube.com [youtube.com]
• 6. Ibuprofen Synthesis | Synaptic | Central College [central.edu]
• 7. Synthesis of ibuprofen from benzene - The Science Snail [sciencesnail.com]
• 8. benchchem.com [benchchem.com]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. quora.com [quora.com]
• 11. pubs.acs.org [pubs.acs.org]
• 12. chemguide.co.uk [chemguide.co.uk]
• 13. benchchem.com [benchchem.com]
• 14. cerritos.edu [cerritos.edu]
• 15. websites.umich.edu [websites.umich.edu]
• 16. Use of AlCl3 in Friedel Crafts arylation type reactions and beyond: an overview on the development of unique methodologies leading to N-heteroarenes - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]

Applications of Aluminum Chloride in Organic Synthesis: A Guide for Researchers

Prepared for: Researchers, Scientists, and Drug Development Professionals

Introduction

This document provides detailed application notes and protocols for the use of aluminum chloride in organic synthesis. While the query specified aluminum monochloride (AlCl), it is important to clarify that aluminum(I) chloride is a highly unstable species primarily known in the vapor phase and has limited practical applications in routine organic synthesis. The vast majority of applications in this field utilize aluminum trichloride (AlCl₃) , a powerful and versatile Lewis acid. It is presumed that the intended subject of this request is the widely used aluminum trichloride, and therefore, the following application notes will focus on this reagent.

Aluminum trichloride is a cornerstone catalyst in a multitude of carbon-carbon and carbon-heteroatom bond-forming reactions. Its strong electrophilicity allows it to activate a wide range of substrates, facilitating key transformations in the synthesis of pharmaceuticals, fine chemicals, and polymers. This document outlines its primary applications, provides quantitative data for representative reactions, and offers detailed experimental protocols.

Key Applications Overview

Aluminum trichloride is most renowned for its role in the following transformations:

• Friedel-Crafts Reactions: Both alkylations and acylations of aromatic systems.

• Cycloaddition Reactions: Catalysis of Diels-Alder and other cycloaddition reactions.

• Ene Reactions: Promoting the reaction between an alkene with an allylic hydrogen and an enophile.

• Cationic Polymerization: Acting as a co-initiator for the polymerization of alkenes.

Friedel-Crafts Reactions

The Friedel-Crafts reactions are a set of reactions developed by Charles Friedel and James Crafts in 1877 and represent a fundamental method for attaching substituents to an aromatic ring.[1] Aluminum trichloride is the quintessential Lewis acid catalyst for these transformations.[2][3][4]

Friedel-Crafts Acylation

Friedel-Crafts acylation involves the introduction of an acyl group onto an aromatic ring using an acyl chloride or anhydride.[5] The reaction proceeds through the formation of a highly electrophilic acylium ion. A key advantage of this reaction is that the product, an aromatic ketone, is less reactive than the starting material, which prevents over-acylation.[5] However, the reaction requires stoichiometric amounts of AlCl₃ because the catalyst complexes with the resulting ketone.[6]

General Reaction Scheme: Ar-H + RCOCl --(AlCl₃)--> Ar-COR + HCl

Quantitative Data for Friedel-Crafts Acylation

Aromatic Substrate	Acylating Agent	Product	Conditions	Yield (%)	Reference(s)
Benzene	Acetyl Chloride	Acetophenone	AlCl₃ (1.1 equiv), CH₂Cl₂, 0 °C to RT, 25 min	~95%	[6]
Toluene	Acetyl Chloride	4'-Methylacetophenone	AlCl₃ (1.1 equiv), CH₂Cl₂, 0 °C to RT, 25 min	High	[6]
Isobutylbenzene	Acetic Anhydride	4'-Isobutylacetophenone	AlCl₃, neat	25.6%	[3]
Benzene	Phthalic Anhydride	2-Benzoylbenzoic acid	AlCl₃ (2.5 equiv), mechanochemical, 2 h	79%	[7]
1,3-Diisopropylbenzene	Phthalic Anhydride	1,3-Diisopropylanthraquinone (after cyclization)	AlCl₃ (2.1 equiv), CH₂Cl₂, 42 °C, 30 min	48-63% (overall)	[5]

Friedel-Crafts Alkylation

Friedel-Crafts alkylation involves the alkylation of an aromatic ring with an alkyl halide.[8] This reaction typically requires only a catalytic amount of AlCl₃.[9] However, it is prone to limitations such as carbocation rearrangements to more stable species and polyalkylation, as the alkylated product is often more reactive than the starting material.[10]

General Reaction Scheme: Ar-H + R-X --(AlCl₃ catalyst)--> Ar-R + HX

Quantitative Data for Friedel-Crafts Alkylation

Aromatic Substrate	Alkylating Agent	Product	Conditions	Yield (%)	Reference(s)
Phenol	tert-Butyl chloride	p-tert-Butylphenol	AlCl₃ (catalyst), anhydrous conditions	High	[11]
Biphenyl	t-Butyl chloride	4,4'-Di-tert-butylbiphenyl	AlCl₃ (0.25 g per 0.75 g), nitromethane, RT, 15 min	Good	[12]
Benzene	Ethylene	Ethylbenzene	AlCl₃, high pressure, 95 °C	High	[4]

Experimental Protocols

Protocol 1: Friedel-Crafts Acylation of Toluene to Synthesize 4'-Methylacetophenone

This protocol is adapted from a general procedure for the acylation of aromatic compounds.[6]

Materials:

• Anhydrous aluminum chloride (AlCl₃)

• Toluene

• Acetyl chloride

• Dichloromethane (CH₂Cl₂), anhydrous

• Concentrated hydrochloric acid (HCl)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Anhydrous magnesium sulfate (MgSO₄)

• Ice

• Nitrogen gas supply

• Round-bottom flask (100-mL), addition funnel, reflux condenser, septa, magnetic stirrer, and stir bar.

Procedure:

• Setup: Assemble a 100-mL round-bottom flask with an addition funnel, a reflux condenser, and a magnetic stir bar. Cap all openings with septa. Ensure all glassware is dry. The system should be under a nitrogen atmosphere.

• Reagent Preparation: In the flask, place anhydrous AlCl₃ (7.3 g, 0.055 mol, 1.1 equiv) and 15 mL of anhydrous CH₂Cl₂. Cool the mixture to 0 °C in an ice/water bath.

• Addition of Acetyl Chloride: Prepare a solution of acetyl chloride (4.3 g, 0.055 mol, 1.1 equiv) in 10 mL of anhydrous CH₂Cl₂. Add this solution to the addition funnel via syringe. Add the acetyl chloride solution dropwise to the stirred AlCl₃ suspension over 10 minutes.

• Addition of Toluene: Prepare a solution of toluene (4.6 g, 0.050 mol) in 10 mL of anhydrous CH₂Cl₂. Add this solution to the addition funnel. Add the toluene solution dropwise to the reaction mixture. Control the rate of addition to prevent excessive boiling.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature. Stir for an additional 15 minutes.

• Workup: Carefully and slowly pour the reaction mixture into a beaker containing approximately 25 g of crushed ice and 15 mL of concentrated HCl.

• Extraction: Transfer the mixture to a separatory funnel. Collect the organic layer. Extract the aqueous layer with 20 mL of CH₂Cl₂.

• Washing: Combine the organic layers and wash with two portions of saturated NaHCO₃ solution, followed by drying over anhydrous MgSO₄.

• Isolation: Remove the drying agent by filtration. Evaporate the CH₂Cl₂ using a rotary evaporator. The crude product can be purified by distillation.

Visualizations

Friedel-Crafts Acylation Mechanism

Caption: Mechanism of AlCl₃-catalyzed Friedel-Crafts Acylation.

Cycloaddition Reactions

Aluminum trichloride can catalyze cycloaddition reactions, most notably the Diels-Alder reaction, by acting as a Lewis acid that coordinates to the dienophile, lowering its LUMO energy and increasing its reactivity.[13][14] This catalysis often leads to increased reaction rates and enhanced regio- and stereoselectivity.[12][13]

Quantitative Data for AlCl₃-Catalyzed Diels-Alder Reactions

Diene	Dienophile	Product Stereochemistry	Conditions	Yield (%)	Reference(s)
Cyclopentadiene	Methyl Acrylate	endo:exo = 99:1	AlCl₃·Et₂O, 20 °C	High	[13]
Isoprene	Acrylonitrile	4-cyano-1-methylcyclohex-1-ene	AlCl₃, 20 °C	High	[13]
Thiophene	N-Phenylmaleimide	exo adduct	AlCl₃ (1 equiv), RT, 4 days	Good	[15][16]
2,5-Dimethylfuran	Ethylene	7-Oxabicyclo[2.2.1]hept-5-ene deriv.	AlCl₃ (catalyst)	-	[17]

Experimental Protocols

Protocol 2: AlCl₃-Catalyzed Diels-Alder Reaction of Cyclopentadiene and Methyl Acrylate

This protocol is a representative procedure for a Lewis acid-catalyzed Diels-Alder reaction.

Materials:

• Dicyclopentadiene

• Methyl acrylate

• Anhydrous aluminum chloride (AlCl₃)

• Diethyl ether (Et₂O), anhydrous

• Dichloromethane (CH₂Cl₂), anhydrous

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Distillation apparatus, round-bottom flask, magnetic stirrer, and stir bar.

Procedure:

• Preparation of Cyclopentadiene: "Crack" dicyclopentadiene by fractional distillation. Heat the dimer to ~180 °C and collect the cyclopentadiene monomer, which boils at 41 °C. Keep the monomer on ice and use it immediately.

• Reaction Setup: In a dry round-bottom flask under a nitrogen atmosphere, dissolve methyl acrylate (5.0 g, 58 mmol) in 50 mL of anhydrous CH₂Cl₂. Cool the solution to -78 °C (dry ice/acetone bath).

• Catalyst Addition: Slowly add a solution of AlCl₃ (0.5 g, 3.75 mmol) in 10 mL of anhydrous CH₂Cl₂ to the stirred dienophile solution.

• Diene Addition: Add freshly distilled cyclopentadiene (4.6 g, 70 mmol) dropwise to the reaction mixture over 20 minutes.

• Reaction: Stir the reaction mixture at -78 °C for 2 hours, then allow it to warm to room temperature and stir for an additional 1 hour.

• Workup: Quench the reaction by slowly adding 50 mL of saturated NaHCO₃ solution.

• Extraction: Transfer the mixture to a separatory funnel. Separate the layers and extract the aqueous layer with CH₂Cl₂ (2 x 25 mL).

• Washing: Combine the organic layers, wash with brine, and dry over anhydrous Na₂SO₄.

• Isolation: Filter and concentrate the solution under reduced pressure. The resulting crude product can be purified by column chromatography to separate the endo and exo isomers.

Visualizations

Diels-Alder Reaction Catalysis

Caption: Lewis acid (AlCl₃) activation in a Diels-Alder reaction.

Ene Reactions

The ene reaction is a pericyclic reaction involving an alkene with an allylic hydrogen (the ene) and an enophile.[18] Lewis acids like aluminum trichloride and its derivatives (e.g., Me₂AlCl) can significantly accelerate these reactions, allowing them to proceed at much lower temperatures.[18][19] The Lewis acid coordinates to the enophile, making it more electrophilic.

Quantitative Data for AlCl₃-Catalyzed Ene Reactions

Ene	Enophile	Product Type	Conditions	Yield (%)	Reference(s)
Methylenecyclohexane	Various Aldehydes	Homoallylic Alcohol	Me₂AlCl, RT	Good to Excellent	[19]
α,ω-Diethylenic Ketones	(Intramolecular)	Unsaturated Decalones	AlCl₃ (1.5 equiv), DCE, RT, 5 min	Good	[20]
1-Pentene	Formaldehyde	1-Hexen-3-ol	Me₂AlCl, CH₂Cl₂, 0 °C	85%	[18]

Cationic Polymerization

Aluminum trichloride, often in the presence of a protic co-initiator (initiator system), is a potent catalyst for the cationic polymerization of alkenes like isobutylene.[21][22] AlCl₃ acts as the Lewis acid that activates the initiator, generating a carbocation that propagates the polymerization. The reaction conditions, including temperature and the presence of nucleophilic additives, can be tuned to control the molecular weight and properties of the resulting polymer.[21][23]

Quantitative Data for AlCl₃-Initiated Cationic Polymerization

Monomer	Initiator System	Polymer	Conditions	Mn ( g/mol )	PDI	Reference(s)
Isobutylene	AlCl₃ (1% of IB mass), Et₂O/EtOAc (nucleophiles)	Polyisobutylene (PIB)	-30 °C, 30 min	1000–4000	< 2.3	[21][24]
Isobutylene	AlCl₃, iPr₂O, Ethyl Benzoate	High MW PIB	-30 °C, microflow reactor	> 40,000	< 2.0	[23]
Isobutylene	H₂O/AlCl₃	PIB	Hexane/CH₂Cl₂, -50 °C	Variable	Variable	[22]

Experimental Protocols

Protocol 3: Cationic Polymerization of Isobutylene

This protocol is a generalized procedure based on the literature for lab-scale polymerization.[21][24]

Materials:

• Isobutylene (condensed and dried)

• Anhydrous aluminum chloride (AlCl₃)

• Toluene (co-initiator), anhydrous

• Diethyl ether (nucleophile), anhydrous

• Hexane (solvent), anhydrous

• Methanol (for quenching)

• Dry ice/acetone bath

• Schlenk line or glovebox for anhydrous/anaerobic conditions.

Procedure:

• Setup: All reactions must be performed under an inert atmosphere (nitrogen or argon) using dry glassware.

• Solvent and Monomer: To a jacketed reactor cooled to -30 °C, add 100 mL of anhydrous hexane and the desired amount of condensed, dry isobutylene (e.g., 10 g, 0.178 mol).

• Initiator Solution Preparation: In a separate flask under an inert atmosphere, prepare the initiator solution. Suspend AlCl₃ (e.g., 0.1 g, 0.75 mmol, ~1% of IB mass) in 10 mL of anhydrous hexane. Add the co-initiator (toluene) and nucleophile (e.g., diethyl ether, ~8% of AlCl₃ mass) to this suspension.

• Initiation: Rapidly add the initiator solution to the vigorously stirred monomer solution in the cooled reactor.

• Polymerization: Allow the polymerization to proceed for the desired time (e.g., 30 minutes). The reaction is often very fast.

• Quenching: Terminate the reaction by adding 10 mL of pre-chilled methanol.

• Isolation: Allow the mixture to warm to room temperature. Wash the organic phase with water to remove the catalyst residues.

• Drying and Characterization: Dry the organic layer over a drying agent (e.g., Na₂SO₄), filter, and remove the solvent under reduced pressure to obtain the polyisobutylene polymer. Characterize by GPC for molecular weight (Mn) and polydispersity index (PDI).

Visualizations

General Experimental Workflow

Caption: A typical experimental workflow for AlCl₃-catalyzed reactions.

References

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. A three-minute synthesis and purification of ibuprofen: pushing the limits of continuous-flow processing - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Ibuprofen Synthesis | Synaptic | Central College [central.edu]
• 4. fiveable.me [fiveable.me]
• 5. royalsocietypublishing.org [royalsocietypublishing.org]
• 6. websites.umich.edu [websites.umich.edu]
• 7. Mechanochemical Friedel–Crafts acylations - PMC [pmc.ncbi.nlm.nih.gov]
• 8. cerritos.edu [cerritos.edu]
• 9. [AlCl3 + 2THF]: A New and Efficient Catalytic System for Diels-Alder Cycloaddition of α,β-Unsaturated Carbonyl Compounds under Solvent-Free Conditions [organic-chemistry.org]
• 10. Synthesis of ibuprofen from benzene - The Science Snail [sciencesnail.com]
• 11. scribd.com [scribd.com]
• 12. d.web.umkc.edu [d.web.umkc.edu]
• 13. chem.libretexts.org [chem.libretexts.org]
• 14. Diels–Alder Reaction [sigmaaldrich.com]
• 15. researchgate.net [researchgate.net]
• 16. New Experimental Conditions for Diels-Alder and Friedel-Crafts Alquilation Reactions with Thiophene: A New Selenocyanate with Potent Activity against Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. researchportal.unamur.be [researchportal.unamur.be]
• 18. Ene reaction - Wikipedia [en.wikipedia.org]
• 19. Lewis Acid-Catalyzed Carbonyl-Ene Reaction: Interplay between Aromaticity, Synchronicity, and Pauli Repulsion - PMC [pmc.ncbi.nlm.nih.gov]
• 20. researchgate.net [researchgate.net]
• 21. researchgate.net [researchgate.net]
• 22. Effects of Ether on the Cationic Polymerization of Isobutylene Catalyzed by AlCl3 - PMC [pmc.ncbi.nlm.nih.gov]
• 23. Cationic polymerization of isobutylene catalysed by AlCl3 with multiple nucleophilic reagents - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 24. Method for initiating cationic polymerization of isobutylene by AlCl3 | Semantic Scholar [semanticscholar.org]

Application Notes and Protocols for High-Temperature AlCl Reactions

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the experimental setup and protocols for conducting high-temperature reactions involving aluminum chloride (AlClx) species, with a particular focus on the aluminum monochloride (AlCl) radical. The information is intended for researchers in chemistry, materials science, and related fields.

Introduction to High-Temperature AlCl Chemistry

Aluminum chlorides, particularly in the gas phase at elevated temperatures, are highly reactive species. While aluminum trichloride (AlCl₃) is a well-known Lewis acid and catalyst in various reactions, the high-temperature chemistry often involves the unstable aluminum monochloride (AlCl) radical.[1] Understanding the reaction kinetics and mechanisms of these species is crucial for applications in chemical vapor deposition (CVD), catalysis, and combustion.[2][3]

The corrosive nature of aluminum chloride at high temperatures presents significant challenges for experimental design, requiring careful selection of materials and precise control of reaction conditions.[1]

Experimental Apparatus: High-Temperature Flow Reactor

For controlled kinetic studies of AlCl radical reactions, a high-temperature fast-flow reactor is a suitable apparatus.[4][5][6][7] This setup allows for the generation of unstable species and their reaction under well-defined conditions of temperature, pressure, and residence time.

A typical high-temperature flow reactor system for AlCl reactions consists of the following components:

• Precursor Delivery System: To introduce the aluminum source, typically AlCl₃, into the reactor.

• High-Temperature Reactor Zone: A heated section where AlCl₃ is vaporized and dissociated to form AlCl radicals.

• Reactant Gas Inlet: For introducing other reactants to study their reaction with AlCl.

• Reaction Zone: A temperature-controlled region where the reaction takes place.

• Detection System: An analytical instrument for in-situ monitoring of reactants and products.

• Exhaust and Scrubber System: To safely handle and neutralize corrosive and toxic exhaust gases.

Materials of Construction

The choice of materials is critical due to the highly corrosive nature of AlCl at high temperatures.

Component	Recommended Material	Rationale
Reactor Tube	Alumina (Al₂O₃), Quartz (for lower temperatures)	High-temperature stability and chemical inertness.
Seals and Gaskets	FKM (Viton®)	Excellent resistance to chemicals and high temperatures (up to 205°C).[1]
Fittings and Valves	Hastelloy, 316 Stainless Steel	Good to excellent corrosion resistance against aluminum chloride.[8]
Gas Lines	Stainless Steel	Standard for handling reactant gases.

Caution: Aluminum itself is severely affected by aluminum chloride and should not be used in the construction of the reaction system.[9]

Experimental Protocols

Protocol 1: General Setup and Operation of a High-Temperature Flow Reactor

• System Assembly: Assemble the flow reactor system as shown in the workflow diagram below. Ensure all connections are leak-tight.

• Precursor Loading: Load anhydrous AlCl₃ powder into the precursor delivery system (e.g., a heated crucible or bubbler).

• Inert Gas Purge: Purge the entire system with an inert gas (e.g., Argon) to remove air and moisture. Anhydrous aluminum chloride is highly hygroscopic.[1]

• Heating:

  • Heat the precursor zone to the desired temperature to vaporize the AlCl₃.

  • Heat the reactor and reaction zones to the target reaction temperature.

• Gas Flow:

  • Establish a stable flow of inert carrier gas through the precursor delivery system to transport the AlCl₃ vapor into the reactor.

  • Introduce the reactant gas(es) through a separate inlet.

• Reaction: Allow the reaction to proceed in the reaction zone.

• In-situ Monitoring: Continuously monitor the concentrations of reactants and products using the detection system.

• Shutdown:

  • Stop the flow of reactant gases and the precursor.

  • Allow the system to cool down under an inert gas purge.

  • Safely remove and dispose of any unreacted precursor and reaction byproducts.

Data Presentation: Typical Operating Parameters

Parameter	Value	Notes
Precursor Temperature	150 - 200 °C	To achieve sufficient vapor pressure of AlCl₃.
Reactor Temperature	800 - 1200 °C	For thermal dissociation of AlCl₃ to AlCl.
Pressure	1 - 100 Torr	Low pressure is typical for gas-phase kinetic studies.
Carrier Gas Flow Rate	100 - 1000 sccm	Argon is a common choice.
Reactant Gas Flow Rate	1 - 100 sccm	Dependent on the specific reaction being studied.
Residence Time	10 - 100 ms	Controlled by the flow rates and the length of the reaction zone.

In-Situ Diagnostics

Real-time monitoring of the gas-phase species is essential for kinetic studies.

• Mass Spectrometry: A molecular beam mass spectrometer (MBMS) can be coupled to the reactor to sample the gas from the reaction zone and provide quantitative data on the concentrations of reactants, intermediates, and products. Time-resolved mass spectrometry is particularly useful in shock tube experiments.[10]

• Laser-Induced Fluorescence (LIF): LIF is a highly sensitive and selective technique for detecting radical species like AlCl. It can be used to measure the relative concentration of AlCl as a function of reaction time or distance along the reactor.

• Emission Spectroscopy: At very high temperatures, such as those achieved in shock tubes, electronically excited species will emit light. This emission can be collected and analyzed to identify species like Al, Al+, and AlO.[11][12]

• Infrared Spectroscopy: In-situ Fourier Transform Infrared (FTIR) spectroscopy can be used to monitor the concentrations of stable molecules that have characteristic infrared absorption features.[13]

Visualizations

Experimental Workflow

Caption: A logical workflow for a high-temperature AlCl reaction experiment.

Signaling Pathway for AlCl₃ Decomposition

Caption: A simplified reaction pathway for the thermal decomposition of AlCl₃.

Safety Precautions

• Handling of AlCl₃: Anhydrous aluminum chloride is corrosive and reacts violently with water.[8] It should be handled in a dry atmosphere (e.g., a glovebox).

• High Temperatures: Use appropriate personal protective equipment (PPE) for working with high-temperature furnaces.

• Corrosive Gases: The reaction products and unreacted AlClx species are corrosive. The exhaust from the reactor must be passed through a scrubber containing a neutralizing solution (e.g., sodium hydroxide).

• Pressure: The system should be equipped with pressure relief valves to prevent over-pressurization.

• Ventilation: The entire experimental setup should be housed in a well-ventilated fume hood.

By following these application notes and protocols, researchers can safely and effectively investigate the complex and important chemistry of high-temperature aluminum chloride reactions.

References

• 1. marcorubber.com [marcorubber.com]
• 2. researchgate.net [researchgate.net]
• 3. eng.buffalo.edu [eng.buffalo.edu]
• 4. rsc.org [rsc.org]
• 5. thalesnano.com [thalesnano.com]
• 6. “Catch the Flow”: Unlocking the Potential of Flow Chemistry in Early-Phase Drug Discovery - RCS Research Chemistry Services [rcs.wuxiapptec.com]
• 7. dspace.mit.edu [dspace.mit.edu]
• 8. polystoragetank.com [polystoragetank.com]
• 9. calpaclab.com [calpaclab.com]
• 10. KIT - Institute of Physical Chemistry - Molecular Physical Chemistry Group - Research - Combustion chemistry [ipc.kit.edu]
• 11. apps.dtic.mil [apps.dtic.mil]
• 12. researchgate.net [researchgate.net]
• 13. In Situ Gas Phase Measurements During Metal Alkylamide Atomic Layer Deposition | NIST [nist.gov]

Spectroscopic Techniques for the Analysis of AlCl Formation: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

The formation and behavior of aluminum monochloride (AlCl) and related aluminum chloride species are of significant interest across various scientific and industrial domains, including catalysis, environmental science, and materials science. Accurate analysis of AlCl formation and quantification of aluminum species is crucial for understanding reaction mechanisms, optimizing processes, and ensuring product quality and safety. This document provides detailed application notes and experimental protocols for key spectroscopic techniques used to analyze AlCl and aluminum chloride complexes.

UV-Visible (UV-Vis) Absorption Spectroscopy

UV-Vis spectroscopy is a widely used technique for studying the electronic transitions in molecules and ions in solution. It can be employed to monitor the formation and changes in the coordination environment of aluminum chloride complexes.

Application Note:

UV-Vis spectroscopy is particularly useful for analyzing aqueous solutions of aluminum salts like AlCl₃. The absorption spectra can provide insights into the structure of hydrated aluminum cations and the influence of various anions on the aluminum species present. For instance, studies have shown that aqueous solutions of AlCl₃, Al(ClO₄)₃, and Al₂(SO₄)₃ exhibit a maximum absorption at 240 nm, which is attributed to the hexahydrated aluminum cation, Al(H₂O)₆³⁺[1]. Deviations from Beer's law in AlCl₃ solutions suggest that the absorbance is not solely dependent on the concentration of a single species, indicating complex equilibria in solution[1]. In non-aqueous solvents like dimethyl sulfone (DMSO₂), the addition of AlCl₃ can lead to shifts in absorption bands, indicating the formation of different Al(III) complexes[2].

Quantitative Data Summary:

Compound/System	Solvent	Absorption Maximum (λmax)	Observations	Reference
AlCl₃	Water	240 nm	Attributed to Al(H₂O)₆³⁺. Beer's law is not followed in the 0.01-0.50 M range.	[1]
Al(ClO₄)₃	Water	240 nm	Spectra are nearly identical to aluminum chloride.	[1]
Al(NO₃)₃	Water	~303 nm	Absorption is a direct function of the nitrate anion concentration.	[1]
AlCl₃ in DMSO₂	DMSO₂	456 nm	This band increases with AlCl₃ concentration up to 23.3 mol%.	[2]

Experimental Protocol: UV-Vis Analysis of Aqueous AlCl₃

Objective: To measure the UV absorption spectrum of an aqueous aluminum chloride solution.

Materials:

• Varian DMS 90 UV-Vis spectrophotometer (or equivalent)[1]

• 1.0-cm path length quartz cuvettes[1]

• Aluminum chloride (AlCl₃)

• Deionized water

• Volumetric flasks and pipettes

Procedure:

• Solution Preparation: Prepare a series of AlCl₃ solutions in deionized water at various concentrations (e.g., 0.01 M, 0.1 M, 0.5 M).

• Instrument Setup:

  • Turn on the spectrophotometer and allow it to warm up.

  • Set the wavelength range for scanning, for example, from 280 nm to 215 nm[1].

• Baseline Correction:

  • Fill a quartz cuvette with deionized water (the solvent blank).

  • Place the cuvette in the spectrophotometer.

  • Run a baseline scan to subtract the solvent's absorbance[1].

• Sample Measurement:

  • Rinse a cuvette with a small amount of the AlCl₃ solution to be analyzed, then fill the cuvette.

  • Place the sample cuvette in the spectrophotometer.

  • Initiate the scan to measure the absorbance of the solution.

• Data Analysis:

  • Identify the wavelength of maximum absorbance (λmax).

  • Record the absorbance value at λmax.

  • Repeat measurements for all prepared concentrations.

  • Plot absorbance versus concentration to create a Beer's law plot.

Experimental Workflow: UV-Vis Spectroscopy

Caption: Workflow for UV-Vis spectroscopic analysis of AlCl₃ solutions.

Laser-Induced Fluorescence (LIF) Spectroscopy

LIF is a highly sensitive and selective spectroscopic method used for detecting specific atoms and molecules. It involves exciting a species with a laser tuned to a specific electronic transition and then detecting the resulting fluorescence.

Application Note:

LIF is a powerful technique for studying the gaseous AlCl molecule, particularly in environments like cryogenic buffer gas beams.[3][4][5] This method allows for high-resolution spectroscopy of the electronic and rovibronic structure of AlCl. The A¹Π ← X¹Σ⁺ transition at approximately 261 nm is a common transition used for these studies.[3][4][5] The high signal-to-noise ratio of LIF makes it an excellent choice for quantitative concentration measurements in fields such as combustion and plasma analysis.[6][7] The technique is advantageous over absorption spectroscopy as fluorescence is emitted isotropically, allowing for two- and three-dimensional imaging.[6]

Experimental Protocol: LIF Spectroscopy of AlCl

Objective: To obtain the LIF spectrum of AlCl generated by laser ablation.

Materials:

• Pulsed laser for ablation (e.g., Nd:YAG)

• Tunable laser for excitation (e.g., frequency-tripled Titanium-Sapphire laser)[3][4]

• Vacuum chamber with a cryogenic helium buffer gas beam source[3][4]

• AlCl₃ precursor target[4]

• Photomultiplier tube (PMT) or CCD camera for fluorescence detection[6]

• Spectrometer or optical filters

• Data acquisition system

Procedure:

• Generation of AlCl:

  • Place the AlCl₃ precursor target in the vacuum chamber.

  • Evacuate the chamber and introduce cryogenic helium buffer gas.

  • Focus the ablation laser onto the AlCl₃ target to generate gaseous AlCl molecules[4].

• Excitation:

  • Direct the tunable excitation laser beam through the generated AlCl plume.

  • Scan the wavelength of the excitation laser across the expected absorption band of AlCl (around 261 nm for the A¹Π ← X¹Σ⁺ transition)[4].

• Detection:

  • Position the PMT or CCD detector perpendicular to the laser beam and the molecular beam to collect the fluorescence emission.

  • Use optical filters to isolate the fluorescence signal from scattered laser light.

• Data Acquisition:

  • Record the fluorescence intensity as a function of the excitation laser wavelength.

  • This will generate an excitation spectrum, where peaks correspond to specific rovibronic transitions of AlCl.

• Data Analysis:

  • Analyze the positions and intensities of the peaks in the spectrum to determine molecular constants and other spectroscopic properties.

Experimental Workflow: LIF Spectroscopy

Caption: Workflow for Laser-Induced Fluorescence (LIF) analysis of AlCl.

High-Resolution Continuum Source Graphite Furnace Molecular Absorption Spectrometry (HR-CS-GF-MAS)

This technique allows for the indirect determination of other elements, such as chlorine, through the formation of a diatomic molecule, in this case, AlCl, in a graphite furnace and the measurement of its molecular absorption spectrum.

Application Note:

HR-CS-GF-MAS can be used as a selective and rapid method for the determination of organic chlorine in water samples.[8] The method involves introducing a sample containing chlorine into a graphite furnace with an aluminum solution, which acts as a molecule-forming reagent.[8] The thermal program of the furnace is optimized to facilitate the formation of gaseous AlCl molecules, whose sharp, rotational-vibrational absorption spectra are then measured. The use of chemical modifiers like strontium and silver can enhance the AlCl signal.[8]

Quantitative Data Summary:

Parameter	Value/Condition	Reference
Molecule-forming reagent	0.1% (m/V) Al solution	[8]
Chemical modifiers	0.1% (m/V) Sr solution and 100 mg L⁻¹ Ag solution	[8]
Sample volume	5 µL	[8]
Aliquot of Al solution	5 µL	[8]
Aliquot of Sr solution	5 µL	[8]
Aliquot of Ag solution	5 µL	[8]

Experimental Protocol: HR-CS-GF-MAS for Chlorine via AlCl Formation

Objective: To quantify organic chlorine in a water sample by detecting AlCl molecular absorption.

Materials:

• High-resolution continuum source atomic absorption spectrometer with a graphite furnace.

• 0.1 g L⁻¹ Al stock solution (molecule-forming reagent)[8]

• 0.1% (m/V) Sr(NO₃)₂ solution (chemical modifier)[8]

• 100 mg L⁻¹ AgNO₃ solution (chemical modifier)[8]

• Standard solutions of a chlorinated compound (e.g., NaCl or 2,4,6-trichlorophenol) for calibration.

• Water sample for analysis.

• Autosampler and micropipettes.

Procedure:

• Sample Preparation: If necessary, perform solid-phase extraction (SPE) to concentrate the organochlorine compounds from the water sample[8].

• Instrument Setup:

  • Install the graphite furnace and set up the HR-CS-AAS instrument.

  • Optimize the temperature program for the graphite furnace to ensure efficient drying, pyrolysis, AlCl formation, and cleaning steps[8].

• Calibration:

  • Prepare a series of calibration standards from the stock chlorinated compound solution.

  • For each standard, inject an aliquot (e.g., 5 µL) into the graphite furnace, followed by aliquots of the Al, Sr, and Ag solutions (e.g., 5 µL each)[8].

  • Run the temperature program and record the integrated absorbance of the AlCl molecular absorption band.

  • Construct a calibration curve by plotting the integrated absorbance versus the chlorine concentration.

• Sample Analysis:

  • Inject an aliquot of the prepared water sample into the graphite furnace, followed by the molecule-forming and modifier solutions in the same manner as the standards.

  • Run the temperature program and record the integrated absorbance for AlCl.

• Quantification:

  • Determine the concentration of chlorine in the sample by using the calibration curve.

  • If the sample was diluted or concentrated, apply the appropriate factor to calculate the original concentration.

Logical Relationship: HR-CS-GF-MAS

Caption: Logical diagram for chlorine quantification via AlCl formation using HR-CS-GF-MAS.

27-Al Quantitative Nuclear Magnetic Resonance (qNMR) Spectroscopy

While not directly observing the AlCl molecule, ²⁷Al qNMR is a powerful technique for speciating and quantifying different aluminum complexes in solution, which is fundamental to understanding the environment in which AlCl might form.

Application Note:

²⁷Al qNMR can be used to measure the concentration of various aqueous aluminum species, such as the hexa-aqua aluminum monomer (Al(H₂O)₆³⁺).[9] This technique is valuable for studying the hydrolysis of AlCl₃ in water and how factors like pH and temperature affect the distribution of aluminum species, including monomeric Al³⁺, and hydrolyzed forms like [Al(H₂O)₅(OH)]²⁺ and [Al(H₂O)₄(OH)₂]¹⁺.[9] By combining qNMR with other techniques like ICP-MS and pH measurements, a comprehensive picture of aluminum speciation can be developed.[9]

Experimental Protocol: ²⁷Al qNMR for Aluminum Speciation

Objective: To quantify the hexa-aqua aluminum monomer in an aqueous solution.

Materials:

• NMR spectrometer (e.g., Bruker Avance III 400 MHz) equipped for ²⁷Al detection[9].

• Quartz NMR tubes[9].

• AlCl₃ solution to be analyzed.

• D₂O for field locking.

• External standard for quantification (e.g., 5 mM AlCl₃ in 100 mM HCl)[9].

Procedure:

• Sample Preparation:

  • Prepare the AlCl₃ solution in a mixture of 90% H₂O and 10% D₂O[9].

  • Transfer a known volume (e.g., 0.5 mL) of the sample into a quartz NMR tube[9].

  • Prepare the external standard in a separate, identical NMR tube.

• Instrument Setup:

  • Tune the NMR probe to the ²⁷Al frequency (e.g., 104.27 MHz on a 400 MHz instrument)[9].

  • Set acquisition parameters, such as pulse width, acquisition time, and number of scans, to achieve a good signal-to-noise ratio (e.g., 12.50 µs pulse width, 0.1966 s acquisition time, 64 scans)[9].

  • Set the sample temperature if required (e.g., 303 K or 363 K)[9].

• Data Acquisition:

  • Acquire the ²⁷Al NMR spectrum for the sample.

  • Acquire the spectrum for the external standard under identical conditions.

• Data Processing and Quantification:

  • Process the spectra using appropriate software (e.g., Mestrelab Mnova)[9].

  • Integrate the peak corresponding to the Al(H₂O)₆³⁺ species.

  • Calculate the concentration of Al(H₂O)₆³⁺ in the sample by comparing its peak integral to that of the external standard of known concentration.

Signaling Pathway Diagram: Aluminum Hydrolysis

Caption: Simplified pathway of AlCl₃ hydrolysis in aqueous solution.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. Spectroscopy On Aluminum Monochloride (alcl) For Laser Cooling And Trapping | IDEALS [ideals.illinois.edu]
• 4. Spectroscopy on aluminum monochloride (alcl) for laser cooling and trapping | IDEALS [ideals.illinois.edu]
• 5. [2105.01211] Spectroscopy on the $A^1Π\leftarrow X^1Σ^+$ Transition of Buffer-Gas Cooled AlCl [arxiv.org]
• 6. Laser-induced fluorescence - Wikipedia [en.wikipedia.org]
• 7. Laser-Induced Fluorescence | Hanson Research Group [hanson.stanford.edu]
• 8. pubs.rsc.org [pubs.rsc.org]
• 9. Direct speciation methods to quantify catalytically active species of AlCl 3 in glucose isomerization - RSC Advances (RSC Publishing) DOI:10.1039/C8RA03088J [pubs.rsc.org]

Application Notes and Protocols: Handling and Storage of Anhydrous Aluminum Chloride

For Researchers, Scientists, and Drug Development Professionals

Introduction

Anhydrous aluminum chloride (AlCl₃) is a powerful Lewis acid widely employed as a catalyst in various chemical reactions, most notably in Friedel-Crafts alkylation and acylation.[1][2] Its high reactivity, however, necessitates stringent handling and storage protocols to ensure the safety of laboratory personnel and maintain the integrity of the reagent. The primary hazard associated with anhydrous aluminum chloride is its extreme hygroscopicity; it reacts violently and exothermically with water, including moisture in the air, to release corrosive hydrogen chloride (HCl) gas.[1][3][4] This document provides detailed protocols for the safe handling and storage of anhydrous aluminum chloride in a laboratory setting.

Physicochemical Properties and Hazards

Anhydrous aluminum chloride is a white or pale yellow crystalline solid that readily sublimes at 178°C.[2][3] It is not combustible, but contact with water or heat can lead to an exothermic reaction that produces hydrogen chloride gas.[3] Prolonged storage of anhydrous aluminum chloride in sealed containers can sometimes result in spontaneous decomposition and, occasionally, explosion upon opening.[5]

Key Hazards:

• Violent reaction with water: Reacts with explosive violence with water, generating significant heat and releasing corrosive HCl gas.[5][6]

• Hygroscopic: Readily absorbs moisture from the air, fuming and forming hydrochloric acid.[7][8]

• Corrosive: Both the solid and the liberated HCl gas are highly corrosive to the eyes, skin, mucous membranes, and most transition metals.[3][4]

• Incompatibilities: It is incompatible with hydrated reagents, strong oxidizers, caustics, alcohols, nitromethane, sodium oxide, and ethylene oxide.[3]

Quantitative Data Summary

Property	Value	Source(s)
Molecular Formula	AlCl₃	[9]
Molecular Weight	133.34 g/mol	[2][9]
Melting Point	192.4 °C	[2][10]
Sublimation Point	~178 °C	[2][3]
Specific Gravity	2.48 g/mL @ 20°C	[9]
Appearance	White, off-white, or pale-yellow crystalline powder	[3][5][10]
Odor	Pungent, odor of hydrogen chloride	[6]

Experimental Protocols

Personal Protective Equipment (PPE)

Due to its corrosive nature, appropriate PPE must be worn at all times when handling anhydrous aluminum chloride.

• Eye Protection: Chemical splash goggles are mandatory.[9]

• Hand Protection: Chemical-resistant gloves (e.g., nitrile or neoprene) should be worn.[4]

• Body Protection: A lab coat and, for larger quantities, a chemical-resistant apron should be worn.[9]

• Respiratory Protection: Handling should be conducted in a certified chemical fume hood. For situations where a fume hood is not available or for large spills, a NIOSH-approved respirator with a dust cartridge is necessary.[4][9]

Handling Protocol

All manipulations of anhydrous aluminum chloride should be performed in a dry, controlled environment to prevent contact with moisture.

• Preparation:

  • Ensure a certified chemical fume hood is available and functioning correctly.

  • Have a Class D fire extinguisher or dry sand readily accessible for emergencies. Do not use water, carbon dioxide, or halogenated extinguishing agents. [3][11]

  • Prepare all glassware and equipment by oven-drying and cooling under a stream of dry, inert gas (e.g., nitrogen or argon) or in a desiccator.

  • The handling area must be free of water and other incompatible materials.[3]

• Dispensing:

  • For smaller quantities, a glove box with an inert atmosphere is the ideal environment for handling.

  • If a glove box is not available, work in a fume hood with the sash at the lowest practical height.

  • Allow the container of anhydrous aluminum chloride to equilibrate to room temperature before opening to prevent condensation of atmospheric moisture on the cold powder.

  • Open the container carefully and dispense the required amount of powder using clean, dry, spark-resistant tools.[3]

  • Keep the container opening as small as possible and work efficiently to minimize exposure to air.

  • Immediately and tightly reseal the container after dispensing.

• Post-Handling:

  • Thoroughly wash hands and any potentially contaminated skin with copious amounts of water for at least 15 minutes.[3]

  • Decontaminate all equipment that has come into contact with anhydrous aluminum chloride.

  • Clean any contaminated clothing and shoes before reuse.[3]

Storage Protocol

Proper storage is critical to maintaining the chemical's efficacy and for safety.

• Container:

  • Store in the original, tightly sealed container.[5]

  • If the original container is compromised, transfer the material to a new, dry, tightly sealed container, preferably made of glass.[12]

• Environment:

  • Store in a cool, dry, well-ventilated area.[9]

  • The storage location should be a dedicated corrosive materials cabinet, separate from combustible and incompatible materials.[5][9]

  • Store under an inert gas atmosphere if possible to further prevent degradation.[12]

• Segregation:

  • Keep away from any sources of water or moisture.[5]

  • Store separately from incompatible materials such as strong oxidizers, bases, and alcohols.[3]

Emergency Procedures

• Spill:

  • Control all sources of moisture.[3]

  • Wearing full PPE, cover the spill with dry sand.[3]

  • Using spark-resistant tools, scoop the spilled material and sand into a sealed container for disposal.[3]

  • DO NOT USE WATER to clean up the spill.[3]

• Skin Contact:

  • Immediately brush off any visible solid particles.[3]

  • Rinse the affected area with copious amounts of water for at least 15 minutes.[3]

  • Seek medical attention.[3]

• Eye Contact:

  • Immediately flush eyes with copious amounts of water for at least 15 minutes, lifting the upper and lower eyelids occasionally.[5]

  • Seek immediate medical attention.

• Inhalation:

  • Move the individual to fresh air.[5]

  • If breathing is difficult, provide oxygen.

  • Seek immediate medical attention.

• Ingestion:

  • Do not induce vomiting.[3]

  • Have the person drink 2-3 glasses of water.[3]

  • Seek immediate medical attention.[3]

Visualized Workflows

References

• 1. The Base Metal Chemicals [basemetal.co.in]
• 2. Aluminum chloride | Aluminum trichloride | AlCl3 – Ereztech [ereztech.com]
• 3. ehs.princeton.edu [ehs.princeton.edu]
• 4. chemcess.com [chemcess.com]
• 5. archpdfs.lps.org [archpdfs.lps.org]
• 6. Aluminum Chloride | AlCl3 | CID 24012 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Aluminium chloride - Wikipedia [en.wikipedia.org]
• 8. chemistrypage.in [chemistrypage.in]
• 9. resources.finalsite.net [resources.finalsite.net]
• 10. Aluminium chloride - Sciencemadness Wiki [sciencemadness.org]
• 11. ehs.princeton.edu [ehs.princeton.edu]
• 12. sigmaaldrich.com [sigmaaldrich.com]

Application Notes and Protocols: Reaction Mechanisms Involving Aluminum Monochloride

For Researchers, Scientists, and Drug Development Professionals

Introduction

Aluminum monochloride (AlCl) is a diatomic molecule that is thermodynamically stable primarily at high temperatures and low pressures.[1] Unlike the well-known aluminum trichloride (AlCl₃), which is a versatile Lewis acid catalyst in a plethora of organic reactions, the chemistry of aluminum monochloride is far more specialized and less explored in conventional synthetic applications. Its primary and most documented role is as a key intermediate in the high-temperature metallurgical refining of aluminum, specifically in the Alcan process. This document provides an overview of the known reaction mechanisms involving AlCl, with a focus on its generation, disproportionation, and the experimental context of its application. Spectroscopic data for the characterization of AlCl is also provided.

Core Application: The Alcan Process for Aluminum Smelting

The most significant industrial application involving a reaction mechanism with aluminum monochloride is the Alcan process. This process is a method for purifying aluminum from aluminum-rich alloys. The core of the process is a reversible reaction that leverages the temperature-dependent stability of AlCl.[1]

The overall process can be summarized in two main stages:

• Formation of Aluminum Monochloride: An aluminum-containing alloy is heated to approximately 1300 °C in the presence of aluminum trichloride (AlCl₃) gas. At this high temperature, the aluminum in the alloy reacts with AlCl₃ to form gaseous aluminum monochloride (AlCl).[1]

  Reaction: 2 Al(alloy) + AlCl₃(g) → 3 AlCl(g)

• Disproportionation of Aluminum Monochloride: The gaseous AlCl is then transferred to a cooler region of the reactor, where the temperature is lowered to around 900 °C. At this temperature, the equilibrium shifts, and the aluminum monochloride disproportionates, yielding pure molten aluminum and regenerating aluminum trichloride gas, which can be recycled back into the process.[1]

  Reaction: 3 AlCl(g) → 2 Al(l) + AlCl₃(g)

This cyclic process allows for the separation of aluminum from less volatile components of the initial alloy.

Quantitative Data: Spectroscopic Constants of Aluminum Monochloride

For researchers interested in studying aluminum monochloride, for instance in astrophysics where it has been detected in the interstellar medium, spectroscopic data is crucial for its identification and characterization.[1] The following table summarizes key spectroscopic constants for the ground electronic state (X¹Σ⁺) of the most common isotopologue, ²⁷Al³⁵Cl.

Spectroscopic Constant	Symbol	Value	Unit	Reference
Vibrational Constant	ωₑ	481.7747	cm⁻¹	[2]
Anharmonicity Constant	ωₑxₑ	2.101811	cm⁻¹	[2]
Rotational Constant	Bₑ	0.2439301	cm⁻¹	[2]
Vibration-Rotation Interaction Constant	αₑ	1.611082E-03	cm⁻¹	[2]
Internuclear Distance	rₑ	2.130	Å	[2]
Standard Enthalpy of Formation (gas)	ΔfH°₂₉₈	-51.46	kJ mol⁻¹	[1]
Standard Molar Entropy (gas)	S°₂₉₈	227.95	J K⁻¹ mol⁻¹	[1]

Experimental Protocols

Due to the extreme conditions required, detailed and varied experimental protocols for reactions involving aluminum monochloride are scarce in typical chemical literature. The primary available protocol relates to its generation and use in the Alcan process.

Protocol: Generation and Disproportionation of AlCl in a Laboratory Setting (Conceptual)

This protocol describes a conceptual laboratory-scale setup for demonstrating the principles of the Alcan process. Extreme caution is advised, and this experiment should only be conducted by trained personnel with appropriate high-temperature equipment and safety measures in place.

Objective: To generate gaseous aluminum monochloride from an aluminum source and observe its subsequent disproportionation to yield purified aluminum.

Materials:

• High-purity aluminum metal (or an aluminum alloy)

• Anhydrous aluminum trichloride (AlCl₃)

• Inert gas (e.g., Argon)

• High-temperature tube furnace capable of reaching >1300 °C

• Quartz or alumina reaction tube

• Temperature controllers for creating distinct temperature zones

• Schlenk line or similar inert atmosphere setup

• Condenser for AlCl₃

Procedure:

• Setup: A two-zone tube furnace is required. The first zone (hot zone) should be capable of reaching 1300 °C, and the second zone (cooler zone) should be maintained at approximately 900 °C. The reaction tube is placed within the furnace.

• Loading: Place the aluminum source material in the hot zone of the reaction tube.

• Inert Atmosphere: The system is sealed and purged with an inert gas to remove air and moisture. A continuous slow flow of inert gas is maintained throughout the experiment.

• Heating: The furnace is heated to the target temperatures, with the hot zone at 1300 °C and the cooler zone at 900 °C.

• Introduction of AlCl₃: Anhydrous AlCl₃ is heated separately to its sublimation point (around 180 °C) and the vapor is carried into the reaction tube over the molten aluminum in the hot zone by the inert gas stream.

• Reaction: In the hot zone, the gaseous AlCl₃ reacts with the molten aluminum to form gaseous AlCl.

• Disproportionation: The gas stream containing AlCl flows into the cooler zone (900 °C). Here, the AlCl disproportionates, depositing molten, high-purity aluminum. The regenerated AlCl₃ gas continues to flow downstream.

• Condensation: The AlCl₃ gas is collected and condensed in a cooler part of the apparatus outside the furnace.

• Cooling and Collection: After the reaction is complete, the system is cooled under an inert atmosphere. The purified aluminum can then be collected from the cooler zone of the reaction tube.

Mandatory Visualizations

Caption: The cyclic process of aluminum monochloride formation and disproportionation in the Alcan process.

Concluding Remarks

The reaction chemistry of aluminum monochloride is predominantly high-temperature gas-phase chemistry, with the Alcan process being the primary example of its application. For researchers in materials science and metallurgy, understanding the thermodynamics and kinetics of AlCl formation and disproportionation is crucial for the development of novel metal purification techniques. For organic and medicinal chemists, the instability of AlCl under normal laboratory conditions makes its direct use as a reagent or catalyst in solution-phase synthesis currently impractical. Future research into stabilizing low-valent aluminum species may open new avenues for the application of AlCl-like reactivity in broader chemical contexts.

References

• 1. Aluminium monochloride - Wikipedia [en.wikipedia.org]
• 2. Aluminum monochloride [webbook.nist.gov]

Application Notes and Protocols for the Use of AlCl₃ in the Alcan Process for Aluminum Smelting

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Alcan process, also known as the aluminum chloride electrolysis process, represents a significant alternative to the conventional Hall-Héroult method for primary aluminum production. This process involves two primary stages: the carbochlorination of alumina (Al₂O₃) to produce anhydrous aluminum chloride (AlCl₃), followed by the electrolysis of AlCl₃ in a molten salt electrolyte to yield high-purity aluminum. The Alcan process offers several potential advantages over the Hall-Héroult process, including lower energy consumption, reduced operating temperatures, and the use of inert anodes, which eliminates direct CO₂ and perfluorocarbon (PFC) emissions from the electrolysis cell.

These application notes provide a detailed overview of the Alcan process, including experimental protocols for key stages, a quantitative comparison with the Hall-Héroult process, and visualizations of the process workflow.

Data Presentation

Parameter	Alcan Process (Aluminum Chloride Electrolysis)	Hall-Héroult Process
Primary Feedstock	Anhydrous Aluminum Chloride (AlCl₃)	Alumina (Al₂O₃)
Operating Temperature	700 - 800°C[1]	940 - 980°C[2]
Electrolyte Composition	Molten mixture of alkali and alkaline earth chlorides (e.g., NaCl, KCl, LiCl) with dissolved AlCl₃	Molten Cryolite (Na₃AlF₆) with dissolved Alumina
Anode Type	Inert (e.g., Graphite)	Consumable Carbon (Pre-baked or Söderberg)
Primary Anode Product	Chlorine Gas (Cl₂) - Recycled	Carbon Dioxide (CO₂)
Energy Consumption	~9.6 - 13.0 kWh/kg Al	~13.4 - 15.4 kWh/kg Al[3]
Current Efficiency	64 - 84% (in pilot studies)[4]	~90 - 96%
Aluminum Purity	>99.7%[5]	99.5 - 99.8%
Direct Greenhouse Gas Emissions (Electrolysis)	None (Cl₂ is recycled)	CO₂, Perfluorocarbons (PFCs)
Byproducts/Waste	Impurity chlorides from carbochlorination, spent electrolyte salts	Red mud (from Bayer process), spent potlining (SPL), fluoride emissions

Experimental Protocols

The following protocols provide a generalized framework for the laboratory-scale implementation of the key stages of the Alcan process.

Protocol 1: Carbochlorination of Alumina to Produce Anhydrous Aluminum Chloride

Objective: To synthesize anhydrous aluminum chloride from alumina via a carbochlorination reaction.

Materials:

• Alumina (Al₂O₃), calcined, high purity

• Carbon source (e.g., petroleum coke, charcoal), finely ground

• Chlorine gas (Cl₂)

• Inert gas (e.g., Argon, Nitrogen)

• Catalyst (optional, e.g., alkali or alkaline earth fluorides/carbonates)

Equipment:

• Tube furnace capable of reaching 1000°C

• Quartz or ceramic reactor tube

• Gas flow controllers for Cl₂ and inert gas

• Condensation system for AlCl₃ collection (e.g., water-cooled condenser)

• Off-gas scrubbing system (e.g., sodium hydroxide solution)

• Balance, mixing equipment

Procedure:

• Preparation of the reaction mixture:

  • Thoroughly mix the calcined alumina and finely ground carbon source. The typical stoichiometric ratio is Al₂O₃ : 3C. An excess of carbon may be used to ensure complete reaction.

  • If using a catalyst, add a small percentage (e.g., 1-5 wt%) to the mixture.

• Reactor Setup:

  • Place the alumina-carbon mixture into a ceramic boat and position it in the center of the reactor tube within the tube furnace.

  • Assemble the gas lines, ensuring a leak-tight system. Connect the reactor outlet to the condenser and then to the off-gas scrubber.

• Purging:

  • Purge the entire system with an inert gas (e.g., Argon) for at least 30 minutes to remove any air and moisture.

• Reaction:

  • Heat the furnace to the desired reaction temperature (typically between 700°C and 950°C).[6]

  • Once the temperature is stable, introduce chlorine gas into the reactor at a controlled flow rate. The inert gas flow can be maintained at a low rate or stopped.

  • The overall reaction is: Al₂O₃(s) + 3C(s) + 3Cl₂(g) → 2AlCl₃(g) + 3CO(g).

• Product Collection:

  • The gaseous AlCl₃ will pass into the condenser where it will desublimate into a solid, white powder. Maintain the condenser at a temperature below the sublimation point of AlCl₃ (180°C).

  • Continue the reaction until the desired conversion is achieved. This can be monitored by observing the cessation of AlCl₃ condensation.

• Shutdown:

  • Stop the flow of chlorine gas and switch to a high flow of inert gas to purge the system of any remaining reactive gases.

  • Turn off the furnace and allow the reactor to cool to room temperature under the inert gas flow.

  • Carefully dismantle the condenser in a dry environment (e.g., a glovebox) to collect the anhydrous AlCl₃ powder.

Protocol 2: Electrolysis of Aluminum Chloride

Objective: To produce high-purity aluminum metal by the electrolysis of anhydrous aluminum chloride in a molten salt electrolyte.

Materials:

• Anhydrous aluminum chloride (AlCl₃), synthesized from Protocol 1

• Electrolyte salts (e.g., NaCl, KCl, LiCl), high purity, anhydrous

• Graphite anode and cathode

• Inert gas (e.g., Argon)

Equipment:

• High-temperature furnace or electrochemical cell with temperature control

• Refractory crucible (e.g., alumina, graphite)

• DC power supply

• Gas-tight cell assembly with ports for electrodes, gas inlet/outlet, and AlCl₃ feeding

• Off-gas collection and analysis system (for chlorine)

• Vacuum system for initial purging

Procedure:

• Electrolyte Preparation:

  • In a dry environment, thoroughly mix the anhydrous electrolyte salts (e.g., a eutectic mixture of NaCl-KCl-LiCl).

  • Place the salt mixture into the electrolysis crucible.

• Cell Assembly and Purging:

  • Assemble the electrolysis cell, inserting the graphite anode and cathode. Ensure the electrodes do not touch.

  • Seal the cell and evacuate to remove air and moisture. Backfill with a high-purity inert gas (e.g., Argon).

• Melting the Electrolyte:

  • Heat the cell to the desired operating temperature (typically around 700°C) to melt the electrolyte salts.

• Dissolving AlCl₃:

  • Once the electrolyte is molten, introduce anhydrous AlCl₃. This can be done by adding the solid powder through a sealed port or by bubbling AlCl₃ vapor through the melt. The concentration of AlCl₃ is typically kept in the range of 2-15 wt%.

• Electrolysis:

  • Apply a DC voltage across the electrodes. The cell voltage is typically in the range of 2.5-3.5 V.

  • At the cathode, aluminum ions are reduced to molten aluminum: Al³⁺ + 3e⁻ → Al(l).

  • At the inert anode, chloride ions are oxidized to chlorine gas: 2Cl⁻ → Cl₂(g) + 2e⁻.

• Product Collection:

  • Molten aluminum, being denser than the electrolyte, will collect at the bottom of the crucible.

  • The chlorine gas evolved at the anode is collected and can be recycled back to the carbochlorination stage.

• Shutdown and Aluminum Recovery:

  • After the desired amount of aluminum has been produced, turn off the power supply.

  • Allow the cell to cool under an inert atmosphere.

  • The solidified aluminum can be separated from the electrolyte salts.

Visualizations

Alcan Process Workflow

Caption: Workflow of the Alcan process for aluminum production.

Chemical Pathway in the Alcan Process

Caption: Simplified chemical reactions in the Alcan process.

References

• 1. sintef.no [sintef.no]
• 2. cecri.csircentral.net [cecri.csircentral.net]
• 3. US4919771A - Process for producing aluminum by molten salt electrolysis - Google Patents [patents.google.com]
• 4. researchgate.net [researchgate.net]
• 5. ntrs.nasa.gov [ntrs.nasa.gov]
• 6. d-nb.info [d-nb.info]

Synthesis of Organoaluminum Compounds Using Aluminum Chloride: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Organoaluminum compounds are a versatile class of reagents widely employed in organic synthesis and catalysis. Their utility stems from their strong Lewis acidity and the nucleophilic nature of the aluminum-carbon bond. Aluminum chloride (AlCl₃) serves as a cost-effective and readily available starting material for the synthesis of various organoaluminum compounds, including trialkylaluminums and alkylaluminum halides. These compounds are crucial intermediates in numerous chemical transformations, such as Ziegler-Natta polymerization, carboalumination reactions, and as stereoselective Lewis acids in asymmetric synthesis.[1][2]

This document provides detailed application notes and experimental protocols for the synthesis of key organoaluminum compounds utilizing aluminum chloride. It is intended to serve as a comprehensive guide for researchers in academic and industrial settings.

Safety Precautions: Organoaluminum compounds are highly pyrophoric and react violently with water and other protic solvents.[3] All manipulations must be carried out under an inert atmosphere (e.g., dry argon or nitrogen) using appropriate Schlenk line or glovebox techniques. Personal protective equipment (PPE), including flame-resistant lab coats, safety goggles, and appropriate gloves, is mandatory.[4][5] It is essential to have a Class D fire extinguisher readily available. Quenching of these reagents should be performed with extreme caution, typically by slow addition to a non-reactive, high-boiling solvent followed by the gradual introduction of a less reactive alcohol like isopropanol before final quenching with water.[6][7]

Synthetic Routes Utilizing Aluminum Chloride

Several primary methods employ aluminum chloride for the synthesis of organoaluminum compounds:

• Reaction with Alkyl Halides and a Reducing Agent: This is a common industrial method for producing trialkylaluminum compounds. It typically involves the initial formation of an alkylaluminum sesquichloride, which is subsequently reduced.

• Metathesis with other Organometallic Reagents: Aluminum chloride undergoes transmetalation with more electropositive metals, such as in Grignard reagents (RMgX) or organolithium reagents (RLi), to form the corresponding organoaluminum compounds.

• Redistribution (Comproportionation) Reactions: Trialkylaluminum compounds can react with aluminum chloride to yield alkylaluminum halides in a controlled manner.

Experimental Protocols

Protocol 1: Synthesis of Triethylaluminum (TEA) via Ethylaluminum Sesquichloride

This two-step procedure is a common industrial route for the synthesis of triethylaluminum.[1][8]

Step 1: Synthesis of Ethylaluminum Sesquichloride ((C₂H₅)₃Al₂Cl₃)

Reaction: 2 Al + 3 C₂H₅Cl → (C₂H₅)₃Al₂Cl₃

Procedure:

• Activate aluminum powder by stirring with a small amount of chromium powder in a dilute acetic acid solution, followed by washing with anhydrous ethanol and hexane.[9]

• In a dry, inert atmosphere reactor, charge the activated aluminum powder.

• Slowly introduce ethyl chloride (chloroethane) into the reactor containing the aluminum powder. The reaction is exothermic and should be carefully controlled.

• The reaction produces ethylaluminum sesquichloride, a mixture of diethylaluminum chloride and ethylaluminum dichloride.

Step 2: Reduction of Ethylaluminum Sesquichloride to Triethylaluminum

Reaction: 2 (C₂H₅)₃Al₂Cl₃ + 6 Na → (C₂H₅)₆Al₂ + 2 Al + 6 NaCl[1]

Procedure:

• In a suitable reactor equipped with a stirrer and a distillation setup, charge finely divided sodium metal dispersed in an inert hydrocarbon solvent (e.g., mineral oil).[10]

• Heat the sodium dispersion to above its melting point (e.g., 110 °C).

• Slowly add the ethylaluminum sesquichloride to the molten sodium dispersion while maintaining the temperature between 130-180 °C.[11]

• The triethylaluminum formed is distilled directly from the reaction mixture as it is produced.[10] The distillation is typically carried out under reduced pressure.

Protocol 2: Synthesis of Diethylaluminum Chloride (DEAC) by Redistribution

This protocol describes the reaction between triethylaluminum and aluminum chloride.[12]

Reaction: 2 (C₂H₅)₃Al + AlCl₃ → 3 (C₂H₅)₂AlCl

Procedure:

• In a dry, inert atmosphere Schlenk flask equipped with a magnetic stirrer and a reflux condenser, place anhydrous aluminum chloride.

• Add a solution of triethylaluminum in an inert solvent (e.g., hexanes) to the flask. The molar ratio of triethylaluminum to aluminum chloride should be 2:1.

• The reaction is typically exothermic. Control the temperature with a cooling bath as needed.

• After the initial reaction subsides, the mixture can be gently heated to ensure the reaction goes to completion.

• The resulting diethylaluminum chloride is typically used as a solution in the reaction solvent.

Protocol 3: Synthesis of Trimethylaluminum (TMA)

Similar to triethylaluminum, trimethylaluminum is produced industrially in a two-step process.[13]

Reaction: 2 Al + 6 CH₃Cl + 6 Na → Al₂(CH₃)₆ + 6 NaCl[13]

Procedure:

• The first step involves the reaction of aluminum with methyl chloride to form methylaluminum sesquichloride. This reaction can be initiated by the presence of a small amount of aluminum chloride.[2]

• The resulting methylaluminum sesquichloride is then reduced with sodium metal to yield trimethylaluminum.[1][2] The reaction conditions are similar to those for the synthesis of triethylaluminum.

Data Presentation

Compound	Formula	Molar Mass ( g/mol )	Appearance	Melting Point (°C)	Boiling Point (°C)	Density (g/mL)
Triethylaluminum (TEA)	Al₂(C₂H₅)₆	228.34	Colorless liquid	-46	128-130	0.832
Diethylaluminum Chloride (DEAC)	[(C₂H₅)₂AlCl]₂	241.11	Colorless waxy solid or liquid	-74	125-126 @ 50 mmHg	0.96
Trimethylaluminum (TMA)	Al₂(CH₃)₆	144.17	Colorless liquid	15	125	0.752

Note: Data sourced from[3][12][13].

Spectroscopic Data

Compound	¹H NMR (δ, ppm)	¹³C NMR (δ, ppm)	IR (cm⁻¹)
Triethylaluminum (TEA)	1.0 (t), 0.3 (q)	8.5, 1.0	2940, 2870, 1460, 1380, 1010, 670
Diethylaluminum Chloride (DEAC)	1.2 (t), 0.5 (q)	9.0, 3.5	2950, 2870, 1460, 1380, 1220, 990, 680
Trimethylaluminum (TMA)	-0.3 (s)	-5.0	2950, 2840, 1440, 1250, 1200, 750, 690

Note: Spectroscopic data is approximate and can vary with solvent and temperature. Data compiled from[14][15][16][17][18][19].

Signaling Pathways and Experimental Workflows

Synthesis of Trialkylaluminum from Alkylaluminum Sesquichloride

Caption: Workflow for the two-step synthesis of trialkylaluminum.

Synthesis of Dialkylaluminum Halide via Redistribution

Caption: Redistribution reaction for dialkylaluminum chloride synthesis.

Metathesis Reaction with Grignard Reagent

Caption: Stepwise metathesis of AlCl₃ with a Grignard reagent.

References

• 1. US5015750A - Preparation of trimethylaluminum - Google Patents [patents.google.com]
• 2. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 3. Triethylaluminium - Wikipedia [en.wikipedia.org]
• 4. researchgate.net [researchgate.net]
• 5. artsci.usu.edu [artsci.usu.edu]
• 6. chemistry.nd.edu [chemistry.nd.edu]
• 7. epfl.ch [epfl.ch]
• 8. Diethyl aluminum chloride | C4H10AlCl | CID 16686102 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. Page loading... [wap.guidechem.com]
• 10. US2954388A - Preparation of triethylaluminum - Google Patents [patents.google.com]
• 11. Page loading... [guidechem.com]
• 12. Diethylaluminium chloride - Wikipedia [en.wikipedia.org]
• 13. Trimethylaluminium - Wikipedia [en.wikipedia.org]
• 14. Triethylaluminum(97-93-8) 1H NMR [m.chemicalbook.com]
• 15. Diethylaluminum chloride | C4H10AlCl | CID 7277 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 16. barron.rice.edu [barron.rice.edu]
• 17. dev.spectrabase.com [dev.spectrabase.com]
• 18. surface.chem.uwm.edu [surface.chem.uwm.edu]
• 19. Trimethylaluminum [webbook.nist.gov]

Application Notes and Protocols for Catalytic Polymerization Initiated by Aluminum Chloride

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cationic polymerization initiated by aluminum chloride (AlCl₃), a potent Lewis acid, is a cornerstone technique in polymer synthesis. This method is particularly effective for the polymerization of a wide range of monomers, including alkenes with electron-donating substituents such as isobutylene, styrene, and α-olefins. The versatility of this technique allows for the production of polymers with tailored molecular weights and specific end-group functionalities, which are of significant interest in various fields, including materials science and drug delivery. This document provides detailed application notes, experimental protocols, and mechanistic insights into AlCl₃-initiated catalytic polymerization.

Applications

Aluminum chloride-initiated polymerization is employed in the synthesis of a variety of polymers with diverse applications:

• Polyisobutylene (PIB): Used extensively in the production of adhesives, sealants, lubricants, and as a modifier for other polymers. In the pharmaceutical industry, high molecular weight PIB is explored for drug-eluting coatings and as a component in transdermal patches due to its biocompatibility and impermeability to water.

• Polystyrene (PS): A widely used thermoplastic with applications in packaging, laboratory ware, and as a precursor for functionalized polymers used in drug delivery systems and biomedical devices.

• Poly(α-olefins) (PAOs): These are key components in synthetic lubricants and functional fluids. Their well-defined structures, achieved through catalytic polymerization, provide excellent thermal and oxidative stability.

Data Presentation

The following tables summarize quantitative data from representative AlCl₃-initiated polymerization experiments for different monomers.

Table 1: Polymerization of Isobutylene Initiated by AlCl₃

Monomer	Initiator System	[AlCl₃]	[Co-initiator]/[Nucleophile]	Temperature (°C)	Time (min)	Mₙ ( g/mol )	PDI (Mₙ/Mₙ)	Exo-olefin Content (%)	Reference
Isobutylene	AlCl₃ / Toluene / Diethyl ether & Ethyl acetate	1% of isobutylene mass	8% & 10% of AlCl₃ mass respectively	-30	30	1000–4000	< 2.3	> 70	[1][2]
Isobutylene	AlCl₃ / iPr₂O / EB	-	[2[EB] + [iPr₂O]]/[AlCl₃] = 1	-30	0.008	> 40,000	< 2.0	> 70	[3]

Mₙ = Number-average molecular weight; PDI = Polydispersity Index

Table 2: Polymerization of Styrene Initiated by AlCl₃

Monomer	Initiator System	[AlCl₃] (g)	Solvent	Temperature (°C)	Time (hr)	Theoretical Mₙ ( g/mol )	Reference
Styrene	AlCl₃ / H₂O	0.15	Methylene dichloride	-10	1	4034.76	[4]

Table 3: Polymerization of 1-Decene Initiated by AlCl₃

Monomer	Initiator System	[AlCl₃] (g)	Solvent	Temperature (°C)	Time (hr)	Mₙ ( g/mol )	PDI (Mₙ/Mₙ)	Reference
1-Decene	AlCl₃ / H₂O	3.5	Toluene	100	1	708	1.11
1-Decene	AlCl₃ / H₂O	3.5	None	100	1	1529	1.27

Experimental Protocols

Protocol 1: Cationic Polymerization of Styrene

This protocol details the synthesis of polystyrene using aluminum chloride as the catalyst.[4]

Materials:

• Styrene monomer

• Aluminum chloride (AlCl₃), anhydrous

• Methylene dichloride (CH₂Cl₂), anhydrous

• Methanol (CH₃OH)

• Two-necked round-bottom flask (100 mL)

• Condenser

• Magnetic stirrer and stir bar

• Ice/salt bath

• Nitrogen gas inlet

• Vacuum filtration apparatus

Procedure:

• Reaction Setup: Assemble a 100 mL two-necked round-bottom flask with a magnetic stir bar and a condenser under a fume hood.

• Solvent and Catalyst Addition: Add 40 mL of anhydrous methylene dichloride to the flask. Carefully add 0.15 g of anhydrous aluminum chloride to the solvent and stir until it dissolves.

• Cooling and Inert Atmosphere: Cool the flask in an ice/salt bath to -10 °C. Purge the flask with nitrogen gas for several minutes to establish an inert atmosphere.

• Monomer Addition: In a separate beaker, prepare a solution of 5 mL of styrene in 10 mL of methylene dichloride. Add this solution to the reaction flask.

• Polymerization: Allow the reaction to proceed with continuous stirring for 1 hour at -10 °C.

• Quenching: After 1 hour, slowly add a few mL of methanol to the flask to quench the reaction.

• Polymer Precipitation: Pour the entire contents of the flask into a beaker containing approximately 250 mL of methanol. The polystyrene will precipitate as a white solid.

• Isolation and Purification: Isolate the polymer by vacuum filtration. Wash the collected polymer powder with methanol two more times to remove any residual catalyst.

• Drying: Dry the polymer powder overnight in a vacuum oven.

Protocol 2: Cationic Polymerization of Isobutylene

This protocol provides a general procedure for the synthesis of polyisobutylene.[1][2]

Materials:

• Isobutylene (or a mixed C4 gas stream)

• Aluminum chloride (AlCl₃), anhydrous

• Toluene, anhydrous

• Diethyl ether, anhydrous

• Ethyl acetate, anhydrous

• Hexane, anhydrous

• Reaction vessel equipped for low-temperature reactions

• Magnetic stirrer and stir bar

• Cooling bath (e.g., dry ice/acetone)

• Gas inlet and outlet

Procedure:

• Reaction Setup: Set up a reaction vessel equipped with a magnetic stirrer, a gas inlet, and an outlet, and ensure it is thoroughly dried and under an inert atmosphere.

• Solvent and Monomer: Add anhydrous hexane to the reactor and cool it to the desired reaction temperature (e.g., -30 °C). Introduce the isobutylene monomer into the cold solvent.

• Catalyst and Co-catalyst Preparation: In a separate dry flask, prepare the initiator solution. For example, dissolve AlCl₃ (1% by mass of isobutylene) in a small amount of anhydrous hexane. Add the co-catalysts, such as toluene, and nucleophiles like diethyl ether (8% by mass of AlCl₃) and ethyl acetate (10% by mass of AlCl₃).

• Initiation: Add the prepared initiator solution to the cold monomer solution to start the polymerization.

• Polymerization: Maintain the reaction at the set temperature with stirring for the desired duration (e.g., 30 minutes).

• Termination and Work-up: Terminate the polymerization by adding a quenching agent like methanol. The polymer can then be precipitated, washed, and dried.

Mechanistic Insights and Visualizations

The cationic polymerization initiated by AlCl₃ proceeds through several key steps: initiation, propagation, chain transfer, and termination. The presence of a co-initiator, typically a protic source like water, is often crucial for the initiation step.

Signaling Pathway: AlCl₃/H₂O Initiated Cationic Polymerization

Caption: Mechanism of AlCl₃/H₂O initiated cationic polymerization.

Experimental Workflow: Solution Polymerization

Caption: General experimental workflow for solution polymerization.

References

• 1. researchgate.net [researchgate.net]
• 2. Method for initiating cationic polymerization of isobutylene by AlCl3 | Semantic Scholar [semanticscholar.org]
• 3. Cationic polymerization of isobutylene catalysed by AlCl3 with multiple nucleophilic reagents - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 4. cpb-us-e1.wpmucdn.com [cpb-us-e1.wpmucdn.com]

Application Notes and Protocols: The Role of Aluminum Chloride (AlCl₃) in Materials Science and Deposition Processes

Introduction

Aluminum chloride (AlCl₃) is a versatile inorganic compound that serves as a cornerstone in various fields of materials science and chemical synthesis.[1][2] Primarily recognized for its potent Lewis acidity, anhydrous AlCl₃ is a critical catalyst and precursor in numerous industrial and laboratory-scale processes.[3][4][5] Its applications range from the synthesis of advanced materials and thin-film deposition to its use in energy storage technologies.[6][7][8] This document provides detailed application notes and experimental protocols for researchers, scientists, and professionals in drug development, focusing on the utilization of AlCl₃ in key materials science processes.

I. Role of AlCl₃ in Thin Film Deposition

Anhydrous aluminum chloride is a key precursor in several vapor deposition techniques for producing high-quality thin films, particularly aluminum oxide (Al₂O₃) and aluminum nitride (AlN). These films are essential in microelectronics, optics, and as protective coatings.

A. Atomic Layer Deposition (ALD)

ALD is a thin-film deposition technique that uses sequential, self-limiting surface reactions to grow films with atomic-level precision.[9] AlCl₃ is a common precursor for depositing Al₂O₃ films, which are used as high-k dielectric layers in semiconductor devices.[6]

Logical Workflow: Atomic Layer Deposition (ALD) of Al₂O₃

Caption: Workflow of an Atomic Layer Deposition (ALD) cycle using AlCl₃.

Experimental Protocol: ALD of Al₂O₃ using AlCl₃ and H₂O

• System Preparation:

  • Load the substrate (e.g., silicon wafer) into the ALD reactor.

  • Heat the reactor to the desired deposition temperature (e.g., 120-300°C).[10][11]

  • Heat the solid AlCl₃ precursor to its sublimation point (~180°C) to generate sufficient vapor pressure.[6] A vapor pressure of 1 Torr is achieved at approximately 99°C.[6]

• ALD Cycle:

  • Step A (AlCl₃ Pulse): Introduce AlCl₃ vapor into the reactor for a defined time (e.g., 2.5 seconds). The AlCl₃ reacts with the hydroxyl (-OH) groups on the substrate surface.

  • Step B (Purge): Purge the reactor with an inert gas (e.g., Ar or N₂) for a set duration (e.g., 3 minutes) to remove unreacted AlCl₃ and any gaseous byproducts.[10]

  • Step C (H₂O Pulse): Introduce the oxygen source, typically water vapor (H₂O), into the reactor for a defined time (e.g., 2 seconds). The water reacts with the surface-bound AlClₓ species, forming an Al₂O₃ layer and releasing HCl as a byproduct.

  • Step D (Purge): Purge the reactor again with the inert gas (e.g., 3 minutes) to remove excess water vapor and HCl byproducts.[10]

• Film Growth:

  • Repeat the ALD cycle (Steps A-D) until the desired film thickness is achieved. The growth rate is typically in the range of 0.8 to 2.0 Å per cycle.[10]

Quantitative Data: ALD of Al₂O₃

Precursors	Deposition Temp. (°C)	Growth Rate (Å/cycle)	Residual Chlorine (at. %)	Reference
AlCl₃ and Al(OⁱPr)₃	300	0.8	1.8	[10][11]
AlCl₃ and H₂O	120	~1.0 - 1.4	Not specified	[10]
Dimethylaluminum chloride (DMACl) and O₃	250	Not specified	Increased vs. H₂O process	[12]

B. Chemical Vapor Deposition (CVD)

CVD is a process where volatile precursors react or decompose on a substrate surface to produce a high-quality solid film. AlCl₃ is used to deposit both Al₂O₃ and AlN films, typically at higher temperatures than ALD.[13][14]

Logical Workflow: CVD of Al₂O₃

Caption: Process flow for Chemical Vapor Deposition (CVD) of Al₂O₃ using AlCl₃.

Experimental Protocol: Atmospheric Pressure CVD (AP-CVD) of Al₂O₃

• System Setup:

  • Place a suitable substrate in the reaction chamber.

  • Heat the chamber to the deposition temperature, typically between 800°C and 1000°C.[13]

  • Heat the AlCl₃ source to over 100°C to generate vapor.[13]

• Deposition Process:

  • Introduce AlCl₃ vapor into the reaction chamber along with a carrier gas (e.g., Argon).

  • Simultaneously introduce the oxygen source (e.g., O₂ gas).

  • The precursors react at the hot substrate surface to form a crystalline Al₂O₃ film. Crystalline phases (γ, θ, or α-alumina) depend on the temperature.[13]

  • Corrosive byproducts like HCl are formed and removed via the exhaust system.[13]

  • Continue the process until the desired film thickness is achieved.

Quantitative Data: CVD Processes using AlCl₃

Target Material	Co-reactant	Deposition Temp. (°C)	Key Findings	Reference
Al₂O₃	O₂	800 - 1000	Crystalline α-phase forms at higher temperatures.	[13]
Al₂O₃	H₂/CO₂	950 - 1080	κ-Al₂O₃ grows initially, then transforms to α-Al₂O₃.	[13]
AlN	NH₃	690 - 1150	Rapid synthesis (seconds) of AlN nanopowders.	[15]

II. Role of AlCl₃ in Energy Storage

AlCl₃ is a critical component in the development of rechargeable aluminum-ion batteries, which are a promising alternative to lithium-ion technology due to the high abundance and low cost of aluminum.[16]

Application: Al-ion Battery Electrolyte

AlCl₃ is typically mixed with an organic salt, such as 1-ethyl-3-methylimidazolium chloride (EMImCl) or urea, to form an ionic liquid or a deep eutectic solvent that can function as the electrolyte.[17][18][19] This electrolyte facilitates the reversible deposition and stripping of aluminum at the anode and the intercalation of chloroaluminate anions (e.g., AlCl₄⁻, Al₂Cl₇⁻) into a graphite cathode.[17][19]

Schematic: Aluminum-Ion Battery

Caption: Schematic of an Al-ion battery with an AlCl₃-based electrolyte.

Experimental Protocol: Preparation of AlCl₃-Urea Electrolyte

• Environment: Perform all steps inside an argon-filled glovebox to prevent moisture contamination, as AlCl₃ reacts violently with water.[20]

• Mixing: Slowly add anhydrous AlCl₃ powder to urea in a specific molar ratio (e.g., 1.3:1).[19] The reaction is exothermic.

• Heating & Stirring: Gently heat the mixture (e.g., to 60°C) while stirring until a homogeneous, clear, and colorless to pale yellow ionic liquid forms.[21]

• Cell Assembly: Assemble the battery in a coin cell or other suitable format, using an aluminum foil anode, the prepared electrolyte, a separator, and a graphite-based cathode.

Quantitative Data: AlCl₃-Based Battery Performance

Electrolyte System	Molar Ratio (AlCl₃:Other)	Avg. Discharge Voltage (V)	Cathode Capacity (mAh/g)	Current Density (mA/g)	Coulombic Efficiency (%)	Reference
AlCl₃-Urea	1.3:1	1.73	~73	100	~99.7	[19]
AlCl₃-Urea	Not specified	1.9 / 1.5	93	Not specified	>99	[18]
AlCl₃-EMImCl	2:1	Not specified	≤150	Not specified	~90	[16]

III. Role of AlCl₃ as a Catalyst in Materials Synthesis

The strong Lewis acidity of anhydrous AlCl₃ makes it an effective catalyst for a wide range of organic reactions, most notably Friedel-Crafts alkylations and acylations.[1][3] This catalytic activity is harnessed to synthesize polymers and other advanced materials.

Mechanism: Friedel-Crafts Acylation

Caption: Catalytic mechanism of AlCl₃ in Friedel-Crafts acylation.

Application Note: Synthesis of Polystyrene-Bound AlCl₃ Catalyst

Heterogenizing the AlCl₃ catalyst by binding it to a polymer support like polystyrene simplifies catalyst separation and recycling.[22]

• Preparation: Polystyrene-bound AlCl₃ composites can be prepared by mixing polystyrene with anhydrous AlCl₃.

• Application: The resulting composite acts as a heterogeneous catalyst for reactions like the synthesis of aryl-substituted tetrazoles.[22]

• Work-up: The catalyst can be easily separated from the reaction mixture by simple filtration, washed, dried, and reused for subsequent reactions.[22]

• Considerations: The catalyst's activity may decrease over multiple runs due to the hydrolysis of AlCl₃ upon exposure to ambient moisture during handling.[22]

IV. Safety Protocols for Handling Anhydrous AlCl₃

Anhydrous AlCl₃ is a hazardous chemical that requires strict safety precautions. It is highly corrosive and reacts violently with water, releasing large amounts of heat and toxic hydrogen chloride (HCl) gas.[1][20]

Personal Protective Equipment (PPE)

• Eye Protection: Safety glasses or goggles are mandatory. A face shield is recommended when handling larger quantities.[23][24]

• Hand Protection: Use impervious gloves (e.g., Nitrile rubber, >0.11 mm thickness).[24]

• Body Protection: Wear a fire-retardant laboratory coat or poly-coated coveralls.[20][25]

Handling and Storage

• Environment: Always handle anhydrous AlCl₃ in a dry, well-ventilated area, such as a fume hood or a glove box, to avoid contact with moisture.[20]

• Storage: Store in a cool, dry place in a tightly sealed container, away from incompatible materials like water, alcohols, strong oxidizers, and bases.[20][26]

• Incompatibilities: Avoid contact with water, hydrated reagents, alcohols, and many other materials. It will corrode most transition metals.[20]

Emergency Procedures

• Spills:

  • Control all sources of moisture. DO NOT USE WATER.[20]

  • Wearing full PPE, cover the spill with dry sand or sodium bicarbonate.[20][26]

  • Scoop the material using spark-resistant tools into a container for disposal.[20]

• Fire:

  • DO NOT use water, carbon dioxide, or conventional ABC/BC extinguishers.[20]

  • Use a Class D fire extinguisher (for combustible metals) or smother the fire with dry sand.[20]

• First Aid:

  • Skin Contact: Brush off any visible solid particles immediately. Then, rinse the affected area with copious amounts of water for at least 15 minutes and seek medical attention.[20][25]

  • Eye Contact: Immediately flush eyes with water for 15-20 minutes, holding eyelids open. Seek immediate medical attention.[25]

  • Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen and seek medical attention.[25][26]

References

• 1. Aluminium chloride - Wikipedia [en.wikipedia.org]
• 2. byjus.com [byjus.com]
• 3. nbinno.com [nbinno.com]
• 4. smart.dhgate.com [smart.dhgate.com]
• 5. nbinno.com [nbinno.com]
• 6. entegris.com [entegris.com]
• 7. High-performance aluminum battery | Research & Innovation [research.utoronto.ca]
• 8. A Review of Methods for Synthesis of Al Nanoparticles – Oriental Journal of Chemistry [orientjchem.org]
• 9. Atomic layer deposition - Wikipedia [en.wikipedia.org]
• 10. researchgate.net [researchgate.net]
• 11. Atomic layer deposition of Al2O3 films using AlCl3 and Al(OiPr)3 as precursors - Journal of Materials Chemistry (RSC Publishing) [pubs.rsc.org]
• 12. Ozone-Based Atomic Layer Deposition of Al2O3 from Dimethylaluminum Chloride and Its Impact on Silicon Surface Passivation :: JYX [jyx.jyu.fi]
• 13. researchgate.net [researchgate.net]
• 14. ionbond.com [ionbond.com]
• 15. Rapid Synthesis of Aluminum Nitride Nanopowders from Gaseous Aluminum Chloride | Scientific.Net [scientific.net]
• 16. pubs.acs.org [pubs.acs.org]
• 17. spiedigitallibrary.org [spiedigitallibrary.org]
• 18. A rechargeable Al-ion battery: Al/molten AlCl3–urea/graphite - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 19. pnas.org [pnas.org]
• 20. ehs.princeton.edu [ehs.princeton.edu]
• 21. researchgate.net [researchgate.net]
• 22. pubs.rsc.org [pubs.rsc.org]
• 23. aldon-chem.com [aldon-chem.com]
• 24. carlroth.com [carlroth.com]
• 25. vanchlor.com [vanchlor.com]
• 26. sds.aquaphoenixsci.com [sds.aquaphoenixsci.com]

Application Notes and Protocols for Generating AlCl Beams for Spectroscopic Studies

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview and experimental protocols for the generation of aluminum monochloride (AlCl) molecular beams, a critical technique for a variety of spectroscopic studies, including those relevant to laser cooling and trapping experiments. The primary method detailed is pulsed laser ablation of a solid precursor in a cryogenic buffer gas environment, which has been demonstrated as a robust and reliable source of cold AlCl molecules.[1]

Introduction

Aluminum monochloride (AlCl) is a molecule of significant interest for fundamental physics and chemistry research, particularly in the field of laser cooling and trapping.[2][3] Its highly diagonal Franck-Condon factors, estimated to be as high as 99.88% for the A¹Π ← X¹Σ⁺ transition, allow for the scattering of numerous photons before vibrational state changes, making it an excellent candidate for laser cooling.[4][5] The generation of a cold, slow, and intense beam of AlCl is the foundational step for such experiments.

The most common and effective method for producing gas-phase AlCl is through the laser ablation of a solid precursor target within a cryogenic buffer gas cell.[2][6] The hot ablation plume thermalizes with the cold buffer gas (typically helium), resulting in a cold, slow-moving beam of AlCl molecules.[6][7] This document outlines the necessary equipment, precursor materials, and procedures to successfully generate and characterize AlCl beams for spectroscopic applications.

Method 1: Pulsed Laser Ablation with Cryogenic Buffer Gas Cooling

This method involves the ablation of a solid target containing aluminum and chlorine atoms using a high-energy pulsed laser. The resulting plasma cools and reacts in a stream of cryogenic helium gas, forming a beam of AlCl molecules.

Experimental Workflow

The overall process can be broken down into several key stages, from precursor preparation to spectroscopic analysis of the generated AlCl beam.

Figure 1: Experimental workflow for AlCl beam generation and analysis.

Experimental Apparatus

A typical experimental setup consists of a vacuum chamber housing a cryogenic buffer gas cell. The cell is cooled by a cryocooler to temperatures around 4 K. A solid precursor target is mounted inside the cell. A pulsed laser is used to ablate the target, and a continuous wave laser is used for spectroscopic probing of the generated AlCl molecules.

Figure 2: Schematic of the experimental apparatus.

Precursor Target Preparation

The choice of precursor material is crucial for optimizing the yield of AlCl. While ablation of solid AlCl₃ is a straightforward option, it can lead to variable signals.[8] A more robust method involves using pressed pellets of aluminum powder mixed with a stable chloride salt.[1][8]

Protocol for Al:KCl Target Preparation:

• Mixing: Mix 99.95% aluminum powder (<75 µm) with 99% potassium chloride (KCl) powder in a desired molar ratio. Molar ratios of Al:Cl ranging from 1:25 to 10:1 have been investigated.[2][8]

• Pelletizing: Place the powder mixture into a 12 mm pellet die and press using a hydraulic press at 6000 psi for 1 minute.[8]

• Mounting: Affix the resulting pellet to a copper target holder using a suitable epoxy (e.g., Stycast 2850FT).[8]

• Curing: Allow the epoxy to cure for at least 24 hours in a dry environment before loading into the vacuum chamber.[8]

Precursor Material	Al:Cl Molar Ratio	Notes
AlCl₃ (anhydrous)	1:3	Can produce variable signals.[8]
Al + KCl	1:25 to 10:1	Provides a robust and reliable source of AlCl.[1][2]
Al + NaCl	1:4	Alternative alkali chloride precursor.[2]
Al + MgCl₂	1:4	Alkaline earth chloride precursor.[2]
Al + CaCl₂	1:4	Alkaline earth chloride precursor.[2]

Table 1: Precursor Materials for AlCl Generation

AlCl Beam Generation Protocol

• System Evacuation: Evacuate the vacuum chamber to a pressure of approximately 1 x 10⁻⁸ mbar.[9]

• Cryogenic Cooling: Cool the buffer gas cell to the base temperature, typically around 4.2 K.[2][6]

• Buffer Gas Flow: Introduce a continuous flow of purified helium gas into the cell. A typical flow rate is 4 standard cubic centimeters per minute (sccm), resulting in a helium density of approximately 1.75 x 10¹⁵ atoms/cm³.[2][6]

• Laser Ablation: Focus a high-energy pulsed laser onto the precursor target. A common choice is a Nd:YAG laser at 532 nm.[2][6] To avoid drilling into the target, the laser spot can be rastered across the surface.[6]

• Beam Formation: The hot ablation plume collides with the cold helium buffer gas, leading to thermalization and the formation of AlCl molecules. The continuous flow of helium sweeps the cold AlCl molecules out of an exit aperture, forming a beam.[2][7]

Parameter	Value	Reference
Laser Wavelength	532 nm	[2][6]
Pulse Energy	14 mJ	[2][6]
Pulse Duration	5 ns	[6]
Spot Diameter	~80 µm	[2]
Repetition Rate	1 Hz	[2]
Buffer Gas	Helium	[2][6]
Cell Temperature	~4.2 K	[2][6]
He Flow Rate	4 sccm	[2]
He Density	1.75 x 10¹⁵ atoms/cm³	[2]

Table 2: Typical Experimental Parameters for AlCl Beam Generation

Spectroscopic Characterization

The generated AlCl beam can be characterized using absorption spectroscopy on the A¹Π ← X¹Σ⁺ electronic transition.

Protocol for Absorption Spectroscopy:

• Probe Laser: Generate a continuous-wave UV laser beam at approximately 261.5 nm, corresponding to the v'=0 ← v=0 transition of the A¹Π ← X¹Σ⁺ system. This can be achieved by frequency tripling a Ti:Sapphire laser.[2][3]

• Beam Probing: Direct the probe laser beam through the AlCl molecular beam, perpendicular to the beam's direction of propagation.

• Detection: Measure the absorption of the probe laser using a photodiode.

• Spectral Analysis: By scanning the frequency of the probe laser, an absorption spectrum can be obtained. This allows for the determination of the rotational and vibrational temperatures of the AlCl molecules in the beam.

Property	Typical Value	Notes	Reference
Beam Temperature	~8.5 K	Temperature of the AlCl molecules after buffer gas cooling.	[2]
Beam Brightness	2 x 10¹² molecules/sr/pulse	For AlF, comparable to AlCl.[9]	[9]
Transition Wavelength	~261.5 nm	For the A¹Π (v'=0) ← X¹Σ⁺ (v=0) transition.	[2][5]
Franck-Condon Factor	~99.88%	For the v'=0 ← v=0 transition.	[4]

Table 3: Properties of Generated AlCl Beams

Signaling Pathway for Spectroscopic Detection

The spectroscopic detection of AlCl relies on the absorption of a photon to promote the molecule from its ground electronic state to an excited electronic state. The subsequent analysis of the absorption profile provides information about the quantum state of the molecules in the beam.

Figure 3: Simplified pathway for the spectroscopic detection of AlCl.

Conclusion

The generation of AlCl molecular beams via laser ablation in a cryogenic buffer gas is a well-established and versatile technique. By carefully selecting precursor materials and optimizing experimental parameters, it is possible to produce cold and intense beams of AlCl suitable for a wide range of spectroscopic studies. These application notes provide the fundamental protocols and data necessary for researchers to implement this technique in their laboratories. Further optimization may be required depending on the specific experimental goals.

References

• 1. dash.harvard.edu [dash.harvard.edu]
• 2. pubs.acs.org [pubs.acs.org]
• 3. escholarship.org [escholarship.org]
• 4. iris.inrim.it [iris.inrim.it]
• 5. arxiv.org [arxiv.org]
• 6. par.nsf.gov [par.nsf.gov]
• 7. Could the chloride process replace the Hall-Héroult process in aluminium production? – SINTEF Blog [blog.sintef.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]

Application Notes and Protocols for Matrix Isolation Studies of Aluminum Monochloride

For Researchers, Scientists, and Drug Development Professionals

Introduction

Matrix isolation is a powerful experimental technique used to trap and study highly reactive or unstable chemical species, such as free radicals, reaction intermediates, and molecules that are only stable in the gas phase at high temperatures. By co-depositing the species of interest with a large excess of an inert gas (the matrix) onto a cryogenic surface, individual molecules are trapped and isolated, preventing self-reaction and allowing for detailed spectroscopic characterization.

Aluminum monochloride (AlCl) is a diatomic molecule of significant interest in various fields, including astrophysics and materials science. It is thermodynamically stable only at high temperatures and low pressures. Matrix isolation provides an ideal method to generate, trap, and study the spectroscopic and reactive properties of AlCl under controlled conditions. These application notes provide an overview of the methodologies and key spectroscopic data for the study of matrix-isolated AlCl.

Key Spectroscopic Data

While extensive studies have been performed on aluminum trichloride (AlCl₃) in inert matrices, specific experimental data for the aluminum monochloride (AlCl) monomer is less abundant in readily available literature. However, gas-phase spectroscopic data provides a strong foundation for what to expect in matrix isolation studies, as matrix shifts for diatomic molecules in argon are typically small.

Table 1: Spectroscopic Data for Aluminum Monochloride (AlCl)

Parameter	Gas Phase Value	Matrix (Argon) Value	Spectroscopic Method
Vibrational Frequency (ν)	~481 cm⁻¹	Not explicitly reported in searched literature, but expected to be very close to the gas-phase value.	Infrared (IR) Spectroscopy
Electronic Transition (A¹Π ← X¹Σ⁺)	~261 nm	Not explicitly reported in searched literature.	UV-Visible (UV-Vis) Spectroscopy

Note: The matrix-isolated vibrational frequency for AlCl has been studied, but the precise numerical value was not found in the surveyed literature. The gas-phase value is provided as a close approximation.

For comparison, the well-characterized vibrational frequencies of monomeric aluminum trichloride (AlCl₃) in an argon matrix are provided below.

Table 2: Vibrational Frequencies of AlCl₃ Monomer in Solid Argon[1]

Vibrational Mode	Frequency (cm⁻¹)
ν₁ (A₁)	375
ν₂ (A₁)	182.8
ν₃ (E)	594.2
ν₄ (E)	147.5

Experimental Protocols

The generation and isolation of AlCl in an inert matrix typically involve the reaction of aluminum atoms with a chlorine-containing precursor. Laser ablation is a common and effective method for generating atomic aluminum.

Protocol 1: Generation and Isolation of AlCl via Laser Ablation of Aluminum with Dichlorine

This protocol describes the co-deposition of laser-ablated aluminum atoms with a mixture of dichlorine (Cl₂) in excess argon.

1. Materials and Equipment:

• High-purity aluminum metal target

• Dichlorine gas (Cl₂)

• High-purity argon gas (matrix)

• Closed-cycle helium cryostat capable of reaching temperatures of 4-12 K

• High-vacuum chamber (< 10⁻⁶ mbar)

• Pulsed Nd:YAG laser (e.g., 1064 nm or 532 nm)

• Gas handling manifold for precise mixing of Ar and Cl₂

• Deposition port with a transparent window (e.g., CsI for IR, Sapphire for UV-Vis)

• FTIR spectrometer

• UV-Vis spectrometer

2. Procedure:

• System Preparation:

  • Mount the aluminum target inside the vacuum chamber, positioned to be struck by the laser beam.

  • Evacuate the main chamber to a high vacuum (< 10⁻⁶ mbar).

  • Cool the deposition window to the desired temperature (typically 4-12 K).

• Gas Mixture Preparation:

  • Prepare a gas mixture of 0.1-1% Cl₂ in argon using the gas handling manifold. The precise concentration can be varied to optimize the formation of AlCl versus other aluminum chlorides (AlCl₂, AlCl₃).

• Co-deposition:

  • Introduce the Ar/Cl₂ mixture into the chamber at a controlled rate (e.g., 2-5 mmol/hour).

  • Simultaneously, ablate the aluminum target with the pulsed laser. The laser power should be kept low to favor the formation of primary reaction products like AlCl.

  • The laser-ablated aluminum atoms react with Cl₂ in the gas phase and upon condensation on the cold window.

  • Continue the co-deposition for a sufficient time to obtain a matrix of adequate thickness for spectroscopic analysis (typically 1-3 hours).

• Spectroscopic Analysis:

  • After deposition, record the infrared and/or UV-Vis spectra of the matrix-isolated species.

  • The fundamental vibrational mode of AlCl is expected to appear around 481 cm⁻¹ in the IR spectrum.

  • Electronic transitions can be observed in the UV-Vis region.

• Annealing (Optional):

  • To study the diffusion and reaction of trapped species, the matrix can be annealed by warming it to a slightly higher temperature (e.g., 20-30 K for argon) for a short period and then re-cooling to the base temperature for further spectroscopic analysis.

Protocol 2: Generation and Isolation of AlCl via Reaction of Aluminum with Hydrogen Chloride

An alternative method involves the reaction of aluminum atoms with hydrogen chloride (HCl). This reaction can produce AlCl via a displacement reaction (Al + HCl → AlCl + H) or an insertion product, HAlCl.

1. Materials and Equipment:

• Same as Protocol 1, with the substitution of HCl gas for Cl₂.

2. Procedure:

• System Preparation: As in Protocol 1.

• Gas Mixture Preparation: Prepare a gas mixture of 0.1-2% HCl in argon.

• Co-deposition:

  • Co-deposit the laser-ablated aluminum atoms with the Ar/HCl mixture onto the cold window.

  • The reaction Al + HCl → AlCl + H will produce aluminum monochloride.

• Spectroscopic Analysis:

  • Record the spectra as in Protocol 1. Be aware that other species, such as HAlCl and AlCl₂, may also be present and will have their own distinct spectroscopic signatures.

Visualizations

The following diagrams illustrate the experimental workflow and the relationship between the generation method and the resulting species.

Caption: Experimental workflow for matrix isolation of AlCl.

Caption: Reaction pathway for AlCl formation in an argon matrix.

References

• 1. pubs.aip.org [pubs.aip.org]

Application Notes and Protocols: Aluminum Chloride (AlCl₃) as a Precursor for Novel Aluminum-Containing Materials

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the synthesis of advanced aluminum-containing materials using aluminum chloride (AlCl₃) as a primary precursor. The methodologies outlined below are intended to guide researchers in the development of materials for catalytic and drug delivery applications.

Application Note 1: Synthesis of Mesoporous γ-Alumina (γ-Al₂O₃) Nanoparticles

Mesoporous alumina nanoparticles are widely utilized as catalysts, catalyst supports, and adsorbents due to their high surface area and porous structure. This protocol details a sol-gel method for the synthesis of γ-Al₂O₃ nanoparticles using AlCl₃·6H₂O as the aluminum source.

Experimental Protocol: Sol-Gel Synthesis of γ-Al₂O₃ Nanoparticles

This protocol is adapted from a sol-freeze drying-calcination method.

Materials:

• Aluminum chloride hexahydrate (AlCl₃·6H₂O)

• Ammonia solution (NH₃ solution)

• Nitric acid (HNO₃)

• Deionized water

Equipment:

• Beakers and magnetic stirrer

• pH meter

• Centrifuge

• Freeze dryer

• Muffle furnace

Procedure:

• Precipitation of Boehmite:

  • Prepare an aqueous solution of AlCl₃·6H₂O.

  • Slowly add ammonia solution to the AlCl₃ solution under constant stirring until a precipitate of boehmite (γ-AlOOH) is formed. Monitor the pH to control the precipitation process.

• Peptization to Form a Sol:

  • Wash the boehmite precipitate with deionized water to remove residual ions.

  • Resuspend the precipitate in deionized water and add nitric acid dropwise while heating at 80°C with vigorous stirring. This process, known as peptization, converts the precipitate into a transparent sol.

• Freeze Drying:

  • Freeze the resulting sol.

  • Dry the frozen sol using a freeze dryer to obtain a white boehmite powder. This process helps to preserve the porous structure.

• Calcination:

  • Calcine the dried boehmite powder in a muffle furnace in an air atmosphere at 1100°C for 1 hour to obtain α-Al₂O₃ nanopowder.[1] For mesoporous γ-Al₂O₃, a lower calcination temperature of 500°C is typically used.[1]

Data Presentation: Physicochemical Properties of Mesoporous Alumina

The properties of mesoporous alumina can be tailored by adjusting synthesis parameters. The following table summarizes characterization data for mesoporous γ-Al₂O₃ synthesized under specific conditions.

Sample ID	Calcination Temperature (°C)	BET Surface Area (m²/g)	Pore Volume (cm³/g)	Average Pore Diameter (nm)	Purity (%)
HPMA	500	312.43	0.55	3.8	99.9661
HPMA	700	-	-	-	-
HPMA	900	-	-	-	-
HPMA	1100	88.52	0.08	-	-

Data sourced from a study on high-purity mesoporous alumina (HPMA) synthesized via a direct aging method.[2]

Experimental Workflow: Sol-Gel Synthesis of γ-Al₂O₃

Caption: Workflow for the synthesis of γ-Al₂O₃ nanoparticles.

Application Note 2: Preparation of Supported Aluminum Chloride Catalysts

Immobilizing aluminum chloride on a solid support enhances its catalytic activity, stability, and reusability, making it a more environmentally friendly alternative to homogeneous catalysis. This protocol describes the preparation of an AlCl₃ catalyst supported on zinc oxide (ZnO) nanoparticles.

Experimental Protocol: Wet-Impregnation of AlCl₃ on ZnO Nanoparticles

This protocol is for the synthesis of a nanostructured AlCl₃@ZnO catalyst.[3][4]

Materials:

• Nanocrystalline Zinc Oxide (ZnO)

• Anhydrous Aluminum Chloride (AlCl₃)

• n-Hexane

Equipment:

• Mortar and pestle

• Round-bottom flask

• Reflux setup

• Rotary evaporator or vacuum distillation apparatus

• Oven

Procedure:

• Mixing of Precursors:

  • In a mortar and pestle, thoroughly mix the desired amounts of nanocrystalline ZnO (e.g., 80% by weight) and AlCl₃ (e.g., 20% by weight).[3][4]

• Wet-Impregnation:

  • Transfer the powder mixture to a round-bottom flask containing n-hexane.

  • Reflux the mixture for 2 hours.[3]

• Solvent Removal and Drying:

  • Remove the excess n-hexane by vacuum distillation or using a rotary evaporator.

  • Dry the resulting solid in an oven at 100°C for 4 hours to obtain the nanocrystalline AlCl₃@ZnO material.[3]

Data Presentation: Physicochemical Properties of Supported AlCl₃ Catalysts

The following table presents data for AlCl₃ supported on various materials, highlighting the changes in surface area and pore characteristics upon impregnation.

Catalyst Support	AlCl₃ Loading (wt%)	BET Surface Area (m²/g)	Pore Volume (cm³/g)	Average Pore Diameter (nm)
Hβ Zeolite	0	652	0.38	2.11
Hβ Zeolite	15.8	398	0.22	2.05
HY Zeolite	0	685	0.35	2.01
HY Zeolite	23.5	105	0.06	1.89
HMCM-41	0	1001	0.89	2.33
HMCM-41	16.2	586	0.53	2.25

Data sourced from a study on AlCl₃ supported catalysts for the isomerization of endo-tetrahydrodicyclopentadiene.[5]

Experimental Workflow: Preparation of AlCl₃@ZnO Catalyst

Caption: Workflow for the preparation of AlCl₃@ZnO catalyst.

Application Note 3: Synthesis of Metal-Organic Framework MIL-53(Al)

Metal-Organic Frameworks (MOFs) are crystalline materials with high porosity and tunable properties, making them promising for gas storage, separation, and drug delivery. This protocol outlines a hydrothermal synthesis method for MIL-53(Al) using aluminum chloride as the metal source.

Experimental Protocol: Hydrothermal Synthesis of MIL-53(Al)

This protocol is based on general procedures for MIL-53(Al) synthesis.

Materials:

• Aluminum chloride hexahydrate (AlCl₃·6H₂O)

• Terephthalic acid (H₂BDC)

• Deionized water

• N,N-Dimethylformamide (DMF) - for washing

Equipment:

• Beaker and magnetic stirrer

• Teflon-lined stainless-steel autoclave

• Oven or furnace for hydrothermal synthesis and activation

• Centrifuge

Procedure:

• Preparation of the Reaction Mixture:

  • Dissolve terephthalic acid in deionized water in a beaker with stirring.

  • In a separate beaker, dissolve aluminum chloride hexahydrate in deionized water.

  • Slowly add the AlCl₃ solution to the H₂BDC solution under continuous stirring to form a homogeneous mixture.

• Hydrothermal Synthesis:

  • Transfer the reaction mixture to a Teflon-lined stainless-steel autoclave.

  • Seal the autoclave and heat it in an oven at a temperature between 100°C and 150°C for 48 to 96 hours.[6]

• Product Isolation and Washing:

  • After cooling the autoclave to room temperature, collect the solid product by centrifugation or filtration.

  • Wash the crude product with deionized water and then with DMF to remove unreacted starting materials.

• Activation:

  • Dry the washed product.

  • Activate the MIL-53(Al) by heating it in an air atmosphere at 300-350°C to remove any remaining solvent molecules from the pores.[6]

Data Presentation: Adsorption Properties of MIL-53(Al)

The table below provides representative data on the CO₂ adsorption capacity of MIL-53(Al), demonstrating its potential for gas separation applications.

Material	Adsorbate	Temperature (K)	Pressure (bar)	Adsorption Capacity (mmol/g)
MIL-53(Al)	CO₂	298	1	~2.5
MIL-53(Al)	CO₂	298	10	~5.0
MIL-53(Al)	CH₄	298	1	~0.5
MIL-53(Al)	CH₄	298	10	~1.5

Data is illustrative and based on typical performance reported in the literature.

Logical Relationship: Synthesis and Activation of MIL-53(Al)

Caption: Logical flow of MIL-53(Al) synthesis and activation.

References

• 1. researchgate.net [researchgate.net]
• 2. Synthesis and Characterization of High-Purity Mesoporous Alumina with Excellent Adsorption Capacity for Congo Red [mdpi.com]
• 3. AlCl3@ZnO nanostructured material: an efficient green catalyst for the one-pot solvent-free synthesis of 1,4-dihydropyridines - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. researchgate.net [researchgate.net]
• 6. CN105384762A - Synthesis method for metal organic framework material MIL-53 (Al) - Google Patents [patents.google.com]

Application Notes and Protocols for Flow-Through Reactor Design in Anhydrous Aluminum Chloride Synthesis

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the design and operation of a laboratory-scale flow-through reactor for the continuous synthesis of anhydrous aluminum chloride (AlCl₃). The protocols are based on established principles of flow chemistry and known reaction parameters for aluminum chloride synthesis, primarily through the direct chlorination of aluminum or the carbochlorination of alumina.

Introduction

Anhydrous aluminum chloride is a widely used Lewis acid catalyst in various chemical transformations, most notably in Friedel-Crafts reactions. Traditional batch synthesis methods often involve high temperatures and the handling of large quantities of hazardous materials, posing significant safety and scalability challenges. Continuous flow-through reactor technology offers a safer, more efficient, and scalable alternative by enabling precise control over reaction parameters in a smaller, contained environment. This application note details two primary continuous synthesis routes: the direct chlorination of aluminum metal and the carbochlorination of alumina.

Reactor Design and Conceptual Setup

A packed-bed tubular reactor is a suitable design for the laboratory-scale gas-solid reaction required for anhydrous AlCl₃ synthesis. This design facilitates excellent gas-solid contact and heat transfer.

Key Components:

• Gas Feed Module: Equipped with mass flow controllers (MFCs) for precise control of chlorine (Cl₂) and an inert gas (e.g., Argon or Nitrogen) for purging and dilution. For the carbochlorination route, an additional MFC for carbon monoxide (CO) is required.

• Solid Feed Module: For the alumina route, a solid feeder is necessary to introduce the alumina/carbon mixture into the reactor. For the direct chlorination of aluminum, the reactor is pre-packed with aluminum metal.

• Reactor Module: A high-temperature resistant tube furnace houses the reactor. The reactor itself should be constructed from a material resistant to high temperatures and corrosive chlorine gas, such as a high-purity alumina ceramic or quartz tube.

• Product Collection Module: A series of condensers and traps to sublime and collect the anhydrous AlCl₃ product while separating it from unreacted gases and byproducts.

• Scrubber Module: An off-gas treatment system to neutralize unreacted chlorine gas using a sodium hydroxide solution.

Signaling Pathways and Logical Relationships

The following diagram illustrates the logical workflow for the continuous synthesis of anhydrous aluminum chloride.

Caption: Workflow for continuous AlCl₃ synthesis.

Experimental Protocols

Protocol 1: Direct Chlorination of Aluminum Metal

This protocol describes the synthesis of anhydrous AlCl₃ via the reaction of chlorine gas with solid aluminum in a packed-bed reactor. The reaction is highly exothermic.[1]

Materials:

• Aluminum turnings or pellets (high purity)

• Chlorine gas (anhydrous)

• Argon or Nitrogen gas (high purity)

• Sodium hydroxide solution (for scrubber)

Equipment:

• Packed-bed tube reactor (ceramic or quartz)

• Three-zone tube furnace with temperature controller

• Mass flow controllers for Cl₂ and Ar/N₂

• Heated transfer lines

• Glass condenser/collection vessel

• Gas scrubber

Procedure:

• Reactor Preparation: Pack the reactor tube with a known mass of aluminum turnings, ensuring uniform packing to prevent channeling. Place quartz wool plugs at both ends to secure the packing.

• System Assembly: Assemble the reactor system as per the conceptual setup. Ensure all connections are gas-tight.

• Leak Check: Pressurize the system with inert gas and perform a leak test.

• Purging: Purge the entire system with inert gas at a flow rate of 50-100 mL/min for at least 30 minutes to remove air and moisture.

• Heating: Heat the reactor to the target temperature (e.g., 700°C) under a continuous flow of inert gas. Industrial processes operate between 650-850°C.[2][3]

• Reaction Initiation: Once the temperature is stable, introduce chlorine gas at a controlled flow rate (e.g., 10-50 mL/min) while maintaining a co-flow of inert gas (e.g., 20-100 mL/min).

• Product Collection: The gaseous AlCl₃ product will sublime and should be collected in the air- or water-cooled condenser downstream of the reactor. The transfer lines between the reactor and condenser must be heated (e.g., >180°C) to prevent premature sublimation.

• Shutdown: After the desired reaction time or consumption of the aluminum charge, stop the chlorine flow and continue the inert gas flow.

• Cooling: Allow the reactor to cool to room temperature under the inert gas flow.

• Product Recovery: Carefully dismantle the collection vessel in a dry, inert atmosphere (e.g., a glovebox) to recover the anhydrous AlCl₃.

Protocol 2: Carbochlorination of Alumina

This protocol describes the synthesis of anhydrous AlCl₃ from alumina (Al₂O₃) and carbon in the presence of chlorine gas. This method is common in industrial settings.

Materials:

• γ-Alumina (high surface area)

• Carbon powder (e.g., activated charcoal)

• Chlorine gas (anhydrous)

• Carbon monoxide gas (optional, can be used as the carbon source and reducing agent)

• Argon or Nitrogen gas (high purity)

• Sodium hydroxide solution (for scrubber)

Procedure:

• Reactant Preparation: Prepare a homogeneous mixture of γ-alumina and carbon powder (e.g., in a stoichiometric ratio based on the reaction: Al₂O₃ + 3C + 3Cl₂ → 2AlCl₃ + 3CO).

• Reactor Preparation: Load the alumina/carbon mixture into a solid feeder or pack it into the reactor tube.

• System Assembly, Leak Check, and Purging: Follow steps 2-4 from Protocol 1.

• Heating: Heat the reactor to the target temperature. The optimal temperature for this reaction is around 700°C.[3]

• Reaction Initiation: Start the solid feeder to introduce the alumina/carbon mixture into the hot zone of the reactor at a controlled rate. Simultaneously, introduce chlorine gas and inert gas. If using CO, it can be introduced with the chlorine stream.

• Product Collection, Shutdown, Cooling, and Product Recovery: Follow steps 7-10 from Protocol 1.

Data Presentation

The following tables provide conceptual quantitative data for the operation of a lab-scale flow-through reactor for AlCl₃ synthesis. These values are illustrative and should be optimized for specific experimental setups.

Table 1: Operating Parameters for Direct Chlorination of Aluminum

Parameter	Value	Unit
Reactor Temperature	650 - 850	°C
Aluminum Loading	5 - 20	g
Chlorine Flow Rate	10 - 50	mL/min
Inert Gas Flow Rate	20 - 100	mL/min
Residence Time (calculated)	5 - 30	s
Expected Yield (based on Al)	> 90	%
Production Rate	0.5 - 5	g/hr

Table 2: Operating Parameters for Carbochlorination of Alumina

Parameter	Value	Unit
Reactor Temperature	600 - 800	°C
Alumina/Carbon Feed Rate	1 - 10	g/hr
Chlorine Flow Rate	20 - 100	mL/min
Carbon Monoxide Flow Rate	20 - 100	mL/min
Inert Gas Flow Rate	20 - 100	mL/min
Expected Yield (based on Al₂O₃)	> 85	%
Production Rate	1 - 8	g/hr

Safety Considerations

• Chlorine Gas: Chlorine is highly toxic and corrosive.[4] All operations involving chlorine must be conducted in a well-ventilated fume hood.[4] A chlorine gas detector should be in place. Ensure appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat, is worn.[4]

• Anhydrous Aluminum Chloride: It reacts violently with water, releasing HCl gas. Handle and store in a dry, inert atmosphere.

• High Temperatures: The reactor operates at high temperatures, requiring appropriate shielding and thermal insulation.

• Pressurized Systems: The system may operate under slight positive pressure. Ensure all fittings are rated for the operating temperature and pressure.

• Off-Gas Treatment: The scrubber is essential for neutralizing toxic and corrosive off-gases. Ensure the scrubbing solution is fresh and has sufficient capacity.

Reaction Pathways

The primary chemical reactions for the two synthesis routes are depicted below.

Caption: Reaction pathways for AlCl₃ synthesis.

References

• 1. Flow chemistry for on-demand chlorine | Research | Chemistry World [chemistryworld.com]
• 2. Design and Experimental Validation of a Gas-Flow-Optimised Reactor for the Hydrogen Reduction of Tellurium Oxide [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. purdue.edu [purdue.edu]

Technical Notes & Optimization

Technical Support Center: Aluminum Monochloride (AlCl) Synthesis

Welcome to the technical support center for aluminum monochloride (AlCl) synthesis. This resource is designed for researchers, scientists, and drug development professionals to address common challenges and provide actionable guidance for your experiments.

Frequently Asked Questions (FAQs) and Troubleshooting

This section addresses common issues encountered during the synthesis of aluminum monochloride.

Q1: Why is my yield of AlCl extremely low or non-existent?

A1: Low yields are a significant challenge in AlCl synthesis and can be attributed to several factors:

• Insufficient Temperature: AlCl is thermodynamically stable only at very high temperatures (typically >1000 °C) and low pressures.[1] Many laboratory setups fail to reach or maintain the necessary temperatures for the equilibrium 2 Al(l) + AlCl₃(g) ⇌ 3 AlCl(g) to favor the product.[1] For instance, the reaction of aluminum with chlorine gas to form aluminum chlorides requires temperatures of at least 650-750 °C.[2][3]

• Rapid Disproportionation: AlCl is highly unstable at lower temperatures. As the gaseous AlCl moves to cooler parts of your apparatus, it rapidly disproportionates back into metallic aluminum and aluminum trichloride (3 AlCl(g) → 2 Al(l) + AlCl₃(g)), preventing its isolation.[1][4] Effective quenching and collection are critical.

• Moisture Contamination: The entire system must be scrupulously dry. Anhydrous aluminum chlorides are extremely hygroscopic and react violently with water.[5][6] Any moisture will consume the product and form aluminum oxides or hydroxides.[7][8]

• Poor Reactant Contact: In gas-solid or solid-solid reactions, inefficient mixing or poor surface area contact between reactants can severely limit the reaction rate and overall yield.[9]

Q2: My final product is yellow and appears impure. What is the likely contaminant?

A2: The most common impurity that imparts a yellow color to aluminum chloride samples is iron(III) chloride (FeCl₃).[8] This contamination typically arises from using aluminum metal that contains iron as an impurity.[10][11] At the high temperatures required for synthesis, the iron reacts with the chlorine source to form volatile FeCl₃, which then co-condenses with your product.[11][12]

Q3: How can I prevent the disproportionation of AlCl during collection?

A3: Preventing disproportionation is extremely challenging and is the primary limitation for isolating bulk AlCl. The key is to rapidly cool (quench) the gaseous AlCl from a high-temperature, low-pressure environment to a very low temperature where its kinetic stability is enhanced.

• Matrix Isolation: In research settings, AlCl is often studied by co-condensing the hot gas with a large excess of an inert gas (like argon) onto a cryogenic surface. This "matrix isolation" traps individual AlCl molecules, preventing them from reacting with each other.

• Interstellar Medium: The only environment where AlCl is known to be stable is the interstellar medium, where extremely low pressures make intermolecular collisions rare.[1]

For practical synthesis of aluminum-containing compounds, it is often more feasible to use the gaseous AlCl in situ for subsequent reactions at high temperatures or to leverage the disproportionation reaction itself, as is done in the Alcan process to produce high-purity aluminum.[1]

Q4: What materials should I use to construct my high-temperature reactor?

A4: Material selection is critical due to the extreme conditions.

• Incompatible Materials: Standard borosilicate glass is unsuitable as it will melt at the required operating temperatures.[2] Many metals will be corroded by chlorine gas and molten aluminum.

• Recommended Materials:

  • Reactor Body: Quartz or ceramic tubes are often used in laboratory settings.[2] For larger-scale industrial reactors, steel shells lined with a castable refractory material, such as hydrated aluminum silicate clays, are necessary to withstand the molten aluminum and corrosive gases at temperatures of 750-1000 °C.[11][13]

  • Gaskets & Fittings: Use materials like graphite or Teflon where temperature allows, but for high-temperature zones, specialized materials are required.[14]

  • Gas Spargers: Perforated graphite can be used to introduce chlorine gas into molten aluminum.[13]

Q5: What are the best practices for handling and storing aluminum chlorides?

A5: Safety is paramount. Anhydrous aluminum chloride is corrosive and reacts violently with water.[15][16]

• Handling: Always handle anhydrous AlCl in an inert atmosphere, such as in a glove box, to prevent contact with moisture.[6][15] Wear appropriate personal protective equipment (PPE), including chemical safety goggles, impervious gloves, and a fire-retardant lab coat.[6][15] Ensure eyewash stations and safety showers are nearby.[15]

• Storage: Store in a cool, dry, well-ventilated area away from combustible materials and moisture.[5][6] Containers must be tightly sealed.[5] Storage containers may pressurize if contaminated with water, so they should be vented periodically with care.[5][6]

• Spill Cleanup: Do NOT use water on spills.[6] Cover the spill with dry sand, scoop the material with spark-resistant tools, and place it in a sealed container for hazardous waste disposal.[6]

Data Presentation: Synthesis Parameters

The synthesis of aluminum monochloride is predominantly a gas-phase process occurring under specific high-temperature conditions. The table below summarizes key parameters for the primary reaction.

Parameter	Value	Synthesis Method	Source(s)
Reaction Temperature	> 1,000 °C (typically ~1,300 °C)	Reaction of Al(l) with AlCl₃(g)	[1]
Cooling/Disproportionation Temp.	~ 900 °C	Cooling of AlCl(g)	[1]
Pressure	Low Pressure / Vacuum	General	[1]
Atmosphere	Inert (e.g., Argon)	General
Primary Equilibrium	2 Al(l) + AlCl₃(g) ⇌ 3 AlCl(g)	Alcan Process	[1]

Note: The temperatures cited for AlCl₃ synthesis (650-750 °C) represent the conditions for producing the trichloride, not for isolating the monochloride species.[2][3]

Experimental Protocols

Given the extreme difficulty of isolating AlCl, a detailed protocol for its bulk synthesis is not feasible for a standard laboratory. Instead, we provide a generalized protocol for the high-temperature generation of aluminum chloride vapors (a mixture of AlCl₃ and AlCl) and a protocol for a related, more accessible synthesis.

Protocol 1: Generalized High-Temperature Generation of Aluminum Chloride Vapors

This protocol describes a conceptual setup for reacting aluminum with a chlorine source at high temperatures. This experiment is hazardous and requires specialized equipment and safety precautions.

1. Reactor Setup: a. A horizontal tube furnace capable of reaching >800 °C is required. b. Place a quartz or ceramic reaction tube inside the furnace. c. Place a sample of high-purity aluminum foil or powder in a ceramic boat in the center of the tube. d. The tube inlet must be connected to a dried, inert gas line (e.g., Argon) and a source of dry hydrogen chloride (HCl) gas. Include flow controllers for both lines. e. The tube outlet should lead to a cooled condensation trap followed by a neutralization bubbler (e.g., sodium hydroxide solution) to scrub unreacted HCl.

2. Reaction Procedure: a. Purge the entire system with dry argon for at least 30 minutes to remove all air and moisture. b. Begin heating the furnace to the target temperature (e.g., 700 °C).[2] c. Once the temperature is stable, slowly introduce a controlled flow of dry HCl gas over the heated aluminum. d. The reaction 2 Al(s) + 6 HCl(g) → 2 AlCl₃(g) + 3 H₂(g) will occur. At these temperatures, AlCl(g) will also be present in equilibrium. e. A white or pale-yellow sublimate of aluminum chloride will form and deposit in the cooler downstream section of the tube or in the trap.[17] f. After the reaction is complete, stop the HCl flow and cool the furnace to room temperature under a continuous flow of argon.

3. Product Handling: a. Once cool, the apparatus must be transferred to an inert atmosphere (glove box) before opening to collect the highly hygroscopic aluminum chloride product.[15][18]

Protocol 2: In Situ Generation of Dichloroalumane (AlHCl₂) for Reductions

This protocol describes the preparation of a related aluminum chloride-hydride species, which is more accessible and has practical applications in organic synthesis.[19]

1. Materials & Setup: a. Required reagents: Lithium aluminum hydride (LiAlH₄) and anhydrous aluminum chloride (AlCl₃).[19] b. All glassware must be oven-dried and assembled under an inert atmosphere (Nitrogen or Argon). c. In a two-neck round-bottom flask equipped with a magnetic stirrer and an addition funnel, suspend LiAlH₄ (1.0 equivalent) in a suitable anhydrous solvent (e.g., THF, diethyl ether).[19] d. In a separate flask, prepare a solution of anhydrous AlCl₃ (3.0 equivalents) in the same solvent.[19]

2. Reaction Procedure: a. Cool the LiAlH₄ suspension to 0 °C using an ice-water bath.[19] b. Slowly, dropwise, add the AlCl₃ solution to the stirred LiAlH₄ suspension via the addition funnel over 15-30 minutes. The rate of addition should be controlled to keep the internal temperature below 10 °C.[19] c. The reaction is: LiAlH₄ + 3 AlCl₃ → 4 AlHCl₂ + LiCl.[19] d. After the addition is complete, allow the mixture to stir at 0 °C for an additional 30 minutes.[19] e. The resulting suspension contains the in situ generated dichloroalumane and is ready for use in a subsequent reaction (e.g., reduction of a ketone).

Visualizations

Logical and Experimental Workflows

The following diagrams illustrate the key processes and logical steps involved in AlCl synthesis and troubleshooting.

References

• 1. Aluminium monochloride - Wikipedia [en.wikipedia.org]
• 2. Sciencemadness Discussion Board - AlCl3 synthesis - Powered by XMB 1.9.11 [sciencemadness.org]
• 3. Preparation of Aluminium Chloride [unacademy.com]
• 4. researchgate.net [researchgate.net]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. ehs.princeton.edu [ehs.princeton.edu]
• 7. Sciencemadness Discussion Board - Making Anhydrous Aluminium Chloride - Powered by XMB 1.9.11 [sciencemadness.org]
• 8. Aluminium chloride - Wikipedia [en.wikipedia.org]
• 9. Sciencemadness Discussion Board - Anhydrous Aluminum Chloride prepration - Powered by XMB 1.9.11 [sciencemadness.org]
• 10. US3627483A - Method of purifying aluminum chloride - Google Patents [patents.google.com]
• 11. US3406009A - Process for aluminum chloride production - Google Patents [patents.google.com]
• 12. EP0107310A1 - Production of a purified aluminum monochloride from alumina, bauxites and clays and the subsequent production of aluminum metal - Google Patents [patents.google.com]
• 13. US3549331A - Apparatus for production of aluminum chloride - Google Patents [patents.google.com]
• 14. cdn.prod.website-files.com [cdn.prod.website-files.com]
• 15. kscl.co.in [kscl.co.in]
• 16. Aluminum Chloride | AlCl3 | CID 24012 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 17. prepchem.com [prepchem.com]
• 18. assets.thermofisher.com [assets.thermofisher.com]
• 19. benchchem.com [benchchem.com]

Technical Support Center: Optimizing Aluminum Chloride (AlCl₃) Production

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to optimize reaction conditions for the synthesis of anhydrous aluminum chloride (AlCl₃).

Troubleshooting Guide

Unforeseen challenges can arise during the synthesis of aluminum chloride. This guide addresses common issues, their potential causes, and actionable solutions to get your experiment back on track.

Problem	Potential Cause(s)	Recommended Solution(s)
Low Yield of Anhydrous AlCl₃	- Incomplete reaction: Insufficient reaction time or temperature. - Moisture contamination: Presence of water in reactants or apparatus, leading to the formation of aluminum hydroxide or hydrated aluminum chloride.[1] - Poor reactant contact: In solid-gas reactions, inadequate surface area of the aluminum or inefficient flow of chlorine/HCl gas.[2] - Product loss during collection: AlCl₃ is volatile and can be lost if the collection apparatus is not properly cooled or sealed.[3]	- Optimize reaction conditions: Increase reaction time or temperature within the recommended range (see Data Tables). Ensure a steady and sufficient flow of the chlorinating agent.[4] - Ensure anhydrous conditions: Thoroughly dry all glassware and reactants. Use a drying tube or inert gas atmosphere.[5] When using AlCl₃·6H₂O as a starting material, employ a suitable dehydrating agent like thionyl chloride.[6][7] - Increase surface area: Use aluminum powder or foil with a high surface area.[2] For carbochlorination, ensure intimate mixing of alumina and carbon.[8] - Improve collection setup: Use an efficient condenser (e.g., air-cooled) and ensure all joints are well-sealed to prevent sublimation losses.[9]
Product is Yellow or Discolored	- Iron contamination: The most common cause of yellow discoloration is the presence of iron(III) chloride (FeCl₃) as an impurity.[10][11][12] This can originate from iron impurities in the aluminum source or from the reaction vessel itself. - Reaction with organic materials: Contamination with organic compounds can lead to colored byproducts.	- Use high-purity reactants: Start with high-purity aluminum to minimize iron content.[13] - Purify the product: Sublimation is an effective method for purifying AlCl₃ from less volatile impurities like FeCl₃.[9] - Use appropriate reactor materials: Employ ceramic or glass-lined reactors to prevent corrosion and contamination from the reactor walls.[14]
Formation of White Precipitate (Al(OH)₃) in Aqueous Solutions	- Hydrolysis of AlCl₃: Anhydrous AlCl₃ reacts vigorously with water to form aluminum hydroxide (Al(OH)₃) and hydrochloric acid (HCl).[1] Attempting to dissolve anhydrous AlCl₃ directly in water will lead to this precipitate. - Incorrect pH: When preparing solutions, if the pH is not sufficiently acidic, aluminum hydroxide will precipitate.[15]	- Work under anhydrous conditions: If the goal is to use anhydrous AlCl₃ as a Lewis acid, all solvents and reagents must be strictly anhydrous. - Acidify the solution: When preparing aqueous solutions of aluminum chloride, ensure the solution is acidic to prevent the formation of aluminum hydroxide.[15] For preparing aluminum chloride hexahydrate, dissolving aluminum in hydrochloric acid is the appropriate method.[3]
Reaction is Too Vigorous and Difficult to Control	- Exothermic reaction: The reaction of aluminum with chlorine or HCl is highly exothermic.[5] - High reactant concentration/flow rate: Introducing the chlorinating agent too quickly can lead to a runaway reaction.	- Control reactant addition: Introduce the chlorine or HCl gas at a slow, controlled rate.[14] - Provide adequate cooling: Use a cooling bath or ensure the reactor is designed for efficient heat dissipation.[14] - Use a diluent gas: Mix the chlorinating agent with an inert gas like nitrogen or argon to moderate the reaction rate.
Clogging of Reactor Outlet or Transfer Lines	- Premature sublimation and condensation: AlCl₃ sublimes at a relatively low temperature (around 180 °C) and can solidify in cooler parts of the apparatus.[3]	- Heat tracing: Heat the transfer lines and the initial section of the condenser to a temperature above the sublimation point of AlCl₃ to prevent premature solidification. - Proper reactor design: Ensure a clear, unobstructed path for the sublimed AlCl₃ to reach the collection vessel.

Frequently Asked Questions (FAQs)

Q1: What is the primary cause of yellow discoloration in my anhydrous AlCl₃, and how can I prevent it?

A1: The yellow color in anhydrous aluminum chloride is almost always due to contamination with iron(III) chloride (FeCl₃).[10][11][12] This impurity can be introduced through the use of aluminum reactants with a high iron content or through corrosion of a steel reaction vessel at high temperatures. To prevent this, use high-purity aluminum and a ceramic or glass-lined reactor.[14] If you already have a yellow product, it can be purified by sublimation, as AlCl₃ is more volatile than FeCl₃.[9]

Q2: I tried to make anhydrous AlCl₃ by heating aluminum chloride hexahydrate (AlCl₃·6H₂O), but it didn't work. What went wrong?

A2: Simply heating aluminum chloride hexahydrate will not produce anhydrous aluminum chloride. Instead, the hexahydrate decomposes to form aluminum hydroxide (Al(OH)₃) or alumina (Al₂O₃) and hydrogen chloride gas.[16] To obtain anhydrous AlCl₃ from its hydrate, a chemical dehydrating agent that reacts with water is necessary. A common and effective method is to use thionyl chloride (SOCl₂), which reacts with the water of hydration to form gaseous byproducts (SO₂ and HCl), leaving behind anhydrous AlCl₃.[6][7]

Q3: What are the optimal temperature ranges for the different methods of AlCl₃ synthesis?

A3: The optimal temperature depends on the synthesis method:

• Direct Chlorination of Aluminum: The reaction of aluminum metal with chlorine or hydrogen chloride gas is typically carried out at temperatures between 650 and 750 °C.[17]

• Carbochlorination of Alumina: The chlorination of alumina in the presence of a carbonaceous reducing agent is generally performed at temperatures ranging from 600 to 900 °C, with an optimal range often cited as 650 to 850 °C.[4][18]

• Dehydration with Thionyl Chloride: This reaction is carried out at a much lower temperature, typically below 76 °C, under normal or slightly negative pressure.[6]

Q4: How can I safely handle anhydrous aluminum chloride?

A4: Anhydrous aluminum chloride is a corrosive and moisture-sensitive substance. It reacts violently with water, releasing heat and toxic hydrogen chloride gas.[12] Always handle it in a dry, well-ventilated area, preferably in a fume hood or glove box. Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat.[19] Store it in a tightly sealed container in a cool, dry place away from water and sources of moisture.

Q5: What are some common methods for analyzing the purity of my synthesized AlCl₃?

A5: Several methods can be used to assess the purity of AlCl₃:

• Titration: The chloride content can be determined by titration methods such as the Volhard or Fajans method.[20][21] The aluminum content can be determined by a back-titration with EDTA.[14]

• Spectroscopic Methods: Techniques like Energy Dispersive X-ray Spectroscopy (EDX) can be used to identify the elemental composition and detect impurities.[22]

• Physical Properties: A simple preliminary check is the color. Pure anhydrous AlCl₃ is white, while a yellow color indicates iron impurities.[11][12]

Data Presentation

Table 1: Optimized Reaction Conditions for Anhydrous AlCl₃ Synthesis

Synthesis Method	Reactants	Temperature Range (°C)	Key Optimization Parameters
Direct Chlorination	Aluminum (Al), Chlorine (Cl₂) or Hydrogen Chloride (HCl)	650 - 850[14]	- Controlled flow rate of Cl₂/HCl gas. - High surface area of aluminum. - Efficient heat removal.
Carbochlorination	Alumina (Al₂O₃), Carbon (C), Chlorine (Cl₂)	600 - 900[17][18]	- Optimal CO/Cl₂ molar ratio of 1.[18] - Use of γ-alumina for higher reactivity.[18] - Intimate mixing of powdered reactants.
Dehydration of Hydrate	AlCl₃·6H₂O, Thionyl Chloride (SOCl₂)	< 76[6]	- Molar ratio of SOCl₂ to AlCl₃·6H₂O should be greater than 3:1.[6] - Reaction under normal or slightly negative pressure.
Single Displacement	Aluminum (Al), Iron(III) Chloride (FeCl₃)	450[22]	- Reaction under an inert atmosphere (e.g., Argon). - Separation of AlCl₃ from FeCl₃ by sublimation at a lower temperature (~150 °C).[22]

Experimental Protocols

Protocol 1: Synthesis of Anhydrous AlCl₃ by Direct Chlorination of Aluminum

Objective: To synthesize anhydrous aluminum chloride by reacting aluminum metal with dry chlorine gas.

Materials:

• Aluminum foil or turnings

• Source of dry chlorine gas (e.g., from the reaction of HCl and KMnO₄, passed through a sulfuric acid drying trap)

• Reaction tube (quartz or high-temperature resistant glass)

• Tube furnace

• Condenser (air-cooled) and collection flask

• Gas washing bottle with concentrated H₂SO₄

• Inert gas supply (e.g., Nitrogen or Argon)

Procedure:

• Set up the apparatus in a fume hood. The setup should consist of a chlorine gas generator, a drying trap with concentrated sulfuric acid, the reaction tube containing aluminum placed inside the tube furnace, and an air-cooled condenser leading to a collection flask.

• Place a known quantity of aluminum foil or turnings into the center of the reaction tube.

• Purge the entire system with a slow stream of dry inert gas for 10-15 minutes to remove any air and moisture.

• Begin heating the tube furnace to the target temperature (e.g., 700 °C).

• Once the temperature is stable, start a slow and steady flow of dry chlorine gas through the reaction tube.

• The reaction is exothermic and will proceed with a visible glow. Aluminum chloride will sublime and be carried by the gas stream into the condenser.

• The white/pale yellow solid AlCl₃ will deposit on the cooler surfaces of the condenser and in the collection flask.[3]

• Continue the reaction until all the aluminum has been consumed.

• Stop the flow of chlorine gas and allow the apparatus to cool to room temperature under a slow stream of inert gas.

• Quickly transfer the collected anhydrous AlCl₃ to a dry, tightly sealed container.

Protocol 2: Dehydration of AlCl₃·6H₂O using Thionyl Chloride

Objective: To prepare anhydrous aluminum chloride from its hexahydrate form using thionyl chloride.

Materials:

• Aluminum chloride hexahydrate (AlCl₃·6H₂O)

• Thionyl chloride (SOCl₂)

• Three-neck round-bottom flask

• Reflux condenser with a drying tube

• Stirring bar and magnetic stirrer

• Heating mantle

• Filtration apparatus (e.g., Büchner funnel) suitable for use in a dry atmosphere

Procedure:

• Assemble the reaction apparatus (three-neck flask, reflux condenser) in a fume hood. Ensure all glassware is thoroughly dried.

• Add liquid thionyl chloride to the reaction flask. The molar ratio of thionyl chloride to aluminum chloride hexahydrate should be at least 3:1.[6]

• Begin stirring and slowly add the solid aluminum chloride hexahydrate crystals to the thionyl chloride.[6]

• The reaction will produce sulfur dioxide (SO₂) and hydrogen chloride (HCl) gases, which should be vented through a scrubbing system (e.g., a bubbler with a sodium hydroxide solution).

• Gently heat the mixture to a temperature below 76 °C (e.g., 50 °C) to facilitate the reaction.[6]

• Continue the reaction until the gas evolution ceases, indicating the completion of the dehydration. The product will be a slurry.

• Allow the mixture to cool to room temperature.

• Filter the slurry under anhydrous conditions (e.g., in a glove box or under a stream of dry nitrogen) to collect the solid anhydrous aluminum chloride.

• The collected solid can be further purified by distillation/sublimation if required.

• Store the anhydrous AlCl₃ in a tightly sealed container.

Visualizations

References

• 1. Sciencemadness Discussion Board - Making Anhydrous Aluminium Chloride - Powered by XMB 1.9.11 [sciencemadness.org]
• 2. Sciencemadness Discussion Board - Anhydrous Aluminum Chloride prepration - Powered by XMB 1.9.11 [sciencemadness.org]
• 3. prepchem.com [prepchem.com]
• 4. researchgate.net [researchgate.net]
• 5. Sciencemadness Discussion Board - HCl and Al, AlCl3? - Powered by XMB 1.9.11 [sciencemadness.org]
• 6. CN103708518B - Anhydrous aluminum chloride preparation method - Google Patents [patents.google.com]
• 7. Aluminum Chloride Production Process - FUNCMATER [funcmater.com]
• 8. US4565674A - Alumina chlorination - Google Patents [patents.google.com]
• 9. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 10. Sciencemadness Discussion Board - Why does aluminum chloride turn yellow? - Powered by XMB 1.9.11 [sciencemadness.org]
• 11. Aluminum Chloride | AlCl3 Uses & Hazards - Lesson | Study.com [study.com]
• 12. Aluminium chloride-Health Hazard and Toxicity_Chemicalbook [chemicalbook.com]
• 13. quora.com [quora.com]
• 14. scribd.com [scribd.com]
• 15. researchgate.net [researchgate.net]
• 16. Feasibility of Dehydration of Aluminum Chloride Hexahydrate to Prepare Anhydrous Aluminum Trichloride - Kunbao Chemical [kunbaogroup.com]
• 17. ecp.ep.liu.se [ecp.ep.liu.se]
• 18. researchgate.net [researchgate.net]
• 19. nj.gov [nj.gov]
• 20. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 21. echemi.com [echemi.com]
• 22. ipme.ru [ipme.ru]

identifying side reactions in aluminum monochloride chemistry

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with aluminum monochloride (AlCl) and its common precursor and related compound, aluminum trichloride (AlCl₃).

Frequently Asked Questions (FAQs)

Q1: My reaction is producing unexpected byproducts. What are the common side reactions I should be aware of when using aluminum chloride?

A1: Several side reactions can occur depending on your specific experimental conditions. The most common issues arise from:

• Disproportionation: Aluminum monochloride (AlCl) is known to undergo disproportionation, especially at different temperatures. This reaction can yield aluminum metal and aluminum trichloride (AlCl₃), which may interfere with your desired reaction pathway.[1]

• Hydrolysis: Anhydrous aluminum chloride (both AlCl and AlCl₃) is extremely hygroscopic and reacts violently with water.[2][3][4][5][6] Even trace amounts of moisture in your reagents or atmosphere can lead to the formation of aluminum hydroxides and hydrochloric acid (HCl).[2][7][8] This not only consumes your catalyst but also introduces a strong Brønsted acid (HCl) that can catalyze unwanted side reactions. The aqueous solution of aluminum chloride is acidic.[9]

• Reactions with Solvents and Reagents: Aluminum chloride is a potent Lewis acid and can form adducts with a wide range of organic molecules, including solvents and even weak Lewis bases like benzophenone and mesitylene.[2][4] It can also react with certain functional groups, leading to undesired transformations. For instance, in Friedel-Crafts acylations, more than one equivalent of AlCl₃ is often required because it forms a strong complex with the carbonyl group of the acylating agent.[3][10]

• Rearrangements: In Friedel-Crafts alkylations, the carbocation intermediates generated by AlCl₃ can undergo rearrangements, leading to a mixture of isomeric products.[10]

Q2: I am observing a lower than expected yield in my Friedel-Crafts reaction. What could be the cause?

A2: Low yields in Friedel-Crafts reactions catalyzed by aluminum chloride can stem from several factors:

• Catalyst Deactivation: As mentioned above, moisture is a primary culprit for deactivating the AlCl₃ catalyst through hydrolysis.[2] Ensure all your glassware, solvents, and reagents are scrupulously dried.

• Insufficient Catalyst: For Friedel-Crafts acylations, a stoichiometric amount (or even an excess) of AlCl₃ is often necessary because it complexes with the product ketone, rendering it inactive.[3][10]

• Substrate Deactivation: If your aromatic substrate contains strongly deactivating groups (e.g., -NO₂, -NR₃⁺), the Friedel-Crafts reaction may not proceed efficiently.

• Product Inhibition: The product of the reaction can sometimes be more reactive than the starting material, leading to polyalkylation or other secondary reactions that consume the desired product.

Q3: My reaction mixture turned dark and produced a lot of fumes. What is happening and is it dangerous?

A3: A dark coloration and fuming are strong indicators of a reaction with moisture. Anhydrous aluminum chloride reacts vigorously with water, producing heat and fumes of hydrogen chloride (HCl) gas.[2][4][5][7] This reaction is exothermic and can be violent, especially if a significant amount of water is introduced quickly.[3][6] The HCl gas is corrosive and can cause severe irritation to the respiratory tract.[6][11]

Immediate Actions:

• Ensure you are working in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.[12]

• If a large amount of fuming occurs, it is best to leave the immediate area and allow the reaction to subside within the fume hood.

Prevention:

• Always handle anhydrous aluminum chloride in a dry environment, such as a glove box or under an inert atmosphere (e.g., nitrogen or argon).[12]

• Ensure all solvents and reagents are thoroughly dried before use.

Q4: How can I identify the different aluminum species in my reaction mixture?

A4: Identifying the specific aluminum species in your reaction can be challenging but is crucial for understanding side reactions. Several analytical techniques can be employed:

• Spectroscopic Methods:

  • Atomic Absorption Spectroscopy (AAS): A common technique for quantifying the total aluminum content.[13][14]

  • Inductively Coupled Plasma-Mass Spectrometry (ICP-MS) and Inductively Coupled Plasma-Atomic Emission Spectrometry (ICP-AES): These are highly sensitive methods for determining the total aluminum concentration, even at trace levels.[13][14][15]

• Chromatographic Methods:

  • High-Performance Liquid Chromatography (HPLC) coupled with ICP-MS (HPLC-ICP-MS): This hyphenated technique can separate different aluminum species before their quantification, providing information on the speciation of aluminum in your sample.[13]

• Titration Methods:

  • Thermometric Titration and Fluoride Ion-Selective Electrode: These methods can be used to determine the concentration of aluminum in solution.

Troubleshooting Guide

Observed Issue	Potential Cause	Troubleshooting Steps
Low or no product yield	Catalyst deactivation by moisture.	Ensure all glassware, solvents, and reagents are rigorously dried. Handle AlCl₃ in an inert atmosphere.
Insufficient catalyst (especially in acylations).	Increase the molar ratio of AlCl₃ to the acylating agent.[3]
Substrate is too deactivated.	Consider using a more reactive substrate or a different catalytic system.
Formation of multiple products (isomers)	Carbocation rearrangement in alkylations.	Run the reaction at a lower temperature. Consider using a milder Lewis acid.
Reaction mixture is dark and fuming	Reaction with water.	Immediately ensure proper ventilation. For future experiments, handle AlCl₃ and reagents under anhydrous conditions.[12]
Solid precipitate forms unexpectedly	Formation of aluminum hydroxide from hydrolysis.	Filter the reaction mixture and analyze the solid. Improve drying procedures for subsequent reactions.
Disproportionation of AlCl to form aluminum metal.	Characterize the solid precipitate. Consider the thermal stability of AlCl under your reaction conditions.[1]

Experimental Protocols

Protocol 1: Handling Anhydrous Aluminum Chloride

Objective: To safely handle anhydrous aluminum chloride while minimizing exposure to moisture.

Materials:

• Anhydrous aluminum chloride (AlCl₃)

• Glove box or fume hood with an inert atmosphere (N₂ or Ar)

• Dry glassware (oven-dried at >120°C for several hours and cooled under vacuum or in a desiccator)

• Dry solvents and reagents

• Spatula, weighing paper

• Appropriate PPE (safety glasses, chemical-resistant gloves, lab coat)[12]

Procedure:

• Ensure the working area (glove box or fume hood) is dry and purged with an inert gas.

• All glassware and equipment that will come into contact with AlCl₃ must be thoroughly dried.

• Transfer the required amount of anhydrous AlCl₃ from its storage container to a pre-weighed, dry reaction flask inside the inert atmosphere.

• Seal the reaction flask before removing it from the inert atmosphere if the subsequent steps are to be performed in a standard fume hood.

• Clean any spills of AlCl₃ powder immediately by covering with dry sand and then carefully collecting into a sealed container for disposal. Do not use water to clean up spills. [12]

Protocol 2: A General Procedure for Friedel-Crafts Acylation

Objective: To perform a Friedel-Crafts acylation of an aromatic compound using aluminum chloride as a catalyst.

Materials:

• Anhydrous aluminum chloride (AlCl₃)

• Aromatic substrate (e.g., benzene, toluene)

• Acylating agent (e.g., acetyl chloride, acetic anhydride)

• Anhydrous solvent (e.g., dichloromethane, carbon disulfide)

• Round-bottom flask with a magnetic stir bar

• Addition funnel

• Reflux condenser with a drying tube

• Ice bath

• Quenching solution (e.g., ice-cold dilute HCl)

• Separatory funnel

• Drying agent (e.g., anhydrous MgSO₄)

Procedure:

• Set up a dry round-bottom flask equipped with a magnetic stir bar and an addition funnel under an inert atmosphere.

• Suspend anhydrous AlCl₃ (typically 1.1 to 1.3 equivalents) in the dry solvent in the flask and cool the mixture in an ice bath.

• Add the aromatic substrate to the flask.

• Slowly add the acylating agent (1 equivalent) dropwise from the addition funnel to the cooled reaction mixture with vigorous stirring.

• After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature. The reaction may require heating to go to completion. Monitor the reaction progress using an appropriate technique (e.g., TLC, GC).

• Upon completion, carefully quench the reaction by slowly pouring the mixture over crushed ice and dilute HCl. This should be done in a fume hood as HCl gas will be evolved.

• Transfer the mixture to a separatory funnel, separate the organic layer, and wash it with water and brine.

• Dry the organic layer over an anhydrous drying agent, filter, and concentrate the solvent under reduced pressure to obtain the crude product.

• Purify the product by distillation, recrystallization, or column chromatography.

Visualizations

Caption: Disproportionation of AlCl.

Caption: Hydrolysis of AlCl₃.

Caption: Friedel-Crafts Workflow.

Caption: Troubleshooting Decision Tree.

References

• 1. researchgate.net [researchgate.net]
• 2. Aluminium chloride - Wikipedia [en.wikipedia.org]
• 3. Aluminum Chloride [commonorganicchemistry.com]
• 4. byjus.com [byjus.com]
• 5. nbinno.com [nbinno.com]
• 6. Aluminium chloride-Health Hazard and Toxicity_Chemicalbook [chemicalbook.com]
• 7. The interaction of aluminium chloride with water [rod.beavon.org.uk]
• 8. ck12.org [ck12.org]
• 9. Aluminium Chloride Reaction with Water Notes [unacademy.com]
• 10. m.youtube.com [m.youtube.com]
• 11. study.com [study.com]
• 12. Aluminum Chloride (Anhydrous) - Chemical Protocols (ERM) - SUU [suu.edu]
• 13. researchgate.net [researchgate.net]
• 14. Understanding the Different Types of Aluminum Contaminants and Their Testing Methods - Olympian Water Testing, LLC [olympianwatertesting.com]
• 15. ANALYTICAL METHODS - Toxicological Profile for Aluminum - NCBI Bookshelf [ncbi.nlm.nih.gov]

Technical Support Center: Aluminum Monochloride Processes

Welcome to the Technical Support Center for Aluminum Monochloride (AlCl) Processes. This resource is designed for researchers, scientists, and drug development professionals working with high-temperature aluminum chemistry. Here you will find troubleshooting guides and frequently asked questions (FAQs) to address specific issues you may encounter during the generation and use of aluminum monochloride.

Frequently Asked Questions (FAQs)

Q1: What is aluminum monochloride (AlCl) and why is it difficult to handle?

A1: Aluminum monochloride is a metal halide with the formula AlCl. It is a thermodynamically stable molecule only at high temperatures (typically above 1,000°C) and low pressures.[1] Under these conditions, it exists as a gas. Its high reactivity and instability at lower temperatures make it challenging to handle and isolate.

Q2: I am looking for a protocol to purify aluminum monochloride gas. Where can I find one?

A2: Direct purification of aluminum monochloride gas via common methods like distillation or chromatography is generally not practiced. This is due to its nature as a transient, high-temperature intermediate. AlCl is typically generated and used in-situ for a subsequent reaction, most notably in the Alcan process for aluminum purification.[1] The focus is therefore on controlling the purity of the starting materials and the conditions of the subsequent reaction to ensure the desired purity of the final product.

Q3: What is the Alcan process?

A3: The Alcan process is a method for purifying aluminum. It involves reacting an impure aluminum alloy with aluminum trichloride (AlCl₃) gas at approximately 1,300°C to produce aluminum monochloride (AlCl) gas.[1] The gaseous AlCl is then transferred to a cooler chamber, typically around 900°C, where it undergoes a disproportionation reaction to yield high-purity molten aluminum and regenerate AlCl₃ gas, which can be recycled.[1]

Q4: What is the disproportionation reaction of aluminum monochloride?

A4: Disproportionation is a chemical reaction where a single substance is simultaneously oxidized and reduced. In the case of AlCl, the gaseous molecule reacts upon cooling to form elemental aluminum (oxidation state 0) and aluminum trichloride (in which aluminum has an oxidation state of +3).[2] The balanced reaction is: 3AlCl(g) ⇌ 2Al(l) + AlCl₃(g).[1]

Q5: What are the key parameters to control during the generation of AlCl?

A5: The key parameters are temperature, pressure, and the purity of the reactants. The formation of AlCl is favored at high temperatures (above 1,000°C) and low pressures. The purity of the aluminum source and the AlCl₃ gas will directly impact the purity of the resulting AlCl and, consequently, the final purified aluminum.

Troubleshooting Guide

This guide addresses common problems encountered in processes involving the generation and use of aluminum monochloride.

Problem	Potential Cause(s)	Suggested Solution(s)
Low yield of purified aluminum	1. Incomplete reaction of AlCl₃ with the aluminum alloy: The temperature in the reactor may be too low, or the residence time may be too short. 2. Premature disproportionation of AlCl: The temperature gradient between the reactor and the condenser may not be optimal, causing AlCl to revert to Al and AlCl₃ before reaching the collection zone. 3. Loss of AlCl gas: Leaks in the high-temperature system can lead to the loss of the gaseous intermediate.	1. Optimize reactor temperature: Ensure the reactor is maintained at the optimal temperature for AlCl formation (typically ~1,300°C).[1] 2. Control temperature gradient: Carefully control the temperature profile of the system to ensure disproportionation occurs in the desired location (~900°C).[1] 3. System integrity check: Regularly inspect the reactor and transfer lines for any leaks.
Contamination of the final aluminum product	1. Impurities in the starting aluminum alloy: Elements with volatile chlorides at the operating temperatures can be carried over with the AlCl gas. 2. Impurities in the AlCl₃ feed: Non-volatile impurities in the AlCl₃ may become volatile at high temperatures. 3. Reaction with atmospheric components: Leaks can introduce oxygen or nitrogen, leading to the formation of oxides or nitrides in the final product.	1. Use higher purity starting materials: The purity of the final product is highly dependent on the purity of the initial alloy and AlCl₃.[3] 2. Pre-purify reactants: Consider purification of the AlCl₃ feed gas before it enters the reactor. 3. Maintain an inert atmosphere: Ensure the system is well-sealed and operated under an inert atmosphere (e.g., argon) to prevent side reactions.
Corrosion of reactor materials	High-temperature chlorine-containing environment: The combination of high temperatures and reactive chloride species is highly corrosive to many materials.[4][5][6]	Material selection: Use materials known for their resistance to high-temperature chloride corrosion, such as certain high-nickel alloys or specialized ceramics.[4] Regular inspection and replacement of corroded parts are crucial for safe operation.
Inconsistent results	Fluctuations in operating parameters: Inconsistent temperature, pressure, or flow rates of reactants can lead to variable yields and product purity.	Process control: Implement robust process control systems to maintain stable operating conditions. This includes accurate temperature and pressure sensors and automated flow controllers.

Process Parameters and Data

The following table summarizes key operational parameters for a typical process involving aluminum monochloride generation and disproportionation, such as the Alcan process.

Parameter	Value	Significance
AlCl Formation Temperature	~1,300 °C	Optimal temperature for the reaction between Al and AlCl₃ to produce AlCl gas.[1]
AlCl Disproportionation Temperature	~900 °C	Temperature at which AlCl gas reverts to pure liquid Al and AlCl₃ gas.[1]
System Pressure	Low Pressure / Vacuum	Favors the formation and stability of gaseous AlCl.
Typical Starting Aluminum Purity	90-99%	The process is designed to upgrade lower-purity aluminum alloys.
Expected Final Aluminum Purity	>99.99%	Demonstrates the high purification efficiency of the process.
Common Impurities to Remove	Iron, Silicon, Zinc, Magnesium	These are common alloying elements in scrap aluminum that can be effectively removed.

Experimental Protocols

Lab-Scale Generation of Aluminum Monochloride (Illustrative)

This protocol is for illustrative purposes to demonstrate the principles of AlCl generation and should be adapted and performed with appropriate safety measures in a specialized high-temperature laboratory setting.

Objective: To generate gaseous aluminum monochloride via the reaction of aluminum metal with aluminum trichloride.

Materials:

• High-purity aluminum metal (turnings or pellets)

• Anhydrous aluminum trichloride

• High-purity argon gas

• High-temperature tube furnace (capable of reaching >1,300°C)

• Alumina or quartz reaction tube

• Gas flow controllers

• Cold trap

Procedure:

• Place a known quantity of aluminum metal into the center of the reaction tube within the tube furnace.

• Assemble the reaction apparatus, ensuring all connections are gas-tight.

• Purge the system with high-purity argon for at least 30 minutes to remove all air and moisture.

• Begin heating the furnace to the target reaction temperature (e.g., 1,100-1,300°C) under a continuous argon flow.

• In a separate heated vessel, gently heat the anhydrous AlCl₃ to its sublimation point (~180°C) to generate AlCl₃ vapor.[7]

• Using the argon stream as a carrier gas, introduce the AlCl₃ vapor into the reaction tube containing the heated aluminum metal.

• The reaction 2Al(l) + AlCl₃(g) → 3AlCl(g) will occur in the hot zone.

• The gaseous products, including the AlCl, are carried by the argon stream out of the furnace.

• For analytical purposes, the gas stream can be directed to a high-temperature mass spectrometer or other suitable analytical instrument. For preparative purposes in a larger setup, the gas would be directed to a cooler condensation zone for disproportionation.

• Any unreacted AlCl₃ can be collected in a cold trap downstream.

• After the experiment, cool the system to room temperature under an argon atmosphere before disassembly.

Visualizations

Workflow for Aluminum Purification via the Alcan Process

Caption: Workflow of the Alcan process for aluminum purification.

Disclaimer: The information provided in this Technical Support Center is for educational and informational purposes only. All experiments involving high temperatures and corrosive materials should be conducted by trained professionals in a suitable laboratory environment with appropriate safety precautions.

References

• 1. Aluminium monochloride - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. What Impurities Need to be Removed to Produce High-Purity Alumina? – Sandblasting Material Manufacturer [hlh-js.com]
• 4. content.ampp.org [content.ampp.org]
• 5. The Influence of Mg on the High-Temperature Chloride Salt Corrosion Behavior of High-Aluminum 310S | MDPI [mdpi.com]
• 6. Influence of Temperature on Corrosion Behavior of 2A02 Al Alloy in Marine Atmospheric Environments - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Aluminium chloride - Wikipedia [en.wikipedia.org]

Technical Support Center: Aluminum Monochloride (AlCl)

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with aluminum monochloride (AlCl).

Frequently Asked Questions (FAQs)

Q1: What is aluminum monochloride (AlCl) and why is it challenging to work with?

Aluminum monochloride (AlCl) is a metal halide with the formula AlCl. Unlike the more common aluminum trichloride (AlCl₃), AlCl is thermodynamically stable only at high temperatures and low pressures.[1] It is a highly reactive, open-shell molecule that must be generated in-situ for experimental use. Its instability under ambient conditions presents significant handling and experimental challenges.

Q2: Under what conditions is AlCl stable?

Gaseous AlCl is stable at high temperatures (typically above 1000 °C) and low pressures.[1] As the temperature decreases or the pressure increases, it readily undergoes decomposition.

Q3: What is the primary decomposition pathway of AlCl?

The primary decomposition pathway for aluminum monochloride is a disproportionation reaction. In this reaction, three molecules of AlCl react to form one molecule of aluminum trichloride (AlCl₃) and two atoms of aluminum (Al). This process is reversible and highly dependent on temperature and pressure.[1][2]

Q4: What are the key thermodynamic properties of AlCl?

Key thermodynamic properties for gaseous AlCl are summarized in the table below.

Property	Value	Units
Standard Enthalpy of Formation (ΔfH⦵298)	-51.46	kJ mol⁻¹
Standard Molar Entropy (S⦵298)	227.95	J K⁻¹ mol⁻¹
Bond Length (Al-Cl)	2.130	Å

(Data sourced from NIST-JANAF Thermochemical Tables and other cited literature.)[1][3][4]

Troubleshooting Guides

Issue 1: Low or no yield of AlCl during synthesis.

• Possible Cause 1: Incorrect Temperature and Pressure Conditions.

  • Troubleshooting: Ensure your reaction zone has reached the required high temperature (typically >1000 °C) and that the system is under a sufficient vacuum or low-pressure inert atmosphere. AlCl is only stable under these conditions.[1]

• Possible Cause 2: Inefficient Precursor Reaction.

  • Troubleshooting: If generating AlCl from the reaction of AlCl₃ with aluminum, ensure intimate contact between the gaseous AlCl₃ and the heated aluminum source. The reaction 2 Al(l) + AlCl₃(g) → 3 AlCl(g) is a key production method.[1] Consider optimizing the flow rate of AlCl₃ and the surface area of the molten aluminum.

• Possible Cause 3: Premature Decomposition.

  • Troubleshooting: The disproportionation reaction 3 AlCl(g) ⇌ AlCl₃(g) + 2 Al(l) is highly sensitive to temperature gradients.[1][2] Ensure that the temperature profile of your reactor is well-controlled to prevent AlCl from entering cooler zones where it will decompose. The cooling to initiate disproportionation should occur at a controlled rate in the desired collection zone.

Issue 2: Contamination of AlCl gas stream.

• Possible Cause 1: Air or Water Leaks in the System.

  • Troubleshooting: AlCl is highly reactive with oxygen and water. Ensure your vacuum system is leak-tight. Perform a leak check before each experiment. Use high-purity inert gases (e.g., argon) and ensure all components are thoroughly dried before use.

• Possible Cause 2: Outgassing from Reactor Materials.

  • Troubleshooting: At the high temperatures required for AlCl synthesis, reactor materials can outgas, introducing impurities. Use high-purity, low-outgassing materials for your reactor construction. It is advisable to bake out the system under vacuum before introducing reactants.

Issue 3: Corrosion of experimental apparatus.

• Possible Cause: Reaction with High-Temperature Chlorine Species.

  • Troubleshooting: AlCl and its precursor, AlCl₃, are corrosive at high temperatures. Select appropriate materials for your reactor and associated components.

Material	Compatibility with Dry Chlorine at High Temperatures
Nickel-based alloys (e.g., Inconel, Hastelloy)	Good to moderate resistance, but can be attacked.[5][6]
Quartz	Suitable for reactor tubes at high temperatures.[6]
Graphite	Good resistance in non-oxidizing conditions.[6]
Alumina (Al₂O₃)	Generally good resistance.
Stainless Steels (304, 316)	Moderate resistance, susceptible to attack.[5]
Titanium	Excellent resistance, but can be cost-prohibitive.[5]

Note: The presence of any moisture will significantly increase corrosion rates.

Experimental Protocols

Method 1: Synthesis of Gaseous AlCl via Reaction of AlCl₃ with Aluminum

This method is based on the principles used in the Alcan process.

• Apparatus Setup:

  • A high-temperature tube furnace capable of reaching at least 1300 °C.

  • A quartz or alumina reactor tube.

  • A system for introducing gaseous AlCl₃ into the reactor. This can be achieved by heating solid AlCl₃ in a separate, lower-temperature zone and flowing the vapor into the main reactor with an inert carrier gas (e.g., argon).

  • A vacuum system to maintain low pressure.

  • A collection zone with a controlled temperature gradient (e.g., cooling to around 900 °C) to induce disproportionation for product collection, or a direct path to an analytical instrument (e.g., mass spectrometer, matrix isolation setup).

• Procedure:

  • Place high-purity aluminum metal in the high-temperature zone of the reactor tube.

  • Evacuate the system to a low pressure and backfill with a high-purity inert gas.

  • Heat the main reactor to the target temperature (e.g., 1300 °C).[1]

  • Heat the AlCl₃ precursor to generate a vapor and introduce it into the reactor via the carrier gas flow.

  • The gaseous AlCl₃ reacts with the molten aluminum to form AlCl gas.

  • The AlCl gas is then transported to the desired analysis or collection zone.

Method 2: Characterization of AlCl using Matrix Isolation Spectroscopy

This technique allows for the study of highly reactive species like AlCl by trapping them in an inert solid matrix at cryogenic temperatures.[7]

• Apparatus Setup:

  • A high-vacuum chamber.

  • A cryogenic system (e.g., a closed-cycle helium cryostat) with a cold window (e.g., CsI or BaF₂) maintained at a very low temperature (e.g., 4-10 K).

  • A source for generating gaseous AlCl (as described in Method 1 or via laser ablation of a suitable target).

  • A gas inlet for the matrix gas (e.g., argon, neon).

  • A spectrometer (e.g., FTIR, UV-Vis) aligned to pass the light beam through the cold window.

• Procedure:

  • Cool the cold window to the target cryogenic temperature.

  • Generate a stream of gaseous AlCl directed towards the cold window.

  • Simultaneously, introduce a stream of the matrix gas, which co-condenses with the AlCl on the cold window, trapping the AlCl molecules in the solid inert matrix.

  • Once a sufficient amount of the matrix has been deposited, stop the gas flows.

  • Record the spectrum of the trapped AlCl. The matrix inhibits rotation and translation, leading to simplified spectra.[7]

Visualizations

Caption: Disproportionation of AlCl upon cooling.

Caption: Workflow for AlCl synthesis and analysis.

References

• 1. Aluminium monochloride - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. NIST-JANAF Thermochemical Tables [janaf.nist.gov]
• 4. CCCBDB comparison of experimental and calculated bond lengths [cccbdb.nist.gov]
• 5. syalons.com [syalons.com]
• 6. reddit.com [reddit.com]
• 7. Matrix isolation - Wikipedia [en.wikipedia.org]

Technical Support Center: Troubleshooting Catalyst Deactivation in AlCl₃-Catalyzed Reactions

Welcome to the Technical Support Center for aluminum chloride (AlCl₃)-catalyzed reactions. This guide is designed for researchers, scientists, and drug development professionals to provide targeted troubleshooting advice and answers to frequently asked questions (FAQs) regarding catalyst deactivation.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This section addresses specific issues you might encounter during your experiments, presented in a question-and-answer format.

Issue 1: Low or No Product Yield

Q1: My AlCl₃-catalyzed reaction (e.g., Friedel-Crafts) has a very low yield or is not working at all. What are the common causes related to catalyst deactivation?

A1: Low or no yield in AlCl₃-catalyzed reactions is frequently linked to the deactivation of the catalyst. The primary culprits include:

• Catalyst Inactivity due to Moisture: Aluminum chloride is extremely sensitive to moisture. Any water present in your reactants, solvents, or glassware will hydrolyze AlCl₃ to aluminum hydroxides or oxychlorides, which are catalytically inactive.[1][2][3] It is crucial to maintain strictly anhydrous (dry) conditions.

• Deactivation by Lewis Base Impurities: Reagents or solvents containing Lewis basic functional groups, such as alcohols, amines, ethers, or even the ketone product in Friedel-Crafts acylation, can coordinate with the Lewis acidic AlCl₃.[1] This complexation deactivates the catalyst by blocking its active sites.

• Insufficient Catalyst Loading: In some reactions, particularly Friedel-Crafts acylation, the ketone product can form a stable complex with AlCl₃. This complex is often irreversible under reaction conditions, meaning a stoichiometric amount of the "catalyst" is consumed.[1][3] Therefore, using a catalytic amount may result in incomplete conversion.

• Deactivated Substrates: The presence of strongly electron-withdrawing groups (e.g., -NO₂, -CN, -COR) on an aromatic substrate can render it too unreactive for electrophilic substitution, leading to no reaction.[1][2] Similarly, substrates with amine (-NH₂) or alcohol (-OH) groups can react with and deactivate the AlCl₃ catalyst.[3]

• Formation of Inactive Sludge: In certain alkylation reactions, the catalyst can form a complex, viscous sludge with hydrocarbons, reducing its availability and activity.

Issue 2: Reaction Stalls or Proceeds Slowly

Q2: My reaction starts but then slows down or stops completely before all the starting material is consumed. What could be the cause?

A2: A stalling reaction is a classic sign of catalyst deactivation occurring during the process. The most likely reasons are:

• Gradual Poisoning: Trace amounts of water or other impurities in the reactants or solvent are gradually introduced as the reaction proceeds, leading to a progressive deactivation of the AlCl₃.

• Product Inhibition: As the product is formed, it may be complexing with the AlCl₃ catalyst, reducing the amount of active catalyst available to convert the remaining starting material.[1] This is especially common in Friedel-Crafts acylations.

• Catalyst Precipitation: The AlCl₃-product complex or other catalyst-related species may precipitate from the reaction mixture, removing it from the solution phase where the reaction is occurring.

Issue 3: Inconsistent Results Between Batches

Q3: I am getting inconsistent yields and reaction times between different batches of the same reaction. Why is this happening?

A3: Inconsistent results are often traced back to variations in the quality and handling of the AlCl₃ catalyst and other reagents:

• Variable Catalyst Quality: The purity of commercial AlCl₃ can vary. The presence of hydrolyzed species (oxychlorides) or other impurities can significantly impact its activity.

• Inconsistent Anhydrous Conditions: Minor variations in the dryness of glassware, solvents, or the inert atmosphere can lead to different levels of catalyst deactivation between batches.

• Handling and Storage: Improper storage of AlCl₃ (e.g., exposure to air and humidity) will lead to its degradation over time, resulting in lower activity in subsequent reactions.

Quantitative Data on Catalyst Deactivation and Regeneration

While specific quantitative data on the impact of impurities can be highly system-dependent, the following tables provide some illustrative data on catalyst lifespan and regeneration efficiency.

Table 1: Deactivation of a Supported γ-Al₂O₃-AlCl₃ Catalyst in Isobutene Polymerization

Operating Time (hours)	Conversion (%)
0	99
2000	57

This table illustrates the gradual deactivation of a supported AlCl₃ catalyst over an extended period in a continuous process.

Table 2: Regeneration Efficiency of a Deactivated Supported γ-Al₂O₃-AlCl₃ Catalyst

Regeneration Method	Activity Recovery (%)
Treatment with a saturated solution of AlCl₃ in CCl₄	96

This table demonstrates the high potential for activity recovery in supported AlCl₃ catalysts through appropriate regeneration procedures.

Experimental Protocols

Protocol 1: Standardized Catalyst Activity Test

This protocol provides a method to compare the activity of fresh versus potentially deactivated AlCl₃ using a model Friedel-Crafts acylation reaction.

Materials:

• Anhydrous AlCl₃ (fresh and suspect samples)

• Anhydrous dichloromethane (DCM)

• Anisole (freshly distilled)

• Acetyl chloride (freshly distilled)

• Anhydrous sodium sulfate (Na₂SO₄)

• Standard laboratory glassware (oven- or flame-dried)

• Inert atmosphere setup (Nitrogen or Argon)

Procedure:

• Setup: Assemble a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen/argon inlet.

• Catalyst Suspension: Under a positive pressure of inert gas, add anhydrous AlCl₃ (1.2 equivalents) to anhydrous DCM in the flask.

• Acylating Agent Addition: Cool the suspension to 0 °C in an ice bath. Slowly add acetyl chloride (1.1 equivalents) to the stirred suspension.

• Substrate Addition: Dissolve anisole (1.0 equivalent) in anhydrous DCM and add it to the dropping funnel. Add the anisole solution dropwise to the reaction mixture at 0 °C over 30 minutes.

• Reaction Monitoring: Allow the reaction to stir at room temperature. Monitor the progress by taking aliquots at regular intervals (e.g., 30, 60, 90, 120 minutes) and quenching them with dilute HCl. Extract the organic components and analyze by GC or TLC to determine the conversion of anisole.

• Comparison: Run the same experiment under identical conditions with the fresh and suspect AlCl₃ samples. A significant difference in the rate of anisole conversion will indicate a difference in catalyst activity.

Protocol 2: Characterization of Deactivated AlCl₃ by XPS

X-ray Photoelectron Spectroscopy (XPS) can identify changes in the chemical state of aluminum and detect the presence of poisons.

1. Sample Preparation (Air-Sensitive Protocol):

• After the reaction, quench and work up the reaction mixture to isolate the solid catalyst residue.

• Quickly wash the solid with a non-polar, anhydrous solvent (e.g., hexane) to remove residual organics.

• Dry the sample under a high vacuum.

• Transfer the dried, deactivated catalyst powder into an inert atmosphere glovebox.

• Mount the powder onto a sample holder using double-sided carbon tape.

• Load the sample holder into a vacuum transfer vessel, which maintains an inert atmosphere during transfer to the XPS instrument.

2. XPS Analysis:

• Transfer the sample into the XPS analysis chamber.

• Acquire a survey spectrum to identify all elements present on the surface.

• Acquire high-resolution spectra for the Al 2p, O 1s, C 1s, and Cl 2p regions.

• Data Interpretation:

  • Al 2p: Look for shifts in the binding energy. Anhydrous AlCl₃ will have a characteristic Al 2p binding energy. The presence of aluminum oxides, hydroxides, or oxychlorides will result in a shift to higher binding energies.

  • O 1s: A significant O 1s signal will confirm the presence of oxygen-containing species, such as hydroxides or carbonates, indicating hydrolysis of the AlCl₃.

  • C 1s: Analyze the C 1s spectrum for evidence of adsorbed organic species or coke formation.

  • N 1s, S 2p, etc.: If nitrogen or sulfur-containing impurities are suspected, acquire high-resolution spectra for these regions to identify potential poisons.

Protocol 3: Characterization of Deactivated AlCl₃ by ²⁷Al MAS NMR

Solid-state ²⁷Al Magic Angle Spinning (MAS) NMR is a powerful technique to probe the coordination environment of aluminum.

1. Sample Preparation:

• Isolate and dry the deactivated catalyst as described in the XPS protocol.

• In an inert atmosphere glovebox, pack the solid sample into a zirconia MAS rotor.

• Seal the rotor to prevent exposure to air during transfer to the NMR spectrometer.

2. NMR Analysis:

• Acquire a one-pulse ²⁷Al MAS NMR spectrum at a high magnetic field strength.

• Data Interpretation:

  • Tetrahedral Al (e.g., in AlCl₄⁻): Resonances typically appear in the range of 95-105 ppm.

  • Penta-coordinated Al: Signals can appear in the 30-40 ppm range.

  • Octahedral Al (e.g., in [Al(H₂O)₆]³⁺ or aluminum hydroxides): Resonances are typically found between -10 and 15 ppm.

  • A significant increase in the intensity of signals in the octahedral region in a used catalyst compared to a fresh sample is a strong indicator of deactivation by hydrolysis. Broadened signals can also indicate the formation of disordered or amorphous aluminum hydroxide/oxychloride species.

Visualizations

Catalyst Deactivation Pathways

Caption: Primary deactivation pathways for AlCl₃ catalysts.

Troubleshooting Workflow for Low Reaction Yield

Caption: A logical workflow for troubleshooting low yields in AlCl₃-catalyzed reactions.

Experimental Workflow for Catalyst Characterization

Caption: Experimental workflow for the characterization of a deactivated AlCl₃ catalyst.

References

• 1. medium.com [medium.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]

improving the efficiency of aluminum chloride catalysts

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to enhance the efficiency of aluminum chloride (AlCl₃) catalysts in experimental settings.

Troubleshooting Guide

This guide addresses common issues encountered during reactions catalyzed by aluminum chloride, offering potential causes and actionable solutions.

Issue	Possible Cause(s)	Troubleshooting Steps
Low or No Product Yield	Catalyst Deactivation: • Presence of moisture in reagents or glassware.[1][2] • Impurities in starting materials (e.g., alcohols, amines).[1] • Substrate contains basic functional groups (e.g., -NH₂).[3]Insufficient Catalyst Loading: • Inadequate amount of AlCl₃ to drive the reaction.[3]Deactivated Aromatic Ring: • Substrate is strongly deactivated (e.g., nitrobenzene).[3]	Ensure Anhydrous Conditions: • Rigorously dry all glassware (oven-dried or flame-dried under vacuum).[1] • Use anhydrous solvents and reagents.[1] • Handle AlCl₃ under an inert atmosphere (e.g., nitrogen or argon).[1][4]Purify Reagents: • Verify the purity of all starting materials and solvents.[1] • Consider protecting deactivating functional groups before the reaction.[3]Optimize Catalyst Loading: • Gradually increase the catalyst loading in small increments (e.g., 1-2 mol%).[3]Alternative Synthetic Routes: • For highly deactivated substrates, consider alternative catalysts or synthetic pathways.[3][5]
Reaction Starts but Stalls	Gradual Catalyst Deactivation: • Trace amounts of water or impurities in reactants slowly poisoning the catalyst.[1] • A reaction byproduct is acting as a catalyst inhibitor.[1]	Re-evaluate Reagent Purity: • Re-purify all reagents and solvents to remove trace impurities.Reaction Monitoring & Analysis: • Monitor the reaction by TLC, GC, or LC-MS to identify potential inhibitory byproducts.[3]
Formation of Inactive Sludge	Catalyst Complexation: • In some reactions, particularly alkylations, the catalyst can form a complex sludge with hydrocarbons, reducing its activity.[1]	Use a Supported Catalyst: • Consider using a supported aluminum chloride catalyst for easier separation and potentially longer catalyst life.[1]Observe Reaction Mixture: • Look for the formation of a separate, viscous phase.[1]
Inconsistent Results	Improper Catalyst Handling/Storage: • Exposure of AlCl₃ to atmospheric moisture.[1][4] • Using an old or improperly stored bottle of catalyst.[3]	Adhere to Strict Handling Protocols: • Store AlCl₃ in tightly sealed containers in a cool, dry place.[4] • Use freshly opened or properly stored AlCl₃ for each reaction.[3] • Handle under an inert atmosphere.[1]

Frequently Asked Questions (FAQs)

Q1: Why must anhydrous aluminum chloride be used for reactions like Friedel-Crafts? A1: Anhydrous aluminum chloride is a potent Lewis acid, meaning it can accept electron pairs.[2] This property is crucial for generating the electrophiles that drive reactions like Friedel-Crafts acylation and alkylation.[2] When exposed to water, AlCl₃ reacts vigorously to form hydrates, which neutralizes its Lewis acidity and renders the catalyst inactive.[1][2] Even trace amounts of moisture can significantly hinder or halt the reaction.[2]

Q2: I observed white smoke when adding aluminum chloride to my solvent. What does this indicate? A2: The observation of white smoke, likely fine particles of hydrolyzed aluminum chloride and hydrogen chloride gas, is a strong indication of the presence of moisture in your solvent.[1] To prevent this, ensure your solvent is thoroughly dried before use.[1]

Q3: Can I reuse my aluminum chloride catalyst? A3: Direct reuse of homogeneous AlCl₃ from a completed reaction is generally not recommended due to deactivation and separation difficulties.[1] However, heterogeneous (supported) aluminum chloride catalysts are designed for easier separation and can often be recycled after washing and drying.[1] Regeneration of deactivated catalysts is also possible through specific treatments.[6][7]

Q4: What are the best practices for storing and handling anhydrous aluminum chloride? A4: Anhydrous AlCl₃ should be stored in tightly sealed containers in a cool, dry, well-ventilated area, away from incompatible materials like water.[4][8] Storage containers may pressurize if contaminated with water.[4] When handling, always wear appropriate personal protective equipment (safety glasses, impervious gloves, lab coat) and work in a dry environment, such as a fume hood or glove box, to avoid contact with moisture.[4]

Q5: My substrate has a nitro group. Why is the Friedel-Crafts reaction not working? A5: Friedel-Crafts reactions are generally unsuccessful with strongly deactivated aromatic rings.[3] A nitro group is a powerful electron-withdrawing group, which deactivates the aromatic ring towards electrophilic substitution, making it much less reactive.

Data Presentation

Table 1: Regeneration Efficiency of Deactivated Supported AlCl₃ Catalyst

Regeneration Method	Activity Recovery (%)
Treatment with a saturated solution of AlCl₃ in CCl₄	96[6]

This data is based on a study of AlCl₃ immobilized on γ-Alumina after deactivation during isobutene oligomerization.[6]

Experimental Protocols

Protocol 1: General Procedure for Friedel-Crafts Acylation

• Glassware Preparation: Rigorously dry all glassware, including a round-bottom flask, reflux condenser, and magnetic stir bar, in an oven at >120°C for several hours or by flame-drying under vacuum. Allow to cool to room temperature under an inert atmosphere (e.g., in a desiccator or under a stream of nitrogen).

• Reaction Setup: Assemble the glassware under a positive pressure of an inert gas (nitrogen or argon).

• Reagent Addition:

  • To the reaction flask, add the anhydrous aromatic substrate and an anhydrous solvent (e.g., dichloromethane, nitrobenzene).

  • In a separate, dry flask, prepare a mixture of the acylating agent (e.g., acetyl chloride) and the same anhydrous solvent.

  • Cool the reaction flask containing the substrate to 0°C using an ice bath.

  • Slowly and portion-wise, add the anhydrous aluminum chloride to the cooled substrate solution with vigorous stirring. The addition is often exothermic.

  • Once the AlCl₃ is well-dispersed, add the acylating agent solution dropwise to the reaction mixture while maintaining the temperature at 0°C.

• Reaction Monitoring: After the addition is complete, allow the reaction to stir at room temperature. Monitor the progress of the reaction by a suitable analytical technique such as Thin Layer Chromatography (TLC) or Gas Chromatography (GC) at regular intervals.[3]

• Workup:

  • Once the reaction is complete, cool the mixture again in an ice bath.

  • Slowly and carefully quench the reaction by pouring it onto a mixture of crushed ice and dilute hydrochloric acid.[3]

  • Separate the organic layer. Extract the aqueous layer with an organic solvent (e.g., dichloromethane).

  • Combine the organic layers, wash with a saturated sodium bicarbonate solution, then with brine.

  • Dry the organic layer over an anhydrous drying agent (e.g., MgSO₄ or Na₂SO₄), filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by an appropriate method, such as column chromatography or recrystallization.

Protocol 2: Regeneration of a Supported AlCl₃ Catalyst

• Catalyst Recovery: After the reaction, separate the solid supported catalyst from the reaction mixture by filtration.

• Washing: Wash the recovered catalyst with an anhydrous solvent to remove any adsorbed organic residues.

• Regeneration Treatment: Treat the washed catalyst with a saturated solution of AlCl₃ in carbon tetrachloride (CCl₄) to replenish the active sites.[6]

• Drying: After the treatment, filter the catalyst and dry it thoroughly under vacuum to remove the CCl₄.

• Storage: Store the regenerated catalyst under strict anhydrous and inert conditions until its next use.

Visualizations

Caption: A logical workflow for troubleshooting low product yield.

Caption: Common pathways for aluminum chloride catalyst deactivation.

Caption: Workflow for optimizing catalyst loading in an experiment.

References

• 1. benchchem.com [benchchem.com]
• 2. smart.dhgate.com [smart.dhgate.com]
• 3. benchchem.com [benchchem.com]
• 4. ehs.princeton.edu [ehs.princeton.edu]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]
• 8. studylib.net [studylib.net]

common problems when using anhydrous aluminum chloride

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with anhydrous aluminum chloride.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This section addresses specific issues you might encounter during your experiments, presented in a question-and-answer format.

1. Handling and Storage

Q1: My container of anhydrous aluminum chloride is bulging and fuming. What should I do?

A1: This is a critical situation indicating moisture contamination. Anhydrous aluminum chloride reacts violently with water, even moisture from the air, to produce hydrogen chloride (HCl) gas.[1][2][3] This gas can build up pressure inside a sealed container, leading to a risk of explosion.[2][4]

Immediate Actions:

• Do not open the container directly.

• Handle the container with extreme caution, wearing appropriate personal protective equipment (PPE), including a lab coat, safety goggles, and acid-resistant gloves.[1][5][6]

• If possible, cool the container in an ice bath to reduce the internal pressure.

• Slowly and carefully vent the container in a well-ventilated fume hood.[7]

Prevention:

• Always store anhydrous aluminum chloride in a cool, dry, well-ventilated area, away from sources of moisture.[1][4][6]

• Use a desiccator or a glove box for storage to maintain a dry atmosphere.[1]

• Ensure the container is tightly sealed after each use.[1][4] Consider using Schlenk flasks or ampoules for long-term storage.[8]

Q2: The anhydrous aluminum chloride powder has turned yellow. Is it still usable?

A2: A yellow color often indicates contamination with iron(III) chloride, which can occur during manufacturing or from storage in metal containers.[8][9] For many applications, particularly Friedel-Crafts reactions, this level of impurity may not significantly affect the outcome. However, for reactions sensitive to iron catalysis or requiring high purity, using a fresh, white batch of anhydrous aluminum chloride is recommended.

2. Reaction Troubleshooting (Friedel-Crafts Reactions)

Q3: My Friedel-Crafts acylation/alkylation reaction is not working, or the yield is very low. What are the common causes?

A3: Low or no yield in Friedel-Crafts reactions is a frequent issue. The primary culprits are related to the catalyst's activity and the reaction conditions.

• Catalyst Inactivity: Anhydrous aluminum chloride is extremely sensitive to moisture.[10][11] Any trace of water in your glassware, solvents, or starting materials will deactivate the catalyst by hydrolysis.[12][13][14]

• Insufficient Catalyst: In Friedel-Crafts acylations, the ketone product forms a stable complex with the aluminum chloride, effectively removing it from the catalytic cycle.[10] Therefore, a stoichiometric amount or even a slight excess of the catalyst is often required.[3][10]

• Deactivated Aromatic Ring: The presence of strongly electron-withdrawing groups (e.g., -NO₂, -CN, -SO₃H, -COOH, -COR) on the aromatic substrate deactivates it towards electrophilic aromatic substitution, hindering or preventing the reaction.[10][11]

• Substrate Reactivity with Catalyst: Aromatic compounds containing amine (-NH₂) or hydroxyl (-OH) groups will react with the Lewis acid catalyst, leading to its deactivation.[10]

Troubleshooting Steps:

• Ensure Anhydrous Conditions: Thoroughly dry all glassware in an oven and cool it under a stream of dry nitrogen or in a desiccator. Use anhydrous solvents, and ensure your starting materials are dry.[10][11]

• Use Fresh Catalyst: Use a freshly opened container of anhydrous aluminum chloride or a sample that has been properly stored to ensure its activity.

• Check Catalyst Stoichiometry: For acylations, ensure you are using at least one equivalent of aluminum chloride per equivalent of the acylating agent.

• Evaluate Your Substrate: If your aromatic compound is strongly deactivated, consider using a more potent catalyst system or a different synthetic route.

Q4: I am observing the formation of multiple products in my Friedel-Crafts alkylation. How can I improve the selectivity?

A4: Polyalkylation is a common side reaction in Friedel-Crafts alkylations because the initial alkylated product is often more reactive than the starting material.[14] Additionally, carbocation rearrangements can lead to isomeric products.[15]

Strategies to Improve Selectivity:

• Use a Large Excess of the Aromatic Substrate: This increases the probability that the electrophile will react with the starting material rather than the alkylated product.

• Control Reaction Temperature: Lowering the reaction temperature can sometimes minimize side reactions and rearrangements.[14]

• Consider Friedel-Crafts Acylation Followed by Reduction: Acylation reactions do not suffer from polyacylation because the resulting ketone is less reactive than the starting material. The ketone can then be reduced to the desired alkyl group.

3. Safety

Q5: What are the primary safety hazards associated with anhydrous aluminum chloride?

A5: The main hazards are its violent reactivity with water and its corrosive nature.

• Reaction with Water: It reacts violently and exothermically with water, releasing large amounts of corrosive hydrogen chloride (HCl) gas.[1][2][16] This can cause thermal and acid burns upon contact with moist tissue.[16]

• Corrosivity: Anhydrous aluminum chloride and the HCl gas it produces are highly corrosive to the skin, eyes, and respiratory tract.[1][16][17] Inhalation can cause severe respiratory damage.[16][17]

• Incompatibilities: It is incompatible with a wide range of materials, including alcohols, strong oxidizing agents, and certain organic compounds like nitrobenzene.[1][16][18]

Q6: What is the proper way to quench a reaction containing anhydrous aluminum chloride?

A6: Quenching must be done carefully to control the exothermic reaction with water.

• Slowly and cautiously pour the reaction mixture onto crushed ice or into a mixture of ice and concentrated HCl.[10] The acid helps to break up the aluminum complexes formed during the reaction.

• Perform the quench in a fume hood and wear appropriate PPE.

• Be prepared for the evolution of HCl gas.

Quantitative Data Summary

Parameter	Recommended Value/Range	Significance
Moisture Content in Solvents	< 50 ppm	Minimizes catalyst deactivation.
Catalyst Stoichiometry (Acylation)	1.0 - 1.2 equivalents	Ensures complete reaction by accounting for product complexation.
Reaction Temperature (Typical)	0 °C to room temperature	Lower temperatures can improve selectivity and control exotherms.

Experimental Protocols

General Protocol for Friedel-Crafts Acylation of Anisole

This protocol describes a general procedure for the acylation of anisole with acetyl chloride using aluminum chloride as the catalyst.

Materials:

• Anhydrous aluminum chloride (AlCl₃)

• Anisole

• Acetyl chloride

• Anhydrous dichloromethane (DCM)

• Crushed ice

• Concentrated hydrochloric acid (HCl)

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

Procedure:

• Setup: Assemble a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet. Maintain a positive pressure of nitrogen throughout the reaction to prevent moisture from entering.[10]

• Catalyst Suspension: In the reaction flask, suspend anhydrous aluminum chloride (1.2 equivalents) in anhydrous dichloromethane.[10]

• Acylating Agent Addition: Cool the suspension to 0 °C in an ice bath. Slowly add acetyl chloride (1.1 equivalents) to the stirred suspension.[10]

• Substrate Addition: Dissolve anisole (1.0 equivalent) in anhydrous dichloromethane and add it to the dropping funnel. Add the anisole solution dropwise to the reaction mixture at 0 °C over 30 minutes.[10]

• Reaction: Allow the reaction to stir at 0 °C for an additional 30 minutes, then let it warm to room temperature and stir for 1-2 hours, or until TLC indicates the consumption of the starting material.

• Workup: Carefully and slowly pour the reaction mixture onto crushed ice containing a small amount of concentrated HCl.[10]

• Extraction: Transfer the mixture to a separatory funnel and extract the aqueous layer with dichloromethane. Combine the organic layers and wash sequentially with water, saturated sodium bicarbonate solution, and brine.[10]

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by recrystallization or column chromatography.[10]

Visualizations

Caption: Troubleshooting workflow for low or no product yield.

Caption: Experimental workflow for Friedel-Crafts acylation.

References

• 1. ehs.princeton.edu [ehs.princeton.edu]
• 2. nj.gov [nj.gov]
• 3. Aluminium chloride - Wikipedia [en.wikipedia.org]
• 4. archpdfs.lps.org [archpdfs.lps.org]
• 5. pentachemicals.eu [pentachemicals.eu]
• 6. media.laballey.com [media.laballey.com]
• 7. Sciencemadness Discussion Board - Anhydrous AlCl3 handling and storage - Powered by XMB 1.9.11 [sciencemadness.org]
• 8. Aluminium chloride - Sciencemadness Wiki [sciencemadness.org]
• 9. Aluminum Chloride | AlCl3 | CID 24012 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]
• 12. The interaction of aluminium chloride with water [rod.beavon.org.uk]
• 13. Aluminium Chloride Reaction with Water Notes [unacademy.com]
• 14. quora.com [quora.com]
• 15. youtube.com [youtube.com]
• 16. Aluminium chloride-Health Hazard and Toxicity_Chemicalbook [chemicalbook.com]
• 17. LCSS: ALUMINUM TRICHLORIDE [web.stanford.edu]
• 18. cdhfinechemical.com [cdhfinechemical.com]

Aluminum Chloride Solutions: Technical Support Center

Welcome to the Technical Support Center for aluminum chloride solutions. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on the preparation, stabilization, and analysis of aluminum chloride solutions. Here you will find answers to frequently asked questions, troubleshooting guides for common experimental issues, and detailed protocols.

Frequently Asked Questions (FAQs)

Q1: Why does my aluminum chloride solution become cloudy or form a precipitate over time?

A1: The cloudiness or precipitate, typically aluminum hydroxide (Al(OH)₃), forms due to the hydrolysis of the aluminum ion in water. When aluminum chloride (AlCl₃) dissolves, it forms the hexaquaaluminum ion, [Al(H₂O)₆]³⁺.[1] This complex is acidic and can release protons (H⁺), leading to the formation of various hydroxoaluminum species.[2][3] As the pH increases, these species can polymerize and eventually precipitate as aluminum hydroxide.[4] This process is highly dependent on the solution's pH and concentration.

Q2: What is the expected pH of an aluminum chloride solution?

A2: An aqueous solution of aluminum chloride is naturally acidic due to the hydrolysis of the Al³⁺ ion.[2][3] The exact pH depends on the concentration. For dilute solutions (e.g., 0.002 to 0.010 mol/L), the pH typically ranges from 3.0 to 3.6.[5] For more concentrated solutions (e.g., around 1 mol/L), the pH can be as low as 2-3.[2]

Q3: My solid aluminum chloride is yellow, not white. Is it contaminated?

A3: Anhydrous aluminum chloride is white in its pure form. A yellow color often indicates contamination with iron(III) chloride (FeCl₃), which is a common impurity.[6] For most applications, this level of impurity is acceptable, but for high-purity requirements, the material should be assessed.

Q4: Can I simply heat a solution of hydrated aluminum chloride to obtain the anhydrous form?

A4: No, this is not possible. Heating the hydrated form, aluminum chloride hexahydrate ([Al(H₂O)₆]Cl₃), does not drive off the water to yield anhydrous AlCl₃. Instead, it causes decomposition, losing hydrogen chloride (HCl) and forming aluminum hydroxide or aluminum oxide (alumina).[1]

Q5: How should I store my aluminum chloride solution to ensure its stability?

A5: To ensure long-term stability, aluminum chloride solutions should be stored in tightly sealed containers to prevent the absorption of atmospheric moisture, which can alter the concentration. For stabilized solutions, particularly those acidified with HCl, glass-lined or corrosion-resistant containers are recommended. Storing in a cool, dry environment is also advised.[7][8]

Troubleshooting Guides

Issue 1: Unexpected Precipitation

Q: I prepared a clear AlCl₃ solution, but it turned cloudy after I adjusted the pH with a base. Why?

A: You have likely raised the pH into a range where aluminum hydroxide precipitates. The dominant aluminum species in solution is highly pH-dependent. Above pH 4, polymeric aluminum-hydroxo species begin to form, and as the solution approaches neutral pH, the insoluble Al(OH)₃ becomes the major species, causing precipitation.[4] To redissolve the precipitate, you would need to add a strong acid (like HCl) to lower the pH or a strong base (like concentrated NaOH) to form the soluble tetrahydroxoaluminate ion [Al(OH)₄]⁻.

Issue 2: Catalyst Inactivity in Aqueous Reactions

Q: I'm using AlCl₃ as a Lewis acid catalyst in an aqueous medium, but the reaction is not proceeding. What could be the cause?

A: The catalytic activity of AlCl₃ in water is highly dependent on maintaining its primary active form, the [Al(H₂O)₆]³⁺ ion. If the pH of your reaction mixture rises above ~3-4, this ion will hydrolyze to form various aluminum-hydroxo species ([Al(OH)(H₂O)₅]²⁺, etc.), which are significantly less Lewis acidic and may be inactive as catalysts.[9]

Troubleshooting Steps:

• Monitor and Control pH: Ensure the pH of your reaction medium is maintained below 4. You may need to add a strong acid like HCl to the solution.

• Ensure Anhydrous Conditions for Anhydrous AlCl₃: If you are using anhydrous AlCl₃, it is crucial that your organic solvents and reagents are completely dry. Any moisture will hydrolyze the catalyst, rendering it inactive and producing hazardous HCl fumes.[9]

• Check for Lewis Base Impurities: Impurities in your reagents that are Lewis bases (e.g., alcohols, amines) can coordinate with the aluminum chloride and deactivate the catalyst.[9] Purify your reagents if necessary.

Data Presentation

Quantitative data is crucial for experimental design. The following tables summarize key stability and solubility parameters for aluminum chloride solutions.

Table 1: Effect of Hydrochloric Acid (HCl) Concentration on the Solubility of Aluminum Chloride (AlCl₃) in Water at 25°C

HCl Concentration (wt%)	AlCl₃ Solubility (wt%)
0.0	31.1
10.0	20.3
20.3	10.0
30.0	2.5
37.0	0.1
(Data sourced from the Bureau of Mines, Report of Investigations 8379)[10][11]

Table 2: Approximate pH of Dilute Aqueous Aluminum Chloride Solutions at Room Temperature

AlCl₃ Concentration (mol/L)	Approximate pH
0.002	~3.6
0.005	~3.3
0.010	~3.0
~1.0	~2-3
(Data compiled from multiple sources)[2][5]

Experimental Protocols

Protocol 1: Preparation of a Stabilized Aqueous Aluminum Chloride Solution

This protocol describes how to prepare an aqueous solution of aluminum chloride that is stabilized against hydrolysis and precipitation by the addition of hydrochloric acid.

Objective: To prepare a 1 M stock solution of AlCl₃ stabilized against hydrolysis.

Materials:

• Aluminum chloride hexahydrate (AlCl₃·6H₂O)

• Concentrated Hydrochloric Acid (HCl)

• Deionized water

• Volumetric flask (e.g., 500 mL)

• Glass beaker and stir rod

Procedure:

• Weigh the AlCl₃·6H₂O: Calculate the mass of AlCl₃·6H₂O required for your target volume and concentration. For 500 mL of a 1 M solution, you will need:

  • Mass = 1 mol/L * 0.5 L * 241.43 g/mol = 120.7 g

• Initial Dissolution: Add approximately 300 mL of deionized water to a beaker. Slowly add the weighed AlCl₃·6H₂O to the water while stirring. The dissolution may be exothermic.

• Acidification: To prevent hydrolysis, add a calculated amount of concentrated HCl. A common approach is to make the final solution approximately 0.1 M in HCl. For a 500 mL final volume, you would add ~4.2 mL of concentrated HCl (assuming ~12 M). This acidification step drives the hydrolysis equilibrium [Al(H₂O)₆]³⁺ ⇌ [Al(OH)(H₂O)₅]²⁺ + H⁺ to the left.[12]

• Final Volume Adjustment: Carefully transfer the solution to the 500 mL volumetric flask. Rinse the beaker with small amounts of deionized water and add the rinsings to the flask.

• Homogenize and Store: Bring the solution to the final volume with deionized water, cap the flask, and invert several times to ensure homogeneity. Store in a well-sealed, appropriate container. The resulting solution should remain clear and stable.

Protocol 2: Quality Control - Determination of Aluminum Content by Complexometric Back-Titration

Objective: To determine the precise concentration of aluminum in the prepared solution using an EDTA back-titration.

Principle: A known excess of EDTA is added to the aluminum solution. Aluminum forms a stable complex with EDTA. The unreacted EDTA is then titrated with a standardized zinc solution. This method is preferred because the Al-EDTA complex forms slowly.

Reagents:

• 0.05 M EDTA solution (standardized)

• 0.05 M Zinc Sulfate (ZnSO₄) solution (standardized)

• Xylenol Orange indicator

• Acetate buffer (pH ~5.0-5.5)

• Ammonia buffer (pH ~10)

Procedure:

• Sample Preparation: Pipette an accurate volume (e.g., 10.00 mL) of the AlCl₃ solution into a conical flask.

• Add Excess EDTA: Add a precise, excess volume of the standardized 0.05 M EDTA solution (e.g., 25.00 mL).

• Complexation: Add acetate buffer to adjust the pH to ~5. Gently heat the solution to boiling for a few minutes to ensure complete formation of the Al-EDTA complex. Cool the solution to room temperature.

• Back-Titration: Add a few drops of Xylenol Orange indicator. Titrate the excess, unreacted EDTA with the standardized 0.05 M ZnSO₄ solution until the color changes from yellow to red-violet.

• Calculation:

  • Calculate total moles of EDTA added.

  • Calculate moles of ZnSO₄ used in the titration (this equals the moles of excess EDTA).

  • Subtract moles of excess EDTA from total moles of EDTA to find moles of EDTA that reacted with Al³⁺.

  • Since the stoichiometry is 1:1, moles of EDTA reacted equals moles of Al³⁺ in the sample.

  • Calculate the concentration of Al³⁺ in the original solution.

Protocol 3: Quality Control - Determination of Chloride Content by Volhard Method

Objective: To determine the chloride concentration in the solution.

Principle: This is a back-titration method. An excess of a standardized silver nitrate (AgNO₃) solution is added to the sample, precipitating all chloride as silver chloride (AgCl). The excess Ag⁺ ions are then titrated with a standardized potassium thiocyanate (KSCN) solution, using a ferric iron (Fe³⁺) indicator.

Reagents:

• 0.1 M Silver Nitrate (AgNO₃) solution (standardized)

• 0.1 M Potassium Thiocyanate (KSCN) solution (standardized)

• Ferric ammonium sulfate indicator (FeNH₄(SO₄)₂)

• Concentrated Nitric Acid (HNO₃)

Procedure:

• Sample Preparation: Pipette an accurate volume (e.g., 10.00 mL) of the AlCl₃ solution into a conical flask.

• Acidification: Add a small amount of concentrated HNO₃ to ensure an acidic environment, which prevents the precipitation of iron(III) hydroxide.

• Precipitation: Add a precise, excess volume of standardized 0.1 M AgNO₃ solution (e.g., 50.00 mL) to the flask. This will form a white precipitate of AgCl.

• Titration: Add a few mL of the ferric ammonium sulfate indicator. Titrate the excess Ag⁺ in the solution with the standardized 0.1 M KSCN solution. The endpoint is reached at the first appearance of a permanent reddish-brown color, which is due to the formation of the [Fe(SCN)]²⁺ complex.[9]

• Calculation:

  • Calculate total moles of AgNO₃ added.

  • Calculate moles of KSCN used in the titration (this equals the moles of excess Ag⁺).

  • Subtract moles of excess Ag⁺ from total moles of Ag⁺ to find the moles of Ag⁺ that reacted with Cl⁻.

  • Since the stoichiometry is 1:1, moles of Ag⁺ reacted equals moles of Cl⁻ in the sample.

  • Calculate the concentration of Cl⁻ in the original solution.

Mandatory Visualizations

Caption: pH-dependent speciation of aluminum chloride in aqueous solution.

Caption: Troubleshooting workflow for precipitation in AlCl₃ solutions.

Caption: General workflow for preparing and analyzing a stable AlCl₃ solution.

References

• 1. Aluminium chloride - Wikipedia [en.wikipedia.org]
• 2. chemguide.co.uk [chemguide.co.uk]
• 3. quora.com [quora.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Page loading... [wap.guidechem.com]
• 7. pentachemicals.eu [pentachemicals.eu]
• 8. researchgate.net [researchgate.net]
• 9. benchchem.com [benchchem.com]
• 10. Aluminum Chloride Solubility - 911Metallurgist [911metallurgist.com]
• 11. stacks.cdc.gov [stacks.cdc.gov]
• 12. prepchem.com [prepchem.com]

Technical Support Center: Mitigating Hazards of Aluminum Chloride Reactions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in safely conducting experiments involving aluminum chloride.

Frequently Asked Questions (FAQs)

Q1: What are the primary hazards associated with anhydrous aluminum chloride?

A1: Anhydrous aluminum chloride is a highly reactive and corrosive solid. The main hazards include:

• Violent Reaction with Water: It reacts extremely exothermically with water, including moisture in the air, to produce hydrogen chloride (HCl) gas, which is corrosive and toxic. This reaction can cause splattering and a rapid increase in temperature and pressure.[1][2][3][4][5]

• Corrosivity: It is corrosive to skin, eyes, and mucous membranes.[3][4] Contact can cause severe burns.[4][6]

• Inhalation Hazard: Inhalation of dust or the evolved HCl gas can cause severe respiratory irritation, potentially leading to pulmonary edema, a medical emergency.[4][6]

• Reactivity with Other Substances: It can react violently with a range of other substances. A comprehensive list of incompatible materials can be found in the safety data sheets.[6]

Q2: What are the initial signs of a runaway reaction with aluminum chloride?

A2: A runaway reaction is a thermally uncontrolled exothermic reaction. Key indicators include:

• A rapid and unexpected increase in temperature that is difficult to control with the cooling system.

• A sudden increase in pressure within the reaction vessel.

• Vigorous gas evolution, often visible as bubbling or foaming.

• A change in the color or viscosity of the reaction mixture.

• The release of fumes from the reaction vessel.

Q3: How should I properly quench a reaction containing aluminum chloride?

A3: Quenching must be done with extreme caution to control the exothermic reaction. The general procedure is as follows:

• Cool the reaction mixture: Before quenching, cool the reaction vessel in an ice bath to dissipate heat generated during the quench.

• Use a suitable quenching agent: Slowly add the reaction mixture to a separate vessel containing a stirred slurry of crushed ice and water or a dilute solution of hydrochloric acid. Never add water or the quenching solution directly to the reaction mixture.

• Control the addition rate: Add the reaction mixture slowly and in small portions to manage the rate of heat and gas evolution.

• Ensure adequate ventilation: Perform the entire quenching procedure in a well-ventilated fume hood to safely remove any evolved HCl gas.

Q4: What should I do in case of a spill of anhydrous aluminum chloride?

A4: In the event of a spill, prioritize safety and follow these steps:

• Evacuate the area: If the spill is large or in a poorly ventilated area, evacuate personnel from the immediate vicinity.

• Wear appropriate PPE: At a minimum, this includes a lab coat, chemical-resistant gloves (such as nitrile or neoprene), and chemical safety goggles. For larger spills, a face shield and respiratory protection may be necessary.

• Contain the spill: Cover the spill with a dry, inert absorbent material like sand or vermiculite. Do not use water or combustible materials.

• Collect the material: Carefully scoop the contained material into a clearly labeled, dry, and sealable container for hazardous waste disposal.

• Decontaminate the area: Once the bulk of the material is removed, the area can be cautiously decontaminated.

Q5: Can I store anhydrous aluminum chloride in any container?

A5: No. Anhydrous aluminum chloride is highly sensitive to moisture and should be stored in a tightly sealed, corrosion-resistant container in a cool, dry, and well-ventilated area.[4] Glass or certain types of plastic containers are often used. Avoid metal containers, as aluminum chloride can be corrosive, especially in the presence of moisture. Ensure the storage area is separate from incompatible materials.

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Action(s)
Reaction temperature rising uncontrollably	1. Inadequate cooling capacity. 2. Addition of reagents is too fast. 3. Reaction is being run at too high a concentration. 4. Presence of water or other incompatible impurities.	1. Immediately enhance cooling (e.g., add more ice to the bath, switch to a colder cooling medium if possible). 2. Stop the addition of any reagents. 3. If safe to do so, add a pre-cooled, inert solvent to dilute the reaction mixture. 4. Prepare for an emergency quench if the temperature continues to rise rapidly.
Sudden pressure increase in the reaction vessel	1. Vigorous gas evolution (e.g., HCl from reaction with moisture). 2. Boiling of the solvent due to an uncontrolled exotherm. 3. Blockage in the gas outlet or condenser.	1. Ensure the gas outlet is not blocked and is properly vented to a scrubbing system. 2. Immediately cool the reaction vessel. 3. If pressure continues to build, and there is a risk of vessel rupture, evacuate the area and alert safety personnel.
Formation of a thick, un-stirrable sludge	1. Precipitation of aluminum salts or product complexes. 2. Polymerization or side reactions. 3. Insufficient solvent.	1. If the reaction has not yet gone to completion, try to slowly add more pre-cooled, dry solvent with vigorous stirring. 2. If the reaction is complete, proceed to a carefully controlled quench, adding the sludge in small portions to the quenching medium. 3. For future experiments, consider using a higher solvent volume or a solvent in which the complexes are more soluble.
Low or no product yield in a Friedel-Crafts reaction	1. Deactivated aluminum chloride catalyst due to moisture. 2. Substrate is too deactivated for the reaction to proceed. 3. Incorrect reaction temperature. 4. Insufficient amount of catalyst.	1. Ensure all glassware is thoroughly dried and the reaction is run under an inert atmosphere (e.g., nitrogen or argon). Use fresh, anhydrous aluminum chloride. 2. Consider using a more reactive substrate or a more potent Lewis acid catalyst system. 3. Consult literature for the optimal temperature range for the specific reaction. Some reactions require heating, while others need to be kept cold. 4. For acylations, more than one equivalent of AlCl₃ is often required. Ensure the stoichiometry is correct.

Quantitative Safety Data

The following table summarizes key quantitative safety parameters for aluminum chloride. It is crucial to note that the exothermic nature of its reactions is highly dependent on the specific reactants, concentrations, and scale.

Parameter	Value	Notes
Standard Enthalpy of Formation (ΔH°f)	-706.25 ± 0.70 kJ/mol	This value indicates that the formation of aluminum chloride is a highly exothermic process.[7]
Reaction with Water	Highly Exothermic	The reaction with water is violent and releases significant heat. The exact temperature rise depends on the amount of water and AlCl₃. In a runaway scenario involving steam, temperatures have been recorded in excess of 700°F (371°C).
Critical Temperature	620 K (346.85 °C)	The temperature above which aluminum chloride cannot exist as a liquid, regardless of pressure.[1]
Critical Pressure	2.63 MPa	The pressure required to liquefy aluminum chloride at its critical temperature.[1]
Friedel-Crafts Acylation Temperature Range	0°C to 60°C	This is a general range; the optimal temperature is substrate and reagent dependent. Some reactions are run at lower temperatures to control selectivity.
Friedel-Crafts Alkylation Temperature Range	Room temperature to 130°C	Industrial processes may use higher temperatures. The temperature can influence the isomer distribution of the product.

Experimental Protocols

Protocol 1: Safe Setup for a Lab-Scale Friedel-Crafts Acylation

• Glassware Preparation: Ensure all glassware (e.g., three-neck round-bottom flask, dropping funnel, condenser) is thoroughly oven- or flame-dried to remove any traces of water. Assemble the apparatus while hot under a stream of dry inert gas (nitrogen or argon).

• Inert Atmosphere: Maintain a positive pressure of inert gas throughout the experiment to prevent the ingress of atmospheric moisture.

• Reagent Handling: Anhydrous aluminum chloride should be weighed and transferred quickly in a dry environment (e.g., a glove box or under a blanket of inert gas) to minimize exposure to air.

• Order of Addition: Typically, the aluminum chloride is suspended in the dry solvent in the reaction flask and cooled in an ice bath. The acyl chloride is then added dropwise, followed by the slow addition of the aromatic substrate.

• Temperature Control: Maintain the desired reaction temperature using an appropriate cooling bath (e.g., ice-water, ice-salt, or a cryocooler). Monitor the internal temperature of the reaction with a thermometer.

• Gas Trapping: The condenser outlet should be connected to a gas trap (e.g., a bubbler containing mineral oil or a scrubbing solution of sodium hydroxide) to capture any evolved HCl gas.

Protocol 2: Controlled Quenching of an Aluminum Chloride-Catalyzed Reaction

• Prepare the Quenching Vessel: In a separate, large beaker or flask, prepare a vigorously stirred slurry of crushed ice and water. The volume of the slurry should be sufficient to handle the heat of reaction (a common rule of thumb is at least 10 mL of water/ice per gram of AlCl₃ used). For some reactions, a dilute solution of HCl may be used as the quenching medium.

• Cool the Reaction Mixture: Once the reaction is deemed complete, cool the reaction flask to 0-5°C in an ice bath.

• Slow Addition: Slowly and carefully transfer the cooled reaction mixture via a cannula or by pouring in a thin stream into the prepared ice slurry. Never add the ice or water to the reaction mixture.

• Maintain Vigorous Stirring: Ensure the ice slurry is stirring vigorously throughout the addition to promote efficient heat transfer and prevent the formation of localized hot spots.

• Work-up: After the addition is complete and the exotherm has subsided, the mixture can be transferred to a separatory funnel for extraction of the product. The aqueous layer, containing hydrolyzed aluminum salts, should be neutralized before disposal according to institutional guidelines.

Visualizations

References

• 1. Aluminum Chloride | AlCl3 | CID 24012 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Brief study of Aluminium Chloride reactions and the associated properties [unacademy.com]
• 3. ehs.princeton.edu [ehs.princeton.edu]
• 4. LCSS: ALUMINUM TRICHLORIDE [web.stanford.edu]
• 5. Aluminium chloride - Wikipedia [en.wikipedia.org]
• 6. nj.gov [nj.gov]
• 7. Enthalpy of formation of aluminium chloride - Transactions of the Faraday Society (RSC Publishing) [pubs.rsc.org]

strategies for increasing yield in AlCl-catalyzed processes

Welcome to the technical support center for aluminum chloride (AlCl₃)-catalyzed reactions. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and strategies for increasing reaction yields.

Frequently Asked Questions (FAQs)

This section addresses common questions regarding the use of AlCl₃ in organic synthesis.

Q1: What is the primary role of AlCl₃ in reactions like Friedel-Crafts alkylation and acylation? A1: In electrophilic aromatic substitution reactions, AlCl₃ acts as a Lewis acid catalyst.[1] Its main function is to generate a more reactive electrophile by interacting with an alkyl or acyl halide.[1][2] For example, it helps form a carbocation from an alkyl halide or a highly electrophilic acylium ion from an acyl halide, which can then be attacked by the aromatic ring.[3][4][5]

Q2: Why is anhydrous AlCl₃ required for these reactions? A2: Anhydrous aluminum chloride is essential because it is extremely sensitive to moisture.[6][7] Water will react violently with AlCl₃, hydrolyzing it to inactive byproducts like aluminum hydroxide and generating hazardous HCl fumes.[8][9][10] This deactivates the catalyst, preventing the reaction from proceeding efficiently.[11][12] Therefore, all reagents, solvents, and glassware must be strictly anhydrous.[7][9]

Q3: What is the difference in the amount of AlCl₃ needed for Friedel-Crafts alkylation versus acylation? A3: Friedel-Crafts alkylations generally require only a catalytic amount of AlCl₃.[8] In contrast, Friedel-Crafts acylations typically require a stoichiometric amount (or more) of the catalyst.[6][8][13] This is because the product of the acylation, an aryl ketone, forms a stable complex with AlCl₃, effectively removing the catalyst from the reaction cycle.[4][7][12]

Q4: What are the main safety precautions when handling AlCl₃? A4: Due to its high reactivity with water, AlCl₃ should be handled under anhydrous conditions in a well-ventilated fume hood.[9] It fumes in the air and must be stored in a tightly sealed, moisture-proof container.[5][8] Personal protective equipment (PPE), including gloves and safety goggles, is essential to prevent contact.[9] When quenching a reaction, AlCl₃ should be added slowly and cautiously to an ice/water mixture to control the exothermic reaction.[7][9]

Q5: Can AlCl₃ be used with any aromatic substrate? A5: No. Friedel-Crafts reactions are generally unsuccessful with aromatic rings that are strongly deactivated by electron-withdrawing groups (e.g., -NO₂, -CN, -COR).[6][7][12] Additionally, substrates containing amine (-NH₂) or hydroxyl (-OH) groups are unsuitable because the lone pairs on the nitrogen or oxygen atoms coordinate with the AlCl₃ catalyst, deactivating it.[11][12][14]

Troubleshooting Guides

This guide provides a systematic approach to troubleshooting common issues encountered during AlCl₃-catalyzed experiments.

Issue 1: Low or No Product Yield

Q: My Friedel-Crafts reaction has a very low yield. What are the most common causes and how can I fix them? A: Low yields can stem from several factors. A logical troubleshooting approach is essential.

1. Catalyst Inactivity:

• Problem: The AlCl₃ catalyst is highly sensitive to moisture.[12] Exposure to atmospheric moisture during storage or handling can render it inactive.[11] A clumpy appearance or a strong smell of HCl suggests decomposition.[11]

• Solution: Use a fresh, high-purity, free-flowing powder from a recently opened or properly sealed container stored in a desiccator.[11][15] The quality and activity of the AlCl₃ can significantly impact the outcome, even when used in excess.[16]

2. Sub-Optimal Reaction Conditions:

• Problem: The reaction temperature and time may not be optimized. Excessively high temperatures can lead to side reactions and decomposition, while temperatures that are too low may prevent the reaction from overcoming its activation energy.[6][7]

• Solution: Optimize the temperature and reaction time. Literature for similar substrates can provide a good starting point.[11] For some reactions, starting at a low temperature (e.g., 0°C) and gradually warming to room temperature is effective.[7][17] Monitor the reaction's progress using Thin Layer Chromatography (TLC).[6]

3. Inappropriate Substrate:

• Problem: The aromatic ring is deactivated. Strongly electron-withdrawing groups (like nitro or carbonyl groups) make the ring too electron-poor to be attacked by the electrophile.[6][7]

• Solution: If your substrate is highly deactivated, consider using a more activated substrate or exploring a different synthetic route.[7]

4. Insufficient Catalyst Loading (Especially in Acylations):

• Problem: In Friedel-Crafts acylation, the ketone product forms a complex with AlCl₃, effectively sequestering the catalyst.[12] Using only a catalytic amount will result in incomplete conversion.

• Solution: For acylations, use at least a stoichiometric amount (1.0 equivalent) and often a slight excess (e.g., 1.1-1.3 equivalents) of AlCl₃ relative to the acylating agent.[7][8]

5. Improper Workup:

• Problem: Product can be lost during the quenching and extraction phases. The formation of emulsions during the aqueous workup is a common issue.[18]

• Solution: Ensure complete quenching by slowly pouring the reaction mixture into a mixture of crushed ice and concentrated HCl.[7][14] Extract thoroughly with a suitable organic solvent.

Issue 2: Formation of Multiple Products or Side Reactions

Q: I'm observing multiple products. What could be the reason? A: The formation of multiple products is a known challenge, particularly in Friedel-Crafts alkylation.

• Polyalkylation: The alkyl group added to the ring is an activating group, making the product more reactive than the starting material. This can lead to the addition of multiple alkyl groups.[19] To minimize this, use a large excess of the aromatic substrate relative to the alkylating agent.

• Isomerization/Rearrangement: In Friedel-Crafts alkylation, the intermediate carbocation can rearrange to a more stable carbocation via hydride or alkyl shifts.[19] For example, reacting benzene with 1-chlorobutane may yield sec-butylbenzene instead of n-butylbenzene. To avoid this, Friedel-Crafts acylation followed by a reduction (like Clemmensen or Wolff-Kishner) is a common strategy, as the acylium ion does not rearrange.[4]

• Regioselectivity: The position of substitution (ortho, meta, para) is governed by existing substituents on the aromatic ring and can also be influenced by reaction temperature.[6] For instance, the alkylation of toluene at 0°C yields a different isomer ratio than at 25°C.[20]

Issue 3: Catalyst Deactivation and Regeneration

Q: My reaction starts well but then stops before completion. What is happening? A: This often indicates catalyst deactivation during the reaction.

• Problem: Trace amounts of water or other impurities in the reagents or solvent can slowly poison the catalyst.[21] Byproducts from the reaction itself can also act as inhibitors.

• Solution: Ensure all reagents and solvents are rigorously purified and dried. The most effective way to regenerate a deactivated catalyst in situ is often by replenishing it with fresh, anhydrous AlCl₃.[21][22] For supported AlCl₃ catalysts, regeneration can sometimes be accomplished by washing and treating with a saturated solution of AlCl₃ in a suitable solvent.[23]

Data Presentation

Table 1: Effect of Temperature on Isomer Distribution in the Friedel-Crafts Alkylation of Toluene

Temperature	2-methyl-isomer (%)	3-methyl-isomer (%)	4-methyl-isomer (%)	Reference
0°C	54	17	29	[20]
25°C	3	69	28	[20]

This table illustrates how reaction temperature can significantly alter the regioselectivity of the alkylation reaction.

Table 2: Influence of Reaction Conditions on Friedel-Crafts Acylation Yield

Aromatic Substrate	Acylating Agent	Catalyst System	Solvent	Temperature	Yield (%)	Reference(s)
2-Methylnaphthalene	Acetyl Chloride	AlCl₃	Nitrobenzene	Optimized	78.9	[24]
Benzene	Octanoyl Chloride	AlCl₃	Dichloromethane	0°C to RT	Variable	[7]
Acenaphthene	Succinic Anhydride	AlCl₃	Nitrobenzene	0°C to RT	80-85	[25]
Anisole	Acetic Anhydride	AlCl₃	Dichloromethane	RT or Reflux	Variable	[18]
Benzene	Benzoyl Chloride	[bmim]Br/AlCl₃	Ionic Liquid	40°C	Optimized	[26]

This table summarizes yields for various acylation reactions, highlighting the importance of optimizing solvent, temperature, and catalyst system for specific substrates.

Mandatory Visualizations

Caption: A general experimental workflow for a Friedel-Crafts acylation reaction.

Caption: A decision-making flowchart for troubleshooting low yields.

Caption: A simplified diagram of the Friedel-Crafts acylation mechanism.

Experimental Protocols

Protocol 1: General Procedure for Friedel-Crafts Acylation of an Aromatic Compound

This protocol provides a general methodology for the acylation of an aromatic substrate like anisole using an acylating agent such as acetyl chloride.[12][18]

Materials:

• Aromatic Substrate (e.g., Anisole)

• Acylating Agent (e.g., Acetyl Chloride or Acetic Anhydride)

• Anhydrous Aluminum Chloride (AlCl₃)

• Anhydrous Solvent (e.g., Dichloromethane (DCM), Nitrobenzene)[14][25]

• Crushed Ice

• Concentrated Hydrochloric Acid (HCl)

• Saturated Sodium Bicarbonate (NaHCO₃) Solution

• Saturated Sodium Chloride (NaCl) Solution (Brine)

• Anhydrous Sodium Sulfate (Na₂SO₄) or Magnesium Sulfate (MgSO₄)

Procedure:

• Setup: In a fume hood, assemble a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a dropping funnel, and a reflux condenser with a gas outlet connected to a trap.[25] Ensure the system is under an inert atmosphere (e.g., nitrogen or argon) to prevent moisture contamination.[12]

• Catalyst Suspension: Suspend anhydrous aluminum chloride (1.1-1.3 equivalents) in the anhydrous solvent (e.g., DCM).[7][8]

• Reagent Addition:

  • Cool the AlCl₃ suspension to 0°C using an ice bath.[12]

  • Dissolve the acylating agent (1.0 equivalent) in a small amount of anhydrous solvent and add it to the dropping funnel.

  • Add the acylating agent dropwise to the stirred AlCl₃ suspension.

  • After the addition is complete, add the aromatic substrate (1.0 equivalent), also dropwise, while maintaining the low temperature.[6]

• Reaction: After the addition is complete, remove the ice bath and allow the mixture to warm to room temperature. Stir for 1-3 hours or until the reaction is complete, monitoring progress by TLC.[7] Some reactions may require heating to proceed at a reasonable rate.[6]

• Quenching (Workup):

  • Carefully and slowly pour the reaction mixture into a separate beaker containing a vigorously stirred mixture of crushed ice and concentrated HCl.[7][14] This step is highly exothermic and should be performed with caution in a fume hood.

• Extraction and Purification:

  • Transfer the quenched mixture to a separatory funnel and extract the product into an organic solvent (e.g., DCM or ethyl acetate).[14]

  • Combine the organic layers and wash sequentially with water, saturated NaHCO₃ solution (to neutralize excess acid), and brine.[14]

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and remove the solvent under reduced pressure.[14]

  • The crude product can be further purified by recrystallization or column chromatography.[12]

References

• 1. Question: Role of AlCl3 in halogenation and Friedel-Crafts reactions Wha.. [askfilo.com]
• 2. nbinno.com [nbinno.com]
• 3. Friedel-Crafts Acylation Reaction and Mechanism [chemicalslearning.com]
• 4. youtube.com [youtube.com]
• 5. youtube.com [youtube.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. Aluminum Chloride [commonorganicchemistry.com]
• 9. smart.dhgate.com [smart.dhgate.com]
• 10. quora.com [quora.com]
• 11. benchchem.com [benchchem.com]
• 12. benchchem.com [benchchem.com]
• 13. ijstm.com [ijstm.com]
• 14. benchchem.com [benchchem.com]
• 15. benchchem.com [benchchem.com]
• 16. reddit.com [reddit.com]
• 17. researchgate.net [researchgate.net]
• 18. benchchem.com [benchchem.com]
• 19. chem.libretexts.org [chem.libretexts.org]
• 20. chem.libretexts.org [chem.libretexts.org]
• 21. benchchem.com [benchchem.com]
• 22. mdpi.com [mdpi.com]
• 23. researchgate.net [researchgate.net]
• 24. pubs.acs.org [pubs.acs.org]
• 25. Organic Syntheses Procedure [orgsyn.org]
• 26. researchgate.net [researchgate.net]

addressing regioselectivity issues in Friedel-Crafts reactions

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals. This guide provides troubleshooting advice and frequently asked questions (FAQs) to help you address regioselectivity issues in Friedel-Crafts reactions.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors influencing regioselectivity in Friedel-Crafts reactions?

A1: Regioselectivity in Friedel-Crafts reactions is primarily governed by a combination of electronic and steric effects of the substituents already present on the aromatic ring. Electronic effects determine the positions that are activated or deactivated towards electrophilic attack, while steric effects can hinder the approach of the electrophile to certain positions.[1][2]

Q2: How do electron-donating and electron-withdrawing groups affect regioselectivity?

A2: Electron-donating groups (EDGs), such as alkyl, alkoxy (-OR), and amino (-NR₂) groups, are activating and direct incoming electrophiles to the ortho and para positions.[1][3] This is because they stabilize the carbocation intermediate (arenium ion) through resonance or inductive effects.[1] Conversely, electron-withdrawing groups (EWGs), such as nitro (-NO₂), cyano (-CN), and carbonyl (-COR) groups, are deactivating and direct incoming electrophiles to the meta position.[1][3] Halogens are an exception; they are deactivating but are ortho, para-directing.[1]

Q3: My Friedel-Crafts alkylation is giving a mixture of isomers due to carbocation rearrangement. How can I prevent this?

A3: Carbocation rearrangements are a common issue in Friedel-Crafts alkylation, especially with primary and secondary alkyl halides, leading to a mixture of products.[4][5][6] To avoid this, consider using Friedel-Crafts acylation followed by a reduction of the ketone (e.g., Clemmensen or Wolff-Kishner reduction) to the desired alkyl group.[7] The acylium ion formed during acylation is resonance-stabilized and does not rearrange.[7][8][9]

Q4: I am observing significant amounts of the ortho isomer when the para isomer is desired. How can I improve selectivity for the para product?

A4: To favor the formation of the para isomer, you can often exploit steric hindrance. Using a bulkier catalyst or a bulkier alkylating/acylating agent can sterically hinder the ortho positions, thus favoring substitution at the less hindered para position.[2][7] Lowering the reaction temperature can also sometimes increase the proportion of the thermodynamically more stable para product.[10]

Q5: Can the choice of catalyst influence the regioselectivity of the reaction?

A5: Yes, the choice of catalyst can significantly impact regioselectivity. For instance, in some cases, using milder Lewis acids (e.g., Zn(II) salts) or solid acid catalysts like zeolites can enhance selectivity for a particular isomer.[11][12][13] Zeolites, with their shape-selective properties, can be particularly effective in directing the reaction towards the para product.[11] In specific systems, catalyst-controlled regiodivergent synthesis is possible, where different catalysts can selectively produce different regioisomers.[14]

Q6: How does the solvent affect the regioselectivity of Friedel-Crafts acylation?

A6: The solvent plays a crucial role in determining the product ratio in Friedel-Crafts acylation. The polarity of the solvent can influence the stability of the intermediate carbocation and the solvation of the acylating agent-catalyst complex.[15][16] For example, in the acylation of acenaphthene, polar solvents tend to favor the 5-isomer, while nonpolar solvents favor the 3-isomer.[15] Similarly, for the acetylation of naphthalene, non-polar solvents favor the 1-acetyl product (kinetic control), whereas polar solvents can lead to the more stable 2-acetyl product (thermodynamic control).[16]

Q7: Why is my Friedel-Crafts reaction not working on an aromatic ring with an amino (-NH₂) group?

A7: Aromatic compounds with amine (-NH₂, -NHR, -NR₂) or other basic functional groups are generally unsuitable for Friedel-Crafts reactions.[5][17] The lone pair of electrons on the nitrogen atom coordinates with the Lewis acid catalyst (e.g., AlCl₃), forming a complex. This complex is strongly deactivating, preventing the electrophilic aromatic substitution from occurring.[4][5][17]

Troubleshooting Guides

Issue 1: Poor Regioselectivity - Mixture of Ortho and Para Isomers

Possible Cause	Suggested Solution
Steric hindrance is not sufficient to block the ortho position.	Employ a bulkier Lewis acid catalyst or a more sterically demanding alkylating/acylating agent to increase steric hindrance at the ortho positions.[7]
Reaction temperature is too high, favoring the kinetic product.	Lower the reaction temperature. This often favors the formation of the more thermodynamically stable para isomer.[10][18]
Inappropriate solvent choice.	Experiment with different solvents. A change in solvent polarity can alter the transition state energies leading to different isomers.[15][16] For instance, switching to a more polar solvent might favor the thermodynamic product.

Issue 2: Unexpected Isomer Formation due to Rearrangement (Alkylation)

Possible Cause	Suggested Solution
Formation of an unstable carbocation that rearranges to a more stable one.	Use an acylating agent instead of an alkylating agent (Friedel-Crafts acylation). The resulting ketone can then be reduced to the desired alkyl group using methods like the Clemmensen or Wolff-Kishner reduction. The acylium ion intermediate in acylation is stable and does not rearrange.[7][19]
Use of a primary alkyl halide.	If direct alkylation is necessary, try to use conditions that minimize free carbocation formation, such as using a milder Lewis acid or a different alkylating agent (e.g., an alkene with a Brønsted acid catalyst).

Issue 3: Low or No Yield with Deactivated Rings

Possible Cause	Suggested Solution
The aromatic ring contains one or more deactivating groups.	Friedel-Crafts reactions generally fail with strongly deactivated rings (e.g., nitrobenzene, benzoic acid).[5][20] If possible, perform the Friedel-Crafts reaction before introducing the deactivating group.
The aromatic ring contains an amine or alcohol group.	Protect the amine or alcohol functional group before performing the Friedel-Crafts reaction. The protecting group can be removed after the reaction.

Data Presentation

Table 1: Effect of Solvent on Regioselectivity in the Acylation of Naphthalene

Solvent	Product Ratio (1-acetyl : 2-acetyl)	Reference
Carbon Disulfide (CS₂)	Favors 1-acetylnaphthalene	[16]
Dichloromethane (CH₂Cl₂)	Favors 1-acetylnaphthalene	[16]
Nitrobenzene	Favors 2-acetylnaphthalene	[16]
Nitro-methane (CH₃NO₂)	Exclusively 2-acetylnaphthalene	[16]

Table 2: Influence of Temperature on Isomer Distribution in the Alkylation of Toluene with a Methyl Group

Temperature	2-isomer (%)	3-isomer (%)	4-isomer (%)	Reference
0°C	54	17	29	[21]
25°C	3	69	28	[21]

Experimental Protocols

Protocol 1: Regioselective Friedel-Crafts Acylation of Anisole to Synthesize 4-Methoxyacetophenone

This protocol is designed to favor the formation of the para-acylated product by controlling reaction conditions.

Materials:

• Anisole

• Acetyl chloride

• Anhydrous aluminum chloride (AlCl₃)

• Anhydrous dichloromethane (CH₂Cl₂)

• Ice

• Concentrated hydrochloric acid (HCl)

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask with a stir bar

• Dropping funnel

• Reflux condenser with a drying tube

• Ice bath

Procedure:

• Set up a dry round-bottom flask equipped with a stir bar, a dropping funnel, and a reflux condenser fitted with a drying tube.

• Suspend anhydrous aluminum chloride (1.1 equivalents) in anhydrous dichloromethane in the flask and cool the mixture in an ice bath.

• In the dropping funnel, prepare a solution of anisole (1.0 equivalent) and acetyl chloride (1.05 equivalents) in anhydrous dichloromethane.

• Add the anisole/acetyl chloride solution dropwise to the stirred AlCl₃ suspension at 0°C over 30 minutes.

• After the addition is complete, allow the reaction mixture to stir at 0°C for 1-2 hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

• Upon completion, carefully and slowly pour the reaction mixture onto a mixture of crushed ice and concentrated HCl with vigorous stirring in a fume hood.

• Transfer the mixture to a separatory funnel and separate the layers. Extract the aqueous layer with dichloromethane.

• Combine the organic layers and wash successively with water, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by recrystallization or column chromatography to obtain 4-methoxyacetophenone.

Visualizations

Caption: Factors influencing regioselectivity in Friedel-Crafts reactions.

Caption: Troubleshooting workflow for poor regioselectivity in Friedel-Crafts reactions.

References

• 1. alexandonian.com [alexandonian.com]
• 2. reelmind.ai [reelmind.ai]
• 3. leah4sci.com [leah4sci.com]
• 4. faculty.ksu.edu.sa [faculty.ksu.edu.sa]
• 5. benchchem.com [benchchem.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. Friedel–Crafts reaction - Wikipedia [en.wikipedia.org]
• 8. Applications of Friedel–Crafts reactions in total synthesis of natural products - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Applications of Friedel–Crafts reactions in total synthesis of natural products - RSC Advances (RSC Publishing) DOI:10.1039/C8RA07325B [pubs.rsc.org]
• 10. benchchem.com [benchchem.com]
• 11. Catalytic, green and regioselective friedel-crafts acylation of simple aromatics and heterocycles over zeolites -ORCA [orca.cardiff.ac.uk]
• 12. Thieme E-Journals - Synlett / Abstract [thieme-connect.com]
• 13. researchgate.net [researchgate.net]
• 14. Catalyst-controlled regiodivergent Friedel–Crafts reactions of 1-naphthols with 2,3-dioxopyrrolidines: synthesis of polycyclic 2-pyrrolidinones - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 15. benchchem.com [benchchem.com]
• 16. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 17. chem.libretexts.org [chem.libretexts.org]
• 18. benchchem.com [benchchem.com]
• 19. lscollege.ac.in [lscollege.ac.in]
• 20. Friedel-Crafts Alkylation with Practice Problems - Chemistry Steps [chemistrysteps.com]
• 21. chemguide.co.uk [chemguide.co.uk]

Technical Support Center: Regeneration of Deactivated Aluminum Chloride Catalysts

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides comprehensive troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during the use and regeneration of aluminum chloride (AlCl₃) catalysts in experimental settings.

Troubleshooting Guide

This guide is designed to help you diagnose and resolve common problems leading to catalyst deactivation.

Symptom	Possible Cause	Troubleshooting Steps & Solutions
Low or No Catalytic Activity from the Start	1. Catalyst Deactivation by Moisture: AlCl₃ is extremely sensitive to water and will hydrolyze, rendering it inactive.[1]	1. Ensure Rigorous Drying: All glassware should be oven-dried or flame-dried under a vacuum. 2. Use Anhydrous Reagents: Employ anhydrous solvents and reagents. Consider further purification by distillation over appropriate drying agents. 3. Inert Atmosphere: Handle AlCl₃ and the catalyst complex under an inert atmosphere (e.g., nitrogen or argon).
2. Impure Reagents or Solvents: Lewis bases such as alcohols or amines present as impurities can coordinate with AlCl₃ and deactivate it.[1]	1. Verify Purity: Check the purity of all starting materials and solvents. 2. Purify Reagents: If necessary, purify all reagents before use.
3. Incorrect Catalyst Preparation or Handling: Improper preparation or storage can lead to deactivation before use.	1. Slow Addition: When preparing a complex, for instance with THF, add the aluminum chloride to the solvent slowly due to the exothermic nature of the reaction.[1] 2. Proper Storage: Store the prepared catalyst solution under an inert atmosphere and away from moisture.[1]
Reaction Starts but Stalls or Gives Low Yield	1. Gradual Poisoning: Trace amounts of water or other impurities in the reactants are slowly deactivating the catalyst.	1. Re-evaluate Reagent Purity: The purity of your reagents is the most likely cause. Review the troubleshooting steps for impure reagents. 2. Byproduct Inhibition: A byproduct of the reaction may be acting as a catalyst inhibitor.
2. Formation of Inactive Sludge: In some reactions, particularly alkylations, the catalyst can form a complex sludge with hydrocarbons, reducing its activity.	1. Visual Inspection: Observe the reaction for the formation of a separate, viscous phase. 2. Consider a Supported Catalyst: For easier separation and potentially longer life, consider using a supported AlCl₃ catalyst.[1]
3. Insufficient Catalyst (in Acylations): The ketone product can form a stable complex with the AlCl₃, removing it from the catalytic cycle.	1. Increase Catalyst Loading: For Friedel-Crafts acylation, a stoichiometric amount or even an excess of AlCl₃ is often required.
Difficulty Separating Catalyst After Reaction	1. Homogeneous Catalyst: Homogeneous AlCl₃ catalysts are inherently difficult to separate from the reaction mixture.	1. Consider a Heterogeneous Catalyst: For future experiments, a supported (heterogeneous) AlCl₃ catalyst will be easier to separate by filtration.
2. Sludge Formation: The formation of a catalyst-hydrocarbon sludge complicates separation.	1. Quenching and Extraction: Carefully quench the reaction mixture (e.g., with cold, dilute HCl) to break up the complex, followed by an appropriate extraction procedure.

Frequently Asked Questions (FAQs)

Q1: What are the primary signs of aluminum chloride catalyst deactivation?

A1: The most common sign is a decrease in or complete loss of catalytic activity, leading to slow or incomplete reactions and lower product yields. Other indicators can include a change in the color of the reaction mixture or the formation of a viscous sludge.

Q2: My reaction starts efficiently but then slows down significantly. What is the likely cause?

A2: This is a classic symptom of gradual catalyst deactivation during the reaction. The most probable cause is the presence of trace amounts of water or other Lewis basic impurities in your reactants that are slowly poisoning the catalyst. Another possibility is that a byproduct of your reaction is inhibiting the catalyst.

Q3: Can I reuse my aluminum chloride catalyst?

A3: Direct reuse of a homogeneous AlCl₃ catalyst from a completed reaction is generally not recommended due to deactivation and the difficulty of separation. However, the catalyst can often be regenerated. For heterogeneous (supported) aluminum chloride catalysts, recycling is more feasible after washing and drying.

Q4: What is the typical lifespan of an aluminum chloride catalyst?

A4: The lifespan is highly dependent on the specific reaction conditions, including the purity of reactants and solvents, reaction temperature, and the nature of the substrates and products. For instance, in a continuous process with a supported catalyst, a significant drop in conversion (from 99% to 57%) was observed after 2000 hours of operation.[1][2] In batch reactions, the catalyst is typically used for a single run before regeneration or disposal.

Q5: How can I regenerate a deactivated aluminum chloride catalyst?

A5: For a homogeneous catalyst, regeneration can sometimes be achieved by adding fresh, anhydrous aluminum chloride to the reaction mixture.[1] For a more thorough regeneration, especially if a sludge has formed, it is often necessary to recover the aluminum chloride and prepare a fresh catalyst solution. For supported catalysts, regeneration can be achieved by washing with a solvent and then treating with a solution of aluminum chloride to replenish the active sites.[1]

Quantitative Data on Catalyst Deactivation and Regeneration

The following tables summarize quantitative data on the deactivation and regeneration of supported AlCl₃ catalysts.

Table 1: Catalyst Deactivation Over Time for a Supported γ-Al₂O₃-AlCl₃ Catalyst in Isobutene Polymerization [1][2]

Operating Time (hours)	Conversion (%)	Selectivity (%)
0	99	~90
2000	57	~90

Table 2: Regeneration Efficiency of a Deactivated Supported γ-Al₂O₃-AlCl₃ Catalyst [1][2]

Regeneration Method	Activity Recovery (%)
Treatment with a saturated solution of AlCl₃ in CCl₄	96

Experimental Protocols

Protocol 1: Preparation of a THF-Aluminum Chloride Catalyst Solution (0.5 M)

• Materials:

  • Anhydrous aluminum chloride (AlCl₃)

  • Anhydrous tetrahydrofuran (THF)

• Procedure:

  • Take a flame-dried, two-necked round-bottom flask equipped with a magnetic stir bar and a nitrogen inlet.

  • Under a positive pressure of nitrogen, add the desired amount of anhydrous aluminum chloride to the flask.

  • Slowly add anhydrous THF via a syringe or dropping funnel while stirring. Caution: The reaction is exothermic. Control the rate of addition to maintain a manageable temperature.

  • Continue stirring until all the aluminum chloride has dissolved.

  • The resulting clear to slightly yellow solution is the THF-aluminum chloride catalyst. Keep it under an inert atmosphere until use.

Protocol 2: Regeneration of a Deactivated Supported Aluminum Chloride Catalyst by Solvent Washing and Reimpregnation [1]

• Procedure:

  • Filter the deactivated supported catalyst from the reaction mixture.

  • Wash the catalyst with an appropriate anhydrous, non-coordinating solvent (e.g., hexane, dichloromethane) to remove any adsorbed organic residues.

  • Dry the washed catalyst under vacuum to remove the solvent.

  • Prepare a saturated solution of anhydrous AlCl₃ in a suitable anhydrous solvent (e.g., carbon tetrachloride).

  • Immerse the dried, deactivated catalyst in the AlCl₃ solution and stir for several hours under an inert atmosphere.

  • Filter the regenerated catalyst, wash with the non-coordinating solvent to remove excess AlCl₃, and dry under vacuum.

Visualizations

Logical Relationships and Workflows

Caption: Troubleshooting workflow for low or no catalytic activity.

Signaling Pathways and Mechanisms

Caption: Common deactivation pathways for aluminum chloride catalysts.

Caption: Regeneration cycle for a supported aluminum chloride catalyst.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]

influence of solvent choice on aluminum chloride stability

This technical support center provides researchers, scientists, and drug development professionals with essential information regarding the stability of aluminum chloride in various solvents. Below you will find troubleshooting guides and frequently asked questions to address common issues encountered during experimental work.

Frequently Asked Questions (FAQs)

Q1: Why is my anhydrous aluminum chloride (AlCl₃) fuming and hissing when exposed to air?

A1: Anhydrous aluminum chloride is extremely hygroscopic, meaning it has a strong affinity for water.[1] When it comes in contact with moisture in the air, it reacts vigorously to form the hexahydrate, [Al(H₂O)₆]Cl₃, releasing hydrogen chloride (HCl) gas in an exothermic reaction.[1][2] This is observed as fuming or hissing. To prevent this, anhydrous AlCl₃ must be stored and handled in a completely dry, inert atmosphere (e.g., in a glovebox or using Schlenk line techniques).[3]

Q2: My aluminum chloride solution has turned yellow. What is the cause and is it still usable?

A2: A yellow color in aluminum chloride, both in solid and solution form, is typically due to contamination with iron(III) chloride (FeCl₃).[1] For many applications, such as Friedel-Crafts reactions, small amounts of this impurity may not significantly affect the outcome. However, for high-purity applications, the presence of iron could be detrimental. The usability depends on the specific requirements of your experiment.

Q3: I dissolved anhydrous AlCl₃ in water, but when I tried to recover it by heating, I was left with a white precipitate. What happened?

A3: When anhydrous aluminum chloride is dissolved in water, it forms the hexahydrate complex, [Al(H₂O)₆]Cl₃.[1] Attempting to dehydrate this complex by heating does not regenerate the anhydrous form. Instead, the hexahydrate decomposes, losing HCl and forming aluminum hydroxide (Al(OH)₃) or alumina (Al₂O₃), which are white, insoluble solids.[1][3]

Q4: What is the difference in stability between using a protic and an aprotic solvent?

A4: The choice between a protic and aprotic solvent is critical for maintaining the stability of aluminum chloride.

• Protic Solvents (e.g., water, alcohols): These solvents contain acidic protons and will react with anhydrous AlCl₃. For example, in water, AlCl₃ hydrolyzes to form acidic solutions containing hydrated aluminum ions.[1][4] In alcohols, it can form aluminum alkoxides.[5] These reactions alter the chemical nature of the Lewis acid.

• Aprotic Solvents (e.g., dichloromethane, chloroform, nitrobenzene): These solvents lack acidic protons and are generally preferred for reactions where the Lewis acidity of AlCl₃ is crucial, such as Friedel-Crafts reactions.[1][6] However, the stability and Lewis acidity can still be influenced by the solvent's polarity and coordinating ability.[7][8]

Q5: How does the coordinating ability of a solvent affect the Lewis acidity of AlCl₃?

A5: Coordinating solvents (Lewis bases), such as ethers (e.g., diethyl ether) or acetonitrile, can form stable adducts or complexes with aluminum chloride.[5][9][10] This coordination reduces the amount of "free" Lewis acid available in the solution, thereby diminishing its catalytic activity.[7] In contrast, non-coordinating or weakly coordinating solvents, like dichloromethane (DCM) or chlorobenzene, are often used to maximize the Lewis acidity of AlCl₃ for catalysis.[7]

Troubleshooting Guide

Issue 1: Low or no catalytic activity in a Friedel-Crafts reaction.

• Possible Cause 1: Inactive Catalyst due to Moisture. Anhydrous AlCl₃ may have been exposed to moisture, leading to hydrolysis.

  • Solution: Ensure the AlCl₃ is handled under strictly anhydrous conditions. Use freshly opened containers or material that has been stored properly in a desiccator or glovebox.

• Possible Cause 2: Inappropriate Solvent Choice. The solvent may be coordinating with the AlCl₃, reducing its Lewis acidity.

  • Solution: Switch to a non-coordinating or weakly coordinating solvent. Dichloromethane is a common choice.[7] Nitrobenzene can also be used, as it forms a complex that is still highly effective.[6][11]

• Possible Cause 3: Solvent Polarity. The polarity of the solvent can influence the effective strength of the Lewis acid.[7][8]

  • Solution: The choice of solvent polarity should be optimized for the specific reaction. Studies have shown that higher LAU (Lewis Acid Unit) values, indicating stronger Lewis acidity, are often observed in more polar non-coordinating solvents.[7]

Issue 2: Formation of an unexpected precipitate or gel.

• Possible Cause 1: Reaction with Solvent. Some solvents can react with AlCl₃. For example, acetone solutions of AlCl₃ are unstable and can gel overnight.[12]

  • Solution: Consult the literature for solvent compatibility. For instance, lower aliphatic esters like ethyl acetate can form stable, highly concentrated solutions.[12]

• Possible Cause 2: Hydrolysis. Trace amounts of water in the solvent or reactants can cause AlCl₃ to hydrolyze, forming insoluble aluminum hydroxide.[13]

  • Solution: Use anhydrous grade solvents and dry all reactants and glassware thoroughly before use.

• Possible Cause 3: Limited Solubility. The concentration of AlCl₃ may have exceeded its solubility limit in the chosen solvent.

  • Solution: Refer to solubility data and adjust the concentration accordingly. Gentle heating may improve solubility in some cases, but be cautious of potential reactions.[13]

Quantitative Data: Solubility of Aluminum Chloride

The solubility of aluminum chloride is highly dependent on the solvent and the form of the salt (anhydrous vs. hexahydrate).

Solvent	Formula	Solubility of Anhydrous AlCl₃	Notes
Water	H₂O	458 g/L (20 °C)[1]	Reacts exothermically to form the hexahydrate and an acidic solution.[1][14]
Ethanol	C₂H₅OH	Soluble[1]	Reacts to form aluminum ethoxide.[5]
Diethyl Ether	(C₂H₅)₂O	Soluble	Forms a stable etherate complex, which reduces Lewis acidity.[5][9]
Benzene	C₆H₆	Slightly soluble[1]	Often used in Friedel-Crafts reactions.[11]
Chloroform	CHCl₃	Soluble[1]	A common non-coordinating solvent for AlCl₃.[11][15]
Carbon Tetrachloride	CCl₄	Soluble[1]	A non-coordinating solvent, but its use is limited due to toxicity.[15]
Nitrobenzene	C₆H₅NO₂	Freely soluble[6][11]	Forms a complex that is an effective catalyst.[5]
Dichloromethane (DCM)	CH₂Cl₂	Soluble	A widely used polar, non-coordinating solvent that enhances Lewis acidity.[7][16]
Acetonitrile	CH₃CN	Soluble	A polar, coordinating solvent that can solvate the catalyst, reducing its activity.[7]

Experimental Protocols

Protocol 1: Preparation of Anhydrous AlCl₃ Solution in Dichloromethane for Catalysis

Objective: To prepare a stable solution of anhydrous aluminum chloride in a non-coordinating solvent suitable for a Friedel-Crafts reaction.

Materials:

• Anhydrous aluminum chloride (AlCl₃), powder

• Anhydrous dichloromethane (DCM)

• Two-neck round-bottom flask, oven-dried

• Magnetic stirrer and stir bar

• Septa

• Nitrogen or Argon gas supply with a manifold

• Syringes and needles, oven-dried

Procedure:

• Assemble the glassware (flask, stir bar, condenser) and dry it in an oven at >120°C overnight. Allow it to cool to room temperature under a stream of inert gas (N₂ or Ar).

• Quickly weigh the desired amount of anhydrous AlCl₃ in a dry environment (preferably in a glovebox) and add it to the reaction flask.

• Immediately seal the flask with septa and place it under a positive pressure of inert gas.

• Using a dry syringe, add the required volume of anhydrous DCM to the flask.

• Begin stirring the mixture. The dissolution of AlCl₃ in DCM may be slow and slightly exothermic.

• Continue stirring under an inert atmosphere until the solid is fully dissolved. The resulting solution should be colorless to pale yellow.

• The solution is now ready for use. Keep it under an inert atmosphere at all times to prevent degradation.

Protocol 2: Preparation of Aluminum Chloride Hexahydrate from Aluminum Metal

Objective: To synthesize hydrated aluminum chloride from the reaction of aluminum with hydrochloric acid.[17]

Materials:

• Aluminum turnings or foil (13.5 g)

• Concentrated hydrochloric acid (HCl, ~125 mL)

• Deionized water (50 mL)

• 500 mL flask

• Ice-water bath

• Hydrogen chloride (HCl) gas source

• Suction filtration apparatus (Büchner funnel)

Procedure:

• Place 13.5 g of aluminum turnings into the 500 mL flask containing 50 mL of water.

• Carefully and slowly add 125 mL of concentrated HCl to the flask. The reaction is vigorous and exothermic, producing hydrogen gas. Ensure proper ventilation.

• Once the aluminum has completely dissolved, filter the solution if it is not clear.[17]

• To prevent hydrolysis during crystallization, cool the flask in an ice-water bath and begin bubbling HCl gas through the solution until it is saturated.[17]

• Saturation with HCl gas reduces the solubility of the aluminum chloride hexahydrate, causing it to precipitate as crystals.[17]

• Collect the crystalline precipitate using a suction funnel.

• Press the crystals with a glass stopper to remove as much liquid as possible.

• For final drying and removal of excess HCl, place the crystals in a desiccator over solid sodium hydroxide for several days.[17]

Visualizations

Caption: Factors influencing AlCl₃ stability.

Caption: Workflow for preparing stable AlCl₃ solutions.

References

• 1. Aluminium chloride - Wikipedia [en.wikipedia.org]
• 2. chemguide.co.uk [chemguide.co.uk]
• 3. Aluminium chloride - Sciencemadness Wiki [sciencemadness.org]
• 4. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 5. Sciencemadness Discussion Board - possible synthesis of anhydrous aluminum chloride at room temperature - Powered by XMB 1.9.11 [sciencemadness.org]
• 6. Aluminum Chloride | AlCl3 | CID 24012 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. chemrxiv.org [chemrxiv.org]
• 8. Probing the Impact of Solvent on the Strength of Lewis Acids via Fluorescent Lewis Adducts - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Aluminum trichloride (AlCl3) dissolves in ether with the evolutio... | Study Prep in Pearson+ [pearson.com]
• 10. blogs.rsc.org [blogs.rsc.org]
• 11. Aluminum Chloride: Uses and Solubility_Chemicalbook [chemicalbook.com]
• 12. US3029253A - Aluminum chloride solutions - Google Patents [patents.google.com]
• 13. solubilityofthings.com [solubilityofthings.com]
• 14. Aluminium Chloride Reaction with Water Notes [unacademy.com]
• 15. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 16. Sciencemadness Discussion Board - Using CHCl3 as a solvent for the capture of AlCl3 - Powered by XMB 1.9.11 [sciencemadness.org]
• 17. prepchem.com [prepchem.com]

Technical Support Center: Effective Work-up Procedures for Reactions with Aluminum Chloride

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with aluminum chloride (AlCl₃).

Frequently Asked Questions (FAQs)

Q1: Why is it critical to cool the reaction mixture before quenching with water?

A: The reaction of anhydrous aluminum chloride with water is extremely exothermic and can cause the mixture to boil violently.[1][2] This rapid evolution of heat can also lead to the release of corrosive hydrogen chloride (HCl) gas.[1] To manage this exotherm and ensure a safe procedure, it is imperative to cool the reaction mixture, typically in an ice bath, before slowly adding it to a vigorously stirred slurry of crushed ice and water.[1]

Q2: What is the purpose of adding dilute hydrochloric acid (HCl) during the work-up?

A: During the quenching process, insoluble aluminum hydroxides and oxychlorides often precipitate.[3] Adding dilute HCl helps to dissolve these aluminum salts by converting them into soluble aluminum chloride (AlCl₃) or its hydrated forms, resulting in a clearer biphasic mixture that is easier to separate.[4][5]

Q3: Can I use a basic solution, like sodium bicarbonate, for the initial quench?

A: It is not recommended to use a basic solution for the initial quench of a reaction containing a significant amount of unreacted aluminum chloride. The initial quenching should be performed with ice water or dilute acid to control the highly exothermic hydrolysis of aluminum chloride.[1] A basic wash, such as with a saturated sodium bicarbonate solution, is typically used in a subsequent step to neutralize any remaining acid, including the HCl generated during the quench.[1][4]

Q4: How can I break up a persistent emulsion that forms during extraction?

A: Emulsions are a common issue in aluminum chloride work-ups, often stabilized by finely divided aluminum salts.[6] Here are several effective techniques to break them:

• Addition of Brine: Adding a saturated solution of sodium chloride (brine) increases the ionic strength of the aqueous layer, which can help to break the emulsion.[1]

• Use of Rochelle's Salt: A saturated aqueous solution of Rochelle's salt (potassium sodium tartrate) is highly effective at breaking up aluminum-based emulsions by chelating the aluminum ions.

• Filtration through Celite®: Filtering the entire emulsified mixture through a pad of Celite® can help to remove the fine solid particles that are stabilizing the emulsion.[6]

• Centrifugation: If the volume is manageable, centrifuging the mixture can force the separation of the layers.[6]

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
Violent, uncontrolled reaction upon quenching.	The reaction of water with unreacted aluminum chloride is highly exothermic.	Ensure the reaction mixture is cooled in an ice bath before quenching. Add the reaction mixture slowly to a vigorously stirred slurry of crushed ice and water.[1]
The organic layer is difficult to separate from the aqueous layer (emulsion formation).	Finely divided aluminum salts or other impurities are stabilizing the interface between the two layers.	Add a saturated solution of sodium chloride (brine) and gently swirl.[1] For persistent emulsions, add a saturated solution of Rochelle's salt and stir until the layers separate. Alternatively, filter the mixture through a pad of Celite®.[6]
A gelatinous precipitate forms and complicates extraction.	Formation of insoluble aluminum hydroxide, Al(OH)₃.	Add dilute hydrochloric acid to the mixture to dissolve the precipitate by forming soluble aluminum salts.[4][5]
The product yield is low after work-up.	The product may be complexed with aluminum salts or partially soluble in the aqueous layer.	Ensure complete hydrolysis and dissolution of aluminum salts with dilute acid. Extract the aqueous layer multiple times with the organic solvent to recover any dissolved product.[4]
The final organic product is contaminated with aluminum salts.	Incomplete removal of aluminum hydroxides or other aluminum species during the aqueous wash.	Wash the organic layer thoroughly with dilute acid, followed by water and then brine. Consider a wash with a Rochelle's salt solution if aluminum contamination persists.

Quantitative Data: Solubility of Aluminum Hydroxide

Understanding the amphoteric nature of aluminum hydroxide is key to an effective work-up. It is sparingly soluble in neutral water but dissolves in both acidic and basic solutions.

pH	Approximate Solubility of Al(OH)₃ (mol/L)	Dominant Aluminum Species in Solution
4	1 x 10⁻³	[Al(H₂O)₆]³⁺
5	1 x 10⁻⁵	[Al(H₂O)₆]³⁺
6	1 x 10⁻⁷	[Al(H₂O)₆]³⁺ / Al(OH)₃
7	1 x 10⁻⁷	Al(OH)₃
8	1 x 10⁻⁶	Al(OH)₃ / [Al(OH)₄]⁻
9	1 x 10⁻⁵	[Al(OH)₄]⁻
10	1 x 10⁻⁴	[Al(OH)₄]⁻
11	1 x 10⁻³	[Al(OH)₄]⁻
12	1 x 10⁻²	[Al(OH)₄]⁻

This data is based on the work of Gayer, Thompson, and Zajicek (1958) and illustrates the pH-dependent solubility of aluminum hydroxide at 25°C.[1][2][6]

Experimental Protocols

Standard Aqueous Work-up for a Reaction Mixture Containing Aluminum Chloride

This protocol outlines a general procedure for the work-up of a reaction, such as a Friedel-Crafts acylation, where aluminum chloride is used as a catalyst.

1. Preparation for Quenching:

• In a separate, appropriately sized beaker or flask, prepare a slurry of crushed ice and water (a 1:1 mixture by weight is effective).[1]

• Place this beaker in an ice bath to maintain a low temperature.

2. Quenching the Reaction:

• Once the reaction is deemed complete, cool the reaction flask in an ice bath.

• Slowly and carefully, pour the cooled reaction mixture in a thin stream into the vigorously stirred ice-water slurry.[4] Caution: This process is highly exothermic and may release HCl gas; perform this step in a well-ventilated fume hood.[1]

3. Dissolution of Aluminum Salts:

• After the addition is complete and the initial exotherm has subsided, slowly add a dilute solution of hydrochloric acid (e.g., 1 M HCl) to the quenched mixture with stirring.[1]

• Continue adding the acid until any precipitated aluminum salts have dissolved and the aqueous layer is clear.

4. Extraction:

• Transfer the entire mixture to a separatory funnel.

• Allow the layers to separate. Drain the organic layer.

• Extract the aqueous layer with one or two additional portions of the organic solvent to ensure maximum recovery of the product.[4]

• Combine all organic layers.

5. Washing the Organic Layer:

• Wash the combined organic layers with water to remove the bulk of the acid.

• Next, wash the organic layer with a saturated solution of sodium bicarbonate to neutralize any remaining acid.[4] Caution: Vent the separatory funnel frequently as carbon dioxide gas will be evolved.

• Finally, wash the organic layer with a saturated solution of sodium chloride (brine) to remove residual water and aid in layer separation.[1]

6. Drying and Solvent Removal:

• Drain the washed organic layer into a clean Erlenmeyer flask.

• Add an anhydrous drying agent (e.g., anhydrous magnesium sulfate or sodium sulfate), and swirl the flask.

• Gravity filter the dried organic solution into a pre-weighed round-bottom flask.[4]

• Remove the solvent under reduced pressure using a rotary evaporator to yield the crude product.

Visualizations

Caption: Decision tree for addressing emulsion formation during work-up.

Caption: A typical workflow for an aluminum chloride reaction work-up.

References

• 1. medium.com [medium.com]
• 2. How To Run A Reaction [chem.rochester.edu]
• 3. Workup [chem.rochester.edu]
• 4. quora.com [quora.com]
• 5. benchchem.com [benchchem.com]
• 6. Process flow diagram - processdesign [processdesign.mccormick.northwestern.edu]

Reference Data & Comparative Studies

comparative analysis of aluminum monochloride and aluminum trichloride

A Comparative Analysis of Aluminum Monochloride and Aluminum Trichloride for Researchers and Drug Development Professionals

This guide provides a detailed comparative analysis of aluminum monochloride (AlCl) and aluminum trichloride (AlCl₃), focusing on their fundamental properties, synthesis, reactivity, and applications. The information is intended for researchers, scientists, and professionals in drug development who require a deep understanding of these aluminum compounds. While aluminum trichloride is a widely used and stable Lewis acid, aluminum monochloride is a high-temperature species with unique applications.

Physical and Chemical Properties

A summary of the key physical and chemical properties of aluminum monochloride and aluminum trichloride is presented below. The significant differences in their stability and structure under standard conditions are immediately apparent.

Property	Aluminum Monochloride (AlCl)	Aluminum Trichloride (AlCl₃)
Formula Weight	62.44 g/mol [1]	133.34 g/mol (anhydrous)[2]
Common Names	Aluminum(I) chloride, Chloroaluminum	Aluminum(III) chloride, Trichloroaluminum
CAS Number	13595-81-8[3]	7446-70-0 (anhydrous)[4]
Appearance	Gas (stable at high temp, low pressure)[5][6]	White or pale yellow crystalline solid[7][8]
Melting Point	Not applicable under standard conditions	192.4 °C (anhydrous, under pressure)[2]
Boiling Point	Not applicable under standard conditions	180 °C (sublimes)[7]
Stability	Thermodynamically stable only at high temperature and low pressure[5][6].	Stable solid at room temperature.[2]
Structure	Diatomic molecule in the gas phase.	Monomeric (trigonal planar, D₃h) in gas at high temp, Dimeric (Al₂Cl₆, D₂h) in gas at lower temp and in liquid phase, Layered crystalline (octahedral Al coordination) in solid state.[4]
Solubility	Not applicable in the conventional sense.	Reacts violently with water.[4][9] Soluble in many organic solvents.
Lewis Acidity	Not a conventional Lewis acid.	Powerful Lewis acid.[2][9]

Structural Comparison

The structural differences between aluminum monochloride and the various forms of aluminum trichloride are fundamental to their distinct chemical behaviors.

Caption: Molecular structures of AlCl, AlCl₃ monomer, and Al₂Cl₆ dimer.

Synthesis and Experimental Protocols

The synthesis methods for AlCl and AlCl₃ are dictated by their respective stabilities.

Aluminum Monochloride (AlCl)

1. Alcan Process: Aluminum monochloride is produced as an intermediate in the Alcan process, which is designed to refine aluminum from alloys.

• Experimental Protocol:

  • An aluminum-rich alloy is placed in a reactor.

  • The reactor is heated to approximately 1,300 °C.

  • Aluminum trichloride (AlCl₃) gas is passed through the molten alloy.

  • The reaction produces gaseous aluminum monochloride (AlCl).[5][6]

  • The AlCl gas is then transferred to a cooler part of the reactor (around 900 °C).

  • At this lower temperature, AlCl disproportionates into molten aluminum and regenerates AlCl₃.[5][6]

Caption: Workflow of the Alcan process for aluminum refining via AlCl.

2. Matrix Isolation: Matrix isolation is an experimental technique used to study reactive species like AlCl at very low temperatures.

• Experimental Protocol:

  • Aluminum atoms are generated, for example, by laser ablation of an aluminum target.

  • A precursor gas containing chlorine (e.g., HCl or Cl₂) is mixed with a large excess of an inert gas (e.g., argon).

  • The mixture of aluminum atoms, chlorine precursor, and inert gas is co-deposited onto a cryogenic surface (typically around 4 K).

  • Within the inert matrix, individual Al atoms can react with the chlorine precursor to form AlCl.

  • The trapped, isolated AlCl molecules can then be studied using various spectroscopic techniques, such as Electron Spin Resonance (ESR).[2][10]

Aluminum Trichloride (AlCl₃)

Anhydrous aluminum trichloride is a common laboratory and industrial chemical.

• Experimental Protocol (Laboratory Scale):

  • Aluminum metal (turnings or foil) is placed in a reaction tube.

  • The apparatus is assembled to allow for the passage of a gas over the aluminum and collection of the product.

  • The system is purged with an inert gas to remove air and moisture.

  • A stream of dry chlorine (Cl₂) or hydrogen chloride (HCl) gas is passed over the aluminum.[4][9]

  • The aluminum is heated to initiate the exothermic reaction (typically 650-750 °C for industrial processes, but can be initiated at lower temperatures in the lab).[4][9]

  • Anhydrous aluminum trichloride sublimes and is collected in a cooler part of the apparatus.

  • Due to its hygroscopic nature, all manipulations must be carried out under anhydrous conditions.

Comparative Reactivity and Applications

Aluminum Monochloride (AlCl)

Due to its instability under normal conditions, the reactivity of AlCl has been primarily studied in the gas phase and through computational models.

• Disproportionation: The most significant reaction of AlCl is its disproportionation at lower temperatures to form aluminum metal and aluminum trichloride. This is the cornerstone of its application in the Alcan process.

• Interstellar Medium: AlCl has been detected in the interstellar medium, indicating its existence in environments with very low pressure and particle density.[6]

• Insertion Reactions: Matrix isolation studies have shown that AlCl can participate in insertion reactions, for example, with H₂ or HCl.[10]

• Applications: The primary application of AlCl is in the metallurgical industry for the purification of aluminum.[5][6]

Aluminum Trichloride (AlCl₃)

Aluminum trichloride is a versatile and powerful Lewis acid, making it a cornerstone reagent in organic synthesis.

• Lewis Acidity: The electron-deficient aluminum center in AlCl₃ readily accepts electron pairs, making it a potent Lewis acid.[2][9] This property is central to its catalytic activity.

• Friedel-Crafts Reactions: AlCl₃ is a classic catalyst for Friedel-Crafts alkylation and acylation reactions, which are fundamental for forming carbon-carbon bonds with aromatic rings.[2]

• Polymerization and Isomerization: It is widely used as a catalyst in the polymerization and isomerization of hydrocarbons.

• Reaction with Water: Anhydrous AlCl₃ reacts vigorously and exothermically with water to form the hexahydrate [Al(H₂O)₆]Cl₃ and hydrogen chloride fumes.[4][9] The anhydrous form cannot be recovered by heating the hexahydrate.

• Applications:

  • Chemical Industry: Catalyst in a wide range of organic reactions, including the production of ethylbenzene (a precursor to polystyrene) and dodecylbenzene (for detergents).[2]

  • Pharmaceuticals and Dyes: Used in the synthesis of various pharmaceuticals and dyestuffs.[2]

  • Other Uses: Employed in the manufacturing of rubber, lubricants, and wood preservatives.[2] It is also used in some antiperspirants.

Caption: Key property differences between AlCl and AlCl₃.

Conclusion

Aluminum monochloride and aluminum trichloride are two chlorides of aluminum with remarkably different properties, stabilities, and applications. AlCl₃ is a stable, widely used, and powerful Lewis acid that is fundamental to many industrial and laboratory chemical syntheses. In contrast, AlCl is a thermodynamically unstable species at standard conditions, existing primarily in the gas phase at high temperatures. Its chemistry is dominated by its role as an intermediate in high-temperature processes like the refining of aluminum. For researchers and professionals in drug development, while AlCl₃ is a common and versatile reagent, AlCl represents a more specialized chemical species whose utility is harnessed under very specific and extreme conditions. A clear understanding of these differences is crucial for their appropriate and safe handling and application in scientific research.

References

• 1. researchgate.net [researchgate.net]
• 2. HAlCl and AlCl2: A matrix isolation ESR study for JACS - IBM Research [research.ibm.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. escholarship.org [escholarship.org]
• 6. Aluminium monochloride - Wikipedia [en.wikipedia.org]
• 7. Propose a mechanism for the aluminum chloride–catalyzed reaction ... | Study Prep in Pearson+ [pearson.com]
• 8. What is the mechanism of Aluminum Chloride Hexahydrate? [synapse.patsnap.com]
• 9. Aluminium chloride - Wikipedia [en.wikipedia.org]
• 10. pubs.acs.org [pubs.acs.org]

A Comparative Guide to Validating the Purity of Synthesized Aluminum Chloride

For Researchers, Scientists, and Drug Development Professionals

The purity of synthesized aluminum chloride (AlCl₃) is a critical parameter that can significantly influence the outcome of research and the quality of pharmaceutical products. Ensuring the absence of impurities, such as ferric chloride and other metal halides, is paramount for achieving desired reactivity, preventing side reactions, and ensuring product safety. This guide provides an objective comparison of common analytical methods for validating the purity of synthesized AlCl₃, supported by experimental data and detailed protocols.

Comparison of Analytical Methods

The selection of an appropriate analytical method for purity validation depends on the specific requirements of the analysis, including the expected impurities, the desired level of sensitivity, and the nature of the sample. The following table summarizes the performance of four key analytical techniques: Volhard Titration, X-ray Diffraction (XRD), Energy Dispersive X-ray Spectroscopy (EDX), and Inductively Coupled Plasma-Optical Emission Spectrometry (ICP-OES).

Feature	Volhard Titration	X-ray Diffraction (XRD)	Energy Dispersive X-ray Spectroscopy (EDX)	Inductively Coupled Plasma-Optical Emission Spectrometry (ICP-OES)
Principle	Back titration to determine chloride ion concentration.	Diffraction of X-rays by the crystalline structure of the sample.	Analysis of characteristic X-rays emitted from the sample upon electron beam bombardment.	Measurement of light emitted by excited atoms and ions in a high-temperature plasma.
Primary Use	Quantifying the overall chloride content to infer AlCl₃ purity.	Identifying the crystalline phases present in the sample and detecting crystalline impurities.	Determining the elemental composition of the sample.	Quantifying trace elemental impurities.
Sample Type	Solid or liquid	Powdered solid	Solid	Solid (after acid digestion) or liquid
Destructive?	Yes	No	No	Yes
Detection Limit	~30 ppm for chloride ions[1]	~1-5% for crystalline impurities	~0.1-0.5 wt%	Parts per billion (ppb) range[2]
Precision	High (≤0.3% RSD at 30 ppm chloride)[1]	Semi-quantitative without standards	Semi-quantitative	High
Accuracy	High	Qualitative to semi-quantitative	Semi-quantitative	High
Key Advantages	Cost-effective, high precision for chloride content.[1]	Excellent for phase identification, non-destructive.	Rapid elemental analysis, provides spatial distribution of elements.	Extremely sensitive for a wide range of elemental impurities.[2][3]
Key Limitations	Indirect purity measurement, potential interferences.	Not sensitive to amorphous impurities or trace crystalline phases.	Higher detection limits than ICP-OES, less accurate for light elements.[4][5]	Destructive sample preparation required, can be costly.[2]

Experimental Protocols

Volhard Titration for Chloride Content

This method determines the total chloride content, from which the purity of AlCl₃ can be calculated. It is a back-titration method where an excess of silver nitrate is added to the sample to precipitate silver chloride. The remaining silver nitrate is then titrated with a standard solution of potassium thiocyanate.

Materials:

• Synthesized AlCl₃ sample

• Standardized 0.1 M Silver Nitrate (AgNO₃) solution

• Standardized 0.1 M Potassium Thiocyanate (KSCN) solution

• Concentrated Nitric Acid (HNO₃)

• Ferric ammonium sulfate indicator solution

• Nitrobenzene

• Deionized water

Procedure:

• Accurately weigh approximately 0.2 g of the synthesized AlCl₃ sample.

• Dissolve the sample in 50 mL of deionized water in a 250 mL Erlenmeyer flask.

• Carefully add 5 mL of concentrated nitric acid to the solution.

• Add a known excess of standardized 0.1 M AgNO₃ solution (e.g., 50 mL) to the flask to precipitate all chloride ions as AgCl.

• Add 2-3 mL of nitrobenzene to coat the AgCl precipitate, preventing its reaction with the thiocyanate ions.

• Add 1-2 mL of ferric ammonium sulfate indicator.

• Titrate the excess AgNO₃ with the standardized 0.1 M KSCN solution until a permanent faint reddish-brown color appears.

• Record the volume of KSCN solution used.

• Perform a blank titration without the AlCl₃ sample to standardize the AgNO₃ solution against the KSCN solution.

Calculation: The amount of chloride in the sample is calculated based on the difference between the initial amount of AgNO₃ added and the amount that reacted with the KSCN.

X-ray Diffraction (XRD) Analysis

XRD is used to identify the crystalline phases present in the synthesized AlCl₃ and to detect any crystalline impurities, such as FeCl₃ or hydrated forms of aluminum chloride.

Materials:

• Synthesized AlCl₃ powder

• XRD sample holder

• Mortar and pestle (if sample needs grinding)

Procedure:

• Ensure the AlCl₃ sample is a fine, homogeneous powder. If necessary, gently grind the sample using a mortar and pestle in a dry environment (e.g., a glove box) to avoid moisture absorption.

• Carefully pack the powdered sample into the XRD sample holder, ensuring a flat and level surface.

• Place the sample holder into the X-ray diffractometer.

• Set the instrument parameters, including the X-ray source (commonly Cu Kα), voltage, current, and the scanning range of 2θ angles (e.g., 10-80 degrees).

• Initiate the scan and collect the diffraction pattern.

• Process the collected data using appropriate software to identify the crystalline phases by comparing the experimental diffraction peaks with standard diffraction patterns from a database (e.g., the ICDD PDF database).[6]

Energy Dispersive X-ray Spectroscopy (EDX) Analysis

EDX provides a qualitative and semi-quantitative elemental analysis of the synthesized AlCl₃, helping to identify the presence of elemental impurities.

Materials:

• Synthesized AlCl₃ sample

• SEM sample stub

• Conductive adhesive tab

• Sputter coater with a conductive material (e.g., gold or carbon) if the sample is non-conductive.

Procedure:

• Mount a small amount of the AlCl₃ powder onto an SEM stub using a conductive adhesive tab.

• If the sample is non-conductive, apply a thin conductive coating (e.g., gold or carbon) using a sputter coater to prevent charging under the electron beam.

• Introduce the sample into the scanning electron microscope (SEM) chamber.

• Obtain a clear image of the sample area to be analyzed.

• Select the desired area or point for analysis and acquire the EDX spectrum. The instrument's software will display the elemental composition of the selected area.[6]

Inductively Coupled Plasma-Optical Emission Spectrometry (ICP-OES)

ICP-OES is a highly sensitive technique for the quantitative determination of trace metal impurities in the synthesized AlCl₃.

Materials:

• Synthesized AlCl₃ sample

• High-purity nitric acid (trace metal grade)

• High-purity hydrochloric acid (trace metal grade)

• Deionized water (18.2 MΩ·cm)

• Certified standard solutions of the elements of interest

Procedure:

• Accurately weigh a specific amount of the AlCl₃ sample (e.g., 0.1 g) into a clean digestion vessel.

• Add a suitable mixture of high-purity acids (e.g., nitric acid and hydrochloric acid) to dissolve the sample.

• Digest the sample using a microwave digestion system or by gentle heating on a hot plate in a fume hood until the sample is completely dissolved.

• After cooling, quantitatively transfer the digested solution to a volumetric flask and dilute to a known volume with deionized water.

• Prepare a series of calibration standards from certified standard solutions for the expected impurity elements.

• Aspirate the prepared sample solution and calibration standards into the ICP-OES instrument.

• The instrument measures the intensity of the characteristic light emitted by each element, and the software calculates the concentration of each impurity in the sample based on the calibration curves.[7]

Visualizations

References

• 1. mt.com [mt.com]
• 2. benchchem.com [benchchem.com]
• 3. agilent.com [agilent.com]
• 4. drawellanalytical.com [drawellanalytical.com]
• 5. ICP-MS vs EDX: Which Detects Metals in Alloys Better? [eureka.patsnap.com]
• 6. ipme.ru [ipme.ru]
• 7. agilent.com [agilent.com]

A Comparative Guide to Aluminum Chloride (AlCl₃) Versus Other Lewis Acid Catalysts in Organic Reactions

For Researchers, Scientists, and Drug Development Professionals

In the landscape of organic synthesis, Lewis acids are indispensable catalysts for a myriad of reactions, facilitating the formation of crucial carbon-carbon and carbon-heteroatom bonds. Among these, aluminum chloride (AlCl₃) has long been a workhorse, particularly in seminal reactions like Friedel-Crafts alkylations and acylations, and Diels-Alder cycloadditions. However, the choice of Lewis acid can significantly impact reaction efficiency, selectivity, and substrate scope. This guide provides an objective comparison of AlCl₃ with other common Lewis acid catalysts—namely iron(III) chloride (FeCl₃), zinc chloride (ZnCl₂), boron trifluoride etherate (BF₃·OEt₂), and titanium(IV) chloride (TiCl₄)—supported by experimental data to inform catalyst selection in research and development.

Friedel-Crafts Acylation: A Comparative Analysis

The Friedel-Crafts acylation is a cornerstone of aromatic chemistry, enabling the synthesis of aryl ketones, which are valuable intermediates in medicinal chemistry and materials science. The strength of the Lewis acid catalyst is a critical parameter influencing the reaction rate and outcome.

Acylation of Toluene with Acetyl Chloride

The acetylation of toluene is a classic example used to evaluate the efficacy of Lewis acid catalysts. The reaction typically yields a mixture of ortho- and para-substituted products, with the para isomer being thermodynamically favored.

Catalyst	Catalyst Loading (mol%)	Reaction Time (h)	Solvent	Temperature (°C)	Yield (%)	Selectivity (para:ortho)	Reference
AlCl₃	110	0.5	Methylene Chloride	0 to rt	~90	High (predominantly para)	[1]
FeCl₃	110	1	Methylene Chloride	rt	24	High (predominantly para)	[2]
FeSO₄-based catalyst *	Catalytic	1	Toluene	rt	>90	97:2	[2]

*Note: The FeSO₄-based catalyst is a heterogeneous catalyst prepared by heat-treating FeSO₄ and is activated in situ. While not a simple metal halide, its high efficiency and selectivity offer a valuable benchmark.

Discussion:

Aluminum chloride is a highly effective catalyst for the acetylation of toluene, affording a high yield in a short reaction time.[1] Its strong Lewis acidity efficiently generates the acylium ion, the key electrophile in the reaction. In a comparative study, a specially prepared iron-based catalyst demonstrated superior performance to both AlCl₃ and FeCl₃, achieving a quantitative yield with excellent para-selectivity.[2] Standard FeCl₃, being a milder Lewis acid than AlCl₃, resulted in a significantly lower yield under similar conditions.[2] This highlights a common trade-off in Lewis acid catalysis: stronger acids like AlCl₃ often lead to higher reactivity but can also promote side reactions and may require more stringent reaction conditions.

Diels-Alder Cycloaddition: A Theoretical and Experimental Overview

The Diels-Alder reaction is a powerful tool for the construction of six-membered rings, a structural motif prevalent in numerous natural products and pharmaceuticals. Lewis acid catalysis can dramatically accelerate the reaction rate and enhance its stereoselectivity.

Reaction of Cyclopentadiene with Methyl Acrylate

The cycloaddition of cyclopentadiene and methyl acrylate is a well-studied model system for evaluating the impact of Lewis acid catalysts on reaction rates and the endo/exo selectivity of the products.

Theoretical Comparison of Catalyst Activity:

A theoretical study using density functional theory (DFT) calculations has provided insights into the relative catalytic activity of various Lewis acids in the Diels-Alder reaction between isoprene and methyl acrylate. The computed activation energies suggest the following order of decreasing catalytic activity:

AlCl₃ > BF₃ > ZnCl₂ > TiCl₄ > SnCl₄

This trend is attributed to the ability of the Lewis acid to reduce the Pauli repulsion between the diene and the dienophile.

Experimental Comparison of Selectivity:

Experimentally, the use of a Lewis acid catalyst in the Diels-Alder reaction between cyclopentadiene and methyl acrylate is known to significantly enhance the preference for the endo product.

Catalyst	Solvent	Temperature (°C)	endo:exo Ratio	Reference
None (uncatalyzed)	Neat	25	82:18	[3]
AlCl₃·OEt₂	Diethyl Ether	0	99:1	[3]

Discussion:

Experimental Protocols

General Protocol for Friedel-Crafts Acylation of Benzene with Benzoyl Chloride using AlCl₃

This protocol is adapted from a general procedure for the synthesis of benzophenone.[1]

Materials:

• Anhydrous Aluminum Chloride (AlCl₃)

• Anhydrous Benzene

• Benzoyl Chloride

• Anhydrous Dichloromethane (DCM)

• Crushed Ice

• Concentrated Hydrochloric Acid (HCl)

• Saturated Sodium Bicarbonate Solution

• Brine

• Anhydrous Magnesium Sulfate (MgSO₄)

Procedure:

• To a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser under an inert atmosphere (e.g., nitrogen), add anhydrous AlCl₃ (1.1 equivalents).

• Suspend the AlCl₃ in anhydrous DCM.

• Cool the suspension to 0-5 °C using an ice bath.

• In the dropping funnel, place a solution of benzoyl chloride (1.0 equivalent) in anhydrous DCM.

• Slowly add the benzoyl chloride solution to the stirred AlCl₃ suspension while maintaining the temperature at 0-5 °C.

• After the addition of benzoyl chloride is complete, add benzene (1.0 to 1.2 equivalents) dropwise via the addition funnel.

• Once the addition of benzene is complete, remove the ice bath and allow the reaction mixture to warm to room temperature.

• Stir the mixture for 2 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC).

• After the reaction is complete, carefully pour the reaction mixture over a mixture of crushed ice and concentrated HCl to decompose the aluminum chloride complex.

• Transfer the mixture to a separatory funnel. Separate the organic layer and extract the aqueous layer twice with DCM.

• Combine the organic layers and wash sequentially with water, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent using a rotary evaporator to obtain the crude product.

• The product can be further purified by recrystallization or column chromatography.

General Protocol for Lewis Acid Catalyzed Diels-Alder Reaction of Cyclopentadiene with Methyl Acrylate

This protocol is a general representation of a Lewis acid-catalyzed Diels-Alder reaction.

Materials:

• Freshly distilled Cyclopentadiene

• Methyl Acrylate

• Lewis Acid (e.g., AlCl₃·OEt₂)

• Anhydrous Diethyl Ether

• Saturated Sodium Bicarbonate Solution

• Brine

• Anhydrous Magnesium Sulfate (MgSO₄)

Procedure:

• To a flame-dried, round-bottom flask under an inert atmosphere, add the Lewis acid (e.g., AlCl₃·OEt₂, 1.0 equivalent) and anhydrous diethyl ether.

• Cool the solution to the desired temperature (e.g., 0 °C).

• Add methyl acrylate (1.0 equivalent) dropwise to the stirred solution.

• Stir the mixture for 15-30 minutes.

• Add freshly distilled cyclopentadiene (1.1 equivalents) dropwise.

• Stir the reaction mixture at the same temperature until completion (monitor by TLC).

• Quench the reaction by slowly adding saturated sodium bicarbonate solution.

• Extract the mixture with diethyl ether.

• Wash the combined organic layers with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• The product ratio (endo/exo) can be determined by ¹H NMR spectroscopy, and the product can be purified by column chromatography.

Visualizing the Processes

To better understand the experimental workflows and the underlying principles of Lewis acid catalysis, the following diagrams are provided.

A typical workflow for a Friedel-Crafts acylation reaction.

Key considerations for selecting a Lewis acid catalyst.

Conclusion

Aluminum chloride remains a highly potent and effective Lewis acid catalyst for fundamental organic transformations like Friedel-Crafts acylation and Diels-Alder reactions. Its strong Lewis acidity generally translates to high reaction rates and, in many cases, excellent selectivity. However, its high reactivity also necessitates careful handling and consideration of substrate compatibility. Milder Lewis acids such as FeCl₃ and ZnCl₂ may offer advantages in terms of functional group tolerance and ease of handling, though often at the cost of reduced reaction rates. The choice of the optimal Lewis acid is therefore a critical decision in synthetic planning and must be guided by the specific requirements of the reaction, including the nature of the substrates, the desired selectivity, and the operational constraints of the synthetic route. This guide provides a foundational comparison to aid researchers in making informed decisions for their synthetic endeavors.

References

• 1. benchchem.com [benchchem.com]
• 2. academic.oup.com [academic.oup.com]
• 3. chem.libretexts.org [chem.libretexts.org]

A Comparative Guide to Advanced Analytical Techniques for Antibody-Drug Conjugate (ADC) Characterization

For Researchers, Scientists, and Drug Development Professionals

Antibody-Drug Conjugates (ADCs) represent a rapidly growing class of targeted cancer therapeutics, combining the specificity of a monoclonal antibody with the potency of a cytotoxic payload.[1][] The inherent complexity and heterogeneity of these molecules necessitate a robust suite of analytical techniques to ensure their safety, efficacy, and quality.[1][3] This guide provides a comparative overview of advanced analytical methods for ADC characterization, complete with experimental data and detailed protocols to aid researchers in selecting the most appropriate techniques for their development needs.

Critical Quality Attributes of ADCs

The comprehensive characterization of ADCs involves the assessment of several critical quality attributes (CQAs) that can significantly impact their therapeutic performance.[1][3] Key CQAs include:

• Drug-to-Antibody Ratio (DAR): The average number of drug molecules conjugated to an antibody, which directly influences the ADC's potency and potential toxicity.[4][5]

• Drug Load Distribution: The relative abundance of ADC species with different numbers of conjugated drugs.

• Size Variants: The presence of aggregates or fragments, which can affect immunogenicity and stability.[5]

• Charge Variants: Variations in the ADC's surface charge, which can impact its binding affinity and pharmacokinetic profile.

• Conjugation Site Analysis: Identification of the specific amino acid residues where the payload is attached.[6]

• Free Drug Content: The amount of unconjugated cytotoxic payload, which can contribute to off-target toxicity.

Comparison of Key Analytical Techniques

A multi-faceted approach employing orthogonal analytical techniques is crucial for the comprehensive characterization of ADCs.[7][8] The following tables provide a comparison of the most widely used methods.

Table 1: Comparison of Primary Analytical Techniques for ADC Characterization

Technique	Principle	Measured Attribute(s)	Advantages	Limitations	MS Compatibility
Hydrophobic Interaction Chromatography (HIC)	Separation based on surface hydrophobicity under non-denaturing conditions.[9][10]	DAR, Drug Load Distribution[6][11]	Preserves native structure, robust for cysteine-linked ADCs.[9]	Limited resolution for high DAR species, not ideal for lysine-linked ADCs.[8][12]	Poor due to non-volatile salts, but specialized methods exist.[10][13]
Reversed-Phase Liquid Chromatography (RPLC)	Separation based on hydrophobicity under denaturing conditions.[13]	DAR (reduced ADC), Payload Stability[6][11]	High resolution, good for analyzing light and heavy chains separately.[13]	Denaturing conditions can alter the ADC structure.[14]	Excellent, widely used for LC-MS analysis.[]
Size Exclusion Chromatography (SEC)	Separation based on hydrodynamic radius under non-denaturing conditions.[5]	Aggregates, Fragments[6]	Reliable for quantifying size variants, preserves native structure.[5]	Limited resolution for species with similar sizes.	Possible with volatile mobile phases.[13]
Mass Spectrometry (MS)	Measurement of mass-to-charge ratio of intact or fragmented molecules.	DAR, Conjugation Sites, Molecular Weight[6]	High sensitivity and specificity, provides detailed structural information.	Ionization efficiency can vary between different DAR species.[16][17]	Direct detection method.
Capillary Electrophoresis (CE)	Separation based on charge and size in an electric field.	Charge Variants, Purity	High resolution, minimal sample consumption.	Lower throughput compared to HPLC-based methods.	Can be coupled with MS (CE-MS).

Table 2: Quantitative Comparison of DAR Determination for a Cysteine-Linked ADC

Analytical Method	Average DAR	Relative Abundance of DAR4 (%)	Relative Standard Deviation (RSD)	Reference
HIC-UV	3.98	45.2	1.5%	[18] (representative data)
RPLC-MS (reduced)	4.0	44.8	1.2%	[18]
Native SEC-MS	3.95	46.1	2.0%	[19] (representative data)
UV-Vis Spectroscopy	4.1	Not Applicable	3.5%	[11] (representative data)

Experimental Protocols

Detailed methodologies are essential for reproducible and accurate ADC characterization. Below are protocols for two key analytical techniques.

Protocol 1: DAR Determination by Hydrophobic Interaction Chromatography (HIC)

Objective: To separate and quantify ADC species with different drug loads to determine the average DAR.[7]

Materials:

• ADC sample (e.g., 1 mg/mL in formulation buffer)

• HPLC system with a UV detector

• HIC column (e.g., TSKgel Butyl-NPR)

• Mobile Phase A: 1.5 M Ammonium Sulfate in 50 mM Sodium Phosphate, pH 7.0[7][20]

• Mobile Phase B: 50 mM Sodium Phosphate, pH 7.0[7][20]

• Data acquisition and analysis software

Procedure:

• System Preparation: Equilibrate the HIC column with 100% Mobile Phase A at a flow rate of 0.5 mL/min until a stable baseline is achieved.[20]

• Sample Injection: Inject 10 µL of the ADC sample onto the equilibrated column.[20]

• Chromatographic Separation: Elute the bound ADC species using a linear gradient from 100% Mobile Phase A to 100% Mobile Phase B over 30 minutes.[20]

• Detection: Monitor the elution profile at a wavelength of 280 nm.

• Data Analysis:

  • Integrate the peak areas for each species (e.g., DAR0, DAR2, DAR4, etc.).[7]

  • Calculate the percentage of each species relative to the total peak area.[7]

  • Calculate the average DAR using the following formula: Average DAR = Σ (% Area of each species * Number of drugs for that species) / 100

Protocol 2: Peptide Mapping by LC-MS/MS for Conjugation Site Analysis

Objective: To identify the specific amino acid residues on the antibody where the drug-linker is attached.[20]

Materials:

• ADC sample (~100 µg)

• Denaturation Buffer: 8 M Urea

• Reducing Agent: 10 mM Dithiothreitol (DTT)

• Alkylation Agent: 25 mM Iodoacetamide (IAM)

• Digestion Buffer: 50 mM Tris-HCl, pH 8.0

• Proteolytic Enzyme: Trypsin (sequencing grade)

• LC-MS/MS system (e.g., Q-Exactive Orbitrap) with a C18 column

• Protein sequence database of the antibody

• Peptide mapping software

Procedure:

• Denaturation and Reduction: Dilute the ADC sample in Denaturation Buffer. Add DTT to a final concentration of 10 mM and incubate at 37°C for 1 hour.[20]

• Alkylation: Add IAM to a final concentration of 25 mM and incubate in the dark at room temperature for 30 minutes.

• Buffer Exchange and Digestion: Exchange the buffer to Digestion Buffer. Add Trypsin at a 1:20 (enzyme:protein) ratio and incubate at 37°C for 16 hours.

• LC-MS/MS Analysis: Acidify the digest with formic acid. Inject the peptide mixture onto the LC-MS/MS system. Separate the peptides using a suitable gradient and acquire MS and MS/MS data.[20]

• Data Analysis: Process the raw data using peptide mapping software. Search the MS/MS spectra against the antibody sequence database, specifying the mass modification of the drug-linker on potential conjugation sites (e.g., cysteine or lysine).[20][21]

Visualizing Workflows and Mechanisms

ADC Characterization Workflow

The following diagram illustrates a typical workflow for the comprehensive characterization of an ADC, from initial production to final quality control.

Caption: A typical workflow for ADC characterization.

General Mechanism of Action of an ADC

This diagram outlines the key steps in the mechanism of action of an antibody-drug conjugate, from binding to a cancer cell to inducing cell death.[22][23]

Caption: The general mechanism of action of an ADC.

Conclusion

The analytical characterization of antibody-drug conjugates is a complex but essential process for ensuring their quality, safety, and efficacy. A thorough understanding of the various analytical techniques and their appropriate application is critical for successful ADC development. By employing a combination of orthogonal methods, researchers can gain a comprehensive understanding of their ADC candidates and make informed decisions throughout the development lifecycle. The continuous evolution of analytical technologies, such as high-resolution mass spectrometry and advanced chromatographic methods, will further enhance our ability to characterize these promising therapeutics.[5][17]

References

• 1. veranova.com [veranova.com]
• 3. adcreview.com [adcreview.com]
• 4. hpst.cz [hpst.cz]
• 5. Analytical methods for physicochemical characterization of antibody drug conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pharmafocusamerica.com [pharmafocusamerica.com]
• 7. benchchem.com [benchchem.com]
• 8. lcms.cz [lcms.cz]
• 9. ADC Analysis by Hydrophobic Interaction Chromatography | Springer Nature Experiments [experiments.springernature.com]
• 10. researchgate.net [researchgate.net]
• 11. blog.crownbio.com [blog.crownbio.com]
• 12. Manufacture and Quality Control of Antibody-Drug Conjugates (ADCs) - Creative Proteomics [creative-proteomics.com]
• 13. benchchem.com [benchchem.com]
• 14. tandfonline.com [tandfonline.com]
• 16. Accurate determination of drug-to-antibody ratio of interchain cysteine-linked antibody-drug conjugates by LC-HRMS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. biopharminternational.com [biopharminternational.com]
• 18. agilent.com [agilent.com]
• 19. lcms.cz [lcms.cz]
• 20. benchchem.com [benchchem.com]
• 21. sciex.com [sciex.com]
• 22. What are antibody-drug conjugates (ADCs)? Mechanism, pipeline, and outlook | Drug Discovery News [drugdiscoverynews.com]
• 23. Antibody–drug conjugates in cancer therapy: mechanisms and clinical studies - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of the Reactivity of Aluminum Chloride (AlCl) and Gallium Chloride (GaCl)

A comprehensive guide for researchers, scientists, and drug development professionals on the comparative reactivity of Aluminum Chloride (AlCl₃) and Gallium Chloride (GaCl₃), two prominent Lewis acids in chemical synthesis. This document provides a detailed comparison of their catalytic activity in key organic reactions, supported by experimental data and protocols.

Overview of Lewis Acidity and Structural Properties

Aluminum chloride (AlCl₃) and gallium chloride (GaCl₃) are both halides of Group 13 elements and are widely recognized for their utility as Lewis acids in a vast array of chemical transformations. Their ability to accept electron pairs makes them effective catalysts for reactions such as Friedel-Crafts alkylations and acylations, polymerizations, and various other electrophilic substitution reactions.

The general consensus in the scientific community, supported by numerous studies, is that aluminum chloride is a stronger Lewis acid than gallium chloride . This difference in acidity is attributed to factors such as the smaller atomic size and higher charge density of the aluminum atom compared to gallium, which enhances its ability to attract and accept electron pairs.[1]

Structurally, both AlCl₃ and GaCl₃ exist as dimers (Al₂Cl₆ and Ga₂Cl₆, respectively) in the solid state and in non-coordinating solvents. This dimeric structure, featuring bridging chlorine atoms, influences their solubility and reactivity.

Comparative Reactivity in Catalysis

The difference in Lewis acidity between AlCl₃ and GaCl₃ directly translates to observable differences in their catalytic performance. Generally, the higher acidity of AlCl₃ leads to greater catalytic activity in many reactions. However, this increased reactivity can sometimes be a double-edged sword, leading to undesired side reactions.

Friedel-Crafts Reactions

The Friedel-Crafts reaction, a cornerstone of aromatic chemistry, heavily relies on Lewis acid catalysis. Both AlCl₃ and GaCl₃ are effective catalysts for these reactions, but their performance can differ in terms of reaction rates and product distributions.

While direct side-by-side quantitative comparisons under identical conditions are not abundant in the literature, a study on the benzylation of benzene with benzyl chloride using various metal chlorides supported on clays and Si-MCM-41 provides some insight. Although not a direct comparison of the pure chlorides, the supported GaCl₃ catalyst demonstrated high activity for the benzylation of benzene.[2] Another study focused on Friedel-Crafts alkylation of benzene with 1-decene catalyzed by GaCl₃-based liquid coordination complexes, highlighting high reaction rates at ambient conditions.[3][4]

It is important to note that in Friedel-Crafts acylation, a stoichiometric amount of the Lewis acid catalyst is often required because the product ketone forms a stable complex with the catalyst, effectively deactivating it.[5]

Experimental Protocol: General Procedure for Friedel-Crafts Alkylation

The following is a general experimental protocol that can be adapted for a comparative study of AlCl₃ and GaCl₃ in a Friedel-Crafts alkylation reaction.[6][7][8][9]

Materials:

• Aromatic substrate (e.g., benzene, toluene)

• Alkylating agent (e.g., benzyl chloride, isopropyl chloride)

• Lewis acid catalyst (anhydrous AlCl₃ or GaCl₃)

• Anhydrous solvent (e.g., dichloromethane, carbon disulfide)

• Inert gas (e.g., nitrogen or argon)

• Ice bath

• Standard laboratory glassware for inert atmosphere reactions

Procedure:

• Set up a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser under an inert atmosphere.

• To the flask, add the aromatic substrate and the anhydrous solvent.

• Cool the mixture to 0 °C using an ice bath.

• Carefully and portion-wise add the Lewis acid catalyst (AlCl₃ or GaCl₃) to the stirred solution.

• Dissolve the alkylating agent in the anhydrous solvent and add it to the dropping funnel.

• Add the solution of the alkylating agent dropwise to the reaction mixture over a specified period while maintaining the temperature at 0 °C.

• After the addition is complete, allow the reaction to stir at 0 °C for a designated time, followed by stirring at room temperature for another period.

• Monitor the reaction progress using an appropriate analytical technique (e.g., TLC or GC).

• Upon completion, quench the reaction by carefully pouring the mixture over crushed ice and dilute acid (e.g., HCl).

• Separate the organic layer, wash it with water and brine, dry it over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), and concentrate it under reduced pressure.

• Purify the crude product by a suitable method, such as column chromatography or distillation, to obtain the desired alkylated aromatic compound.

To perform a comparative study, it is crucial to keep all reaction parameters—such as molar ratios of reactants and catalyst, temperature, reaction time, and solvent—identical for both AlCl₃ and GaCl₃. The yields of the product should then be determined and compared.

Figure 1: General experimental workflow for Friedel-Crafts alkylation.

Cationic Polymerization

Both AlCl₃ and GaCl₃ are effective co-initiators for the cationic polymerization of olefins, such as isobutylene. The stronger Lewis acidity of AlCl₃ often leads to a faster polymerization rate. However, this can also make the reaction more difficult to control and may result in polymers with a broader molecular weight distribution.

In the polymerization of isobutylene, it has been observed that GaCl₃-based initiating systems can be highly efficient. For instance, GaCl₃ or FeCl₃ dialkyl ether complexes have been shown to readily co-initiate the polymerization of isobutylene in the presence of an alkyl halide initiator.[6][7][8][10][11] In contrast, some AlCl₃-ether complexes were found to be less effective under similar conditions. This suggests that the nature of the Lewis acid-co-initiator complex plays a crucial role in the polymerization process.

Quantitative Comparison of Lewis Acidity

The Lewis acidity of AlCl₃ and GaCl₃ can be quantitatively compared using various experimental and computational methods. One common experimental technique is the Gutmann-Beckett method, which involves measuring the change in the ³¹P NMR chemical shift of a probe molecule, triethylphosphine oxide (Et₃PO), upon interaction with the Lewis acid. The resulting "acceptor number" (AN) provides a quantitative measure of Lewis acidity.

Figure 2: The fundamental principle of Lewis acid-base interaction.

Thermodynamic Considerations

The reactivity of AlCl₃ and GaCl₃ is also governed by the thermodynamics of their interactions with other molecules. The formation of adducts with Lewis bases (including reactants, solvents, and products) is a key step in many catalyzed reactions.

The enthalpy of formation (ΔHf°) of adducts provides a measure of the strength of the Lewis acid-base interaction. A more negative enthalpy of formation indicates a stronger bond and a more stable adduct. Studies on the formation of adducts with pyridine have shown that the acceptor ability of Group 13 halides decreases in the order AlCl₃ > GaCl₃.[10] This is consistent with AlCl₃ being the stronger Lewis acid.

Table 1: Comparative Summary of AlCl₃ and GaCl₃ Properties

Property	Aluminum Chloride (AlCl₃)	Gallium Chloride (GaCl₃)
Lewis Acidity	Stronger	Weaker
Catalytic Activity	Generally higher	Generally lower
Reactivity Control	Can be more challenging	Often more controllable
Side Reactions	More prone to occur	Less prone to occur

Conclusion

The choice between AlCl₃ and GaCl₃ for a specific application will depend on a careful consideration of the desired reactivity, selectivity, and reaction conditions. For reactions requiring a very strong Lewis acid to proceed at a reasonable rate, AlCl₃ may be the preferred choice. Conversely, for reactions where selectivity is paramount and a milder catalyst is sufficient, GaCl₃ may offer a more controlled and cleaner reaction profile.

Researchers and drug development professionals should consider these factors when designing synthetic routes and optimizing reaction conditions. Further head-to-head comparative studies under standardized conditions would be invaluable for a more nuanced understanding of the relative performance of these two important catalysts.

References

• 1. Enthalpy of formation of aluminium chloride - Transactions of the Faraday Society (RSC Publishing) [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Friedel–Crafts alkylation catalysed by GaCl3-based liquid coordination complexes - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 5. mdpi.com [mdpi.com]
• 6. Friedel-Crafts Alkylation - Chemistry Steps [chemistrysteps.com]
• 7. m.youtube.com [m.youtube.com]
• 8. websites.umich.edu [websites.umich.edu]
• 9. mt.com [mt.com]
• 10. researchgate.net [researchgate.net]
• 11. pubs.acs.org [pubs.acs.org]

A Comparative Guide to the Catalytic Performance of Aluminum Chloride (AlCl₃) vs. Iron(III) Chloride (FeCl₃)

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the catalytic performance of two commonly used Lewis acids, aluminum chloride (AlCl₃) and iron(III) chloride (FeCl₃), in organic synthesis. The selection of an appropriate catalyst is critical in drug development and other chemical industries to ensure optimal reaction efficiency, selectivity, and safety. This document summarizes key performance data from experimental studies, offers detailed experimental protocols for representative reactions, and visualizes reaction pathways and workflows to aid in catalyst selection.

Executive Summary

Aluminum chloride is generally recognized as a more potent Lewis acid catalyst compared to iron(III) chloride, often leading to higher reaction rates.[1][2][3][4] However, this increased reactivity can sometimes result in undesirable side reactions.[1] Iron(III) chloride, while typically less reactive, offers practical advantages such as lower moisture sensitivity and, in some cases, improved selectivity.[1][5] The choice between AlCl₃ and FeCl₃ is highly dependent on the specific reaction, substrate, and desired outcome.

Data Presentation: A Quantitative Comparison

The catalytic efficacy of AlCl₃ and FeCl₃ has been evaluated in various electrophilic aromatic substitution reactions. The following tables summarize key performance metrics from comparative studies.

Table 1: Toluene Carboxylation [6]

Catalyst	Product Yield (%)
AlCl₃	15.2
FeCl₃	2.1

Reaction Conditions: 70°C, 180 atm

Table 2: Reaction of Chlorobenzene with Thionyl Chloride (SOCl₂) [7][8]

Catalyst	Temperature (°C)	Diaryl Sulfide (Ar₂S) Yield (%)	Diaryl Sulfoxide (Ar₂SO) Yield (%)
AlCl₃	0	1	Major Product
FeCl₃	0	~69	Minor Product
AlCl₃	25	7	Major Product
FeCl₃	25	~57	Minor Product
AlCl₃	80	6	Major Product
FeCl₃	80	100	0

Yields are normalized percentages of the product mixture.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of catalytic performance. Below are representative experimental protocols for reactions where AlCl₃ and FeCl₃ are commonly employed.

Friedel-Crafts Acylation

The Friedel-Crafts acylation is a fundamental reaction in organic synthesis for the formation of carbon-carbon bonds. In many instances, a stoichiometric amount of the Lewis acid is required as it forms a complex with the resulting ketone product.[1][9]

Objective: To synthesize acetophenone from benzene and acetyl chloride using a Lewis acid catalyst.

Materials:

• Anhydrous benzene

• Acetyl chloride

• Anhydrous aluminum chloride (or iron(III) chloride)

• Dry carbon disulfide (solvent)

• Ice bath

• Hydrochloric acid (for workup)

• Standard laboratory glassware

Procedure:

• In a flame-dried, three-necked flask equipped with a reflux condenser, a dropping funnel, and a mechanical stirrer, dissolve anhydrous aluminum chloride (1.1 equivalents) in dry carbon disulfide.

• Cool the mixture in an ice bath.

• Add a solution of acetyl chloride (1 equivalent) in benzene (excess) dropwise from the dropping funnel with constant stirring.

• After the addition is complete, allow the reaction mixture to warm to room temperature and then gently reflux for 2-3 hours, or until the evolution of HCl gas ceases.

• Cool the reaction mixture and carefully pour it onto crushed ice and concentrated hydrochloric acid to decompose the catalyst-ketone complex.

• Separate the organic layer, wash with water, sodium bicarbonate solution, and brine, then dry over anhydrous sodium sulfate.

• Remove the solvent by distillation and purify the resulting acetophenone by vacuum distillation.

Visualizations

Logical Comparison of Catalyst Properties

The following diagram illustrates the key differences in the properties and performance of AlCl₃ and FeCl₃ as Lewis acid catalysts.

References

• 1. quora.com [quora.com]
• 2. quora.com [quora.com]
• 3. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 4. scribd.com [scribd.com]
• 5. Solved both ALCl3 and FeCl3 can be used as lewis acid | Chegg.com [chegg.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. ucwv.edu [ucwv.edu]
• 9. Friedel–Crafts reaction - Wikipedia [en.wikipedia.org]

Characterization of Aluminum Monochloride: A Comparative Guide to Mass Spectrometry and Alternative Techniques

For researchers, scientists, and drug development professionals, a thorough understanding of the characterization of reactive chemical species is paramount. This guide provides a comprehensive comparison of mass spectrometry and other analytical techniques for the characterization of aluminum monochloride (AlCl) and related aluminum chloride species. Experimental data, detailed protocols, and visual workflows are presented to facilitate a deeper understanding of these methodologies.

Introduction to Aluminum Monochloride Characterization

Aluminum monochloride (AlCl) is a metal halide that is thermodynamically stable primarily at high temperatures and low pressures.[1] Its characterization is crucial in various chemical processes, including the Alcan process for aluminum smelting.[1] In solution, aluminum chloride (AlCl3) forms a complex array of hydrolyzed and polymeric species, the distribution of which is highly dependent on factors such as pH and concentration. Mass spectrometry has emerged as a powerful tool for identifying these various aluminum-containing species, complemented by other techniques such as Nuclear Magnetic Resonance (NMR) and vibrational spectroscopy. This guide will delve into these methods, offering a comparative analysis to aid researchers in selecting the most appropriate technique for their specific needs.

Mass Spectrometry in the Analysis of Aluminum Chloride Species

Mass spectrometry is a versatile analytical technique that measures the mass-to-charge ratio (m/z) of ions. It is highly sensitive and provides valuable information on the molecular weight and structure of analytes. Various mass spectrometry techniques have been employed to study aluminum chloride species, both in the gas phase and in solution.

Electrospray Ionization Mass Spectrometry (ESI-MS) for Aqueous Species

Electrospray ionization is a soft ionization technique that is particularly well-suited for the analysis of species in solution. In the context of aluminum chloride, ESI-MS is used to characterize the various hydrolyzed and polymeric aluminum species that form in aqueous solutions of AlCl3.

Key Findings from ESI-MS Studies:

• A wide range of monomeric, dimeric, trimeric, and larger polymeric aluminum species can be identified.[2][3]

• The speciation is highly dependent on the pH and concentration of the aluminum chloride solution.[2]

• Tandem mass spectrometry (MS/MS) can be used to study the fragmentation of these species, providing further structural insights. At lower collision energies, aqua ligands are typically lost, while at higher energies, chloro ligands can be eliminated as hydrochloric acid.[4]

Aluminum Species	Observed m/z	Technique	Conditions	Reference
[AlCl2]+	97	ESI-MS	Hydrolyzed AlCl3 solution	[2]
[AlCl3+H]+	133	ESI-MS	Hydrolyzed AlCl3 solution	[2]
[Al(OH)2]+	61	ESI-MS	Low concentration, hydrolyzed AlCl3 solution	[2]
Dimeric Al species	Varies	ESI-MS	Hydrolyzed AlCl3 solution	[2][3]
Trimeric Al species	Varies	ESI-MS	Hydrolyzed AlCl3 solution	[2][3]
Polymeric Al species (Al8-Al13)	Varies	ESI-MS	Millimolar AlCl3 concentrations	[2]

Electron Ionization (EI) Mass Spectrometry for Gaseous Species

Electron ionization is a hard ionization technique typically used for volatile compounds. It involves bombarding gas-phase molecules with high-energy electrons, leading to ionization and extensive fragmentation. This technique is suitable for the analysis of gaseous aluminum chlorides.

Key Findings from EI-MS Studies:

• Provides information on the ionization energies and appearance energies of fragment ions from species like AlCl3 and its dimer, Al2Cl6.[5]

• The fragmentation patterns can be used to deduce the structure of the parent molecule.

Ion	Appearance Energy (eV)	Precursor	Technique	Reference
AlCl2+	13.4 ± 0.5	AlCl3	EI-MS	[5]
AlCl+	19.7 ± 0.5	AlCl3	EI-MS	[5]
Al+	22.1 ± 0.5	AlCl3	EI-MS	[5]

Alternative Characterization Techniques

While mass spectrometry is a powerful tool, a multi-faceted approach utilizing other analytical techniques provides a more complete picture of aluminum monochloride and its related species.

Nuclear Magnetic Resonance (NMR) Spectroscopy

27Al NMR spectroscopy is a highly effective method for probing the coordination environment of aluminum.[6] It can distinguish between aluminum in different coordination states, a key advantage for characterizing the complex equilibria in aluminum chloride solutions.[7]

Key Advantages of 27Al NMR:

• Provides distinct chemical shift ranges for 4-, 5-, and 6-coordinate aluminum species.[7][8]

• Can be used to quantify the relative amounts of different aluminum species in solution.[9]

• Complementary to mass spectrometry, confirming the presence of species identified by MS.[3]

Coordination	Isotropic Chemical Shift (δiso) Range (ppm)	Reference
4-coordinate (Al[IV])	50 to 100	[8]
5-coordinate (Al[V])	30 to 40	[8]
6-coordinate (Al[VI])	-14 to 20	[7][8]

Vibrational Spectroscopy (Infrared and Raman)

Infrared (IR) and Raman spectroscopy are used to study the vibrational modes of molecules, providing information about their structure and bonding. These techniques have been applied to the study of gaseous and matrix-isolated aluminum chloride species.

Key Findings from Vibrational Spectroscopy:

• Infrared Spectroscopy: The IR spectrum of gaseous AlCl3 has been observed, with a notable band around 610 cm-1.[10] Matrix isolation IR spectroscopy of AlCl3 trapped in solid argon has also been used to identify its vibrational frequencies.[11]

• Raman Spectroscopy: Raman spectra of gaseous NH3:AlCl3 have been recorded at high temperatures.[12] This technique is also valuable for studying aqueous solutions, as the Raman signal of water is weak.[13]

Comparison of Strengths and Weaknesses:

• Mass Spectrometry: Strengths: High sensitivity, provides direct mass information, and can analyze complex mixtures. Weaknesses: Can be destructive, and speciation in solution can be altered during the ionization process.

• 27Al NMR: Strengths: Provides detailed information about the coordination environment of aluminum, and is non-destructive. Weaknesses: Lower sensitivity compared to mass spectrometry, and broad lines can make spectral interpretation challenging.[6]

• Vibrational Spectroscopy: Strengths: Non-destructive, can be used for in-situ measurements, and provides information on molecular structure and bonding. Weaknesses: Can have lower sensitivity than mass spectrometry, and spectra of complex mixtures can be difficult to interpret.

Experimental Protocols

Electrospray Ionization Mass Spectrometry of Aluminum Chloride Solutions

This protocol provides a general procedure for the analysis of aqueous aluminum chloride solutions by ESI-MS.

• Sample Preparation: Prepare aqueous solutions of AlCl3 at the desired concentration (e.g., 0.01 mM to 10 mM) and adjust the pH to the desired value (e.g., using NaOH or HCl).

• Instrumentation: Use an electrospray ionization mass spectrometer, such as a quadrupole or time-of-flight analyzer.

• Infusion: Introduce the sample solution into the ESI source via direct infusion using a syringe pump at a flow rate of 5-10 µL/min.

• ESI Source Parameters:

  • Capillary Voltage: 3-4 kV

  • Cone Voltage: 20-50 V (lower voltages are often preferred to minimize in-source fragmentation)[14]

  • Source Temperature: 80-120 °C

  • Desolvation Gas Flow: 200-400 L/hr

• Mass Analysis: Acquire mass spectra in the positive ion mode over a suitable m/z range (e.g., 50-2000 Da).

• Data Analysis: Identify the m/z values of the peaks in the mass spectrum and assign them to corresponding aluminum-containing species based on their calculated molecular weights and isotopic patterns.

Electron Ionization Mass Spectrometry of Gaseous Aluminum Chloride

This protocol outlines a general approach for the analysis of gaseous aluminum chloride by EI-MS. Generating a pure, gaseous stream of the AlCl monomer for direct MS analysis is challenging due to its stability only at high temperatures.[1] A common approach involves the high-temperature vaporization of AlCl3, which exists in equilibrium with its monomer and dimer.

• Sample Introduction: Introduce solid AlCl3 into a heated inlet system or a Knudsen effusion cell coupled to the ion source of the mass spectrometer.

• Vaporization: Heat the sample to a temperature sufficient to produce a vapor of aluminum chloride species (e.g., 400-900 °C). At higher temperatures, the monomer AlCl3 is favored over the dimer Al2Cl6.[11]

• Ionization: Ionize the gaseous molecules using a standard electron ionization source with an electron energy of 70 eV.

• Mass Analysis: Scan a suitable mass range to detect the molecular ions and fragment ions of the aluminum chloride species present.

• Data Analysis: Analyze the mass spectrum to identify the different ions and their relative abundances. The fragmentation pattern can provide structural information.

Visualizing the Workflow

Workflow for ESI-MS analysis of AlCl3 solutions.

Workflow for EI-MS analysis of gaseous aluminum chloride.

Comparison of analytical techniques for AlCl characterization.

References

• 1. Aluminium monochloride - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. aluminium chloride [webbook.nist.gov]
• 6. (27Al) Aluminum NMR [chem.ch.huji.ac.il]
• 7. feh.scs.illinois.edu [feh.scs.illinois.edu]
• 8. researchgate.net [researchgate.net]
• 9. mdpi.com [mdpi.com]
• 10. pubs.aip.org [pubs.aip.org]
• 11. pubs.aip.org [pubs.aip.org]
• 12. pubs.aip.org [pubs.aip.org]
• 13. researchgate.net [researchgate.net]
• 14. ESI-MS study of speciation in hydrolyzed aluminum chloride solutions – ScienceOpen [scienceopen.com]

A Comparative Guide to X-ray Diffraction Analysis of Aluminum-Containing Compounds

For Researchers, Scientists, and Drug Development Professionals

X-ray diffraction (XRD) is an indispensable analytical technique for the characterization of crystalline materials. In the realm of materials science and pharmaceuticals, the ability to distinguish between different aluminum-containing compounds and their various crystalline forms is crucial for quality control, process optimization, and understanding material properties. This guide provides a comparative overview of the XRD analysis of several key aluminum-containing compounds, supported by experimental data and detailed protocols.

Comparison of Crystallographic Data

The crystallographic parameters derived from XRD patterns are unique fingerprints for each crystalline phase. The table below summarizes key quantitative data for common aluminum-containing compounds, including various polymorphs of alumina (Al₂O₃) and aluminum hydroxides.

Compound Name	Chemical Formula	Crystal System	Lattice Parameters (Å)	Key Diffraction Peaks (2θ)	Reference
α-Alumina (Corundum)	α-Al₂O₃	Rhombohedral	a = 4.758, c = 12.991	25.58°, 35.15°, 37.78°, 43.36°, 52.55°, 57.50°	[1][2]
γ-Alumina	γ-Al₂O₃	Cubic (Spinel)	a ≈ 7.9	Broad peaks around 37.6°, 45.8°, 67.0°	[3][4]
δ-Alumina	δ-Al₂O₃	Tetragonal	a = 7.9631, c = 23.3975	Distinct peaks differentiating it from γ and θ phases.[5]	[5]
θ-Alumina	θ-Al₂O₃	Monoclinic	-	Peaks at (401), (111), and (224) crystal planes.[3]	[3]
Boehmite	γ-AlO(OH)	Orthorhombic	a = 2.875, b = 12.215, c = 3.691	Prominent (020) reflection.[6]	[6][7]
Gibbsite	γ-Al(OH)₃	Monoclinic	a = 8.684, b = 5.078, c = 9.736, β = 94.54°	Characteristic reflections, with the most important at 4.83 Å.[8]	[8][9]

Experimental Protocol for Powder X-ray Diffraction Analysis

A generalized experimental protocol for the analysis of aluminum-containing compounds using a powder X-ray diffractometer is outlined below. Specific instrument parameters may need to be optimized for the particular compound and desired data quality.

1. Sample Preparation:

• Ensure the sample is a fine, homogenous powder to minimize preferred orientation effects. This can be achieved by grinding the sample in an agate mortar and pestle.[5]

• The optimal crystallite size for analysis is typically in the range of 1-10 µm. Very fine crystallite sizes (<0.1 µm) can lead to significant peak broadening.[10]

• The powdered sample is typically back-loaded into a sample holder to create a flat, smooth surface that is level with the holder's reference plane.

2. Instrument Setup:

• X-ray Source: A common source is a copper anode X-ray tube, which produces CuKα radiation with a wavelength (λ) of approximately 1.5406 Å.[2]

• Optics: The diffractometer should be equipped with appropriate slits (e.g., Soller slits, divergence slits, and receiving slits) and a monochromator to produce a well-defined and monochromatic X-ray beam.[5]

• Detector: A scintillation or other suitable X-ray detector is used to measure the intensity of the diffracted X-rays.

3. Data Collection:

• 2θ Range: Data is typically collected over a 2θ range of 10° to 90°.[5]

• Step Size and Dwell Time: A step size of 0.02° 2θ and a count time of 1-20 seconds per step are common parameters.[5] The choice of these parameters will depend on the crystallinity of the sample and the desired signal-to-noise ratio.

• Sample Rotation: If available, sample spinning during data collection can further reduce preferred orientation effects.

4. Data Analysis:

• Phase Identification: The collected XRD pattern is compared to a database of known diffraction patterns, such as the International Centre for Diffraction Data (ICDD) database, for phase identification.[2]

• Lattice Parameter Refinement: Once a phase is identified, the positions of the diffraction peaks can be used to refine the lattice parameters of the unit cell using least-squares refinement programs.[5]

• Crystallite Size and Microstrain Analysis: The broadening of the diffraction peaks can be analyzed to determine the average crystallite size and the amount of microstrain within the crystalline lattice. The Scherrer formula is a common method for estimating crystallite size.[11]

Experimental Workflow Diagram

The following diagram illustrates the general workflow for the X-ray diffraction analysis of aluminum-containing compounds.

References

• 1. researchgate.net [researchgate.net]
• 2. Extraction and characterization of highly pure alumina (α, γ, and θ) polymorphs from waste beverage cans: A viable waste management approach - Arabian Journal of Chemistry [arabjchem.org]
• 3. researchgate.net [researchgate.net]
• 4. Metastable Alumina Polymorphs: Crystal Structures and Transition Sequences: Abstract, Citation (BibTeX) & Reference | Bohrium [bohrium.com]
• 5. New X-ray powder diffraction data on δ-Al2O3 | Powder Diffraction | Cambridge Core [cambridge.org]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]
• 9. Dehydroxylation sequences of gibbsite and boehmite: study of differences between soak and flash calcination and of particle-size effects - Journal of Materials Chemistry (RSC Publishing) [pubs.rsc.org]
• 10. aqw.com.au [aqw.com.au]
• 11. researchgate.net [researchgate.net]

A Computational Showdown: Unveiling the Stability and Reactivity of AlCl and AlCl₃

For researchers, scientists, and drug development professionals, a deep understanding of the chemical properties of reagents is paramount. This guide provides a comprehensive computational and experimental comparison of aluminum monochloride (AlCl) and aluminum trichloride (AlCl₃), two key aluminum-containing compounds with distinct stability and reactivity profiles.

This analysis delves into the thermodynamic stability, bond energetics, and characteristic reactions of both molecules. By presenting quantitative data, detailed experimental protocols for key reactions, and visual representations of reaction mechanisms, this guide offers a valuable resource for those utilizing these compounds in their research endeavors.

Thermodynamic Stability: A Quantitative Comparison

The stability of a molecule can be quantitatively assessed through its thermodynamic properties, primarily its enthalpy and Gibbs free energy of formation. These values indicate the energy change when a compound is formed from its constituent elements in their standard states. A more negative value signifies greater thermodynamic stability.

Property	AlCl (gas)	AlCl₃ (solid)	AlCl₃ (gas)
Standard Enthalpy of Formation (ΔHᵣ°)	Not readily available in solid state	-704.2 kJ/mol[1]	-584.59 kJ/mol[2][3]
Standard Gibbs Free Energy of Formation (ΔGᵣ°)	Data not readily available	-628.9 kJ/mol[4]	Data not readily available

As the data indicates, aluminum trichloride in its solid state is a highly stable compound, evidenced by its large negative enthalpy and Gibbs free energy of formation. The gaseous form of AlCl₃ is less stable than the solid, as expected. Aluminum monochloride is known to be a stable entity primarily in the gas phase at high temperatures, and readily disproportionates at lower temperatures, indicating its lower thermodynamic stability compared to AlCl₃.[5]

Bond Energetics: A Tale of Two Chlorides

The strength of the aluminum-chlorine bond is a key determinant of the reactivity of these molecules. Bond dissociation energy (BDE) is the energy required to break a specific bond homolytically.

Bond Dissociation	Bond Dissociation Energy (kJ/mol)
Al—Cl in AlCl (g)	511.3 ± 0.8[6]
Cl₂Al—Cl (First BDE of AlCl₃)	397 ± 21[7]
ClAl—Cl (Second BDE of AlCl₃)	391.2 ± 21[7]
Al—Cl (Third BDE of AlCl₃)	Not directly found, but can be inferred

The Al-Cl bond in the diatomic AlCl molecule is significantly stronger than the first Al-Cl bond to be broken in AlCl₃. This suggests that while AlCl₃ is thermodynamically more stable as a molecule, the individual Al-Cl bonds after the first dissociation are weaker than the bond in AlCl. This has important implications for their respective reactivities.

Reactivity Profile: Lewis Acidity and Electrophilic Aromatic Substitution

The reactivity of AlCl and AlCl₃ is largely dictated by their electronic structures. AlCl₃ is a potent Lewis acid, a consequence of the aluminum atom's incomplete octet, making it an electron pair acceptor. This property is central to its widespread use as a catalyst in organic synthesis, most notably in Friedel-Crafts reactions.

In contrast, AlCl is a radical species, possessing an unpaired electron. Its reactivity is characterized by radical-type reactions and its role as an intermediate in high-temperature processes.

Aluminum Trichloride (AlCl₃): The Quintessential Lewis Acid Catalyst

AlCl₃'s ability to accept a lone pair of electrons makes it an exceptional catalyst for generating strong electrophiles. A prime example is the Friedel-Crafts acylation, a fundamental reaction in organic chemistry for the synthesis of aromatic ketones.

This protocol outlines a general procedure for the Friedel-Crafts acylation of an aromatic compound using acetyl chloride and aluminum trichloride.

Materials:

• Anhydrous aluminum chloride (AlCl₃)

• Anhydrous solvent (e.g., dichloromethane, DCM)

• Aromatic compound (e.g., toluene)

• Acetyl chloride

• Ice bath

• Round-bottom flask with a magnetic stirrer

• Dropping funnel

• Reflux condenser with a drying tube (e.g., filled with CaCl₂)

• Separatory funnel

• Concentrated hydrochloric acid (HCl)

• Saturated sodium bicarbonate solution

• Anhydrous magnesium sulfate (MgSO₄)

• Rotary evaporator

Procedure:

• In a clean, dry round-bottom flask equipped with a magnetic stirrer, add anhydrous aluminum chloride (1.1 equivalents) and the anhydrous solvent.

• Cool the flask in an ice bath to 0°C.

• In a dropping funnel, prepare a solution of acetyl chloride (1.1 equivalents) in the anhydrous solvent.

• Add the acetyl chloride solution dropwise to the stirred AlCl₃ suspension over a period of 10-15 minutes.

• After the addition is complete, add the aromatic compound (1.0 equivalent), also dissolved in the anhydrous solvent, dropwise to the reaction mixture. Control the addition rate to maintain the temperature below 10°C.

• Once the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Stir for an additional 15-30 minutes.

• Carefully and slowly pour the reaction mixture into a beaker containing a mixture of crushed ice and concentrated HCl. This will quench the reaction and decompose the aluminum chloride complex.

• Transfer the mixture to a separatory funnel and separate the organic layer.

• Extract the aqueous layer with a fresh portion of the solvent.

• Combine the organic layers and wash sequentially with water, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous magnesium sulfate.

• Filter off the drying agent and remove the solvent using a rotary evaporator to obtain the crude product.

• The product can be further purified by techniques such as distillation or recrystallization.

Aluminum Monochloride (AlCl): A High-Temperature Radical

Due to its radical nature and instability at lower temperatures, studying the reactivity of AlCl experimentally is challenging and typically involves gas-phase or matrix isolation techniques. Its reactions are often radical-driven. For instance, in the gas phase, AlCl can react with chlorine to form AlCl₂ and a chlorine radical.

Investigating the kinetics of gas-phase reactions of unstable species like AlCl often employs techniques such as:

• Flash Photolysis with Resonance Fluorescence: A precursor molecule is photolyzed with a short pulse of light to generate the radical of interest (AlCl). The subsequent decay of the radical concentration is monitored by resonance fluorescence, allowing for the determination of reaction rate constants.

• Flow Tube Reactors: A carrier gas containing a known concentration of a reactant flows through a tube. The radical species is generated at a specific point, and its concentration is measured at various points downstream using techniques like mass spectrometry or laser-induced fluorescence. This allows for the study of reaction kinetics under controlled conditions.

Computational Insights into Reactivity: Frontier Molecular Orbitals

Computational chemistry provides powerful tools to understand and predict chemical reactivity. One of the key concepts is Frontier Molecular Orbital (FMO) theory, which focuses on the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO).

• HOMO: The outermost orbital containing electrons. A higher HOMO energy level indicates a greater willingness to donate electrons (nucleophilicity).

• LUMO: The innermost orbital without electrons. A lower LUMO energy level suggests a greater ability to accept electrons (electrophilicity).

• HOMO-LUMO Gap: The energy difference between the HOMO and LUMO. A smaller gap generally implies higher reactivity.

While specific HOMO-LUMO energy values from a consistent computational method were not found in the literature for a direct comparison, a theoretical analysis can be made.

• AlCl₃: As a strong Lewis acid, AlCl₃ is expected to have a relatively low-lying LUMO, concentrated on the aluminum atom, making it highly susceptible to nucleophilic attack. This low-energy LUMO readily accepts electron density from Lewis bases.

• AlCl: As a radical, AlCl possesses a Singly Occupied Molecular Orbital (SOMO). This SOMO can act as both an electron donor (like a HOMO) and an electron acceptor (like a LUMO), contributing to its high reactivity in radical reactions.

A detailed computational study would be required to quantify the exact HOMO and LUMO energy levels and the HOMO-LUMO gap for a precise comparison of their intrinsic reactivities from an FMO perspective. Such calculations are typically performed using software packages like Gaussian, employing methods such as Density Functional Theory (DFT).

Conclusion

This comparative guide highlights the significant differences in stability and reactivity between AlCl and AlCl₃, stemming from their distinct electronic structures. AlCl₃ is a thermodynamically stable, powerful Lewis acid, whose reactivity is central to a vast array of synthetic transformations. Its well-defined reaction mechanisms, such as in Friedel-Crafts acylation, make it a predictable and indispensable tool for chemists.

Conversely, AlCl is a less stable, radical species, primarily of interest in high-temperature, gas-phase chemistry. Its reactivity is characterized by radical pathways, and its transient nature makes experimental investigation more complex.

For researchers in drug development and other scientific fields, a clear understanding of these differences is crucial for selecting the appropriate reagent and reaction conditions to achieve desired chemical outcomes. The provided data and protocols serve as a foundational resource for the safe and effective application of these aluminum chlorides in a research setting.

References

• 1. CCCBDB listing of experimental data page 2 [cccbdb.nist.gov]
• 2. Charge carrier mobility and electronic properties of Al(Op)3: impact of excimer formation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Tracing mechanistic pathways and reaction kinetics toward equilibrium in reactive molten salts - PMC [pmc.ncbi.nlm.nih.gov]
• 4. [PDF] Rate constants for the homogeneous gas-phase Al/HCl combustion chemistry | Semantic Scholar [semanticscholar.org]
• 5. Aluminium - Wikipedia [en.wikipedia.org]
• 6. youtube.com [youtube.com]
• 7. scribd.com [scribd.com]

A Researcher's Guide to the Quantitative Analysis of Aluminum Chloride (AlCl₃) in Complex Reaction Mixtures

For researchers, scientists, and drug development professionals, the precise quantification of aluminum chloride (AlCl₃), a ubiquitous Lewis acid catalyst, is critical for reaction optimization, quality control, and ensuring process safety. Its concentration directly influences reaction kinetics, selectivity, and yield. This guide provides an objective comparison of modern analytical techniques for quantifying AlCl₃ in complex chemical environments, supported by experimental principles and detailed protocols.

Comparative Analysis of Analytical Methodologies

The selection of an appropriate analytical method depends on several factors, including the complexity of the reaction mixture, the required sensitivity and selectivity, and the available instrumentation. Spectroscopic and titration methods are the most prevalent for the quantitative analysis of Lewis acids like AlCl₃.

Data Presentation: Performance Comparison

The following table summarizes and compares the key performance characteristics of various analytical techniques for AlCl₃ quantification.

Method	Principle	Target of Analysis	Sensitivity	Selectivity	Key Advantages	Limitations
³¹P NMR Spectroscopy (Gutmann-Beckett Method)	Measures the chemical shift of a phosphine oxide probe (e.g., TEPO) upon coordination with a Lewis acid.[1]	Lewis Acidity	Moderate to High	Good; distinguishes Lewis acid strengths.[1]	Non-destructive; provides structural information.[2]	Requires NMR spectrometer; probe can be reactive.
Fluorescence Spectroscopy (FLA Method)	Measures the bathochromic shift of a fluorescent Lewis base probe upon binding to a Lewis acid.[3]	Effective Lewis Acidity	High	High	Highly sensitive and precise; applicable to a wide range of Lewis acids.[4]	Newer technique; requires specific fluorescent probes.
In Situ IR Titration	Monitors changes in the infrared spectrum of a probe molecule (e.g., nitrobenzene, carbonyl) as it coordinates with the Lewis acid.[1][5]	Lewis Acid Amount & Strength	Moderate	Moderate to Good	Real-time monitoring of complex formation.[5]	Spectral overlap in complex mixtures can be challenging.
²⁷Al NMR Spectroscopy	Directly measures the signal from the aluminum nucleus to identify and quantify different aluminum species.[6][7]	Al Species (e.g., [AlCl₄]⁻, adducts)	Moderate	High for Al speciation	Provides direct information on the state of the aluminum center.[6]	Broad signals can complicate quantification; requires NMR.
Volhard Titration	A back-titration method to determine the concentration of chloride ions, which infers the AlCl₃ concentration.[8][9]	Chloride Content (Purity)	Low to Moderate	Low; detects all chloride sources.	Simple, inexpensive equipment.	Indirect method; susceptible to interference from other halides.
Mass Spectrometry (ESI-MS)	Identifies and characterizes various aluminum species and their hydrolysis products in solution.[10][11]	Al Species Identification	High	High	Excellent for speciation and identifying complex adducts.[12]	Primarily qualitative/semi-quantitative; complex spectra.

Experimental Protocols

Detailed methodologies are crucial for reproducible and accurate results. Below are protocols for two primary spectroscopic methods for determining Lewis acidity and a classic titration method for purity assessment.

Protocol 1: Gutmann-Beckett Method via ³¹P NMR Spectroscopy

This method quantifies Lewis acidity by measuring the change in the ³¹P NMR chemical shift of triethylphosphine oxide (TEPO) upon interaction with a Lewis acid.

Materials:

• Anhydrous solvent (e.g., dichloromethane, toluene)

• Triethylphosphine oxide (TEPO)

• Lewis acid sample (e.g., AlCl₃ in reaction mixture)

• NMR tubes and spectrometer

Procedure:

• Prepare a Stock Solution of TEPO: Accurately prepare a stock solution of TEPO in the chosen anhydrous solvent at a known concentration (e.g., 0.05 M).

• Sample Preparation: In a dry NMR tube, under an inert atmosphere (e.g., nitrogen or argon), add a precise volume of the reaction mixture containing the unknown amount of AlCl₃.

• Add Probe: Add a known, stoichiometric amount of the TEPO stock solution to the NMR tube.

• Spectroscopic Measurement: Acquire the ³¹P NMR spectrum of the sample. An external reference standard (e.g., 85% H₃PO₄) should be used.

• Data Analysis: The ³¹P chemical shift (δ) of the TEPO-AlCl₃ adduct will be significantly downfield compared to free TEPO. The magnitude of this chemical shift change is proportional to the Lewis acid strength and can be used for quantification by creating a calibration curve with known AlCl₃ concentrations.[1]

Protocol 2: Fluorescent Lewis Adduct (FLA) Method

This technique uses the shift in the fluorescence emission of a specialized probe, a dithienophosphole oxide, to determine Lewis acidity.[3][4]

Materials:

• Anhydrous solvent (e.g., toluene)

• Fluorescent dithienophosphole oxide probe

• Lewis acid sample (e.g., AlCl₃ in reaction mixture)

• Fluorometer and quartz cuvettes

Procedure:

• Prepare a Stock Solution of FLA Probe: Prepare a dilute stock solution of the fluorescent probe in the chosen anhydrous solvent.

• Sample Preparation: In a dry quartz cuvette, under an inert atmosphere, add a precise volume of the reaction mixture.

• Titration: Sequentially add small aliquots of the FLA probe stock solution to the cuvette.

• Spectroscopic Measurement: After each addition, record the fluorescence emission spectrum. The coordination of AlCl₃ to the probe results in a bathochromic (red) shift of the emission maximum.[3]

• Data Analysis: The degree of the bathochromic shift is proportional to the effective Lewis acid strength.[3] The data can be used to calculate a Lewis Acid Unit (LAU) value, which allows for comparison across different Lewis acids.[4]

Protocol 3: Volhard Method for Chloride Content (Purity Assessment)

This classic titration method determines the total chloride content, which can be used to calculate the purity of an AlCl₃ sample.[8]

Materials:

• Standardized silver nitrate (AgNO₃) solution (e.g., 0.1 M)

• Standardized ammonium thiocyanate (NH₄SCN) solution (e.g., 0.1 M)

• Concentrated nitric acid (HNO₃)

• Nitrobenzene

• Ferric ammonium sulfate indicator

• Deionized water

Procedure:

• Sample Dissolution: Accurately weigh a sample of AlCl₃ and carefully dissolve it in chilled deionized water. Note: The reaction is highly exothermic.[13]

• Acidification and Precipitation: Acidify the solution with nitric acid. Add a known excess volume of standard AgNO₃ solution to precipitate all chloride ions as AgCl.

• Coagulation: Add a few mL of nitrobenzene and shake vigorously to coagulate the AgCl precipitate, preventing it from reacting with the thiocyanate titrant.

• Titration: Add a few drops of ferric ammonium sulfate indicator. Titrate the excess AgNO₃ with the standard NH₄SCN solution until the first appearance of a persistent reddish-brown color, which indicates the endpoint.[9]

• Calculation: The amount of chloride in the original sample is calculated by subtracting the amount of excess AgNO₃ (determined by the thiocyanate titration) from the total initial amount of AgNO₃ added.

Mandatory Visualizations

Diagrams help clarify complex workflows and chemical principles. The following are generated using the DOT language for Graphviz.

Caption: General workflow for quantitative analysis of AlCl₃.

Caption: Principle of the Gutmann-Beckett method using a TEPO probe.

References

• 1. Determination of the Lewis acidity of amide–AlCl 3 based ionic liquid analogues by combined in situ IR titration and NMR methods - RSC Advances (RSC Publishing) DOI:10.1039/C8RA01845F [pubs.rsc.org]
• 2. How to Test Lewis Acid Strength Using NMR? [eureka.patsnap.com]
• 3. Probing the Impact of Solvent on the Strength of Lewis Acids via Fluorescent Lewis Adducts - PMC [pmc.ncbi.nlm.nih.gov]
• 4. chemrxiv.org [chemrxiv.org]
• 5. Characterizing Lewis Pairs Using Titration Coupled with In Situ Infrared Spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Direct speciation methods to quantify catalytically active species of AlCl3 in glucose isomerization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Acidity Quantification and Structure Analysis of Amide-AlCl3 Liquid Coordination Complexes for C4 Alkylation Catalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 9. echemi.com [echemi.com]
• 10. researchgate.net [researchgate.net]
• 11. ESI-MS study of speciation in hydrolyzed aluminum chloride solutions – ScienceOpen [scienceopen.com]
• 12. researchgate.net [researchgate.net]
• 13. Aluminum Chloride [commonorganicchemistry.com]

a comparative overview of the Lewis acidity of aluminum halides

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparative overview of the Lewis acidity of aluminum halides: aluminum fluoride (AlF₃), aluminum chloride (AlCl₃), aluminum bromide (AlBr₃), and aluminum iodide (AlI₃). By presenting key experimental and computational data, detailed methodologies, and visual representations of underlying concepts, this document serves as a valuable resource for professionals in chemistry and drug development.

Introduction to Lewis Acidity of Aluminum Halides

The Lewis acidity of aluminum halides is a critical factor in their application as catalysts in a wide range of chemical transformations, most notably in Friedel-Crafts reactions. The ability of the aluminum center to accept a pair of electrons dictates its catalytic activity. While it is often assumed that the Lewis acidity of aluminum halides follows the trend of electronegativity of the halogen (F > Cl > Br > I), the actual trend is more complex and is influenced by factors such as the physical state of the halide and the nature of the Lewis base it interacts with.

Quantitative Comparison of Lewis Acidity

The Lewis acidity of the aluminum halides can be quantified using both experimental and computational methods. The Gutmann-Beckett method provides an experimental measure through ³¹P NMR spectroscopy, while Fluoride Ion Affinity (FIA) offers a computational approach to determine the intrinsic Lewis acidity in the gas phase.

Aluminum Halide	Gutmann-Beckett Acceptor Number (AN)	Gas-Phase Fluoride Ion Affinity (FIA) (kJ/mol)
AlF₃	Not widely reported	481.2[1]
AlCl₃	87[2]	549[3]
AlBr₃	Not widely reported	560[3]
AlI₃	Not widely reported	569[3]

Note: The Gutmann-Beckett method can be challenging for certain aluminum halides, such as AlCl₃, due to the formation of multiple species in solution, which may account for the limited availability of experimental data for all halides in this series.

The computational data for the gas-phase monomeric species indicate a Lewis acidity trend of AlI₃ > AlBr₃ > AlCl₃ > AlF₃ . This is contrary to the trend expected from the electronegativity of the halogens.

Factors Influencing Lewis Acidity

The observed Lewis acidity of aluminum halides is a subject of ongoing discussion and is influenced by several key factors:

• Electronegativity: While fluorine's high electronegativity in AlF₃ leads to a highly electron-deficient aluminum center, this does not directly translate to the highest Lewis acidity in all contexts.

• Back-Donation: The extent of pπ-pπ back-donation from the filled p-orbitals of the halogen to the vacant p-orbital of the aluminum center can influence the electron deficiency of the aluminum. This effect is most significant for the smaller fluorine atom.

• Dimerization: In the solid and liquid phases, as well as in non-polar solvents, AlCl₃, AlBr₃, and AlI₃ tend to form dimers (Al₂X₆). This dimerization satisfies the electron deficiency of the aluminum centers, thereby reducing their Lewis acidity compared to the monomeric form. AlF₃, in contrast, has a polymeric structure with octahedrally coordinated aluminum atoms.

• Physical State: The Lewis acidity trend is highly dependent on the physical state. In the gas phase, where the monomeric species are more prevalent, the trend is generally observed as AlF₃ < AlCl₃ < AlBr₃ ≈ AlI₃. In the solid state, structural effects can mask the intrinsic Lewis acidity.

Caption: Key factors that collectively determine the Lewis acidity of aluminum halides.

Experimental & Computational Protocols

Gutmann-Beckett Method (Experimental)

The Gutmann-Beckett method is a widely used experimental technique to quantify Lewis acidity.[2][4]

Principle: This method utilizes triethylphosphine oxide (Et₃PO) as a probe molecule. The oxygen atom of Et₃PO acts as a Lewis base and coordinates to the Lewis acidic aluminum halide. This interaction causes a deshielding of the adjacent phosphorus atom, resulting in a downfield shift in the ³¹P Nuclear Magnetic Resonance (NMR) spectrum. The magnitude of this chemical shift is correlated to the Lewis acidity.

Procedure:

• A solution of the aluminum halide is prepared in a weakly Lewis acidic, non-coordinating solvent (e.g., deuterated dichloromethane or benzene).

• A known amount of triethylphosphine oxide (Et₃PO) is added to the solution.

• The ³¹P NMR spectrum of the solution is recorded.

• The chemical shift (δ_sample) of the Et₃PO-aluminum halide adduct is measured.

• The Acceptor Number (AN) is calculated using the following formula: AN = 2.21 × (δ_sample - 41.0) where 41.0 ppm is the chemical shift of Et₃PO in the non-coordinating solvent hexane (AN = 0), and the scaling factor is derived from the reference Lewis acid SbCl₅ (AN = 100, δ = 86.1 ppm).[2][4]

Caption: Experimental workflow for the Gutmann-Beckett method.

Fluoride Ion Affinity (Computational)

Fluoride Ion Affinity (FIA) is a computational method that provides a thermodynamic measure of the intrinsic Lewis acidity of a molecule in the gas phase.

Principle: FIA is defined as the negative of the enthalpy change (–ΔH) for the gas-phase reaction of a Lewis acid (in this case, AlX₃) with a fluoride ion (F⁻) to form the corresponding tetrahaloaluminate complex ([AlX₃F]⁻). A more positive FIA value indicates a stronger Lewis acid.

Computational Protocol:

• Geometry Optimization: The geometries of the aluminum halide (AlX₃) and its fluoride adduct ([AlX₃F]⁻) are optimized using Density Functional Theory (DFT). A common choice of functional and basis set is B3LYP with a triple-zeta basis set like TZVP.

• Frequency Analysis: Vibrational frequency calculations are performed on the optimized structures to confirm that they are true energy minima (no imaginary frequencies) and to obtain zero-point vibrational energies and thermal corrections to the enthalpy.

• Enthalpy Calculation: The total enthalpies of the reactants (AlX₃ and F⁻) and the product ([AlX₃F]⁻) are calculated.

• Isodesmic Anchoring (Optional but Recommended): To improve accuracy, an isodesmic reaction scheme is often employed. This involves using a reference system with a well-known experimental or high-level calculated FIA, such as the reaction of the Lewis acid with a reference fluoride-containing species (e.g., Me₃SiF) to yield the fluoride adduct and the reference Lewis acid (Me₃Si⁺).

• FIA Calculation: The FIA is calculated as the difference in the total enthalpies of the products and reactants.

Caption: Computational workflow for determining Fluoride Ion Affinity (FIA).

Conclusion

The Lewis acidity of aluminum halides is a nuanced property that cannot be predicted by simple periodic trends alone. While electronegativity suggests that AlF₃ should be the strongest Lewis acid, computational studies of the monomeric species in the gas phase indicate the opposite trend, with AlI₃ being the strongest. Experimental verification of this trend is complicated by factors such as dimerization and the solid-state structure of these compounds. For professionals in research and drug development, a thorough understanding of these underlying principles and the appropriate methods for quantifying Lewis acidity is essential for the rational selection and application of aluminum halide catalysts in chemical synthesis.

References

• 1. chemrxiv.org [chemrxiv.org]
• 2. magritek.com [magritek.com]
• 3. pubs.rsc.org [pubs.rsc.org]
• 4. Gutmann–Beckett method - Wikipedia [en.wikipedia.org]

A Comparative Guide to the Catalytic Activity of AlCl₃ and AlBr₃ in Friedel-Crafts Reactions

For Researchers, Scientists, and Drug Development Professionals

The Friedel-Crafts reaction, a cornerstone of organic synthesis for forming carbon-carbon bonds, heavily relies on the catalytic prowess of Lewis acids. Among the most common choices are aluminum chloride (AlCl₃) and aluminum bromide (AlBr₃). This guide provides an objective comparison of their catalytic activity, supported by theoretical principles and experimental protocols, to aid in catalyst selection for research and development.

Theoretical Underpinnings: Lewis Acidity as the Driving Force

The catalytic activity of aluminum halides in Friedel-Crafts reactions is directly proportional to their Lewis acidity. A stronger Lewis acid more effectively polarizes the acyl or alkyl halide, facilitating the generation of the electrophilic carbocation or acylium ion necessary for the aromatic substitution to proceed.

The generally accepted order of Lewis acidity for aluminum halides is:

AlI₃ > AlBr₃ > AlCl₃ > AlF₃

This trend is attributed to the decreasing polarizability of the halogen atom from iodine to fluorine. The larger and more polarizable bromide ion in AlBr₃ allows for better stabilization of the positive charge on the aluminum center through back-bonding, making it a stronger Lewis acid compared to AlCl₃. Consequently, AlBr₃ is theoretically expected to be a more active catalyst in Friedel-Crafts reactions.

Performance Comparison in Friedel-Crafts Acylation

While direct, side-by-side quantitative comparisons in the literature under identical conditions are limited, the difference in Lewis acidity suggests that AlBr₃ should exhibit higher catalytic activity, potentially leading to faster reaction rates or higher yields compared to AlCl₃. However, practical considerations such as cost, hygroscopicity, and the specific reactants and conditions can influence the choice of catalyst.

Below is a summary of expected performance based on theoretical principles and anecdotal evidence from synthetic practice.

Catalyst	Relative Lewis Acidity	Expected Catalytic Activity	Key Considerations
AlCl₃	Strong	High	More commonly used due to lower cost and wider availability. Its activity is sufficient for a broad range of Friedel-Crafts reactions.[1][2][3][4]
AlBr₃	Stronger	Higher than AlCl₃	Generally more reactive, which can be advantageous for less reactive substrates or to achieve faster reaction times.[2] It is also more expensive and can be more sensitive to moisture.

Experimental Protocols

Detailed experimental protocols are crucial for reproducible and comparable results. The following are representative procedures for Friedel-Crafts acylation using AlCl₃ and can be adapted for a comparative study with AlBr₃.

Experimental Protocol: Friedel-Crafts Acylation of Toluene with Acetyl Chloride using AlCl₃

Objective: To synthesize 4-methylacetophenone via Friedel-Crafts acylation of toluene.

Materials:

• Anhydrous Aluminum Chloride (AlCl₃)

• Toluene

• Acetyl Chloride

• Dichloromethane (anhydrous)

• Hydrochloric Acid (concentrated)

• Water (ice-cold)

• Anhydrous Magnesium Sulfate

Procedure:

• In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser connected to a gas trap, add anhydrous aluminum chloride (1.1 eq) to anhydrous dichloromethane.

• Cool the suspension to 0°C in an ice bath.

• Slowly add acetyl chloride (1.0 eq) to the stirred suspension via the dropping funnel.

• After the addition is complete, add toluene (1.2 eq) dropwise over 30 minutes, maintaining the temperature at 0°C.

• Once the addition of toluene is complete, allow the reaction mixture to warm to room temperature and stir for an additional 1-2 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, carefully pour the reaction mixture into a beaker containing a mixture of crushed ice and concentrated hydrochloric acid to quench the reaction and decompose the aluminum chloride complex.

• Transfer the mixture to a separatory funnel and separate the organic layer.

• Extract the aqueous layer with dichloromethane.

• Combine the organic layers, wash with water, then with a saturated sodium bicarbonate solution, and finally with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the product by distillation or recrystallization.

To perform a comparative study, the same protocol should be followed, substituting AlCl₃ with an equimolar amount of AlBr₃. The reaction time and yield of 4-methylacetophenone should be carefully recorded for each catalyst.

Visualizing the Catalytic Cycle

The catalytic cycle of a Friedel-Crafts acylation reaction illustrates the fundamental role of the Lewis acid catalyst.

Caption: General workflow for Friedel-Crafts acylation.

Logical Relationship in Catalyst Activity

The relationship between Lewis acidity and catalytic activity can be visualized as a direct correlation.

Caption: Lewis acidity and catalytic activity relationship.

Conclusion

References

• 1. benchchem.com [benchchem.com]
• 2. quora.com [quora.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. ijstm.com [ijstm.com]

A Comparative Guide to the Thermal Stability of Aluminum Halides

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the thermal stability of aluminum chloride (AlCl₃) against other aluminum halides: aluminum fluoride (AlF₃), aluminum bromide (AlBr₃), and aluminum iodide (AlI₃). The information presented is supported by experimental data and is intended to assist researchers in selecting the appropriate aluminum halide for their specific applications, particularly where thermal stability is a critical factor.

Quantitative Data Summary

The thermal stability of aluminum halides decreases down the group from fluorine to iodine. This trend is evident in their melting and boiling/sublimation points, as well as their thermodynamic properties. Aluminum fluoride stands out for its remarkably high thermal stability, attributed to its high lattice energy and the strong Al-F bond. In contrast, the other aluminum halides are significantly more volatile.

Property	Aluminum Fluoride (AlF₃)	Aluminum Chloride (AlCl₃)	Aluminum Bromide (AlBr₃)	Aluminum Iodide (AlI₃)
Melting Point (°C)	1291[1]	192.4 (sublimes at 180)[1][2]	97.5[1]	191[3]
Boiling/Sublimation Point (°C)	1272 (sublimes)[4]	180 (sublimes)[2]	255[5]	360[3]
Standard Gibbs Free Energy of Formation (ΔGf°) (kJ/mol)	Not explicitly found	-628.9[2]	Not explicitly found	Not explicitly found
Lattice Energy (kJ/mol)	~5700 (High)[6]	~5492[7]	Not explicitly found	Not explicitly found
Bond Dissociation Energy (Al-X in AlX₃) (kJ/mol)	664 (Al-F)[8]	494 (Al-Cl)[8]	439 (Al-Br)[8]	368 (Al-I)[8]

Note: The provided lattice energy for AlF₃ is an approximation based on comparative statements.[6] Finding directly comparable experimental values for all four halides from a single source is challenging.

Experimental Protocols for Thermal Stability Analysis

The thermal stability of anhydrous aluminum halides can be systematically evaluated using thermogravimetric analysis (TGA) and differential scanning calorimetry (DSC). These techniques provide quantitative data on mass loss and heat flow as a function of temperature.

Thermogravimetric Analysis (TGA)

Objective: To determine the temperature at which the aluminum halide sample begins to decompose, indicated by a loss of mass.

Methodology:

• Sample Preparation: A small, accurately weighed sample (typically 5-10 mg) of the anhydrous aluminum halide is placed in an inert crucible (e.g., alumina or platinum).[6] Due to the hygroscopic nature of AlCl₃, AlBr₃, and AlI₃, sample preparation should be conducted in a dry atmosphere (e.g., a glove box).

• Instrument Setup: The TGA instrument is purged with an inert gas (e.g., nitrogen or argon) at a constant flow rate (e.g., 20-50 mL/min) to prevent oxidation.[6]

• Temperature Program: The sample is heated at a constant rate (e.g., 10 °C/min) over a specified temperature range (e.g., from ambient to 1000 °C).[6]

• Data Analysis: The change in mass of the sample is recorded as a function of temperature. The onset temperature of decomposition is identified as the point where a significant mass loss begins.

Differential Scanning Calorimetry (DSC)

Objective: To measure the heat flow associated with phase transitions (melting, boiling) and decomposition.

Methodology:

• Sample Preparation: A small, accurately weighed sample (typically 2-5 mg) of the anhydrous aluminum halide is hermetically sealed in an aluminum or other inert pan. As with TGA, this should be done in a dry environment.

• Instrument Setup: An empty, hermetically sealed pan is used as a reference. The DSC cell is purged with an inert gas.

• Temperature Program: The sample and reference are heated at a constant rate (e.g., 10 °C/min) over a temperature range that encompasses the expected melting, boiling, and decomposition points.

• Data Analysis: The differential heat flow between the sample and the reference is measured as a function of temperature. Endothermic peaks correspond to melting and boiling, while exothermic or endothermic peaks can be associated with decomposition.

Visualizing Relationships and Processes

Logical Relationship of Thermal Stability

The following diagram illustrates the key factors influencing the thermal stability of aluminum halides. Higher lattice energy and bond dissociation energy lead to greater thermal stability.

Caption: Factors influencing the thermal stability of aluminum halides.

Experimental Workflow for Thermal Analysis

This diagram outlines the general workflow for analyzing the thermal stability of an aluminum halide sample using TGA and DSC.

Caption: Workflow for TGA and DSC analysis of aluminum halides.

Thermal Decomposition Pathway

The thermal decomposition of anhydrous aluminum halides, when heated to sufficiently high temperatures, is expected to yield the constituent elements. The exact temperature and mechanism can vary.

Caption: General pathway for thermal decomposition of AlX₃.

References

• 1. fpe.umd.edu [fpe.umd.edu]
• 2. Standard Gibbs free energy of formation - Wikipedia [en.wikipedia.org]
• 3. US4259311A - Decomposition of AlCl3.6H2 O in H2 atmosphere - Google Patents [patents.google.com]
• 4. experts.illinois.edu [experts.illinois.edu]
• 5. mse.ucr.edu [mse.ucr.edu]
• 6. Thermal Analysis of Copper Metal Complexes: Insights from TGA and DSC – Oriental Journal of Chemistry [orientjchem.org]
• 7. bnl.gov [bnl.gov]
• 8. scribd.com [scribd.com]

A Comparative Guide to Electrochemical and Spectroscopic Methods for the Characterization of Aluminum Chloride Species

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of electrochemical and alternative methods for the characterization of aluminum monochloride (AlCl) and related aluminum chloride species, such as aluminum trichloride (AlCl₃) and its complexes (e.g., [AlCl₄]⁻, [Al₂Cl₇]⁻). Understanding the speciation and behavior of these compounds is critical in various fields, including battery technology, catalysis, and organic synthesis.

Comparison of Characterization Methods

The selection of an appropriate characterization method depends on the specific information required, such as the qualitative identification of species, quantitative analysis, or real-time monitoring of electrochemical processes. Below is a summary of common techniques with their respective advantages and limitations.

Method	Principle	Information Provided	Advantages	Limitations
Electrochemical Methods
Cyclic Voltammetry (CV)	Measures the current response to a linearly cycled potential sweep.	Redox potentials, reaction reversibility, electron transfer kinetics, diffusion coefficients.	Relatively simple, provides rapid qualitative information about electrochemical behavior.	Provides indirect information about species identity, can be influenced by complex electrode kinetics.
Electrochemical Impedance Spectroscopy (EIS)	Measures the impedance of a system over a range of frequencies.	Charge transfer resistance, double-layer capacitance, diffusion characteristics, electrolyte conductivity.	Non-destructive, provides detailed information about interfacial processes and reaction kinetics.	Data analysis can be complex, requires equivalent circuit modeling for interpretation.
Spectroscopic Methods
²⁷Al Nuclear Magnetic Resonance (NMR) Spectroscopy	Exploits the magnetic properties of the ²⁷Al nucleus to probe its chemical environment.	Identification and quantification of different aluminum species in solution (e.g., [AlCl₄]⁻, [Al₂Cl₇]⁻, solvated Al³⁺).	Highly specific to aluminum, provides clear distinction between different coordination environments, quantitative.	Relatively low sensitivity, broad signals can make quantification challenging, requires specialized equipment.
Raman Spectroscopy	Measures the inelastic scattering of monochromatic light to probe vibrational modes of molecules.	Identification of specific chloroaluminate anions ([AlCl₄]⁻, [Al₂Cl₇]⁻) and their relative concentrations.[1][2][3][4][5]	Can be used in-situ to monitor changes in speciation during electrochemical processes, non-destructive, high spatial resolution.[6][7][8][9][10]	Raman scattering can be weak, fluorescence interference can be an issue.
Mass Spectrometry (MS)	Measures the mass-to-charge ratio of ions.	Identification of gaseous species and ions in solution, including AlCl and its oligomers.[11][12][13]	High sensitivity and selectivity, provides direct information on molecular weight.	Can be destructive, speciation in solution may be altered during ionization.
UV-Vis Spectroscopy	Measures the absorption of ultraviolet and visible light by a sample.	Can provide information about the formation of charge-transfer complexes.	Relatively simple and inexpensive.	Often provides broad, overlapping spectra, making specific species identification difficult.

Quantitative Data Summary

Method	Parameter	Typical Values/Performance	References
Cyclic Voltammetry (CV)	Potential Range	Dependent on electrolyte, typically up to ±3 V vs. Al/Al³⁺	[14]
Scan Rate	1 mV/s to several V/s	[14]
Electrochemical Impedance Spectroscopy (EIS)	Frequency Range	100 kHz to 10 mHz
AC Amplitude	5-10 mV
²⁷Al NMR Spectroscopy	Chemical Shift Range	~ -100 to 250 ppm	[15][16]
Detection Limit	mM to sub-mM range, depending on the species and instrument
Raman Spectroscopy	Characteristic Peaks	[AlCl₄]⁻: ~348 cm⁻¹; [Al₂Cl₇]⁻: ~312 cm⁻¹	[1]
Quantitative Analysis	Relative concentrations can be determined from peak intensity ratios.	[1]
Mass Spectrometry (MS)	Mass Resolution	High resolution allows for precise mass determination.	[11][12][13]

Experimental Protocols

Cyclic Voltammetry (CV)

Objective: To investigate the electrochemical behavior of an AlCl₃-based electrolyte.

Methodology:

• Cell Assembly: A three-electrode cell is typically used, consisting of a working electrode (e.g., glassy carbon, platinum, or tungsten), a reference electrode (e.g., Al wire in the same electrolyte), and a counter electrode (e.g., Al foil or mesh).[17]

• Electrolyte Preparation: The electrolyte, for instance, a mixture of AlCl₃ and an ionic liquid like 1-ethyl-3-methylimidazolium chloride ([EMIm]Cl), is prepared in an inert atmosphere (e.g., an argon-filled glovebox) to prevent moisture contamination.[17]

• Deoxygenation: The electrolyte is purged with an inert gas (e.g., argon) for at least 15-20 minutes to remove dissolved oxygen.[18]

• Measurement:

  • The open-circuit potential (OCP) is first monitored until a stable value is reached.

  • The potential is then swept from an initial potential to a vertex potential and back. The scan rate and potential window are chosen based on the specific system under investigation.[18][19] For example, a scan might be initiated at the OCP, swept to a negative potential to observe aluminum deposition, and then reversed to an anodic potential to observe stripping.[14]

• Data Analysis: The resulting voltammogram (current vs. potential) is analyzed to identify peak potentials, peak currents, and the reversibility of the electrochemical processes.

In-situ Raman Spectroelectrochemistry

Objective: To monitor the changes in chloroaluminate species concentration at the electrode-electrolyte interface during an electrochemical process.

Methodology:

• Spectroelectrochemical Cell: A specialized cell with an optically transparent window (e.g., quartz or sapphire) is used. The working electrode is positioned close to the window to allow for focused laser illumination and collection of the scattered light.[6][7][8]

• Electrode and Electrolyte Setup: A three-electrode setup is integrated into the cell, similar to the CV protocol. The electrolyte is an AlCl₃-based ionic liquid or solution.

• Instrumentation: The spectroelectrochemical cell is coupled to a Raman spectrometer. The laser is focused onto the working electrode surface through the transparent window.

• Measurement:

  • A reference Raman spectrum of the electrolyte is recorded at OCP.

  • A potentiostatic or galvanostatic experiment is initiated using a potentiostat.

  • Simultaneously, Raman spectra are continuously acquired at different applied potentials or at various times during the electrochemical process.[8]

• Data Analysis: The changes in the intensity and position of the characteristic Raman bands for [AlCl₄]⁻ and [Al₂Cl₇]⁻ are analyzed to understand the dynamic changes in speciation near the electrode surface.[1]

²⁷Al Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To identify and quantify the different aluminum species present in an AlCl₃-based electrolyte.

Methodology:

• Sample Preparation: A sample of the electrolyte (typically 0.5-0.7 mL) is transferred into a clean, dry NMR tube inside an inert atmosphere glovebox to prevent contamination with water.[20][21][22]

• Instrumentation: A high-field NMR spectrometer equipped with a broadband probe is used.

• Measurement:

  • The spectrometer is tuned to the ²⁷Al frequency.

  • A standard one-pulse experiment is typically performed to acquire the ²⁷Al NMR spectrum.[23]

  • Due to the quadrupolar nature of the ²⁷Al nucleus, which can lead to broad signals, a sufficient number of scans and an appropriate relaxation delay are crucial for obtaining a good signal-to-noise ratio.[15][16][23]

• Data Analysis:

  • The chemical shifts of the observed signals are compared to known values for different aluminum species to identify their presence. For example, [AlCl₄]⁻ typically appears around 103 ppm, while [Al₂Cl₇]⁻ is observed at a slightly different chemical shift.[4]

  • The relative concentrations of the different species can be determined by integrating the areas of their respective NMR signals.

Mandatory Visualizations

Caption: Workflow for Electrochemical Characterization of AlCl₃ Electrolytes.

Caption: Logical Relationship Between Characterization Methodologies.

References

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Raman Spectroscopy - Electrochemical Techniques Gamry Instruments [gamry.com]
• 8. azom.com [azom.com]
• 9. horiba.com [horiba.com]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Aluminum, di-μ-chlorotetrachlorodi- [webbook.nist.gov]
• 12. researchgate.net [researchgate.net]
• 13. aluminium chloride [webbook.nist.gov]
• 14. researchgate.net [researchgate.net]
• 15. (27Al) Aluminum NMR [chem.ch.huji.ac.il]
• 16. researchgate.net [researchgate.net]
• 17. rsc.org [rsc.org]
• 18. alpha.chem.umb.edu [alpha.chem.umb.edu]
• 19. static.igem.org [static.igem.org]
• 20. NMR Sample Preparation | Chemical Instrumentation Facility [cif.iastate.edu]
• 21. NMR blog - Guide: Preparing a Sample for NMR analysis – Part I — Nanalysis [nanalysis.com]
• 22. How To Prepare And Run An NMR Sample - Blogs - News [alwsci.com]
• 23. physics.mff.cuni.cz [physics.mff.cuni.cz]

Safety & Regulatory Compliance

Proper Disposal and Handling of Aluminum Chloride

Disclaimer: This document provides essential safety and logistical information for the handling and disposal of aluminum chloride in a laboratory setting. It is intended for use by trained professionals, including researchers, scientists, and drug development specialists. Always consult your institution's Environmental Health & Safety (EH&S) department for specific protocols and ensure compliance with all local, state, and federal regulations.

Chemical Identification and Clarification

It is crucial to distinguish between two similarly named compounds:

• Aluminum Chloride (AlCl₃): Also known as aluminum trichloride, this is a common Lewis acid used in various chemical reactions. In its anhydrous form, it is a white or yellowish crystalline solid that is highly reactive and corrosive. The procedures outlined in this document pertain to anhydrous aluminum chloride (AlCl₃) .

• Aluminum Monochloride (AlCl): This is a metal halide that is thermodynamically stable only at very high temperatures and low pressures.[1] It is not typically handled or stored in a standard laboratory environment but may be generated in situ during specific high-temperature industrial processes or observed in interstellar space.[1]

This guide focuses exclusively on the safe handling and disposal of anhydrous aluminum chloride (AlCl₃) due to its prevalent use and significant hazards in laboratory settings.

Hazard Overview

Anhydrous aluminum chloride is a hazardous substance that presents multiple risks. Its primary danger stems from its violent exothermic reaction with water, including moisture in the air or on skin, to produce corrosive hydrogen chloride (HCl) gas and significant heat.[2][3]

• Reactivity: Reacts violently and exothermically with water, moist air, and other hydrated reagents.[4][5] This reaction generates toxic and corrosive hydrogen chloride gas.[2][6] Contact with water can cause pressurization and potential explosion of sealed containers.[4][7]

• Corrosivity: Causes severe chemical burns to the skin, eyes, and respiratory tract.[8][9] Contact with moist tissues immediately forms hydrochloric acid, leading to serious and potentially permanent damage.[3][6]

• Inhalation Toxicity: Inhaling dust or the resulting HCl fumes can cause severe irritation of the nose, throat, and upper respiratory tract, potentially leading to pulmonary edema, a medical emergency.[3][6]

• Incompatibilities: Incompatible with strong oxidizers, caustics, alcohols, and a wide variety of other materials.[4] It is corrosive to most metals, especially in the presence of moisture.[3][4]

Occupational Exposure Limits

The following exposure limits are established for soluble aluminum salts, measured as aluminum.

Organization	Limit Type	Value	Notes
NIOSH	REL (Recommended Exposure Limit) - TWA	2 mg/m³	10-hour time-weighted average.[6]
OSHA	PEL (Permissible Exposure Limit) - TWA	2 mg/m³	This was a vacated limit from 1989 and is not currently in force.[4][10]
ACGIH	TLV (Threshold Limit Value)	Withdrawn	ACGIH recommended withdrawing the TLV for soluble aluminum salts in 2007.[6]

Personal Protective Equipment (PPE)

When handling anhydrous aluminum chloride, a comprehensive PPE protocol is mandatory to prevent contact and inhalation.

• Eye/Face Protection: Wear chemical safety goggles and a face shield.

• Skin Protection: A fire-retardant laboratory coat is required.[4] Use impervious gloves; nitrile rubber (e.g., >0.11 mm thickness) or neoprene are suitable materials.[2] Always check manufacturer recommendations for chemical compatibility.

• Respiratory Protection: Use only under a chemical fume hood. If a fume hood is not available or if dust formation is significant, a NIOSH-approved respirator with a particulate filter is necessary.[2]

• Additional Precautions: Ensure that an eyewash station and a safety shower are readily accessible and in close proximity to the workstation.[10]

Safe Handling and Storage Procedures

• Handling: Always handle anhydrous aluminum chloride in a dry environment, such as in a chemical fume hood or a glove box.[4] Keep all sources of moisture and water away from the handling area.[4] Avoid creating dust.[9] Keep a supply of dry sand and a Class D fire extinguisher immediately available for emergencies.[4] Do not use water-based (ABC) or CO₂ fire extinguishers. [3][4]

• Storage: Store in a cool, dry, well-ventilated area, separate from incompatible materials. Containers must be kept tightly sealed to prevent contact with moisture.[4][9] Storage containers may pressurize if contaminated with water and should be vented with care.[4][9]

Spill Management Protocol

Accidental spills must be handled immediately and safely, with a primary focus on avoiding contact with water.

• Evacuate and Secure: Evacuate all non-essential personnel from the spill area. Control all sources of moisture.[4]

• Don PPE: Before cleanup, put on all required personal protective equipment as detailed in Section 4.0.

• Contain the Spill: Cover the spill with a dry, inert absorbent material such as dry sand. DO NOT USE WATER or combustible materials like paper towels for the initial cleanup.[4]

• Collect Material: Using spark-resistant tools, carefully scoop the spilled material and absorbent into a designated, clearly labeled, and sealable container for hazardous waste disposal.[4]

• Final Cleanup: Once the bulk material is removed, the affected area can be cautiously cleaned. Do not flush the area with water if it can enter drains.[9] Consult your EH&S department for specific decontamination procedures.

• Dispose of Waste: All contaminated materials, including PPE, must be placed in a sealed container and disposed of as hazardous waste.

Aluminum Chloride Disposal Protocol

Disposal of aluminum chloride must be managed through an approved hazardous waste program. It is classified as a corrosive, water-reactive hazardous waste.

• Waste Identification: All waste containing anhydrous aluminum chloride, including empty containers, contaminated PPE, and spill cleanup materials, must be treated as hazardous waste.

• Segregation and Storage:

  • Collect solid aluminum chloride waste in a dedicated, durable, and sealable container. Ensure the container is dry before adding waste.

  • The container must be clearly labeled as "Hazardous Waste: Aluminum Chloride, Anhydrous" and include the associated hazard symbols (e.g., Corrosive, Water-Reactive).

  • Store the waste container in a designated hazardous waste accumulation area, away from water and incompatible materials.[4]

• Prohibition of On-Site Treatment: Do not attempt to neutralize or "quench" aluminum chloride waste with water or other reagents unless you are operating under specific protocols approved by your institution's EH&S department and have the appropriate safety equipment (e.g., specialized reaction enclosures). The violent reaction can be dangerous and may be considered illegal hazardous waste processing.

• Arrange for Disposal: Contact your institution's EH&S department to schedule a pickup for the hazardous waste. All disposal must be handled by a licensed hazardous waste disposal contractor.[4]

Diagrams

Caption: Workflow for the safe segregation and disposal of aluminum chloride waste.

References

• 1. TLV Chemical Substances Introduction - ACGIH [acgih.org]
• 2. resources.finalsite.net [resources.finalsite.net]
• 3. 1988 OSHA PEL Project - Aluminum (soluble) | NIOSH | CDC [archive.cdc.gov]
• 4. nj.gov [nj.gov]
• 5. Permissible Exposure Limits – OSHA Annotated Table Z-1 | Occupational Safety and Health Administration [osha.gov]
• 6. ALUMINUM, METAL (as Al) | Occupational Safety and Health Administration [osha.gov]
• 7. CDC - NIOSH Pocket Guide to Chemical Hazards - Aluminum [cdc.gov]
• 8. fishersci.com [fishersci.com]
• 9. restoredcdc.org [restoredcdc.org]
• 10. osha.gov [osha.gov]